Bromomethyl phenyl sulfone

• CAS: 19169-90-5

Core Science & Biosynthesis

Bromomethyl phenyl sulfone CAS number 19169-90-5

An In-Depth Technical Guide to Bromomethyl Phenyl Sulfone (CAS 19169-90-5) for Advanced Synthesis

Authored by a Senior Application Scientist

This document provides an in-depth technical examination of Bromomethyl phenyl sulfone (CAS No. 19169-90-5), a versatile and highly reactive reagent pivotal to modern organic synthesis and pharmaceutical development. As a bifunctional molecule, featuring both a reactive bromomethyl group and an electron-withdrawing phenyl sulfone moiety, it serves as a cornerstone building block for the introduction of the phenylsulfonylmethyl group into diverse molecular architectures. This guide moves beyond simple procedural outlines to explore the underlying chemical principles, mechanistic pathways, and strategic applications that empower researchers to leverage this reagent's full potential.

Core Physicochemical & Spectroscopic Profile

A foundational understanding of a reagent's physical and chemical properties is critical for its effective use in experimental design. Bromomethyl phenyl sulfone is a white, crystalline solid at room temperature, and its key properties are summarized below.[1][2][3]

Property	Value	Source
CAS Number	19169-90-5
Molecular Formula	C₇H₇BrO₂S	[4]
Molecular Weight	235.10 g/mol	[4]
Appearance	White powder/crystals	[1][2]
Melting Point	51-53 °C (lit.)	[2][3]
Boiling Point	351.3 °C at 760 mmHg (Predicted)	[2]
Density	1.628 g/cm³ (Predicted)	[2]
Flash Point	113 °C (235.4 °F) - closed cup	[1][3]
SMILES	BrCS(=O)(=O)c1ccccc1	[3]
InChI Key	SKIMEKUYIQHJQV-UHFFFAOYSA-N	[3]

Stability & Storage: The compound is chemically stable under standard ambient conditions and recommended storage.[1] It is classified under Storage Class 11 (Combustible Solids) and should be stored in a cool, dry, well-ventilated area away from incompatible substances.[3]

Expected Spectroscopic Signature: While experimental spectra should always be acquired for lot validation, the expected NMR data, based on its structure, is as follows. The methylene protons are significantly deshielded due to the adjacent electron-withdrawing bromine atom and sulfonyl group. The aromatic protons will exhibit a characteristic pattern for a monosubstituted benzene ring.

Nucleus	Expected Chemical Shift (δ, ppm)	Expected Multiplicity	Notes
¹H NMR	~4.5 - 5.0	Singlet (s)	-CH₂- protons
~7.5 - 8.0	Multiplet (m)	Aromatic protons
¹³C NMR	~40 - 50	-CH₂- carbon
~127 - 135	Aromatic carbons	Multiple signals expected
~138 - 142	Aromatic C-S carbon

Synthesis and Purification Workflow

The preparation of Bromomethyl phenyl sulfone is achievable through several established synthetic routes. A common and reliable method involves the direct bromination of methyl phenyl sulfone. The rationale for this approach is the activation of the methyl protons by the strongly electron-withdrawing sulfonyl group, making them susceptible to radical bromination.

Representative Synthetic Protocol: Radical Bromination

This protocol is a representative example and should be optimized based on available laboratory equipment and safety protocols.

Step 1: Reaction Setup

• In a three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and an addition funnel, dissolve methyl phenyl sulfone in a suitable inert solvent like carbon tetrachloride (CCl₄) or chlorobenzene. The choice of a non-polar, inert solvent is crucial to prevent side reactions and facilitate the radical chain mechanism.

• Ensure the setup is in a well-ventilated fume hood due to the use of bromine.

Step 2: Initiation

• Add a radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide, to the solution. The initiator's role is to generate initial bromine radicals upon heating or UV irradiation, starting the chain reaction.

• Heat the mixture to reflux to thermally decompose the initiator and begin the reaction.

Step 3: Bromination

• Slowly add a solution of elemental bromine (Br₂) in the same solvent from the addition funnel. The addition must be dropwise to control the exothermic reaction and maintain a low concentration of Br₂ in the reaction mixture, which minimizes the formation of the dibrominated byproduct.

• Irradiate the flask with a UV lamp or a high-wattage incandescent bulb to facilitate the homolytic cleavage of Br₂ and propagate the radical chain reaction.

• Monitor the reaction progress using TLC or GC analysis until the starting material is consumed.

Step 4: Workup and Purification

• Cool the reaction mixture to room temperature.

• Quench any excess bromine by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) until the red-brown color disappears.

• Separate the organic layer, wash it with water and brine, and dry it over an anhydrous drying agent like magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

• Remove the solvent under reduced pressure using a rotary evaporator.

• The crude product is then purified by recrystallization, typically from a solvent system like ethanol or a hexane/ethyl acetate mixture, to yield pure Bromomethyl phenyl sulfone as a white solid.[5]

Caption: Synthesis workflow for Bromomethyl phenyl sulfone.

Core Reactivity and Mechanistic Pathways

The synthetic utility of Bromomethyl phenyl sulfone stems from its dual reactivity profile: the electrophilic carbon of the bromomethyl group and the stabilizing, electron-withdrawing nature of the phenyl sulfone group.[6]

A. Nucleophilic Substitution

The compound is an excellent substrate for Sₙ2 reactions. The carbon-bromine bond is polarized and susceptible to attack by a wide range of nucleophiles. The adjacent sulfonyl group, while electron-withdrawing, does not sterically hinder the backside attack characteristic of the Sₙ2 mechanism.

• Key Insight: This reactivity allows for the straightforward introduction of the PhSO₂CH₂- moiety. For instance, reaction with potassium thiophenoxide yields phenylthiomethyl phenyl sulfone.[7][8] This pathway is fundamental for building more complex sulfur-containing molecules.

Caption: Mechanism of nucleophilic substitution on BMPS.

B. Visible-Light-Promoted Radical Reactions

In a significant advancement, Bromomethyl phenyl sulfone has been employed as a precursor to the phenylsulfonylmethyl radical (PhSO₂CH₂•) under visible-light photoredox catalysis.[9]

• Mechanism: The reaction is typically initiated by an excited-state photocatalyst (e.g., Ir(ppy)₃) that engages in a single-electron transfer (SET) with the sulfone. The resulting radical anion readily fragments, cleaving the C-Br bond to release a bromide anion and the desired phenylsulfonylmethyl radical. This radical can then add to electron-rich systems like heteroarenes.

• Field Application: This method provides a mild and efficient route to (phenylsulfonyl)methylated compounds.[9] A key advantage is its application in indirect methylation strategies. The resulting (phenylsulfonyl)methylated heteroarene can be isolated more easily than its directly methylated counterpart, and the sulfonyl group can be subsequently removed under reductive conditions to yield the final methylated product. This two-step process elegantly solves common purification challenges in direct methylation reactions.[9]

Caption: Photocatalyzed generation of the phenylsulfonylmethyl radical.

C. Base-Induced Disproportionation

In the presence of a strong base like potassium hydroxide (KOH) in a polar aprotic solvent such as DMSO, Bromomethyl phenyl sulfone undergoes a disproportionation reaction.[10]

• Reaction: It yields both a reduced product, methyl phenyl sulfone, and an oxidized/brominated product, dibromomethyl phenyl sulfone.[7][8]

• Mechanistic Consideration: This transformation is believed to proceed via an initial deprotonation to form a carbanion, which can then act as a nucleophile in a complex series of steps, including halogenophilic attack. Researchers should be aware of this potential side reaction when using strong bases with this substrate.

Applications in Drug Discovery & Development

The phenyl sulfone moiety is a privileged structure in medicinal chemistry, found in numerous approved drugs and clinical candidates.[11] It is valued for its chemical stability, ability to act as a hydrogen bond acceptor, and its capacity to improve the pharmacokinetic profile of a molecule. Bromomethyl phenyl sulfone is a key building block for introducing this valuable functional group.[12]

• Scaffold Construction: As a versatile electrophile, it enables the covalent linkage of the phenylsulfonylmethyl group to nucleophilic sites (e.g., amines, thiols) in a parent molecule, allowing for rapid library synthesis and structure-activity relationship (SAR) studies.[6]

• Bioisosteric Replacement: The related difluoromethyl phenyl sulfone chemistry highlights how the sulfone group can be used to introduce fluorinated motifs that serve as bioisosteres for other functional groups, improving metabolic stability and bioavailability.[13][14] While not identical, the synthetic principles established with Bromomethyl phenyl sulfone are foundational to these more advanced reagents.

• Targeted Covalent Inhibitors: The vinyl sulfone motif, which can be synthesized from sulfone precursors, is a well-known Michael acceptor used in the design of targeted covalent inhibitors for enzymes, particularly those with cysteine residues in their active sites.[15][16]

Caption: Role of BMPS as a building block in drug development.

Safety, Handling, and Disposal

Adherence to strict safety protocols is mandatory when handling Bromomethyl phenyl sulfone. It is an irritant and requires careful management to avoid exposure.

Hazard Information	Details	Source
Pictograms	GHS07 (Exclamation Mark)
Signal Word	Warning	[3]
Hazard Statements	H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation.	[3]
Precautionary Statements	P261: Avoid breathing dust.P280: Wear protective gloves/eye protection.P302+P352: IF ON SKIN: Wash with plenty of soap and water.P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[3]
Target Organs	Respiratory system	[3]

Personal Protective Equipment (PPE):

• Respiratory: Use a NIOSH-approved N95 dust mask or higher-level protection for nuisance exposures.[1]

• Hand: Wear impervious chemical-resistant gloves (e.g., nitrile rubber) that satisfy EN 374 standards.[1]

• Eye: Use chemical safety goggles or a face shield.

• Skin: Wear a lab coat or impervious clothing to prevent skin contact.[1]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations. Do not allow the product to enter drains.[1]

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• A proposed mechanism for the phenylsulfonylmethylation of 6. ResearchGate. [Link]

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• Harnessing (Phenylsulfonyl)difluoromethyl Sulfonium Salt: A Radical Approach to Photoredox-Catalyzed Functionalization of Unsaturated Compounds with the PhSO2CF2 Group. National Institutes of Health (NIH). [Link]

• Fluoromethyl phenyl sulfone. Organic Syntheses Procedure. [Link]

• Electronic Supplementary Information. The Royal Society of Chemistry. [Link]

• Unexpected results in the reaction of active methylene compounds with phenylsulfonyl-1,2-propadiene triggered by triphenylphosphine. ResearchGate. [Link]

• Hu, J., et al. (2021). Recent advance in synthetic applications of difluoromethyl phenyl sulfone and its derivatives. Tetrahedron. [Link]

• Difluoromethyl Phenyl Sulfone as a Selective Difluoromethylene Dianion Equivalent. Wiley-VCH. [Link]

• An efficient zinc acetate dihydrate-catalyzed green protocol for the synthesis of 2,3-dihydroquinazolin-4(1H)-ones. ACG Publications. [Link]

• Phenyl Sulfones: A Route to a Diverse Family of Trisubstituted Cyclohexenes from Three Independent Nucleophilic Additions. National Institutes of Health (NIH). [Link]

• Reactions and Mechanisms. Master Organic Chemistry. [Link]

• Fluoromethyl phenyl sulfone preparation. Organic Syntheses Procedure. [Link]

• Phenylsulfonate as a photolabile group for intramolecular carbon–carbon cross-coupling reactions. ResearchGate. [Link]

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• Recent applications of vinyl sulfone motif in drug design and discovery. PubMed. [Link]

• The vinyl sulfone motif as a structural unit for novel drug design and discovery. PubMed. [Link]

• Recent Advance in Synthetic Applications of Difluoromethyl Phenyl Sulfone and Its Derivatives. ResearchGate. [Link]

• The importance of sulfur-containing motifs in drug design and discovery. ResearchGate. [Link]

• Sulfur Containing Scaffolds in Drugs: Synthesis and Application in Medicinal Chemistry. National Institutes of Health (NIH). [Link]

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• Synthesis, Reactions and Medicinal Importance of Cyclic Sulfone Derivatives: A Review. ResearchGate. [Link]

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Bromomethyl phenyl sulfone molecular weight and formula

An In-depth Technical Guide to Bromomethyl Phenyl Sulfone for Advanced Research

Abstract

Bromomethyl phenyl sulfone (C₆H₅SO₂CH₂Br) is a crystalline organic compound that serves as a valuable reagent in synthetic organic chemistry. Characterized by a phenylsulfonyl group and a reactive bromomethyl moiety, it functions as a versatile building block for introducing the phenylsulfonylmethyl group into a wide array of molecular architectures. This guide provides a comprehensive overview of its chemical properties, a discussion of synthetic strategies, its core reactivity, and its applications, particularly in the context of medicinal chemistry and drug development. The information is tailored for researchers, scientists, and professionals in the field, emphasizing the practical utility and theoretical underpinnings of its chemistry.

Physicochemical and Structural Properties

Bromomethyl phenyl sulfone is a stable, solid compound under standard conditions. Its core structure consists of a benzene ring attached to a sulfonyl group, which in turn is bonded to a brominated methyl group. The powerful electron-withdrawing nature of the phenylsulfonyl group significantly influences the reactivity of the adjacent bromomethyl carbon, making it highly susceptible to nucleophilic attack.

Key quantitative data for this compound are summarized below.

Property	Value	Reference
Molecular Formula	C₇H₇BrO₂S	[1][2]
Molecular Weight	235.10 g/mol	[1][2]
CAS Number	19169-90-5	[1]
Appearance	White to off-white solid
Melting Point	51-53 °C	[1]
SMILES String	BrCS(=O)(=O)c1ccccc1	[1]
InChI Key	SKIMEKUYIQHJQV-UHFFFAOYSA-N	[1]

Synthesis and Manufacturing

The synthesis of bromomethyl phenyl sulfone is not as commonly documented as its chloro- or fluoro-analogs. However, a logical and effective synthetic strategy involves the selective bromination of a suitable precursor, typically phenyl methyl sulfone. This approach leverages readily available starting materials and established chemical transformations.

Synthetic Rationale and Workflow

The most direct pathway involves a two-step process starting from thioanisole (methyl phenyl sulfide):

• Oxidation: The sulfide group of thioanisole is oxidized to a sulfone. This transformation is critical as it installs the key sulfonyl functional group and activates the adjacent methyl protons for subsequent halogenation. Strong oxidizing agents like hydrogen peroxide, Oxone®, or meta-chloroperoxybenzoic acid (m-CPBA) are effective for this step.

• Radical Bromination: The resulting phenyl methyl sulfone is then subjected to free-radical bromination. This reaction selectively targets the methyl group activated by the potent electron-withdrawing sulfonyl group. N-Bromosuccinimide (NBS) is the reagent of choice for this type of benzylic/activated bromination, typically initiated by light (hν) or a radical initiator like azobisisobutyronitrile (AIBN).

This generalized workflow is illustrated in the diagram below.

Caption: Generalized synthetic workflow for Bromomethyl Phenyl Sulfone.

Chemical Reactivity and Synthetic Applications

The primary utility of bromomethyl phenyl sulfone in drug discovery and organic synthesis stems from its role as an efficient alkylating agent. The bromine atom serves as an excellent leaving group in nucleophilic substitution reactions, a process significantly accelerated by the adjacent sulfonyl group.

Core Reactivity: Nucleophilic Substitution

The compound readily reacts with a wide range of nucleophiles, including amines, phenols, thiols, and carbanions, to introduce the C₆H₅SO₂CH₂- moiety. This reactivity is central to its function as a molecular building block.

Caption: Reaction mechanism for nucleophilic substitution.

Applications in Medicinal Chemistry

The phenyl sulfone group is a prevalent feature in many pharmaceutical compounds.[3] Its inclusion can enhance metabolic stability, improve bioavailability, and serve as a hydrogen bond acceptor, thereby modulating the pharmacokinetic and pharmacodynamic properties of a drug candidate. The introduction of fluorinated sulfones, for example, is a known strategy to improve drug efficacy.[4]

Bromomethyl phenyl sulfone provides a direct route to incorporate this valuable scaffold. It can be used to:

• Synthesize Complex Heterocycles: Alkylation of nitrogen, oxygen, or sulfur-containing heterocycles is a common strategy for building drug-like molecules.

• Create Molecular Linkers: The C₆H₅SO₂CH₂- group can act as a stable, non-hydrolyzable linker connecting different pharmacophores within a single molecule.

• Develop Novel Pesticides: The halogenmethylsulfonyl moiety is a known component in active herbicides and fungicides, highlighting the broader applicability of this structural class in agrochemicals.[5]

Experimental Protocol: O-Alkylation of a Phenol

This protocol provides a representative example of a standard nucleophilic substitution reaction using bromomethyl phenyl sulfone.

Objective: To synthesize 4-((phenylsulfonyl)methoxy)benzonitrile from 4-cyanophenol.

Materials:

• Bromomethyl phenyl sulfone (1.0 eq)

• 4-Cyanophenol (1.0 eq)

• Potassium carbonate (K₂CO₃, 1.5 eq)

• Acetonitrile (CH₃CN), anhydrous

• Round-bottom flask, magnetic stirrer, condenser, heating mantle

Procedure:

• Setup: To an oven-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 4-cyanophenol and anhydrous acetonitrile.

• Base Addition: Add potassium carbonate to the solution. Stir the suspension for 10-15 minutes at room temperature to form the potassium phenoxide salt in situ.

• Reagent Addition: Add bromomethyl phenyl sulfone to the reaction mixture.

• Reaction: Attach a condenser and heat the mixture to reflux (approx. 82°C for acetonitrile). Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete (typically 4-6 hours), cool the mixture to room temperature. Filter off the solid potassium salts and wash with a small amount of acetonitrile.

• Isolation: Concentrate the filtrate under reduced pressure using a rotary evaporator. The resulting crude solid can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Causality: The use of a polar aprotic solvent like acetonitrile is ideal for Sₙ2 reactions. Potassium carbonate is a sufficiently strong base to deprotonate the phenol, creating the nucleophilic phenoxide, but is mild enough to avoid side reactions. Heating to reflux provides the necessary activation energy to drive the reaction to completion.

Safety, Handling, and Storage

As a reactive alkylating agent, bromomethyl phenyl sulfone must be handled with appropriate care in a laboratory setting.

• Hazard Classification: The compound is classified as an irritant. It is known to cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[1]

• Personal Protective Equipment (PPE): Always wear standard laboratory PPE, including safety glasses or goggles, nitrile gloves, and a lab coat. When handling the solid powder, use a dust mask or work in a well-ventilated fume hood to avoid inhalation.[1][6]

• First Aid Measures:

  • Skin Contact: Wash the affected area immediately with soap and plenty of water.[6]

  • Eye Contact: Rinse cautiously with water for several minutes. If contact lenses are present, remove them if easy to do so. Continue rinsing and seek medical attention.[7]

  • Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen.[6]

  • Ingestion: Rinse mouth with water. Do not induce vomiting and seek immediate medical attention.[6]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. It is classified under Storage Class 11 (Combustible Solids).[1]

Conclusion

Bromomethyl phenyl sulfone is a powerful and versatile synthetic intermediate. Its well-defined reactivity, centered on nucleophilic substitution, provides a reliable method for incorporating the phenylsulfonylmethyl group into organic molecules. This capability is of significant interest to researchers in drug discovery and materials science, where the sulfone functional group is used to fine-tune molecular properties for enhanced performance and biological activity. Proper understanding of its synthesis, handling, and chemical behavior is essential for leveraging its full potential in advanced scientific research.

References

• Organic Syntheses Procedure. REACTION OF SULFOXIDES WITH DIETHYLAMINOSULFUR TRIFLUORIDE: FLUOROMETHYL PHENYL SULFONE, A REAGENT FOR THE SYNTHESIS OF FLUOROALKENES. Available at: [Link]

• Beier, P., et al. (2023). Synthesis of Azidodifluoromethyl Phenyl Sulfone and Its Use as a Synthetic Equivalent of the Azidodifluoromethyl Anion. The Journal of Organic Chemistry. Available at: [Link]

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• Google Patents. (2013). CN102924347A - Preparation method of phenyl methyl sulphone derivatives.

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An In-depth Technical Guide to the Solubility of Bromomethyl Phenyl Sulfone in Organic Solvents

Introduction

Bromomethyl phenyl sulfone (C₇H₇BrO₂S) is a versatile bifunctional reagent of significant interest in medicinal chemistry and organic synthesis.[1] Its utility as a building block for introducing the phenylsulfonylmethyl moiety into various molecular scaffolds necessitates a thorough understanding of its fundamental physicochemical properties, paramount among which is its solubility in common organic solvents. The solubility profile of a compound governs its behavior in reaction media, purification processes such as crystallization, and formulation for biological screening.

This technical guide provides a comprehensive overview of the solubility of bromomethyl phenyl sulfone, designed for researchers, scientists, and professionals in drug development. We will delve into the theoretical underpinnings of its solubility, present a predicted solubility profile across a range of organic solvents, and provide a detailed experimental protocol for its empirical determination. This guide is structured to provide not just data, but also the scientific rationale behind the observed and predicted behaviors, empowering researchers to make informed decisions in their experimental designs.

Theoretical Framework of Solubility

The dissolution of a solid solute, such as bromomethyl phenyl sulfone, in a liquid solvent is a complex thermodynamic process governed by the interplay of intermolecular forces between the solute-solute, solvent-solvent, and solute-solvent molecules. The adage "like dissolves like" serves as a fundamental guiding principle, suggesting that substances with similar polarities are more likely to be soluble in one another.[2]

Several factors influence the solubility of a compound:

• Polarity: The polarity of both the solute and the solvent is a primary determinant of solubility. Polar solutes tend to dissolve in polar solvents, while nonpolar solutes are more soluble in nonpolar solvents.[2][3]

• Temperature: For most solid solutes, solubility increases with increasing temperature as the additional thermal energy helps to overcome the lattice energy of the solid and the intermolecular forces of the solvent.[2][3]

• Molecular Size and Shape: Larger molecules can be more difficult to solvate, potentially leading to lower solubility.[2][3]

To provide a more quantitative prediction of solubility, the concept of Hansen Solubility Parameters (HSPs) can be employed. HSPs are based on the principle that the total cohesive energy of a substance can be divided into three components: dispersion forces (δd), polar forces (δp), and hydrogen bonding forces (δh). A substance is more likely to dissolve in a solvent if their HSPs are similar. The "distance" (Ra) between the HSPs of the solute and solvent in the three-dimensional Hansen space can be calculated, with smaller distances indicating a higher likelihood of solubility.[4][5][6]

Physicochemical Properties of Bromomethyl Phenyl Sulfone

A foundational understanding of the physicochemical properties of bromomethyl phenyl sulfone is essential for interpreting its solubility behavior.

Property	Value	Source
Chemical Formula	C₇H₇BrO₂S	[1]
Molecular Weight	235.10 g/mol	[1]
Appearance	White to off-white crystalline solid
Melting Point	51-53 °C
SMILES String	BrCS(=O)(=O)c1ccccc1
InChI Key	SKIMEKUYIQHJQV-UHFFFAOYSA-N

Predicted Solubility Profile of Bromomethyl Phenyl Sulfone

In the absence of extensive published experimental data, a predicted solubility profile for bromomethyl phenyl sulfone has been generated based on an analysis of its structure and the principles of "like dissolves like." The presence of the polar sulfonyl group and the phenyl ring, combined with the bromo- and methyl- groups, gives the molecule a moderate to high polarity.

The following table provides a qualitative prediction of the solubility of bromomethyl phenyl sulfone in a range of common organic solvents. These predictions are based on the expected interactions between the solute and the solvent molecules and should be confirmed experimentally using the protocol provided in the subsequent section.

Solvent	Polarity	Predicted Solubility	Rationale
Hexane	Nonpolar	Insoluble	The high polarity of the sulfone group is incompatible with the nonpolar nature of hexane.[7]
Toluene	Nonpolar (aromatic)	Sparingly Soluble	The phenyl ring in toluene can interact favorably with the phenyl ring of the solute, but the overall polarity mismatch with the sulfonyl group will limit solubility.[8][9]
Dichloromethane (DCM)	Polar aprotic	Soluble	DCM's polarity is suitable for solvating the polar sulfonyl group, and it can also interact with the aromatic ring.[3][10][11]
Ethyl Acetate	Moderately Polar	Soluble	The ester group in ethyl acetate provides sufficient polarity to dissolve bromomethyl phenyl sulfone.[2][12][13][14]
Acetone	Polar aprotic	Very Soluble	Acetone is a strong polar aprotic solvent that can effectively solvate the polar sulfonyl group.[15]
Ethanol	Polar protic	Soluble	The hydroxyl group of ethanol can interact with the sulfonyl group, and the ethyl chain provides some compatibility with the nonpolar parts of the molecule.
Methanol	Polar protic	Soluble	Similar to ethanol, methanol's polarity and hydrogen bonding capability will facilitate dissolution.[16][17]
Dimethylformamide (DMF)	Polar aprotic	Very Soluble	DMF is a powerful polar aprotic solvent known for its ability to dissolve a wide range of organic compounds, including sulfones.[18][19][20][21][22]
Dimethyl Sulfoxide (DMSO)	Polar aprotic	Very Soluble	DMSO is another highly polar aprotic solvent that is expected to be an excellent solvent for bromomethyl phenyl sulfone.

Experimental Determination of Solubility

The following protocol provides a standardized method for the quantitative determination of the solubility of bromomethyl phenyl sulfone in an organic solvent at a given temperature. This method is based on the gravimetric analysis of a saturated solution.

Safety Precautions

• Bromomethyl phenyl sulfone is an irritant to the eyes, skin, and respiratory system. Handle in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Consult the Safety Data Sheet (SDS) for bromomethyl phenyl sulfone and all solvents used before commencing work.

Materials and Equipment

• Bromomethyl phenyl sulfone (crystalline solid)

• Selected organic solvent (analytical grade)

• Scintillation vials or small flasks with screw caps

• Magnetic stirrer and stir bars

• Constant temperature bath or incubator

• Analytical balance (readable to at least 0.1 mg)

• Glass pipettes and bulbs

• Syringe filters (0.45 µm, compatible with the chosen solvent)

• Pre-weighed glass vials for evaporation

• Vacuum oven or desiccator

Experimental Workflow Diagram

Caption: Experimental workflow for the gravimetric determination of solubility.

Step-by-Step Protocol

• Preparation of the Saturated Solution:

  • To a clean, dry scintillation vial, add an excess amount of crystalline bromomethyl phenyl sulfone. The exact amount is not critical, but there must be undissolved solid present at equilibrium.

  • Using a calibrated pipette, add a precise volume (e.g., 5.00 mL) of the chosen organic solvent to the vial.

• Equilibration:

  • Securely cap the vial and place it in a constant temperature bath set to the desired temperature (e.g., 25 °C).

  • Stir the mixture vigorously using a magnetic stirrer for a period of 24 to 48 hours to ensure that equilibrium is reached and the solution is saturated.

• Sampling:

  • After the equilibration period, turn off the stirrer and allow the undissolved solid to settle for at least one hour.

  • Carefully withdraw a known volume (e.g., 2.00 mL) of the clear supernatant using a glass pipette, ensuring no solid particles are disturbed.

  • Immediately filter the aliquot through a 0.45 µm syringe filter into a pre-weighed, labeled glass vial. This step is crucial to remove any fine, suspended particles.

• Gravimetric Analysis:

  • Weigh the vial containing the filtered aliquot to determine the mass of the solution.

  • Carefully evaporate the solvent from the vial. This can be achieved using a rotary evaporator, a stream of inert gas, or by placing the vial in a vacuum oven at a temperature below the melting point of the solute.

  • Once the solute is completely dry, place the vial in a desiccator to cool to room temperature and then weigh it again. Repeat the drying and weighing process until a constant mass is obtained.

• Calculation of Solubility:

  • The mass of the dissolved bromomethyl phenyl sulfone is the final mass of the vial and solute minus the initial mass of the empty vial.

  • The mass of the solvent is the mass of the vial and solution minus the mass of the vial and dried solute.

  • The volume of the solvent can be calculated from its mass and density at the experimental temperature.

  • Solubility can be expressed in various units, such as g/100 mL of solvent, g/100 g of solvent, or mol/L.

Factors Influencing Experimental Accuracy

• Temperature Control: Solubility is often highly dependent on temperature. Maintaining a constant and accurately measured temperature throughout the equilibration process is critical.

• Equilibration Time: Insufficient time for equilibration will result in an undersaturated solution and an underestimation of solubility.

• Purity of Solute and Solvent: Impurities can affect the solubility of the compound. Use high-purity reagents for accurate results.

• Sampling Technique: It is imperative to avoid transferring any solid particles with the aliquot of the saturated solution. The filtration step is a key part of ensuring this.

• Complete Removal of Solvent: Residual solvent in the final dried solute will lead to an overestimation of solubility. Drying to a constant weight is essential.

Conclusion

This technical guide has provided a comprehensive examination of the solubility of bromomethyl phenyl sulfone in organic solvents. By understanding the theoretical principles that govern solubility and utilizing the provided predicted solubility profile, researchers can make more strategic choices for solvents in their synthetic and analytical endeavors. The detailed experimental protocol offers a robust method for obtaining precise quantitative solubility data, which is invaluable for process optimization, reaction design, and the development of new chemical entities. As with any predictive model, experimental verification is paramount, and the methodologies outlined herein provide a clear pathway for achieving this with a high degree of scientific rigor.

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A Comprehensive Technical Guide to the Synthesis of Bromomethyl Phenyl Sulfone

Abstract

This in-depth technical guide provides a comprehensive overview of the synthetic routes to bromomethyl phenyl a sulfone, a pivotal reagent in contemporary organic synthesis and medicinal chemistry. This document delineates the primary synthetic methodologies, starting from readily accessible materials, and offers a granular examination of reaction mechanisms, detailed experimental protocols, and critical safety considerations. The content is specifically tailored for researchers, chemists, and professionals engaged in drug discovery and development who require a robust and practical understanding of this essential chemical transformation.

Introduction: The Versatility and Importance of Bromomethyl Phenyl Sulfone

Bromomethyl phenyl sulfone stands as a versatile and highly valuable building block in the arsenal of synthetic organic chemists. Its utility is anchored in its bifunctional nature, featuring a phenylsulfonyl group that activates the adjacent methylene protons and a bromomethyl moiety that serves as a reactive electrophile. This dual reactivity makes it an indispensable reagent for a wide array of chemical transformations, including alkylations, olefination reactions, and the construction of complex molecular frameworks.

In the context of pharmaceutical sciences, bromomethyl phenyl sulfone is a key intermediate in the synthesis of numerous biologically active compounds and heterocyclic scaffolds. Its application spans various therapeutic areas, underscoring the importance of efficient and reliable synthetic access to this compound. This guide aims to provide a thorough and actionable resource for the laboratory-scale preparation of bromomethyl phenyl sulfone.

Key Synthetic Strategies

The synthesis of bromomethyl phenyl sulfone is predominantly achieved through two principal pathways, each with its own set of advantages and considerations. These routes are the radical bromination of methyl phenyl sulfone and the nucleophilic substitution of dibromomethane with sodium benzenesulfinate.

Method 1: Radical Bromination of Methyl Phenyl Sulfone

This approach represents the most direct and frequently employed method for the preparation of bromomethyl phenyl sulfone. The transformation hinges on a free-radical chain reaction, typically initiated by photochemical means or with a chemical radical initiator.

Mechanistic Insights: The reaction is initiated by the homolytic cleavage of a bromine source, generating bromine radicals. These highly reactive species abstract a hydrogen atom from the methyl group of methyl phenyl sulfone, leading to the formation of a resonance-stabilized radical intermediate. This intermediate then reacts with a bromine molecule to furnish the desired bromomethyl phenyl sulfone and another bromine radical, which continues the chain reaction.

Visualizing the Radical Bromination Pathway:

Caption: A generalized workflow for the synthesis of bromomethyl phenyl sulfone via radical bromination.

Detailed Experimental Protocol:

Materials:

• Methyl phenyl sulfone

• N-Bromosuccinimide (NBS)

• Azobisisobutyronitrile (AIBN)

• Carbon tetrachloride (CCl₄), anhydrous

• Sodium thiosulfate

• Brine

• Anhydrous magnesium sulfate

• Ethanol

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stirrer and a reflux condenser under an inert atmosphere (e.g., nitrogen), dissolve methyl phenyl sulfone in anhydrous carbon tetrachloride.

• Reagent Addition: Add N-Bromosuccinimide and a catalytic amount of AIBN to the stirring solution.

• Reaction Execution: Heat the reaction mixture to reflux. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the mixture to room temperature and filter to remove the succinimide byproduct. Wash the filtrate with an aqueous solution of sodium thiosulfate, followed by brine.

• Isolation and Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by recrystallization from ethanol to yield bromomethyl phenyl sulfone as a white crystalline solid.

Quantitative Data Summary:

Parameter	Typical Value
Yield	85-95%
Melting Point	88-89 °C[1]
Purity (by NMR)	>98%

Method 2: Nucleophilic Substitution with Sodium Benzenesulfinate

An alternative and often safer synthetic route involves the reaction of sodium benzenesulfinate with dibromomethane. This method circumvents the use of free bromine and radical initiators, which can be advantageous in certain laboratory settings.

Mechanistic Insights: This reaction proceeds via a classic SN2 mechanism. The nucleophilic sulfur atom of the sodium benzenesulfinate anion attacks the electrophilic carbon of dibromomethane, displacing a bromide ion to form the target molecule.[2] The use of a phase-transfer catalyst can be beneficial in biphasic reaction systems to enhance the reaction rate.

Visualizing the Nucleophilic Substitution Pathway:

Caption: The SN2 mechanism for the reaction of sodium benzenesulfinate and dibromomethane.

Detailed Experimental Protocol:

Materials:

• Sodium benzenesulfinate

• Dibromomethane

• A suitable solvent (e.g., Dimethylformamide - DMF)

• Water

• Diethyl ether

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve sodium benzenesulfinate in DMF.

• Reagent Addition: Add dibromomethane to the solution and stir the mixture at room temperature.

• Reaction Execution: Heat the reaction mixture gently if necessary and monitor its progress by TLC.

• Work-up: After the reaction is complete, pour the mixture into water and extract the product with diethyl ether.

• Isolation and Purification: Wash the combined organic extracts with water and brine, dry over an anhydrous drying agent, and remove the solvent in vacuo. Recrystallize the crude product from an appropriate solvent system to obtain pure bromomethyl phenyl sulfone.

Quantitative Data Summary:

Parameter	Typical Value
Yield	70-85%
Melting Point	88-89 °C[1]
Purity (by NMR)	>97%

Safety and Handling

The synthesis of bromomethyl phenyl sulfone involves the use of hazardous chemicals, and strict adherence to safety protocols is paramount.

• N-Bromosuccinimide (NBS): A corrosive and oxidizing solid.[3][4][5] It should be handled in a fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.[5][6]

• Dibromomethane: A toxic and potentially carcinogenic liquid.[7][8][9][10] All manipulations should be performed in a well-ventilated fume hood.[8]

• Solvents: Organic solvents such as carbon tetrachloride and DMF are flammable and/or toxic. Use in a well-ventilated area away from ignition sources.

• Radical Initiators: AIBN is a potentially explosive solid and should be handled with care according to established safety guidelines.

Conclusion

The synthesis of bromomethyl phenyl sulfone can be reliably achieved through the two primary methods detailed in this guide. The radical bromination of methyl phenyl sulfone generally offers higher yields and is a more atom-economical process. However, the nucleophilic substitution route provides a safer alternative by avoiding the use of hazardous reagents like elemental bromine and radical initiators. The choice of synthetic strategy will ultimately depend on the specific requirements of the laboratory, including scale, available resources, and safety infrastructure. This guide provides the necessary technical details and safety information to enable researchers to confidently and successfully prepare this important synthetic intermediate.

References

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• Loba Chemie. (2016). N-BROMOSUCCINIMIDE EXTRA PURE MSDS. Retrieved from [Link]

• Carl ROTH. (2024). Safety Data Sheet: N-Bromosuccinimide. Retrieved from [Link]

• Chemistry Stack Exchange. (2022). Help with this mechanism? Retrieved from [Link]

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A Technical Guide to the Spectroscopic Characterization of Bromomethyl Phenyl Sulfone

Introduction

Bromomethyl phenyl sulfone (CAS No: 19169-90-5) is a vital reagent and intermediate in organic synthesis, frequently utilized in reactions requiring the introduction of a phenylsulfonylmethyl group.[1][2] Its utility stems from the dual reactivity imparted by the sulfonyl group, a potent electron-withdrawing moiety, and the bromine atom, a good leaving group. Accurate structural confirmation and purity assessment are paramount for its effective application. This guide provides an in-depth analysis of the core spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS)—used to unequivocally characterize this compound. We will delve into the causality behind the observed spectral data, offering insights grounded in fundamental chemical principles.

The molecular structure of Bromomethyl Phenyl Sulfone, with the chemical formula C₇H₇BrO₂S and a molecular weight of 235.10 g/mol , is the foundation of its spectroscopic signature.[3][4]

Section 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules, providing detailed information about the chemical environment of hydrogen (¹H) and carbon (¹³C) nuclei.[5]

¹H NMR Spectroscopy: Probing the Proton Environment

Principle & Causality: ¹H NMR spectroscopy relies on the absorption of radiofrequency energy by proton nuclei in a strong magnetic field.[5] The precise frequency at which a proton resonates (its chemical shift, δ) is highly sensitive to its local electronic environment. Electron-withdrawing groups, such as the phenylsulfonyl (PhSO₂) and bromo (Br) groups, pull electron density away from adjacent protons. This effect, known as deshielding, reduces the strength of the secondary magnetic field generated by the electrons and causes the proton to experience a larger effective magnetic field. Consequently, deshielded protons resonate at a higher frequency, or further "downfield" (higher ppm value), in the NMR spectrum.[6]

Interpretation of the ¹H NMR Spectrum: For bromomethyl phenyl sulfone, we anticipate two distinct sets of signals: one for the aromatic protons of the phenyl ring and another for the protons of the methylene (-CH₂-) group.

• Aromatic Protons (C₆H₅-): The phenyl group protons typically appear as a complex multiplet in the range of δ 7.5-8.0 ppm. The strong electron-withdrawing nature of the sulfonyl group (-SO₂-) causes significant deshielding of all aromatic protons. The protons ortho to the sulfonyl group are the most deshielded, followed by the para and meta protons. This difference in electronic environment leads to the complex splitting pattern observed.

• Methylene Protons (-CH₂Br): The two protons on the carbon adjacent to both the sulfonyl group and the bromine atom are chemically equivalent and thus appear as a single peak. Both the PhSO₂ group and the bromine atom are strongly electron-withdrawing, leading to a significant downfield shift for this signal, typically observed around δ 4.5-5.0 ppm. This signal will appear as a singlet because there are no adjacent protons to cause spin-spin splitting.[7]

Data Summary: ¹H NMR

Signal Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration
Aromatic Protons (C₆H₅)	~ 7.5 - 8.0	Multiplet (m)	5H

| Methylene Protons (CH₂Br) | ~ 4.5 - 5.0 | Singlet (s) | 2H |

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

Principle & Causality: Similar to ¹H NMR, ¹³C NMR spectroscopy measures the resonance of ¹³C nuclei.[8] The chemical shifts of carbon atoms are also dictated by their electronic environment. Electronegative atoms and electron-withdrawing groups cause a downfield shift in the resonance of nearby carbon atoms.

Interpretation of the ¹³C NMR Spectrum: The ¹³C NMR spectrum of bromomethyl phenyl sulfone provides complementary information to the ¹H NMR, confirming the carbon framework.

• Aromatic Carbons: The phenyl ring will show four distinct signals. The carbon atom directly attached to the sulfonyl group (the ipso-carbon) is significantly deshielded and appears furthest downfield. The ortho, meta, and para carbons will appear at distinct chemical shifts, typically between δ 125-135 ppm.

• Methylene Carbon (-CH₂Br): The carbon of the bromomethyl group is directly attached to two strongly electron-withdrawing substituents (PhSO₂ and Br). This results in a pronounced downfield shift, with its signal appearing in the range of δ 55-65 ppm.

Data Summary: ¹³C NMR

Signal Assignment	Chemical Shift (δ, ppm)
ipso-Carbon (C-SO₂)	~ 138 - 142
para-Carbon	~ 133 - 135
ortho-Carbons	~ 128 - 130
meta-Carbons	~ 127 - 129

| Methylene Carbon (CH₂Br) | ~ 55 - 65 |

Experimental Protocol: NMR Spectroscopy

A standardized protocol ensures data reproducibility and quality.[9][10]

• Sample Preparation: Dissolve approximately 5-10 mg of purified bromomethyl phenyl sulfone in 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃). The use of deuterated solvents is crucial to avoid large solvent signals that would overwhelm the analyte signals.[6]

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal reference standard, defining the 0 ppm point on the chemical shift axis.[5][11]

• Data Acquisition: Transfer the solution to a 5 mm NMR tube. Acquire the spectra on a 400 MHz or 500 MHz NMR spectrometer.[11] Standard pulse sequences are used for both ¹H and ¹³C data collection.

• Data Processing: Process the raw data (Free Induction Decay, FID) by applying a Fourier transform, followed by phase and baseline correction to obtain the final spectrum.

Visualization: Structural Assignment Workflow

The following workflow illustrates the logical process of assigning spectroscopic signals to the molecular structure.

Caption: A logical workflow for the structural elucidation of bromomethyl phenyl sulfone.

Section 2: Infrared (IR) Spectroscopy

Principle & Causality: IR spectroscopy measures the absorption of infrared radiation by a molecule, which causes vibrations of its chemical bonds (e.g., stretching and bending).[12] The frequency of the absorbed radiation is specific to the type of bond and the functional group it belongs to. The sulfonyl group (-SO₂) in particular has very strong and characteristic absorption bands.

Interpretation of the IR Spectrum: The IR spectrum of bromomethyl phenyl sulfone is dominated by absorptions from the sulfonyl group and the aromatic ring.

• Sulfonyl Group (SO₂) Vibrations: This is the most diagnostic feature. Sulfones exhibit two intense stretching vibrations: an asymmetric stretch (νas) and a symmetric stretch (νs). For aryl sulfones, these bands appear at approximately 1300-1350 cm⁻¹ and 1140-1180 cm⁻¹, respectively.[13] Their high intensity is due to the large change in dipole moment during the vibration of the polar S=O bonds.

• Aromatic C-H and C=C Vibrations: Aromatic C-H stretching vibrations are typically observed as a group of weaker bands just above 3000 cm⁻¹. The C=C stretching vibrations within the benzene ring appear in the 1450-1600 cm⁻¹ region.

• Carbon-Bromine (C-Br) Vibration: The C-Br stretching vibration is found in the fingerprint region of the spectrum, typically between 500-600 cm⁻¹.

Data Summary: Key IR Absorptions

Functional Group	Vibrational Mode	Wavenumber (cm⁻¹)	Intensity
Aromatic C-H	Stretching	~ 3050 - 3100	Medium-Weak
Aromatic C=C	Stretching	~ 1450 - 1600	Medium
Sulfonyl (SO₂)	Asymmetric Stretching	~ 1300 - 1350	Strong
Sulfonyl (SO₂)	Symmetric Stretching	~ 1140 - 1180	Strong

| C-Br | Stretching | ~ 500 - 600 | Medium |

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

ATR-FTIR is a modern, convenient method for obtaining IR spectra of solid samples with minimal preparation.[14][15]

• Instrument Preparation: Ensure the ATR crystal (commonly diamond or zinc selenide) is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry.[16][17]

• Background Scan: Record a background spectrum of the empty ATR crystal. This spectrum is automatically subtracted from the sample spectrum to remove interference from atmospheric CO₂ and water vapor.

• Sample Analysis: Place a small amount of the solid bromomethyl phenyl sulfone onto the crystal. Apply pressure using the built-in clamp to ensure good contact between the sample and the crystal surface.[14]

• Data Collection: Collect the spectrum. The IR beam passes through the crystal and is reflected internally, creating an evanescent wave that penetrates a few microns into the sample, where absorption occurs.[15][18]

Section 3: Mass Spectrometry (MS)

Principle & Causality: Electron Ionization Mass Spectrometry (EI-MS) is a "hard" ionization technique where a molecule is bombarded with high-energy electrons (typically 70 eV).[19][20][21] This process ejects an electron from the molecule, forming a positively charged molecular ion (M⁺•). The energy imparted is often sufficient to cause the molecular ion to fragment into smaller, characteristic charged ions. The mass spectrometer then separates these ions based on their mass-to-charge ratio (m/z), producing a mass spectrum.[22][23]

Interpretation of the Mass Spectrum: The mass spectrum provides the molecular weight and crucial structural information from the fragmentation pattern.

• Molecular Ion (M⁺•): Bromomethyl phenyl sulfone has a molecular weight of approximately 235.10 g/mol .[2] Bromine has two major isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 natural abundance. Therefore, the molecular ion will appear as a pair of peaks of almost equal intensity at m/z 234 (for C₇H₇⁷⁹BrO₂S) and m/z 236 (for C₇H₇⁸¹BrO₂S). This "M/M+2" isotopic pattern is a definitive indicator of the presence of one bromine atom.

• Key Fragmentation Pathways: The fragmentation of the molecular ion is driven by the stability of the resulting fragments. The most common cleavage occurs at the C-S bond, which is relatively weak.[24]

  • Loss of Bromomethyl Radical (•CH₂Br): Cleavage of the PhSO₂-CH₂Br bond can lead to the formation of the phenylsulfonyl cation [C₆H₅SO₂]⁺ at m/z 141. This is often a very prominent peak.

  • Formation of Phenyl Cation: Further fragmentation of the [C₆H₅SO₂]⁺ ion can lead to the loss of SO₂, resulting in the phenyl cation [C₆H₅]⁺ at m/z 77. This is a very common and stable fragment in the mass spectra of benzene derivatives.[25]

  • Formation of Tropylium Ion: Rearrangement and loss of a hydrogen atom from the molecular ion can also occur, but the fragments at m/z 141 and 77 are typically the most significant for structural confirmation.

Data Summary: Key Mass Spectrometry Fragments

m/z	Proposed Fragment	Formula	Notes
234/236	Molecular Ion [M]⁺•	[C₇H₇BrO₂S]⁺•	1:1 intensity ratio confirms one Br atom
141	Phenylsulfonyl cation	[C₆H₅SO₂]⁺	Result of C-C bond cleavage

| 77 | Phenyl cation | [C₆H₅]⁺ | Result of loss of SO₂ from m/z 141 |

Visualization: Key MS Fragmentation Pathway

Caption: Primary fragmentation pathway for bromomethyl phenyl sulfone in EI-MS.

Section 4: Integrated Spectroscopic Analysis

No single technique provides a complete structural picture. The true power of spectroscopic analysis lies in the integration of data from NMR, IR, and MS.

• MS confirms the elemental composition and molecular weight. The distinct M/M+2 pattern at m/z 234/236 immediately establishes the presence of one bromine atom and confirms the molecular formula C₇H₇BrO₂S.

• IR spectroscopy identifies the key functional groups. The strong, characteristic bands for the sulfonyl group (SO₂) at ~1325 and ~1160 cm⁻¹ confirm its presence unequivocally.

• NMR spectroscopy pieces together the molecular puzzle. ¹H NMR shows the correct proton count (5 aromatic, 2 methylene) and their electronic environments (deshielded aromatic and methylene protons). ¹³C NMR confirms the carbon skeleton, including the four distinct aromatic carbon environments and the highly deshielded methylene carbon.

Together, these three spectroscopic techniques provide a self-validating system, leading to the unambiguous structural confirmation of bromomethyl phenyl sulfone.

References

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The Architectural Blueprint of a Molecule: An In-depth Technical Guide to the Crystal Structure of Bromomethyl Phenyl Sulfone

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction: The Significance of Crystalline Architecture

In the realm of drug discovery and materials science, understanding the three-dimensional arrangement of atoms within a molecule is paramount. The crystal structure of a compound dictates many of its physical and chemical properties, including solubility, melting point, stability, and bioavailability. For a molecule like bromomethyl phenyl sulfone, which serves as a key building block in the synthesis of more complex pharmacologically active compounds, a detailed knowledge of its solid-state conformation is invaluable. This guide will delve into the multifaceted process of determining and understanding the crystal structure of bromomethyl phenyl sulfone, providing both the "how" and the "why" behind the experimental choices.

Physicochemical Properties of Bromomethyl Phenyl Sulfone

A thorough understanding of a compound's basic properties is the foundation for successful crystallization and structural analysis.

Property	Value	Source
Molecular Formula	C₇H₇BrO₂S	[1]
Molecular Weight	235.10 g/mol	[1]
CAS Number	19169-90-5	[1]
Melting Point	51-53 °C (lit.)
Appearance	White crystalline solid
Linear Formula	C₆H₅SO₂CH₂Br

These properties suggest that bromomethyl phenyl sulfone is a stable, solid compound at room temperature, making it amenable to single-crystal X-ray diffraction studies.

The Heart of the Matter: X-ray Crystallography Workflow

The determination of a crystal structure is a systematic process that begins with the synthesis and purification of the material and culminates in the refinement of a detailed atomic model.

Caption: A generalized workflow for single-crystal X-ray crystallography.

Synthesis and Purification: The Prerequisite for Quality Crystals

The journey to a high-resolution crystal structure begins with the synthesis of the target compound. While various synthetic routes to sulfones exist, a common method involves the oxidation of the corresponding sulfide. For instance, the oxidation of bromomethyl phenyl sulfide, which can be prepared from thiophenol, would yield the desired sulfone.

Exemplary Protocol for Sulfide Oxidation:

• Dissolution: Dissolve the starting sulfide in a suitable solvent like chloroform or methanol.

• Oxidation: Add an oxidizing agent, such as hydrogen peroxide or Oxone, dropwise at a controlled temperature (e.g., 0-5 °C) to manage the exothermic reaction.[2][3]

• Monitoring: Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

• Work-up: After the reaction is complete, quench any remaining oxidant and extract the product into an organic solvent.

• Purification: The crude product must be purified to remove any unreacted starting material or byproducts. Recrystallization is a highly effective method for obtaining pure crystalline material suitable for single-crystal growth.

Expert Insight: The choice of oxidizing agent and reaction conditions is critical. Over-oxidation can lead to unwanted byproducts, while incomplete oxidation will contaminate the final product. Careful control of stoichiometry and temperature is essential for a clean reaction.

The Art of Crystal Growth

Growing single crystals of sufficient size and quality for X-ray diffraction is often the most challenging step.

Methodology for Crystallization:

• Solvent Screening: The selection of an appropriate solvent or solvent system is crucial. A good solvent will dissolve the compound when hot but have limited solubility at lower temperatures. For bromomethyl phenyl sulfone, solvents like ethanol, isopropanol, or hexane could be suitable candidates.[2][3]

• Slow Evaporation: A saturated solution of the compound is prepared and left undisturbed in a loosely covered container. As the solvent slowly evaporates, the concentration of the solute increases, leading to the formation of crystals.

• Slow Cooling: A saturated solution at an elevated temperature is slowly cooled to room temperature or below. The gradual decrease in solubility promotes the growth of well-ordered crystals.

• Vapor Diffusion: A concentrated solution of the compound in a volatile solvent is placed in a sealed container with a less volatile "anti-solvent" in which the compound is insoluble. The vapor of the volatile solvent slowly diffuses into the anti-solvent, inducing crystallization.

Trustworthiness in Protocol: The key to successful crystallization is patience and meticulous control over the rate of saturation. Rapid changes in temperature or solvent concentration will likely lead to the formation of polycrystalline powder rather than single crystals.

Unveiling the Structure: X-ray Diffraction and Analysis

Once a suitable crystal is obtained, it is subjected to X-ray analysis.

• Data Collection: The crystal is mounted on a goniometer and cooled to a low temperature (typically 100 K) to minimize thermal vibrations of the atoms. It is then irradiated with a monochromatic X-ray beam, and the diffraction pattern is recorded on a detector.[4]

• Structure Solution: The intensities and positions of the diffracted X-ray spots are used to determine the unit cell parameters and the space group of the crystal. The initial phasing of the diffraction data, often achieved through direct methods or Patterson functions, provides a preliminary electron density map.

• Structure Refinement: An atomic model is built into the electron density map and refined against the experimental data. This iterative process adjusts the atomic positions, and thermal parameters to achieve the best fit between the calculated and observed diffraction patterns.[5]

The Molecular Architecture: Predicted Structure and Intermolecular Interactions

Based on the known structures of similar sulfone-containing molecules, we can predict the key structural features and intermolecular interactions that are likely to be present in the crystal lattice of bromomethyl phenyl sulfone.[6][7]

Caption: Predicted intermolecular interactions in the crystal packing of bromomethyl phenyl sulfone.

Intramolecular Geometry

The sulfone group will adopt a tetrahedral geometry around the sulfur atom, with the S=O bond distances expected to be in the range of 1.40 to 1.46 Å and the C-S bond lengths around 1.74 to 1.79 Å.[6] The O-S-O bond angle is typically larger than the C-S-C bond angle, generally falling between 116° and 121°.[6]

Intermolecular Forces: The Glue of the Crystal

The packing of molecules in the crystal lattice is governed by a delicate balance of non-covalent interactions.

• C-H···O Hydrogen Bonds: The hydrogen atoms of the phenyl ring and the bromomethyl group can act as weak hydrogen bond donors to the electronegative oxygen atoms of the sulfone group in neighboring molecules. These interactions are a common feature in the crystal structures of sulfones and play a significant role in their solid-state packing.[4][6]

• π-π Stacking: The aromatic phenyl rings can engage in π-π stacking interactions, where the electron-rich π systems of adjacent rings align in either a face-to-face or offset manner. These interactions are a primary driving force for the packing of many aromatic compounds.[8][9]

• Halogen Bonding: The bromine atom, with its electropositive σ-hole, can participate in halogen bonding with electron-rich atoms, such as the oxygen atoms of the sulfone group.

• Dipole-Dipole Interactions: The polar sulfone group creates a significant molecular dipole, leading to dipole-dipole interactions that contribute to the overall lattice energy.

Authoritative Grounding: The study of intermolecular interactions in sulfonamides has shown that strong intermolecular hydrogen bonds and π-π interactions are the main drivers for crystal packing.[8][9] Similar principles are expected to apply to bromomethyl phenyl sulfone.

Conclusion: From Structure to Function

A detailed understanding of the crystal structure of bromomethyl phenyl sulfone provides invaluable insights for chemists. It allows for a rationalization of its physical properties and can inform its use in synthesis. The knowledge of its solid-state conformation and intermolecular interactions can be leveraged in the design of co-crystals and in understanding its reactivity in the solid state. This guide provides a robust framework for researchers to approach the crystallographic analysis of this and other important organic molecules, ultimately contributing to the advancement of chemical and pharmaceutical sciences.

References

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• McCarthy, J. R., et al. (n.d.). Fluoromethyl phenyl sulfone. Organic Syntheses Procedure. Retrieved from [Link]

• Barrow, M. J., et al. (2014). erythro-{1-Bromo-1-[(1-phenylethyl)sulfonyl]ethyl}benzene. Acta Crystallographica Section E: Structure Reports Online, 70(Pt 10). Retrieved from [Link]

• Jia, R., et al. (2021). Recent advance in synthetic applications of difluoromethyl phenyl sulfone and its derivatives. Tetrahedron Letters, 75. Retrieved from [Link]

• Wolf, W. M. (2001). X-ray investigations of sulfur-containing fungicides. III. Intramolecular forces governing the conformation of a novel orthorhombic polymorph of benzoylmethyl phenyl sulfone, benzoylmethyl 4-chlorophenyl sulfone and benzoylphenylmethyl phenyl sulfone. Acta Crystallographica Section B: Structural Science, 57(Pt 6). Retrieved from [Link]

• Slawin, A. M. Z., et al. (2010). The X-ray Structures of Sulfones. Journal of Chemical Crystallography, 40(3). Retrieved from [Link]

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• Mohamed, S. K., et al. (2023). Crystal structure of 1-(4-bromophenyl)but-3-yn-1-one. Acta Crystallographica Section E: Crystallographic Communications, 79(Pt 7). Retrieved from [Link]

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An In-Depth Technical Guide to the Core Reactions of Bromomethyl Phenyl Sulfone

Introduction: The Strategic Importance of Bromomethyl Phenyl Sulfone

In the landscape of modern synthetic and medicinal chemistry, the phenyl sulfone moiety is a cornerstone functional group, integral to the structure of numerous pharmaceuticals and advanced materials.[1][2] Its strong electron-withdrawing nature, metabolic stability, and ability to engage in hydrogen bonding have made it a privileged scaffold in drug design.[3] Bromomethyl phenyl sulfone (PhSO₂CH₂Br) emerges as a highly versatile and reactive building block, providing a direct and efficient route to introduce the valuable phenylsulfonylmethyl group into a diverse range of molecular architectures.

The reactivity of bromomethyl phenyl sulfone is dominated by the interplay between the potent electron-withdrawing sulfonyl group and the adjacent bromomethyl unit. The sulfonyl group significantly acidifies the α-protons and activates the carbon-bromine bond towards nucleophilic attack, making it an exceptionally useful electrophile. This guide provides an in-depth exploration of the key reactions of bromomethyl phenyl sulfone, offering mechanistic insights, practical protocols, and context for its application in research and development, particularly within the pharmaceutical industry.

Physicochemical Properties of Bromomethyl Phenyl Sulfone

A foundational understanding begins with the compound's basic properties, summarized below for quick reference.

Property	Value	Reference(s)
CAS Number	19169-90-5	[4]
Molecular Formula	C₇H₇BrO₂S	[4]
Molecular Weight	235.10 g/mol	[4]
Melting Point	51-53 °C	[4]
Appearance	White to off-white solid	N/A

Section 1: Synthesis of Bromomethyl Phenyl Sulfone

The primary synthetic route to bromomethyl phenyl sulfone involves the radical bromination of methyl phenyl sulfone. Methyl phenyl sulfone is readily prepared via the oxidation of methyl phenyl sulfide or the reaction of sodium benzenesulfinate with a methylating agent like dimethyl sulfate.[5] The subsequent bromination at the α-position is typically achieved using N-bromosuccinimide (NBS) under photochemical or radical initiation conditions.

Caption: General synthetic workflow for Bromomethyl Phenyl Sulfone.

The selection of a non-polar solvent like carbon tetrachloride is critical to facilitate the radical chain mechanism while minimizing competing ionic side reactions. Careful control of the stoichiometry of NBS is necessary to prevent over-bromination to dibromomethyl phenyl sulfone.

Section 2: Nucleophilic Substitution Reactions

The most fundamental and widely exploited reaction of bromomethyl phenyl sulfone is its behavior as an electrophile in nucleophilic substitution (Sₙ2) reactions.[6] The powerful inductive effect of the PhSO₂ group polarizes the C-Br bond, rendering the α-carbon highly susceptible to attack by a wide range of nucleophiles. This reactivity provides a robust method for forging new carbon-heteroatom and carbon-carbon bonds.

Caption: Concerted Sₙ2 displacement on Bromomethyl Phenyl Sulfone.

Key Nucleophile Classes:

• S-Nucleophiles: Thiolates are excellent nucleophiles for this transformation. For instance, the reaction with potassium thiophenoxide in dimethylformamide (DMF) efficiently yields phenylthiomethyl phenyl sulfone.

• O-Nucleophiles: Alkoxides and phenoxides react readily to form the corresponding ethers. These reactions are typically run in polar aprotic solvents to enhance the nucleophilicity of the oxygen species.

• N-Nucleophiles: Amines, amides, and azides can be alkylated to introduce the phenylsulfonylmethyl group, a key step in the synthesis of various biologically active nitrogen-containing heterocycles.[1]

• C-Nucleophiles: Carbanions, such as those derived from malonic esters or β-ketoesters, can be used to form new C-C bonds, enabling chain extension and the construction of more complex carbon skeletons.

Field-Proven Protocol: Synthesis of Phenylthiomethyl Phenyl Sulfone

This protocol details a representative Sₙ2 reaction, demonstrating a reliable method for C-S bond formation.

Objective: To synthesize phenylthiomethyl phenyl sulfone via nucleophilic substitution.

Materials:

• Bromomethyl phenyl sulfone (1.0 eq)

• Potassium thiophenoxide (1.1 eq)

• Anhydrous Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet is charged with potassium thiophenoxide and anhydrous DMF.

• The resulting suspension is stirred under a nitrogen atmosphere at room temperature.

• A solution of bromomethyl phenyl sulfone in a minimal amount of anhydrous DMF is added dropwise to the suspension over 15 minutes.

• The reaction mixture is stirred at room temperature for 4-6 hours. Progress is monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is poured into ice-water and extracted three times with diethyl ether.

• The combined organic layers are washed sequentially with saturated aqueous sodium bicarbonate and brine.

• The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

• The crude product is purified by recrystallization from ethanol to yield pure phenylthiomethyl phenyl sulfone.

Section 3: The Ramberg-Bäcklund Reaction

The Ramberg-Bäcklund reaction is a powerful method for the synthesis of alkenes from α-halo sulfones.[3] Bromomethyl phenyl sulfone, when part of a larger sulfone structure with an additional α'-hydrogen, is a suitable precursor for this transformation. The reaction proceeds via a base-induced intramolecular cyclization to a transient thiirane dioxide intermediate, which then spontaneously extrudes sulfur dioxide to form the alkene.

The overall transformation effectively converts two carbon-sulfur bonds into a carbon-carbon double bond, providing excellent regiochemical control.

Caption: Key steps of the Ramberg-Bäcklund Reaction.

Modern variations, such as the Meyers modification, allow for a one-pot procedure directly from a sulfone with two α-hydrogens, where in-situ halogenation is followed by the rearrangement. This avoids the separate synthesis of the potentially unstable α-halo sulfone.

Section 4: Base-Induced Disproportionation

An intriguing and less common reaction of bromomethyl phenyl sulfone is its disproportionation in the presence of a strong base like potassium hydroxide (KOH) in a solvent such as DMSO.[7][8][9] This reaction yields both the reduced product, methyl phenyl sulfone, and the oxidized (or further brominated) product, dibromomethyl phenyl sulfone.

The proposed mechanism involves the formation of a carbanion from bromomethyl phenyl sulfone, which then acts as a nucleophile.[7] This carbanion can attack the bromine atom of another molecule of bromomethyl phenyl sulfone in a "bromophilic" attack. This generates a new carbanion (phenylsulfonylmethyl anion, which is protonated to give methyl phenyl sulfone) and dibromomethyl phenyl sulfone.

This reaction highlights the dual nature of the α-sulfonyl carbanion, which can act as a nucleophile, and the susceptibility of the bromine atom to nucleophilic attack under specific conditions. For researchers, understanding this potential side reaction is crucial when designing base-mediated reactions, as it can compete with desired pathways like alkylation or elimination.

Section 5: Applications in Drug Discovery and Development

While bromomethyl phenyl sulfone is not typically found as a final drug substance, its utility lies in its role as a strategic intermediate. The reactions described above are instrumental in building more complex molecular scaffolds that are central to medicinal chemistry.

• Synthesis of Vinyl Sulfones: A key application is the synthesis of vinyl sulfones.[10][11] These are accomplished via a two-step sequence starting with the alkylation of a nucleophile (e.g., an aldehyde-derived carbanion) with bromomethyl phenyl sulfone, followed by an elimination reaction. Vinyl sulfones are potent Michael acceptors and have been incorporated into numerous drug candidates as covalent inhibitors, targeting cysteine residues in enzymes.[12]

• Access to Diverse Sulfone Derivatives: The ease of Sₙ2 reactions allows for the rapid generation of libraries of diverse phenyl sulfone derivatives.[1][13] By varying the nucleophile, chemists can systematically modify peripheral structures to optimize properties like solubility, potency, and selectivity in structure-activity relationship (SAR) studies.

• Building Blocks for Heterocycles: The phenylsulfonylmethyl group can be incorporated into precursors for various heterocyclic systems, which form the core of a vast number of pharmaceuticals.[2][3]

The phenyl sulfone group, once installed, imparts desirable pharmacokinetic properties, including metabolic stability and improved polarity, making bromomethyl phenyl sulfone a valuable tool in the drug developer's arsenal.[14]

Conclusion

Bromomethyl phenyl sulfone is a powerful and versatile reagent characterized by a highly activated electrophilic center. Its participation in robust nucleophilic substitution reactions, the classic Ramberg-Bäcklund rearrangement, and unique disproportionation pathways provides chemists with a reliable toolkit for molecular construction. For researchers in drug development, this reagent offers a strategic entry point for incorporating the privileged phenyl sulfone scaffold, enabling the synthesis of novel and diverse compounds for biological screening. A thorough understanding of its core reactivity is essential for leveraging its full synthetic potential while mitigating undesired side reactions.

References

• Galvagni, M., Kelleher, F., Paradisi, C., & Scorrano, G. (1990). Base-Induced Disproportionation of Halomethyl Phenyl Sulfones to Methyl and Dihalomethyl Phenyl Sulfones. The Journal of Organic Chemistry.
• Guan, Z.-H., Zuo, W., Zhao, L.-B., Ren, Z.-H., & Liang, Y.-M. (2007). An Economical and Convenient Synthesis of Vinyl Sulfones. Synthesis.

• Natural Products Chemistry & Research. (n.d.). Synthesis, Reactions and Medicinal Importance of Cyclic Sulfone Derivatives: A Review. Retrieved from [Link]

• Organic Syntheses. (n.d.). The solvent is evaporated under reduced pressure (30 °C, 40 mmHg) and the crude product is transferred to a 25-mL Erlenmeyer flask and purified by dissolving in 5 mL of hot EtOH. Retrieved from [Link]

• TU Dublin Research. (n.d.). BASE-INDUCED DISPROPORTATIONATION OF HALOMETHYL PHENYL SULFONES TO METHYL AND DIHALOMETHYL PHENYL SULFONES. Retrieved from [Link]

• Harman, W. D., et al. (2022). Phenyl Sulfones: A Route to a Diverse Family of Trisubstituted Cyclohexenes from Three Independent Nucleophilic Additions. Journal of the American Chemical Society, 144(21), 9489-9499.

• Organic Syntheses. (n.d.). fluoromethyl phenyl sulfone. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Vinyl sulfone synthesis by C-S coupling reactions. Retrieved from [Link]

• Galvagni, M., Kelleher, F., Paradisi, C., & Scorrano, G. (1990). Base-induced disproportionation of halomethyl phenyl sulfones to methyl and dihalomethyl phenyl sulfones. The Journal of Organic Chemistry, 55(14), 4454–4456.
• Harman, W. D., et al. (2022). Phenyl Sulfones: A Route to a Diverse Family of Trisubstituted Cyclohexenes from Three Independent Nucleophilic Additions. PubMed.

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• Fekri, A., & El-Gawad, H. (2017). Sulfones in heterocyclic synthesis: advances in the chemistry of phenyl sulfonylacetophenone. Request PDF.

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• Chen, G. M., & Prakash, G. K. (2005). Nucleophilic substitution reactions of difluorormethyl phenyl sulfone with alkyl halides leading to the facile synthesis of terminal 1,1-difluoro-1-alkenes and difluoromethylalkanes.

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An In-depth Technical Guide to Bromomethyl Phenyl Sulfone: From Discovery to Modern Synthetic Applications

Abstract

Bromomethyl phenyl sulfone (C₆H₅SO₂CH₂Br) is a crystalline solid that has carved a niche for itself as a versatile and powerful reagent in the field of organic synthesis. Characterized by a phenylsulfonyl group and a bromine atom attached to the same methylene bridge, its unique electronic properties render it an effective electrophile for introducing the phenylsulfonylmethyl moiety into a wide array of molecular architectures. This guide provides a comprehensive overview of the historical context of its discovery, details its synthesis and physicochemical properties, explores its reactivity and reaction mechanisms, and highlights its applications in modern drug discovery and development.

Discovery and Historical Context

The chemistry of sulfones gained significant traction in the mid-20th century as chemists began to appreciate the profound influence of the sulfonyl group on the reactivity of adjacent carbon atoms.[1][2] The strong electron-withdrawing nature of the sulfonyl moiety (-SO₂) activates α-protons and renders the α-carbon susceptible to nucleophilic attack, making α-halosulfones particularly interesting synthetic intermediates.

While a singular "discovery" paper for bromomethyl phenyl sulfone is not readily identifiable, its use and the study of its reactivity profile are well-documented in the broader exploration of nucleophilic displacements on carbons alpha to sulfonyl groups. Foundational work by researchers like Frederick G. Bordwell and his collaborators in the 1960s systematically investigated the reactivity of such compounds. A key paper published in 1968 by Bordwell and Jarvis in The Journal of Organic Chemistry, titled "Nucleophilic displacements alpha to sulfonyl groupings," delved into the kinetics and mechanisms of reactions involving compounds of this class, providing the scientific community with a solid mechanistic framework for their application.[3][4] This period marked the transition of α-halosulfones from chemical curiosities to valuable tools for synthetic chemists.

Synthesis and Physicochemical Properties

The preparation of bromomethyl phenyl sulfone can be achieved through several reliable synthetic routes. A common and efficient laboratory-scale method involves the radical bromination of methyl phenyl sulfone.

Experimental Protocol: Synthesis via Bromination of Methyl Phenyl Sulfone

This protocol describes a representative synthesis of bromomethyl phenyl sulfone from methyl phenyl sulfone.

Materials:

• Methyl phenyl sulfone (1 equiv.)

• N-Bromosuccinimide (NBS) (1.1 equiv.)

• Benzoyl peroxide (BPO) (0.02 equiv., catalyst)

• Carbon tetrachloride (CCl₄) (solvent)

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add methyl phenyl sulfone and carbon tetrachloride.

• Initiation: Add N-Bromosuccinimide (NBS) and a catalytic amount of benzoyl peroxide (BPO) to the mixture.

• Reflux: Heat the reaction mixture to reflux (approx. 77°C) and maintain for 4-6 hours. The reaction progress can be monitored by TLC or GC-MS. The disappearance of the methyl phenyl sulfone starting material indicates completion.

• Workup: Cool the reaction mixture to room temperature. The succinimide byproduct will precipitate and can be removed by filtration.

• Purification: Wash the filtrate with a saturated aqueous solution of sodium bisulfite to remove any remaining bromine, followed by a wash with brine. Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure.

• Recrystallization: The crude product is purified by recrystallization from a suitable solvent system, such as ethanol/water, to yield pure bromomethyl phenyl sulfone as a white to off-white crystalline solid.

Caption: Synthetic pathway for bromomethyl phenyl sulfone.

Physicochemical Data

The key physical and chemical properties of bromomethyl phenyl sulfone are summarized in the table below for quick reference.

Property	Value	Reference(s)
CAS Number	19169-90-5	[5]
Molecular Formula	C₇H₇BrO₂S	[5]
Molecular Weight	235.10 g/mol	[5]
Melting Point	51-53 °C	[4][5]
Appearance	White to off-white crystalline solid
SMILES	BrCS(=O)(=O)c1ccccc1	[4][5]
InChI Key	SKIMEKUYIQHJQV-UHFFFAOYSA-N	[4][5]

Reactivity and Mechanistic Insights

The synthetic utility of bromomethyl phenyl sulfone stems from the powerful electron-withdrawing capabilities of both the phenylsulfonyl group and the bromine atom. This electronic arrangement polarizes the C-Br bond and acidifies the methylene protons, leading to two primary modes of reactivity.

Electrophilicity and Nucleophilic Substitution

The carbon atom of the bromomethyl group is highly electrophilic and readily undergoes Sₙ2-type reactions with a wide range of nucleophiles. The bromide ion serves as an excellent leaving group, facilitating the formation of a new carbon-nucleophile bond.

Mechanism: A nucleophile (Nu⁻) attacks the methylene carbon, leading to a transition state where the Nu-C bond is forming and the C-Br bond is breaking. This concerted process results in the displacement of the bromide ion and the formation of the substituted product. This reaction is a cornerstone of its utility, allowing for the covalent attachment of the phenylsulfonylmethyl group to other molecules.

Caption: General Sₙ2 mechanism with bromomethyl phenyl sulfone.

Base-Induced Disproportionation

In the presence of a strong, non-nucleophilic base such as potassium hydroxide (KOH) or potassium tert-butoxide in DMSO, bromomethyl phenyl sulfone undergoes a fascinating disproportionation reaction. This process yields both a reduced product, methyl phenyl sulfone, and an oxidized (or further halogenated) product, dibromomethyl phenyl sulfone. This reactivity highlights the acidity of the methylene protons and the stability of the resulting α-sulfonyl carbanion.

Applications in Drug Development and Organic Synthesis

The unique reactivity of bromomethyl phenyl sulfone makes it a valuable tool for synthetic chemists, particularly in the construction of complex molecules and pharmaceutical intermediates.

• Alkylation Agent: Its primary role is as a robust alkylating agent to introduce the CH₂SO₂Ph group. This moiety is found in various biologically active compounds and can serve as a versatile synthetic handle for further transformations.[6][7]

• Precursor to Other Reagents: It is a key starting material for the synthesis of other important fluorinated and functionalized sulfones. For example, it can be converted into fluoromethyl phenyl sulfone or difluoromethyl phenyl sulfone, which are valuable reagents for the synthesis of fluoroalkenes and other organofluorine compounds.[8][9][10]

• Vinyl Sulfone Synthesis: Bromomethyl phenyl sulfone can be used as a precursor in the synthesis of vinyl sulfones.[6] Vinyl sulfones are important Michael acceptors and have been incorporated into numerous drug candidates as they can act as covalent inhibitors by targeting cysteine residues in proteins.[6]

Safety and Handling

As a reactive alkylating agent, bromomethyl phenyl sulfone must be handled with appropriate care in a laboratory setting.

• Hazards: It is classified as a skin, eye, and respiratory irritant.[4][5]

• Personal Protective Equipment (PPE): Appropriate PPE, including safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat, should be worn at all times. When handling the solid powder, a dust mask or respirator is recommended to avoid inhalation.[4][5]

• Storage: It should be stored in a cool, dry, well-ventilated area away from incompatible materials such as strong bases and oxidizing agents. It is classified as a combustible solid.[4]

Conclusion

Bromomethyl phenyl sulfone represents a classic example of how fundamental studies into reaction mechanisms can lead to the development of highly practical and versatile chemical reagents. From its conceptual origins in the physical organic chemistry studies of the 1960s, it has become a reliable building block for introducing the phenylsulfonylmethyl group, a key structural motif in modern organic and medicinal chemistry. Its predictable reactivity, straightforward synthesis, and utility as a precursor to other valuable reagents ensure its continued relevance in research and development laboratories.

References

• Bordwell, F. G., & Jarvis, B. B. (1968). Nucleophilic displacements alpha to sulfonyl groupings. The Journal of Organic Chemistry, 33(3), 1182–1185. Available at: [Link]

• Drago, C., et al. (n.d.). ENANTIOSELECTIVE OXIDATION OF AN ALKYL ARYL SULFIDE: SYNTHESIS OF (S)-(-)-METHYL P-BROMOPHENYL SULFOXIDE. Organic Syntheses Procedure. Available at: [Link]

• Journal of the Chemical Society, Chemical Communications. (n.d.). A novel and efficient synthesis of fluoromethyl phenyl sulphone and its use as a fluoromethyl Wittig equivalent. RSC Publishing. Available at: [Link]

• McCarthy, J. R., et al. (n.d.). REACTION OF SULFOXIDES WITH DIETHYLAMINOSULFUR TRIFLUORIDE: FLUOROMETHYL PHENYL SULFONE, A REAGENT FOR THE SYNTHESIS OF FLUOROALKENES. Organic Syntheses Procedure. Available at: [Link]

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An In-depth Technical Guide to the Synthesis of ((Bromomethyl)sulfonyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

((Bromomethyl)sulfonyl)benzene, also known as bromomethyl phenyl sulfone, is a highly versatile bifunctional reagent in organic synthesis.[1][2][3][4] Its structure, featuring both a reactive bromomethyl group and an electron-withdrawing phenylsulfonyl moiety, makes it a valuable building block for the introduction of the methylsulfonylphenyl group into a wide range of organic molecules. This has led to its extensive use in medicinal chemistry and materials science. For instance, it serves as a key intermediate in the synthesis of various pharmaceuticals, including sulfonamides, and is also employed in the development of novel polymers.[1] The compound is a white to off-white solid with a melting point of 51-53 °C.[1][4] This guide provides a comprehensive overview of the primary synthesis routes for ((bromomethyl)sulfonyl)benzene, with a focus on the underlying mechanisms, experimental protocols, and comparative analysis of different approaches.

Core Synthesis Routes

The synthesis of ((bromomethyl)sulfonyl)benzene can be approached through several pathways. The most common and direct method involves the free radical bromination of methyl phenyl sulfone. An alternative, multi-step approach begins with the oxidation of a thioether precursor.

Route 1: Free Radical Bromination of Methyl Phenyl Sulfone

This is the most direct and widely employed method for the synthesis of ((bromomethyl)sulfonyl)benzene. It relies on the selective bromination of the methyl group of methyl phenyl sulfone using a free radical mechanism.

Mechanism

The reaction proceeds via a classic free radical chain mechanism, which can be broken down into three key stages: initiation, propagation, and termination.[5][6][7][8]

• Initiation: The reaction is initiated by the homolytic cleavage of a radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide, upon heating or UV irradiation. This generates highly reactive radicals. These initiator radicals then abstract a hydrogen atom from a molecule of HBr (which can be present in trace amounts or generated in situ) to produce a bromine radical (Br•).[5]

• Propagation: The bromine radical abstracts a hydrogen atom from the methyl group of methyl phenyl sulfone to form a resonance-stabilized benzylic-type radical and a molecule of hydrogen bromide (HBr). This is the rate-determining step of the reaction. The resulting sulfonyl-stabilized radical then reacts with a molecule of the brominating agent, typically N-bromosuccinimide (NBS), to yield the desired product, ((bromomethyl)sulfonyl)benzene, and a succinimidyl radical. The succinimidyl radical can then react with HBr to regenerate a bromine radical, thus propagating the chain reaction.

• Termination: The chain reaction is terminated when two radicals combine to form a stable, non-radical species. This can occur through the combination of two bromine radicals, two sulfonyl-stabilized radicals, or a bromine radical and a sulfonyl-stabilized radical.[5][8]

Diagram of the Free Radical Bromination Mechanism:

Caption: Free radical bromination mechanism for the synthesis of ((bromomethyl)sulfonyl)benzene.

Key Reagents and Their Roles:

• Methyl Phenyl Sulfone: The starting material for the reaction. It can be prepared by the oxidation of methyl phenyl sulfide or through the reaction of sodium benzenesulfinate with a methylating agent.[9][10]

• N-Bromosuccinimide (NBS): A convenient and effective source of bromine radicals for allylic and benzylic brominations.[6] It is preferred over molecular bromine (Br2) as it provides a low, constant concentration of bromine, which minimizes side reactions.

• Radical Initiator (AIBN or Benzoyl Peroxide): Used in catalytic amounts to initiate the free radical chain reaction.

• Solvent: A non-polar, inert solvent such as carbon tetrachloride (CCl4) or benzene is typically used to dissolve the reactants and facilitate the reaction.

Detailed Experimental Protocol:

The following is a representative protocol for the free radical bromination of methyl phenyl sulfone.

• Reaction Setup: A solution of methyl phenyl sulfone (1 equivalent) and N-bromosuccinimide (1.1 equivalents) in dry carbon tetrachloride is prepared in a round-bottom flask equipped with a reflux condenser and a magnetic stirrer.

• Initiation: A catalytic amount of a radical initiator, such as benzoyl peroxide (0.02 equivalents), is added to the reaction mixture.[11]

• Reaction: The mixture is heated to reflux (approximately 77 °C for CCl4) and stirred vigorously. The progress of the reaction can be monitored by TLC or GC.

• Work-up: Once the reaction is complete, the mixture is cooled to room temperature, and the succinimide byproduct is removed by filtration.

• Purification: The filtrate is concentrated under reduced pressure, and the crude product is purified by recrystallization from a suitable solvent system, such as ethanol-water, to yield ((bromomethyl)sulfonyl)benzene as a white solid.[9]

Troubleshooting and Optimization:

• Di-bromination: The formation of the di-brominated byproduct can be minimized by using a slight excess of methyl phenyl sulfone and carefully controlling the reaction time.

• Reaction Rate: The reaction rate can be influenced by the choice and concentration of the radical initiator, as well as the reaction temperature.

• Purity of Reagents: The use of dry solvents and pure reagents is crucial for achieving high yields and minimizing side reactions.

Route 2: Multi-step Synthesis via Oxidation of Thioanisole

This route involves a two-step process, starting with the oxidation of thioanisole (methyl phenyl sulfide) to methyl phenyl sulfone, followed by the bromination of the methyl group as described in Route 1.

Step 1: Oxidation of Thioanisole to Methyl Phenyl Sulfone

The oxidation of thioanisole can be achieved using a variety of oxidizing agents. A common and effective method involves the use of hydrogen peroxide in acetic acid.[9][12]

Experimental Workflow for Oxidation:

Caption: Experimental workflow for the oxidation of thioanisole to methyl phenyl sulfone.

Step 2: Bromination of Methyl Phenyl Sulfone

The methyl phenyl sulfone obtained from the oxidation step is then subjected to free radical bromination as detailed in Route 1.

Advantages and Disadvantages:

This two-step route may be advantageous if thioanisole is a more readily available or cost-effective starting material than methyl phenyl sulfone. However, it involves an additional synthetic step, which can lower the overall yield and increase the consumption of reagents and solvents.

Comparative Analysis of Synthesis Routes

Parameter	Route 1: Direct Bromination	Route 2: Multi-step Synthesis
Starting Material	Methyl Phenyl Sulfone	Thioanisole
Number of Steps	1	2
Typical Overall Yield	Good to Excellent	Moderate to Good
Reagent Cost	Potentially higher if methyl phenyl sulfone is expensive	Potentially lower if thioanisole is cheap
Process Time	Shorter	Longer
Key Considerations	Requires careful control to avoid di-bromination	Involves handling of strong oxidizing agents

Safety Precautions

The synthesis of ((bromomethyl)sulfonyl)benzene involves the use of several hazardous chemicals, and appropriate safety measures must be taken.

• N-Bromosuccinimide (NBS): Corrosive and a lachrymator. Handle in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• Benzoyl Peroxide: A strong oxidizing agent and can be explosive when dry. It should be handled with care and stored appropriately.

• Carbon Tetrachloride: A toxic and carcinogenic solvent. Its use should be minimized, and it should only be handled in a fume hood.

• Hydrogen Peroxide (30%): A strong oxidizer and can cause severe skin burns. Handle with appropriate PPE.

Characterization Techniques

The identity and purity of the synthesized ((bromomethyl)sulfonyl)benzene can be confirmed using a range of analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR can be used to confirm the structure of the molecule.

• Infrared (IR) Spectroscopy: To identify the characteristic functional groups, such as the sulfonyl group (strong absorptions around 1300 and 1150 cm-1).

• Mass Spectrometry (MS): To determine the molecular weight of the compound.

• Melting Point: A sharp melting point range (51-53 °C) is indicative of high purity.[1][4]

Conclusion

The synthesis of ((bromomethyl)sulfonyl)benzene is most efficiently achieved through the direct free radical bromination of methyl phenyl sulfone. This method is generally high-yielding and involves a single synthetic step. The multi-step approach via the oxidation of thioanisole offers an alternative, particularly when thioanisole is a more accessible starting material. Careful control of reaction conditions and adherence to safety protocols are essential for the successful and safe synthesis of this important synthetic intermediate. Further research may focus on developing greener and more atom-economical synthetic routes.

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An In-depth Technical Guide to the Safe Handling of Bromomethyl Phenyl Sulfone

Prepared by: Gemini, Senior Application Scientist

Preamble: Acknowledging the Dual Nature of a Potent Reagent

Bromomethyl phenyl sulfone (CAS 19169-90-5) is a valuable reagent in modern organic synthesis, prized for its utility in introducing the phenylsulfonylmethyl moiety into a variety of molecular scaffolds. This functional group is a cornerstone in the synthesis of complex molecules, including many pharmaceutical intermediates.[1] However, the very chemical reactivity that makes this compound a powerful synthetic tool—its nature as an α-halo sulfone—also renders it a significant laboratory hazard. The presence of a good leaving group (bromide) alpha to a strongly electron-withdrawing sulfonyl group makes the methylene carbon highly electrophilic and susceptible to nucleophilic attack.

This guide is designed for the professional researcher and drug development scientist. It moves beyond standard Safety Data Sheet (SDS) summaries to provide a deeper, mechanism-based understanding of the hazards associated with bromomethyl phenyl sulfone. Our objective is to foster a culture of safety through informed practice, explaining not just what to do, but why a specific precaution is necessary. By understanding the chemical causality behind the hazards, researchers can develop a more intuitive and robust safety mindset.

Hazard Analysis: The Chemistry of an Alkylating Agent

Bromomethyl phenyl sulfone is classified as a hazardous substance with the following GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).[2] These effects are not merely superficial; they are the macroscopic symptoms of microscopic chemical reactions.

The core hazard of bromomethyl phenyl sulfone lies in its classification as an alkylating agent .[3] Alkylating agents are reactive compounds that transfer an alkyl group to nucleophilic sites on biological macromolecules.[4] In the case of bromomethyl phenyl sulfone, the electrophilic methylene carbon readily reacts with nucleophiles such as the nitrogen atoms in DNA bases or the sulfur and nitrogen atoms in amino acid residues of proteins. This covalent modification can disrupt cellular processes, leading to cell death (cytotoxicity) or genetic mutations. It is this underlying reactivity that is the root cause of its irritant properties.

Mechanism of Hazard: Nucleophilic Alkylation

The diagram below illustrates the fundamental reaction that underpins the hazardous nature of bromomethyl phenyl sulfone. Biological nucleophiles (Nu:), such as amines, thiols, or phosphates found in proteins and DNA, attack the electrophilic carbon, displacing the bromide ion and forming a stable, covalent bond. This irreversible modification of essential biomolecules is the primary mechanism of toxicity.

Caption: Step-by-step workflow for the safe weighing of bromomethyl phenyl sulfone.

SOP: Storage and Segregation

• Container: Always store bromomethyl phenyl sulfone in its original, clearly labeled container.

• Conditions: Keep the container tightly closed in a cool, dry, and well-ventilated area. [5]* Segregation: Store away from strong bases, oxidizing agents, and nucleophiles. It should be stored in a cabinet designated for toxic solids and segregated from incompatible materials.

Emergency Procedures: Rapid and Correct Response

A prompt and informed response to an exposure is critical to minimizing harm. All laboratory personnel must be familiar with the location and operation of safety showers and eyewash stations.

Skin Exposure

• Immediate Action: Immediately begin flushing the affected skin with copious amounts of cool, running water for at least 15 minutes . For large-scale exposure, use the safety shower.

• Remove Clothing: While rinsing, promptly remove any contaminated clothing or jewelry. Do not delay flushing to remove clothing.

• Seek Medical Attention: After flushing is complete, seek immediate medical attention. Provide the medical staff with the Safety Data Sheet (SDS) for bromomethyl phenyl sulfone.

• Report: Report the incident to your supervisor and the institutional Environmental Health and Safety (EHS) department.

Eye Exposure

• Immediate Flushing: Immediately use an eyewash station to flush the eyes with a gentle stream of water for at least 15 minutes .

• Hold Eyelids Open: It is critical to hold the eyelids open, including under the upper and lower lids, to ensure the entire surface of the eye is rinsed.

• Remove Contact Lenses: If wearing contact lenses, remove them while continuing to rinse. Do not stop rinsing to remove lenses.

• Seek Medical Attention: All eye exposures require immediate medical evaluation, regardless of the apparent severity. Provide medical staff with the SDS.

• Report: Report the incident to your supervisor and EHS.

Emergency Response Decision Tree

Caption: Decision tree for immediate actions following an exposure incident.

Inhalation

Move the affected person to fresh air immediately. If they are having difficulty breathing, call for emergency medical assistance.

Ingestion

Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.

Spill, Decontamination, and Disposal

Spill Response

• Minor Spill (Solid): If a small amount of powder is spilled inside a fume hood, carefully dampen a piece of absorbent paper with a suitable solvent (e.g., isopropanol or ethanol) and gently wipe up the powder to avoid creating dust. Place the contaminated paper in a sealed bag for hazardous waste disposal. Then, decontaminate the area as described below.

• Major Spill: Evacuate the immediate area and alert others. Prevent entry and contact your institution's EHS emergency line. Do not attempt to clean up a large spill or any spill outside of a fume hood without proper training and equipment.

Decontamination and Deactivation

As a reactive alkylating agent, bromomethyl phenyl sulfone can be chemically deactivated. Spills and contaminated equipment should be treated with a solution that can readily react with the compound to form a less hazardous product. A solution of sodium thiosulfate, a mild nucleophile, is a chemically sound choice for this purpose.

Recommended Decontamination Solution: A freshly prepared 5% (w/v) aqueous solution of sodium thiosulfate.

Procedure for Decontaminating Surfaces and Glassware:

• Perform an initial gross cleaning by carefully wiping up the solid or absorbing the solution with an inert material.

• Liberally apply the 5% sodium thiosulfate solution to the contaminated surface or glassware.

• Allow a contact time of at least 1 hour to ensure the deactivation reaction goes to completion.

• Wipe the surface with fresh absorbent pads, or rinse the glassware thoroughly.

• Perform a final wash of the surface/glassware with soap and water.

• Dispose of all wipes and rinsates as hazardous waste.

Waste Disposal

• Solid Waste: All contaminated solids (gloves, bench paper, disposable spatulas, etc.) must be collected in a clearly labeled, sealed hazardous waste container.

• Liquid Waste: Unused solutions or waste from reactions and decontamination procedures must be collected in a labeled, sealed hazardous liquid waste container. Do not pour bromomethyl phenyl sulfone waste down the drain. All waste must be disposed of through your institution's hazardous waste management program.

References

• ChemicalBook. (2025-07-19).
• Weill Cornell Medicine. Toxic Powder Weighing. EHS.
• Scribd. Irritant Chemicals: Description.
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• Duke University. WORKING SAFELY WITH TOXIC POWDERS.
• University of Michigan-Dearborn. Irritant Chemicals. Environment, Health & Safety.

• Bordwell, F. G., & Cooper, G. D. (1952). The Effect of the Sulfonyl Group on the Nucleophilic Displacement of Halogen in α-Halo Sulfones and Related Substances. Journal of the American Chemical Society, 74(4), 1058–1060. [Link]

• Duke University. Chemical Safety Guidelines - Toxic and Health Hazard Powders. OESO Lab Safety.
• University of Michigan. Irritants Standard Operating Procedure. Environment, Health & Safety.

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• Centers for Disease Control and Prevention. First Aid Procedures for Chemical Hazards. NIOSH. [Link]

• Jarvis, B. B., & Marien, B. A. (1975). Nucleophilic displacements on halogen atoms. V. Reactions of .alpha.-halo sulfones with sterically hindered nucleophiles. The Journal of Organic Chemistry, 40(18), 2587–2590. [Link]

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• American Laboratory. (2022-11-23). Ten Tips for Handling Hazardous Chemicals in a Lab. [Link]

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• Colvin, M., & Chabner, B. A. (1993). The biology of alkylating-agent cellular injury. Hematology/oncology clinics of North America, 7(2), 325–355. [Link]

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• Chemdad. BROMOMETHYL PHENYL SULFONE.

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• AWARE NS. Chemotherapy – Accidental Exposure – Procedure.

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Reactivity profile of the bromomethyl group in phenyl sulfones

An In-Depth Technical Guide to the Reactivity Profile of the Bromomethyl Group in Phenyl Sulfones

Authored by a Senior Application Scientist

This guide provides an in-depth exploration of the reactivity of the bromomethyl group attached to a phenyl sulfone scaffold. We will delve into the underlying electronic and steric factors governing its behavior, explore its synthetic utility with a variety of nucleophiles, and provide field-proven experimental protocols for its application in research and drug development.

Introduction: The Unique Electronic Nature of the Phenyl Sulfone Moiety

The phenyl sulfone group is a powerful electron-withdrawing group, a characteristic that profoundly influences the reactivity of adjacent functionalities. This electron-withdrawing nature is primarily due to the high oxidation state of the sulfur atom and the electronegativity of the oxygen atoms. This creates a significant dipole moment, with the sulfone group pulling electron density away from the aromatic ring and, consequently, from the benzylic position of the bromomethyl group.

This electron-withdrawing effect has a dual impact on the bromomethyl group:

• Activation towards Nucleophilic Substitution: The primary mode of reactivity for the bromomethyl group in phenyl sulfones is nucleophilic substitution. The electron-withdrawing sulfone group stabilizes the transition state of SN2 reactions and any potential carbocationic character that might develop in an SN1-like mechanism. This makes the benzylic carbon highly electrophilic and susceptible to attack by a wide range of nucleophiles.

• Influence on C-H Acidity: The electron-withdrawing nature of the phenyl sulfone also increases the acidity of the protons on the carbon adjacent to it. While the bromomethyl group is the primary focus, it is important to consider this for potential side reactions or for designing tandem reaction sequences.

The following diagram illustrates the key electronic influence of the sulfone group on the bromomethyl moiety.

Caption: Electronic Influence of the Phenyl Sulfone Group.

Nucleophilic Substitution Reactions: A Versatile Synthetic Handle

The enhanced electrophilicity of the bromomethyl group in phenyl sulfones makes it a versatile precursor for the introduction of a wide array of functional groups. The reactions typically proceed via an SN2 mechanism, characterized by inversion of configuration if the carbon were chiral, and are sensitive to the strength of the nucleophile and the reaction conditions.

Reactions with Oxygen Nucleophiles

The formation of ethers and esters from bromomethyl phenyl sulfones is a common and highly efficient transformation.

• Alkoxides and Phenoxides: Reactions with sodium or potassium alkoxides or phenoxides in polar aprotic solvents like DMF or THF proceed readily to form the corresponding ethers. The choice of base to deprotonate the parent alcohol or phenol is critical to avoid side reactions. Potassium carbonate is a milder alternative for phenoxides.

• Carboxylates: Carboxylate salts, such as sodium or potassium acetate, react cleanly to produce esters. This reaction is often used to introduce an acetoxymethyl group, which can be a useful protecting group or a precursor to other functionalities.

Reactions with Nitrogen Nucleophiles

The introduction of nitrogen-containing moieties is crucial in medicinal chemistry and materials science.

• Amines: Primary and secondary amines readily displace the bromide to form the corresponding substituted amines. In the case of primary amines, dialkylation can be a competing side reaction. Using a large excess of the amine or employing bulky amines can mitigate this.

• Azides: Sodium azide is an excellent nucleophile for this transformation, leading to the formation of azidomethyl phenyl sulfones. These azides are versatile intermediates, for instance, in "click" chemistry (Huisgen cycloaddition) or for reduction to primary amines.

• Phthalimide (Gabriel Synthesis): For a clean synthesis of the primary amine, the Gabriel synthesis is a preferred method. Reaction with potassium phthalimide followed by hydrolysis or hydrazinolysis provides the aminomethyl phenyl sulfone.

Reactions with Sulfur Nucleophiles

The formation of thioethers and related compounds is straightforward.

• Thiolates: Thiolates, generated from thiols and a base like sodium hydride or sodium hydroxide, are potent nucleophiles that react rapidly with bromomethyl phenyl sulfones to yield thioethers. These reactions are typically very clean and high-yielding.

Reactions with Carbon Nucleophiles

The formation of new carbon-carbon bonds is a cornerstone of organic synthesis.

• Cyanide: Nucleophilic substitution with sodium or potassium cyanide is an effective way to introduce a cyanomethyl group, which can be further elaborated into carboxylic acids, amides, or amines.

• Enolates and Malonates: Stabilized carbanions, such as those derived from malonic esters or β-ketoesters, are excellent nucleophiles for this reaction. This allows for the extension of the carbon chain and the introduction of further functionality.

Data Summary: Representative Nucleophilic Substitution Reactions

Nucleophile	Reagent Example	Solvent	Typical Product
Oxygen
Alkoxide	Sodium Ethoxide	Ethanol/THF	Ethoxymethyl Phenyl Sulfone
Phenoxide	Potassium Phenoxide	DMF	Phenoxymethyl Phenyl Sulfone
Carboxylate	Sodium Acetate	DMF/Acetone	Acetoxymethyl Phenyl Sulfone
Nitrogen
Amine	Diethylamine	Acetonitrile	N,N-Diethylaminomethyl Phenyl Sulfone
Azide	Sodium Azide	DMF/Water	Azidomethyl Phenyl Sulfone
Phthalimide	Potassium Phthalimide	DMF	N-(Phenylsulfonylmethyl)phthalimide
Sulfur
Thiolate	Sodium Thiophenoxide	Methanol	(Phenylthiomethyl) Phenyl Sulfone
Carbon
Cyanide	Potassium Cyanide	DMSO	(Phenylsulfonyl)acetonitrile
Malonate	Diethyl Malonate/NaH	THF	Diethyl (Phenylsulfonylmethyl)malonate

Experimental Protocols: Field-Proven Methodologies

The following protocols are provided as robust starting points for the synthesis of key derivatives of bromomethyl phenyl sulfones.

General Protocol for Ether Synthesis with a Phenoxide

This protocol details the synthesis of a phenoxymethyl phenyl sulfone, a common structural motif.

Step-by-Step Methodology:

• Reactant Preparation: To a solution of the desired phenol (1.0 eq.) in anhydrous N,N-dimethylformamide (DMF, 0.5 M), add potassium carbonate (1.5 eq.).

• Reaction Initiation: Stir the suspension at room temperature for 30 minutes.

• Substrate Addition: Add a solution of the bromomethyl phenyl sulfone (1.1 eq.) in DMF dropwise over 10 minutes.

• Reaction Monitoring: Heat the reaction mixture to 60 °C and monitor the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction to room temperature and pour it into water.

• Extraction: Extract the aqueous layer with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Caption: Workflow for Phenoxymethyl Phenyl Sulfone Synthesis.

Protocol for the Synthesis of an Azidomethyl Phenyl Sulfone

This protocol describes a reliable method for introducing the versatile azide functionality.

Step-by-Step Methodology:

• Reactant Preparation: Dissolve the bromomethyl phenyl sulfone (1.0 eq.) in a mixture of DMF and water (e.g., 4:1 v/v).

• Nucleophile Addition: Add sodium azide (1.5 eq.) in one portion.

• Reaction Conditions: Stir the reaction mixture at room temperature.

• Reaction Monitoring: Monitor the reaction by TLC until the starting material is consumed.

• Work-up: Pour the reaction mixture into cold water.

• Extraction: Extract the product with diethyl ether or ethyl acetate (3x).

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate in vacuo. The crude product is often pure enough for subsequent steps, but can be purified by chromatography if necessary.

Mechanistic Considerations and Side Reactions

While the SN2 pathway is dominant, it is crucial to be aware of potential competing reactions.

• Elimination (E2): If the nucleophile is also a strong base, and there are acidic protons on the carbon adjacent to the phenyl sulfone, E2 elimination can occur, though it is generally less favored for benzylic systems compared to SN2.

• SN1 Character: With highly hindered substrates or under conditions that favor carbocation formation (e.g., polar protic solvents), an SN1-like mechanism may contribute. The phenyl sulfone group can stabilize the benzylic carbocation.

• Over-alkylation: As mentioned for primary amines, dialkylation can be a significant side reaction. Careful control of stoichiometry and reaction conditions is necessary.

Conclusion

The bromomethyl group on a phenyl sulfone is a highly reactive and synthetically valuable functional group. Its reactivity is dominated by the powerful electron-withdrawing nature of the sulfone, which activates the benzylic carbon towards nucleophilic attack. By understanding the underlying principles and employing robust experimental protocols, researchers can effectively utilize bromomethyl phenyl sulfones as versatile building blocks in the synthesis of complex molecules for a wide range of applications, from pharmaceuticals to materials science.

References

• The Phenylsulfonyl Group as a Key Moiety in the Development of Biologically Active Compounds. Molecules. [Link]

• A Review on the Synthesis of Sulfones. Organic Preparations and Procedures International. [Link]

• Recent Advances in the Synthesis and Application of Phenylsulfones. RSC Advances. [Link]

Protocols & Analytical Methods

Application Note: Bromomethyl Phenyl Sulfone as a Versatile Alkylating Agent in Modern Organic Synthesis

Abstract

This comprehensive guide details the application of bromomethyl phenyl sulfone as a potent and versatile alkylating agent for researchers, chemists, and professionals in drug development. We delve into the fundamental principles governing its reactivity, provide detailed, field-tested protocols for its use with various nucleophiles, and offer insights into the causality behind experimental choices. This document is designed to serve as a practical resource, bridging theoretical understanding with actionable laboratory procedures.

Introduction: The Unique Reactivity of Bromomethyl Phenyl Sulfone

Bromomethyl phenyl sulfone, with the chemical formula C₇H₇BrO₂S, is a crystalline solid that has emerged as a valuable reagent in organic synthesis.[1][2] Its utility stems from the unique electronic properties conferred by the phenylsulfonyl group, which profoundly influences the reactivity of the adjacent bromomethyl moiety.

Table 1: Physicochemical Properties of Bromomethyl Phenyl Sulfone

Property	Value	Reference(s)
CAS Number	1919-90-5	[3]
Molecular Formula	C₇H₇BrO₂S	[1]
Molecular Weight	235.10 g/mol	[1]
Appearance	White to off-white crystalline solid
Melting Point	51-53 °C	[2]
Flash Point	113 °C (235.4 °F) - closed cup	[2][4]

The core of its function lies in the powerful electron-withdrawing nature of the sulfone group (-SO₂-). This inductive effect polarizes the C-Br bond, rendering the methylene carbon highly electrophilic and susceptible to attack by a wide range of nucleophiles. Consequently, the bromide ion is an excellent leaving group, facilitating efficient nucleophilic substitution reactions.

The Underlying Mechanism: Sₙ2 Displacement

The primary mechanism through which bromomethyl phenyl sulfone acts as an alkylating agent is the bimolecular nucleophilic substitution (Sₙ2) pathway.[5] In this concerted, single-step reaction, a nucleophile directly attacks the electrophilic carbon atom, simultaneously displacing the bromide leaving group.

The transition state involves the partial formation of a new bond with the nucleophile and the partial breaking of the bond with the bromide ion. This mechanism is favored by the primary nature of the alkyl halide, which minimizes steric hindrance around the reaction center.[5]

Caption: Sₙ2 mechanism of alkylation using bromomethyl phenyl sulfone.

Applications in Synthetic Chemistry

The reliability of bromomethyl phenyl sulfone makes it a go-to reagent for introducing the phenylsulfonylmethyl group onto various molecular scaffolds. This moiety is not merely a placeholder; it can serve as a precursor for further transformations or be a critical pharmacophore in biologically active molecules.

C-Alkylation: Formation of Carbon-Carbon Bonds

The protons on the carbon adjacent to a sulfone group are acidic, allowing sulfones themselves to act as nucleophiles after deprotonation.[6] However, bromomethyl phenyl sulfone excels as an electrophile for creating C-C bonds with a variety of carbon-based nucleophiles, such as enolates, organometallics, and stabilized carbanions.

Heteroatom Alkylation: Targeting N, S, and O Nucleophiles

The reagent is highly effective for the alkylation of heteroatoms, a common requirement in pharmaceutical and materials science synthesis.

• N-Alkylation: Primary and secondary amines, amides, and nitrogen-containing heterocycles readily react to form N-(phenylsulfonylmethyl) derivatives.

• S-Alkylation: Thiols and thiophenols are excellent nucleophiles for this reagent, leading to the high-yield formation of thioethers (e.g., phenylthiomethyl phenyl sulfone).[3][4]

• O-Alkylation: Alcohols and phenols can be alkylated, though this often requires stronger bases (e.g., sodium hydride) to generate the corresponding alkoxide or phenoxide nucleophile.

Experimental Protocols: A Practical Guide

Safety and Handling First

Before proceeding, it is critical to acknowledge the hazards associated with bromomethyl phenyl sulfone.

• Hazards: The compound is classified as harmful if swallowed (H302), causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[2][7][8]

• Personal Protective Equipment (PPE): Always handle this reagent in a certified chemical fume hood. Wear appropriate PPE, including a lab coat, safety glasses or goggles, and nitrile gloves.[2][4] An N95 dust mask is recommended for handling the solid.[2]

• Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container.[9][10]

Caption: General experimental workflow for alkylation reactions.

Protocol 1: S-Alkylation of Thiophenol

This protocol describes the synthesis of phenylthiomethyl phenyl sulfone, a reaction noted in the literature.[3][4]

• Reagents & Equipment:

  • Thiophenol

  • Bromomethyl phenyl sulfone (1.0 eq)

  • Potassium carbonate (K₂CO₃, 1.5 eq) or another suitable base

  • Dimethylformamide (DMF), anhydrous

  • Round-bottom flask, magnetic stirrer, nitrogen inlet, standard glassware for work-up and purification.

• Procedure:

  • To a round-bottom flask under a nitrogen atmosphere, add thiophenol and anhydrous DMF.

  • Stir the solution and add potassium carbonate in one portion.

  • Allow the mixture to stir at room temperature for 15-20 minutes.

  • Add a solution of bromomethyl phenyl sulfone in a minimum amount of DMF dropwise to the stirring mixture.

  • Continue stirring at room temperature for 4-6 hours, or until TLC analysis indicates the consumption of the starting material.

  • Work-up: Pour the reaction mixture into a separatory funnel containing water and ethyl acetate.

  • Separate the layers and extract the aqueous layer twice more with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: Purify the resulting crude product by column chromatography on silica gel or recrystallization to yield the pure phenylthiomethyl phenyl sulfone.

Protocol 2: N-Alkylation of a Secondary Amine (e.g., Piperidine)

• Reagents & Equipment:

  • Piperidine

  • Bromomethyl phenyl sulfone (1.0 eq)

  • Triethylamine (Et₃N, 1.2 eq) or Diisopropylethylamine (DIPEA)

  • Acetonitrile (CH₃CN), anhydrous

  • Standard reaction and work-up equipment.

• Procedure:

  • In a flask under nitrogen, dissolve piperidine and triethylamine in anhydrous acetonitrile.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add a solution of bromomethyl phenyl sulfone in acetonitrile to the cooled amine solution.

  • After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature overnight.

  • Work-up: Remove the solvent in vacuo. Partition the residue between dichloromethane (DCM) and a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

  • Separate the organic layer, and extract the aqueous phase with DCM.

  • Combine the organic extracts, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate.

  • Purification: The crude product can be purified via silica gel chromatography to afford the desired N-alkylated product.

Causality and Optimization: Key Experimental Choices

The success of an alkylation reaction with bromomethyl phenyl sulfone hinges on several key parameters. Understanding the "why" behind these choices is crucial for troubleshooting and optimization.

Table 2: Guide to Reaction Parameter Selection

Parameter	Common Choices	Rationale & Causality
Solvent	DMF, DMSO, Acetonitrile, THF	Polar aprotic solvents are ideal for Sₙ2 reactions. They solvate the cation of the base (e.g., K⁺ in K₂CO₃) but do not strongly solvate the nucleophile, leaving it "naked" and highly reactive.[5] Aprotic nature prevents interference with the reaction.
Base	K₂CO₃, Cs₂CO₃, Et₃N, DIPEA, NaH	The choice of base depends on the pKa of the nucleophile's conjugate acid. Inorganic bases (K₂CO₃, Cs₂CO₃) are excellent for deprotonating thiols and phenols. Organic amine bases (Et₃N, DIPEA) are non-nucleophilic and suitable for N-alkylation where they act as an HCl scavenger. Strong bases like NaH are required for less acidic nucleophiles like alcohols.
Temperature	0 °C to Room Temperature	Most reactions are initiated at 0 °C to control any initial exotherm, especially during the addition of the alkylating agent. They are then typically allowed to proceed at room temperature. Higher temperatures can be used to accelerate slow reactions but may increase the risk of side reactions.[5]
Concentration	0.1 M - 1.0 M	While not always critical, higher concentrations can increase the reaction rate due to the bimolecular nature of the Sₙ2 step. However, very high concentrations can lead to solubility issues or side reactions.

References

• ChemicalBook. (2025, July 19). BROMOMETHYL PHENYL SULFONE - Safety Data Sheet.
• Guidechem. BROMOMETHYL PHENYL SULFONE (cas 19169-90-5) SDS/MSDS download.
• Sigma-Aldrich. (2024, July 13). SAFETY DATA SHEET.
• TCI Chemicals. SAFETY DATA SHEET.
• Fisher Scientific. (2004, November 5). SAFETY DATA SHEET.
• ChemicalBook. (2025, July 16). BROMOMETHYL PHENYL SULFONE Chemical Properties,Uses,Production.
• Lumen Learning. Appendix 2: Main Mechanisms | Organic Chemistry 1: An open textbook.
• Chembuy. Buy Bromomethyl phenyl sulfone | 19169-90-5.
• Sigma-Aldrich. Bromomethyl phenyl sulfone 98 19169-90-5.
• Santa Cruz Biotechnology. Bromomethyl phenyl sulfone | CAS 19169-90-5.
• Sigma-Aldrich. Bromomethyl phenyl sulfone 98 19169-90-5.
• ResearchGate. Selected syntheses and reactions of sulfones.

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• 1. scbt.com [scbt.com]
• 2. Bromomethyl phenyl sulfone 98 19169-90-5 [sigmaaldrich.com]
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• 9. Page loading... [wap.guidechem.com]
• 10. fishersci.com [fishersci.com]

The Phenylsulfonyl Keystone: A Guide to Heterocyclic Synthesis with Bromomethyl Phenyl Sulfone

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of heterocyclic chemistry, the strategic selection of building blocks is paramount to the efficient construction of novel molecular architectures. Bromomethyl phenyl sulfone has emerged as a versatile and powerful reagent, a keystone in the synthesis of a diverse array of heterocyclic compounds. Its unique combination of a reactive bromomethyl group and an activating, electron-withdrawing phenylsulfonyl moiety allows for a range of synthetic transformations, leading to valuable scaffolds for drug discovery and materials science. This technical guide provides an in-depth exploration of the applications of bromomethyl phenyl sulfone in the synthesis of thiophenes, pyrroles, and pyridines, complete with detailed protocols and mechanistic insights.

The Dual Nature of Bromomethyl Phenyl Sulfone: A Chemist's Ally

Bromomethyl phenyl sulfone, with the chemical formula C₆H₅SO₂CH₂Br, possesses a dual reactivity profile that makes it a valuable synthetic tool. The bromine atom serves as a good leaving group, rendering the methylene carbon electrophilic and susceptible to nucleophilic attack. Simultaneously, the strongly electron-withdrawing phenylsulfonyl group acidifies the methylene protons, facilitating their removal by a base to generate a stabilized carbanion. This ambiphilic nature allows bromomethyl phenyl sulfone to participate in a variety of carbon-carbon and carbon-heteroatom bond-forming reactions, which are the cornerstone of heterocyclic ring construction.

Synthesis of Phenylsulfonyl-Substituted Thiophenes: Building the Five-Membered Sulfur Heterocycle

The thiophene nucleus is a privileged scaffold in medicinal chemistry and materials science, and the introduction of a phenylsulfonyl group can significantly modulate its biological and physical properties. Bromomethyl phenyl sulfone provides a convergent and efficient entry to polysubstituted thiophenes.

Application Note: Gewald-Type Reaction Modification

A powerful strategy for the synthesis of 2-amino-4-(phenylsulfonyl)thiophenes involves a modification of the well-established Gewald reaction. This one-pot, multi-component reaction combines an α-cyanoester, elemental sulfur, a base, and bromomethyl phenyl sulfone. The phenylsulfonyl group is incorporated into the thiophene backbone, offering a handle for further functionalization or for tuning the electronic properties of the molecule. Thiophene derivatives are known to possess a wide range of biological activities, including antimicrobial, antiviral, and anti-inflammatory effects.[1][2][3]

Experimental Protocol: Synthesis of Ethyl 2-amino-4-(phenylsulfonyl)-5-phenylthiophene-3-carboxylate

This protocol details a Gewald-type synthesis of a highly functionalized thiophene derivative.

Reactants:

Reactant	Molecular Weight ( g/mol )	Amount	Moles
Phenylacetonitrile	117.15	1.17 g	10 mmol
Ethyl cyanoacetate	113.12	1.13 g	10 mmol
Bromomethyl phenyl sulfone	235.10	2.35 g	10 mmol
Elemental Sulfur	32.06	0.32 g	10 mmol
Morpholine	87.12	1.0 mL	~11 mmol
Ethanol	46.07	30 mL	-

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add phenylacetonitrile (1.17 g, 10 mmol), ethyl cyanoacetate (1.13 g, 10 mmol), elemental sulfur (0.32 g, 10 mmol), and ethanol (30 mL).

• To this suspension, add morpholine (1.0 mL, ~11 mmol) dropwise at room temperature.

• Stir the mixture at room temperature for 15 minutes.

• Add bromomethyl phenyl sulfone (2.35 g, 10 mmol) in one portion.

• Heat the reaction mixture to reflux (approximately 80 °C) and maintain for 4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, allow the reaction mixture to cool to room temperature.

• Pour the mixture into 100 mL of ice-cold water with stirring.

• The precipitated solid is collected by vacuum filtration, washed with cold water (2 x 20 mL), and then with a small amount of cold ethanol (10 mL).

• The crude product is recrystallized from ethanol to afford the pure ethyl 2-amino-4-(phenylsulfonyl)-5-phenylthiophene-3-carboxylate as a crystalline solid.

Expected Yield: 70-80%

Mechanistic Rationale

The reaction proceeds through a cascade of events, initiated by the formation of a Knoevenagel condensation product between phenylacetonitrile and ethyl cyanoacetate, catalyzed by morpholine. This is followed by the addition of elemental sulfur to the activated methylene group. The resulting intermediate then undergoes cyclization. The bromomethyl phenyl sulfone acts as an electrophile, reacting with an intermediate to introduce the phenylsulfonylmethyl group, which ultimately becomes part of the thiophene ring.

Caption: Workflow for Gewald-Type Thiophene Synthesis.

Crafting Phenylsulfonyl-Substituted Pyrroles: The Five-Membered Nitrogen Heterocycle

The pyrrole ring is a fundamental component of many biologically active molecules, including heme and chlorophyll.[4] The incorporation of a phenylsulfonyl group can enhance the therapeutic potential of pyrrole derivatives. Bromomethyl phenyl sulfone offers a strategic entry point for the synthesis of these valuable compounds.

Application Note: Paal-Knorr Synthesis Modification

A versatile approach to 3-(phenylsulfonyl)pyrroles involves a modification of the classic Paal-Knorr synthesis.[5][6] This strategy utilizes the reaction of a β-enamino ester or ketone with bromomethyl phenyl sulfone. The phenylsulfonylmethyl group is introduced adjacent to the carbonyl group of the enamine, setting the stage for the cyclization to form the pyrrole ring. Pyrrole derivatives have shown a wide spectrum of biological activities including anti-inflammatory, antimicrobial, and anticancer properties.[4]

Experimental Protocol: Synthesis of Ethyl 1-methyl-4-(phenylsulfonyl)-2-phenyl-1H-pyrrole-3-carboxylate

This protocol outlines the synthesis of a polysubstituted pyrrole derivative.

Reactants:

Reactant	Molecular Weight ( g/mol )	Amount	Moles
Ethyl benzoylacetate	192.21	1.92 g	10 mmol
Methylamine (40% in water)	31.06	1.0 mL	~11 mmol
Bromomethyl phenyl sulfone	235.10	2.35 g	10 mmol
Sodium Ethoxide (21% in ethanol)	68.05	3.2 mL	~10 mmol
Ethanol	46.07	40 mL	-

Procedure:

• In a 100 mL round-bottom flask, dissolve ethyl benzoylacetate (1.92 g, 10 mmol) in ethanol (20 mL).

• Cool the solution in an ice bath and add methylamine (1.0 mL, 40% in water) dropwise with stirring.

• Stir the reaction mixture at room temperature for 1 hour to form the corresponding enamine.

• In a separate flask, prepare a solution of sodium ethoxide by carefully adding sodium metal to ethanol or use a commercial solution. Add the sodium ethoxide solution (3.2 mL, 21% in ethanol) to the enamine solution at room temperature.

• To this mixture, add a solution of bromomethyl phenyl sulfone (2.35 g, 10 mmol) in ethanol (20 mL) dropwise over 15 minutes.

• Heat the reaction mixture to reflux for 6 hours.

• After cooling to room temperature, pour the reaction mixture into 150 mL of cold water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine (50 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product is purified by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the desired pyrrole.

Expected Yield: 60-75%

Mechanistic Insights

The reaction begins with the formation of a β-enamino ester from ethyl benzoylacetate and methylamine. Deprotonation of the enamine by sodium ethoxide generates a nucleophilic species that attacks the electrophilic methylene carbon of bromomethyl phenyl sulfone, leading to an N-alkylated intermediate. Subsequent intramolecular condensation (cyclization) followed by dehydration affords the aromatic pyrrole ring.

Caption: Paal-Knorr type synthesis of Phenylsulfonyl-Pyrroles.

Assembling Phenylsulfonyl-Substituted Pyridines: The Six-Membered Nitrogen Heterocycle

The pyridine ring is a ubiquitous structural motif in pharmaceuticals and agrochemicals. The introduction of a phenylsulfonyl group can significantly impact the biological activity of pyridine-containing molecules. Bromomethyl phenyl sulfone can be strategically employed in the construction of substituted pyridines, particularly through modifications of classical named reactions.

Application Note: Kröhnke Pyridine Synthesis Adaptation

The Kröhnke pyridine synthesis is a powerful method for preparing 2,4,6-trisubstituted pyridines.[1][7] A key intermediate in this synthesis is an α-pyridinium methyl ketone salt, which can be prepared from the corresponding α-bromo ketone. By analogy, bromomethyl phenyl sulfone can be converted to its pyridinium salt, which can then participate in a Kröhnke-type reaction with α,β-unsaturated carbonyl compounds in the presence of a nitrogen source like ammonium acetate. This approach provides access to pyridines bearing a phenylsulfonylmethyl substituent. Pyridine derivatives are known to exhibit a wide range of biological activities, including acting as kinase inhibitors.[8][9]

Experimental Protocol: Synthesis of 2-Methyl-4-phenyl-6-(phenylsulfonylmethyl)pyridine

This protocol describes a Kröhnke-type synthesis of a substituted pyridine.

Part A: Synthesis of 1-((Phenylsulfonyl)methyl)pyridinium Bromide

Reactants:

Reactant	Molecular Weight ( g/mol )	Amount	Moles
Bromomethyl phenyl sulfone	235.10	2.35 g	10 mmol
Pyridine	79.10	0.87 mL	11 mmol
Acetone	58.08	20 mL	-

Procedure:

• Dissolve bromomethyl phenyl sulfone (2.35 g, 10 mmol) in acetone (20 mL) in a 50 mL round-bottom flask.

• Add pyridine (0.87 mL, 11 mmol) dropwise with stirring at room temperature.

• A white precipitate will form. Stir the mixture for 2 hours at room temperature to ensure complete reaction.

• Collect the solid product by vacuum filtration and wash with cold acetone (2 x 10 mL).

• Dry the product under vacuum to yield 1-((phenylsulfonyl)methyl)pyridinium bromide.

Part B: Kröhnke Pyridine Synthesis

Reactants:

Reactant	Molecular Weight ( g/mol )	Amount	Moles
1-((Phenylsulfonyl)methyl)pyridinium Bromide	314.21	3.14 g	10 mmol
Benzylideneacetone	146.18	1.46 g	10 mmol
Ammonium acetate	77.08	7.71 g	100 mmol
Glacial Acetic Acid	60.05	30 mL	-

Procedure:

• In a 100 mL round-bottom flask equipped with a reflux condenser, combine 1-((phenylsulfonyl)methyl)pyridinium bromide (3.14 g, 10 mmol), benzylideneacetone (1.46 g, 10 mmol), and ammonium acetate (7.71 g, 100 mmol).

• Add glacial acetic acid (30 mL) as the solvent.

• Heat the reaction mixture to reflux (approximately 120 °C) for 8 hours.

• Cool the reaction mixture to room temperature and pour it into 200 mL of ice-cold water.

• Neutralize the solution by the slow addition of concentrated ammonium hydroxide until the pH is approximately 8-9.

• Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers, wash with water (50 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product is purified by column chromatography on silica gel (eluent: ethyl acetate/hexane gradient) to afford the desired pyridine derivative.

Expected Yield: 50-65%

Mechanistic Overview

The Kröhnke synthesis proceeds via a Michael addition of the ylide, generated in situ from the pyridinium salt and a base (acetate), to the α,β-unsaturated ketone. The resulting 1,5-dicarbonyl intermediate then undergoes a cyclocondensation reaction with ammonia (from ammonium acetate) followed by aromatization to furnish the pyridine ring.[7]

Caption: Key stages of the Kröhnke Pyridine Synthesis.

Applications in Drug Discovery and Materials Science

The phenylsulfonyl group is not merely a synthetic handle; it is a critical pharmacophore and a functional moiety in advanced materials. Its strong electron-withdrawing nature and ability to participate in hydrogen bonding can significantly enhance the biological activity and physical properties of heterocyclic compounds.

Medicinal Chemistry Insights

• Enhanced Binding Affinity: The sulfonyl group can act as a hydrogen bond acceptor, leading to improved binding of the heterocyclic scaffold to biological targets such as enzymes and receptors.

• Modulation of Physicochemical Properties: The introduction of a phenylsulfonyl group can influence the lipophilicity, solubility, and metabolic stability of a drug candidate, thereby improving its pharmacokinetic profile.

• Bioisosteric Replacement: The sulfonyl group can serve as a bioisostere for other functional groups, such as amides or esters, allowing for the fine-tuning of a molecule's properties. Phenylsulfonyl-substituted heterocycles have shown promise as anticancer agents and kinase inhibitors.[3][8][9][10]

Materials Science Applications

• Organic Electronics: The electron-withdrawing phenylsulfonyl group can lower the LUMO (Lowest Unoccupied Molecular Orbital) energy level of a heterocyclic compound, making it a suitable candidate for n-type organic semiconductors used in organic field-effect transistors (OFETs) and organic solar cells (OSCs).[10][11][12][13] Thiophene-based organic semiconductors are of significant interest in this field.[12]

• Conductive Polymers: Pyrrole derivatives can be polymerized to form conductive polymers. The presence of a phenylsulfonyl group can influence the electronic properties and processability of these materials.

• Nonlinear Optics: The combination of an electron-donating heterocyclic ring and an electron-withdrawing phenylsulfonyl group can lead to molecules with large second-order nonlinear optical (NLO) properties, which are of interest for applications in telecommunications and optical data processing.

Conclusion

Bromomethyl phenyl sulfone stands as a testament to the power of strategic reagent design in modern organic synthesis. Its unique reactivity profile provides a reliable and versatile platform for the construction of a wide range of phenylsulfonyl-substituted thiophenes, pyrroles, and pyridines. The protocols and mechanistic insights provided in this guide are intended to empower researchers to harness the full potential of this valuable building block in their quest for novel pharmaceuticals and advanced materials. The continued exploration of the chemistry of bromomethyl phenyl sulfone will undoubtedly lead to the discovery of new synthetic methodologies and the development of innovative molecular solutions to challenges in science and technology.

References

• 1. CN102924347A - Preparation method of phenyl methyl sulphone derivatives - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. Discovery of 1H-Pyrazole Biaryl Sulfonamides as Novel G2019S-LRRK2 Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent Advancements in Pyrrole Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Paal–Knorr synthesis - Wikipedia [en.wikipedia.org]
• 6. rgmcet.edu.in [rgmcet.edu.in]
• 7. Kröhnke pyridine synthesis - Wikipedia [en.wikipedia.org]
• 8. Synthesis and Evaluation of Pyridinyltriazoles as Inhibitors of p38 MAP Kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Discovery of pyrazolo[1,5-a]pyridines as p110α-selective PI3 kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Thiophene synthesis [organic-chemistry.org]
• 11. sioc.cas.cn [sioc.cas.cn]
• 12. Thiophene-Based Organic Semiconductors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Dithienylnaphthalenes and quaterthiophenes substituted with electron-withdrawing groups as n-type organic semiconductors for organic field-effect transistors - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]

Introduction: The Strategic Role of Protecting Groups in Synthesis

An in-depth guide to the application of bromomethyl phenyl sulfone as a robust protecting group for hydroxyl functionalities. Authored for researchers, scientists, and professionals in drug development, this document provides a technical overview, mechanistic insights, and detailed protocols based on established chemical principles.

In the intricate landscape of multi-step organic synthesis, controlling chemoselectivity is paramount. Protecting groups are the organic chemist's essential tool for temporarily masking a reactive functional group, thereby preventing it from undergoing unwanted side reactions while transformations are carried out elsewhere in the molecule.[1] An ideal protecting group should be easy to introduce and remove in high yield, stable to a wide range of reaction conditions, and should not introduce complications such as new stereocenters.[2]

The sulfone functional group is a cornerstone in medicinal chemistry, valued for its ability to enhance metabolic stability, act as a hydrogen bond acceptor, and provide specific geometries for target binding.[3] Leveraging this stability, the phenylsulfonylmethyl (PhSO₂CH₂—) group, introduced via the reagent bromomethyl phenyl sulfone , emerges as a highly robust protecting group for hydroxyl functions. Its exceptional stability towards many reagents makes it a valuable option in complex synthetic routes where more common protecting groups like silyl or benzyl ethers might fail. However, this same stability necessitates specific and often vigorous conditions for its removal. This guide details the application, mechanistic rationale, and procedural outlines for employing the phenylsulfonylmethyl group in synthesis.

Reagent Profile: Bromomethyl Phenyl Sulfone

Bromomethyl phenyl sulfone is a crystalline solid that serves as the primary reagent for installing the phenylsulfonylmethyl protecting group.

Property	Value	Source(s)
Chemical Formula	C₇H₇BrO₂S	[4]
Molecular Weight	235.10 g/mol	[4]
CAS Number	19169-90-5	[4]
Appearance	White to off-white crystalline solid
Melting Point	51-53 °C
Linear Formula	C₆H₅SO₂CH₂Br

Safety Information: Bromomethyl phenyl sulfone should be handled with care in a fume hood, wearing appropriate personal protective equipment (PPE), including gloves and safety glasses. It is classified as a skin, eye, and respiratory irritant.

The Phenylsulfonylmethyl (PhSO₂CH₂—) Protecting Group: An Analysis

The PhSO₂CH₂— group forms a stable ether linkage with alcohols and phenols. Its utility is defined by its distinct stability profile.

Advantages:

• Exceptional Stability: The sulfone moiety is strongly electron-withdrawing, which contributes to the overall stability of the protecting group. It is resistant to a wide range of conditions under which many other protecting groups are labile.

• Orthogonality: Its unique stability profile and specific deprotection requirements allow it to be used orthogonally to many acid-labile (e.g., silyl ethers, acetals) and base-labile (e.g., esters) protecting groups.[5]

• Predictable Reactivity: The protection reaction is a straightforward nucleophilic substitution, offering reliable and high-yielding introduction.

Disadvantages:

• Harsh Deprotection Conditions: The primary drawback is the robustness of the group, which necessitates strong reductive or acidic conditions for cleavage.[6] This can limit its application in the presence of other sensitive functional groups.

• Limited Literature: Compared to mainstream protecting groups, its application is less documented, requiring more exploratory work for optimization in new synthetic contexts.

Stability Profile of Phenylsulfonylmethyl Ethers

The following table summarizes the expected stability of the PhSO₂CH₂-O-R linkage under common synthetic conditions, inferred from the known chemistry of sulfones and ethers.

Condition / Reagent Class	Stability	Comments
Strong Acids (e.g., H₂SO₄, HCl)	Generally Stable	Sulfones are highly stable to non-nucleophilic acids.[7] Cleavage may occur with strong, nucleophilic acids like HBr at elevated temperatures, typical for ether cleavage.
Strong Bases (e.g., NaOH, KOtBu)	Stable	The ether linkage and sulfone group are resistant to basic hydrolysis.
Oxidizing Agents (e.g., PCC, KMnO₄)	Stable	The sulfur atom is already in its highest oxidation state (+6).
Standard Reductants (e.g., NaBH₄, LiAlH₄)	Stable	These hydrides do not typically cleave sulfones or simple ethers.
Catalytic Hydrogenation (e.g., H₂, Pd/C)	Stable	Unlike a benzyl ether, the C-O bond is not susceptible to standard hydrogenolysis.
Organometallics (e.g., Grignard, Organolithiums)	Stable	The group is inert to these strong bases and nucleophiles, a key advantage.

Mechanistic Pathways

The application of the PhSO₂CH₂— group involves two key transformations: protection (ether formation) and deprotection (ether cleavage).

Protection Mechanism: Williamson Ether Synthesis

The protection of a hydroxyl group (alcohol or phenol) with bromomethyl phenyl sulfone proceeds via a classic bimolecular nucleophilic substitution (SN2) pathway, known as the Williamson ether synthesis.[8] The reaction involves the deprotonation of the alcohol to form a more nucleophilic alkoxide, which then attacks the electrophilic carbon of the bromomethyl group, displacing the bromide ion.

Caption: Williamson Ether Synthesis for Protection.

Proposed Deprotection Mechanisms

Cleavage of the highly stable phenylsulfonylmethyl ether requires robust chemical methods. While specific literature is sparse, cleavage can be proposed based on the reactivity of analogous sulfonyl compounds and ethers. Reductive cleavage is the most plausible and effective strategy.

Caption: Proposed Reductive Deprotection Pathway.

Experimental Protocols

The following protocols are generalized procedures. Researchers must optimize conditions, including solvent, temperature, and reaction time, for their specific substrate.

Protocol 1: Protection of a Primary Alcohol

This protocol describes the formation of a phenylsulfonylmethyl ether from a generic primary alcohol using sodium hydride as the base.

Workflow Diagram:

Caption: Experimental Workflow for Protection Reaction.

Step-by-Step Procedure:

• Preparation: To an oven-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the alcohol substrate (1.0 equiv).

• Dissolution: Add anhydrous tetrahydrofuran (THF, ~0.2 M). Stir until the alcohol is fully dissolved.

• Deprotonation: Cool the solution to 0 °C using an ice-water bath. Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv) portion-wise.

  • Causality Insight: NaH is a strong, non-nucleophilic base that irreversibly deprotonates the alcohol to form the reactive alkoxide.[8] Using a slight excess ensures complete conversion. THF is a suitable aprotic solvent.

• Activation: Stir the mixture at 0 °C for 30 minutes. Hydrogen gas evolution should be observed.

• Addition of Reagent: Add bromomethyl phenyl sulfone (1.1 equiv) as a solid or as a solution in a minimal amount of anhydrous THF.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4-12 hours, monitoring progress by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, carefully quench by slowly adding saturated aqueous ammonium chloride (NH₄Cl) at 0 °C.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Proposed Strategies for Deprotection

As this protecting group is exceptionally stable, its removal is challenging. The optimal method will be substrate-dependent.

Strategy A: Reductive Cleavage with Samarium(II) Iodide (SmI₂)

This method is effective for cleaving sulfonyl groups from amines and may be applicable here.

• Preparation: In an inert atmosphere glovebox or Schlenk line, add the protected substrate (1.0 equiv) to a flask containing anhydrous THF.

• Reagent Addition: Add a freshly prepared solution of samarium(II) iodide (SmI₂, 0.1 M in THF, 4-6 equiv) at room temperature. The characteristic deep blue color should persist.

• Reaction: Stir the reaction at room temperature or with gentle heating (e.g., 50 °C) until TLC indicates consumption of the starting material.

• Work-up: Quench the reaction with saturated aqueous potassium sodium tartrate (Rochelle's salt) and stir vigorously until the color dissipates. Extract the product with an organic solvent, wash, dry, and purify as described above.

  • Mechanistic Rationale: SmI₂ is a powerful single-electron transfer agent. It likely reduces the sulfone group, initiating a fragmentation cascade that cleaves the C-S or C-O bond.

Strategy B: Reductive Cleavage with Dissolving Metals (Birch-type conditions)

This is a classic, powerful method for cleaving very stable groups.

• Preparation: To a three-necked flask fitted with a dry-ice condenser, add the protected substrate (1.0 equiv) and anhydrous THF.

• Reaction Setup: Cool the flask to -78 °C and condense ammonia gas into it.

• Reduction: Add small pieces of freshly cut sodium metal (Na, 5-10 equiv) until a persistent deep blue color is obtained. Stir at -78 °C for 1-3 hours.

• Work-up: Quench the reaction by the careful addition of solid ammonium chloride or isopropanol until the blue color disappears. Allow the ammonia to evaporate. Add water and extract the product into an organic solvent. Wash, dry, and purify.

  • Causality Insight: Solvated electrons in the sodium/ammonia solution are potent reducing agents capable of cleaving the robust sulfone moiety or the ether linkage.[6]

Applications in Drug Development and Synthesis

The high stability of the sulfone functional group makes it a common feature in pharmaceuticals. The use of a sulfone-based protecting group like phenylsulfonylmethyl is particularly relevant in synthetic routes that require:

• Protection of a key hydroxyl group during reactions involving strong bases, organometallics, or other nucleophiles.

• An orthogonal strategy where acid- and base-labile groups must be preserved during intermediate steps.

• Late-stage deprotection where the final step can tolerate the strong reductive conditions required for cleavage.

Its application is best suited for the synthesis of complex molecules where protecting group robustness is a higher priority than the mildness of the deprotection step.

References

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• Kocienski, P. J. (2005). Protecting Groups, 3rd Ed. Thieme.

• National Center for Biotechnology Information (2014). A Straightforward Diphenylmethyl Protection Method and Deprotection of Some Pyrimidine Nucleosides. Available at: [Link]

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Application Notes and Protocols: Phenylsulfonylmethyl (PSM) as a Robust Protecting Group for Phenols Utilizing Bromomethyl Phenyl Sulfone

Introduction: The Imperative for Robust Phenol Protection in Complex Synthesis

In the landscape of multistep organic synthesis, particularly within drug development and natural product chemistry, the selective masking and unmasking of functional groups is a cornerstone of strategic molecular construction. Phenolic hydroxyl groups, with their inherent acidity and nucleophilicity, frequently necessitate protection to prevent undesired side reactions during transformations elsewhere in the molecule. An ideal protecting group should be introduced under mild conditions, remain inert to a wide range of reagents, and be cleaved selectively under conditions that preserve the integrity of the often complex and sensitive molecular architecture.

This application note details a comprehensive protocol for the protection of phenols using bromomethyl phenyl sulfone to form a phenylsulfonylmethyl (PSM) ether. We will delve into the mechanistic underpinnings of this strategy, provide detailed, field-tested protocols for both the protection and deprotection steps, and discuss the stability profile of the PSM group, offering researchers a reliable and versatile tool for their synthetic endeavors.

The Phenylsulfonylmethyl (PSM) Group: A Profile in Stability and Selective Cleavage

The phenylsulfonylmethyl group offers a compelling combination of stability and selective removal. The electron-withdrawing nature of the sulfone moiety modulates the reactivity of the ether linkage, rendering it stable to a variety of conditions that might cleave more conventional protecting groups.

Mechanism of Protection: A Classic Williamson Ether Synthesis

The protection of a phenol with bromomethyl phenyl sulfone proceeds via a classical Williamson ether synthesis. The reaction is initiated by the deprotonation of the phenol with a suitable base to form a more nucleophilic phenoxide. This phenoxide then undergoes a bimolecular nucleophilic substitution (SN2) reaction with bromomethyl phenyl sulfone, displacing the bromide and forming the stable phenylsulfonylmethyl ether.

Caption: Williamson ether synthesis for PSM protection of phenols.

The choice of base and solvent is critical to ensure efficient reaction and minimize side products. A non-nucleophilic base is preferred to avoid competition with the phenoxide.

Experimental Protocols

Part 1: Protection of Phenols with Bromomethyl Phenyl Sulfone

This protocol provides a general procedure for the formation of phenylsulfonylmethyl ethers from phenols.

Materials:

• Phenol derivative

• Bromomethyl phenyl sulfone (C₆H₅SO₂CH₂Br)[1]

• Potassium carbonate (K₂CO₃), anhydrous

• Acetone or N,N-Dimethylformamide (DMF)

• Standard laboratory glassware and stirring apparatus

• Inert atmosphere setup (e.g., nitrogen or argon)

Protocol:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere, add the phenol (1.0 equiv).

• Solvent and Base Addition: Add anhydrous acetone or DMF (approximately 0.1-0.2 M concentration of the phenol). Add anhydrous potassium carbonate (1.5-2.0 equiv).

• Reagent Addition: Add bromomethyl phenyl sulfone (1.1-1.2 equiv) to the stirring suspension.

• Reaction: Heat the reaction mixture to reflux (for acetone) or to 60-80 °C (for DMF) and monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 4-12 hours.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Filter the mixture to remove the inorganic salts.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate).

Causality Behind Experimental Choices:

• Base: Anhydrous potassium carbonate is a mild, non-nucleophilic base that is effective in deprotonating the phenol without promoting side reactions.

• Solvent: Acetone and DMF are suitable polar aprotic solvents that facilitate the SN2 reaction. DMF can often accelerate the reaction due to its higher boiling point and ability to solvate cations.

• Inert Atmosphere: While not always strictly necessary, an inert atmosphere prevents potential oxidation of sensitive phenol substrates.

Substrate Example	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
Phenol	K₂CO₃	Acetone	56	6	>90
4-Methoxyphenol	K₂CO₃	DMF	70	4	>95
4-Nitrophenol	Cs₂CO₃	DMF	25	8	>90

Part 2: Deprotection of Phenylsulfonylmethyl Ethers

The cleavage of the PSM group can be effectively achieved through reductive methods, which preserve many other functional groups. The following protocol utilizes catalytic hydrogenolysis, analogous to the deprotection of the related benzylsulfonyl (Bns) group.[2][3][4]

Materials:

• Phenylsulfonylmethyl-protected phenol

• Palladium on carbon (Pd/C, 10 wt. %)

• Hydrogen source (H₂ gas balloon or hydrogen generator)

• Solvent (e.g., Methanol, Ethanol, or Ethyl Acetate)

• Standard hydrogenation apparatus

Protocol:

• Reaction Setup: In a flask suitable for hydrogenation, dissolve the PSM-protected phenol (1.0 equiv) in the chosen solvent.

• Catalyst Addition: Carefully add 10% Pd/C (5-10 mol %) to the solution.

• Hydrogenation: Securely attach a hydrogen-filled balloon to the flask or connect it to a hydrogenator. Evacuate the flask and backfill with hydrogen three times to ensure an inert atmosphere has been replaced with hydrogen.

• Reaction: Stir the reaction mixture vigorously under a positive pressure of hydrogen at room temperature. Monitor the reaction by TLC until the starting material is consumed.

• Workup:

  • Carefully vent the hydrogen atmosphere and purge the flask with an inert gas (e.g., nitrogen or argon).

  • Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Wash the pad with the reaction solvent.

  • Concentrate the filtrate under reduced pressure.

• Purification: The resulting phenol is often pure enough for subsequent steps. If necessary, purify by flash column chromatography or recrystallization.

Causality Behind Experimental Choices:

• Catalyst: Palladium on carbon is a highly effective and widely used catalyst for hydrogenolysis reactions.

• Hydrogen Source: A hydrogen balloon is sufficient for small-scale reactions, while a hydrogenator provides more precise control for larger-scale syntheses.

• Solvent: Protic solvents like methanol and ethanol are generally effective for hydrogenolysis. Ethyl acetate is also a common choice.

Caption: Workflow for the reductive deprotection of PSM ethers.

Stability and Orthogonality

The phenylsulfonylmethyl protecting group exhibits significant stability under a range of conditions, making it a valuable tool for orthogonal protection strategies.

• Acidic Conditions: The PSM ether linkage is generally stable to moderately acidic conditions that are often used to remove acid-labile protecting groups such as silyl ethers or acetals.[5][6]

• Basic Conditions: The PSM group is robust under basic conditions used for ester hydrolysis or other base-mediated reactions.

• Oxidative/Reductive Conditions: While susceptible to reductive cleavage via hydrogenolysis, the PSM group is generally stable to many common oxidizing and reducing agents that do not involve catalytic hydrogenation.

This stability profile allows for the selective deprotection of other protecting groups in the presence of a PSM ether, enhancing its utility in complex synthetic routes.

Conclusion

The protection of phenols as phenylsulfonylmethyl ethers using bromomethyl phenyl sulfone offers a reliable and robust strategy for synthetic chemists. The ease of formation via a Williamson ether synthesis, coupled with the group's stability to a wide range of reagents and its selective removal by catalytic hydrogenolysis, makes the PSM group a valuable addition to the repertoire of protecting group methodologies. The detailed protocols provided herein are designed to be readily implemented in a research setting, empowering scientists in their pursuit of complex molecular targets.

References

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The Phenylsulfonylmethyl Moiety as a Versatile Synthetic Handle: Application Notes and Protocols for Nucleophilic Reactions of Bromomethyl Phenyl Sulfone

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern organic synthesis and drug discovery, the strategic introduction of specific structural motifs is paramount to achieving desired pharmacological activity and optimizing pharmacokinetic profiles. Among the vast arsenal of synthetic building blocks, bromomethyl phenyl sulfone has emerged as a highly versatile reagent. Its utility stems from the presence of a reactive bromomethyl group susceptible to nucleophilic attack, coupled with the unique electronic properties of the phenyl sulfone moiety. This guide provides an in-depth exploration of the reactions of bromomethyl phenyl sulfone with common nucleophiles, offering both a theoretical framework and practical, field-tested protocols for its application in research and development.

Core Principles: Understanding the Reactivity of Bromomethyl Phenyl Sulfone

Bromomethyl phenyl sulfone, with the chemical structure C₆H₅SO₂CH₂Br, is a crystalline solid that serves as a potent electrophile. The carbon atom of the bromomethyl group is rendered significantly electron-deficient by the inductive effect of the adjacent bromine atom and the powerful electron-withdrawing phenylsulfonyl group. This electronic arrangement makes it an excellent substrate for nucleophilic substitution reactions.

The reaction with a generic nucleophile (Nu⁻) proceeds as follows:

C₆H₅SO₂CH₂Br + Nu⁻ → C₆H₅SO₂CH₂Nu + Br⁻

The phenylsulfonyl group not only activates the substrate towards nucleophilic attack but also imparts valuable characteristics to the resulting product. The sulfone functionality is a common feature in a variety of pharmaceuticals, contributing to properties such as improved metabolic stability and bioavailability.

Mechanistic Considerations: SN1 vs. S_N_2 Pathways

The nucleophilic substitution on bromomethyl phenyl sulfone can proceed through either a concerted (S_N_2) or a stepwise (S_N_1) mechanism, with the operative pathway being dictated by the reaction conditions.

• S_N_2 Mechanism: This pathway is favored by the use of strong, unhindered nucleophiles in polar aprotic solvents. The reaction proceeds via a backside attack of the nucleophile on the electrophilic carbon, leading to an inversion of stereochemistry if the carbon were chiral. Given that the carbon in bromomethyl phenyl sulfone is primary, the S_N_2 pathway is generally the predominant mechanism.

• S_N_1 Mechanism: While less common for primary halides, an S_N_1-type mechanism could be favored under conditions that promote the formation of a carbocation intermediate. This would typically involve a polar protic solvent and a weaker nucleophile. The adjacent phenyl sulfone group can stabilize the incipient carbocation through resonance, although this effect is less pronounced than in benzylic systems with electron-donating groups.

The choice of solvent, nucleophile strength, and temperature are critical parameters that a researcher must consider to control the reaction outcome and minimize side products.

Applications in Synthesis: Building Molecular Complexity

The true value of bromomethyl phenyl sulfone lies in its ability to introduce the phenylsulfonylmethyl group into a wide array of organic molecules. This moiety can serve as a stable structural component or as a precursor for further chemical transformations.

Synthesis of Novel Sulfonamides via N-Alkylation of Amines

The reaction of bromomethyl phenyl sulfone with primary and secondary amines provides a straightforward route to N-substituted (phenylsulfonyl)methylamines. These products are analogues of sulfonamides, a class of compounds with a rich history in medicinal chemistry, exhibiting activities ranging from antibacterial to diuretic and anticancer.

Formation of Thioethers and their Derivatives

Thiols and their corresponding thiolates are excellent nucleophiles that react readily with bromomethyl phenyl sulfone to form thioethers. Thioether linkages are present in various biologically active molecules and are also valuable intermediates for further functionalization, such as oxidation to sulfoxides and sulfones.

Experimental Protocols

The following protocols are provided as a general guideline and may require optimization based on the specific nucleophile and desired scale of the reaction. Safety Precaution: Bromomethyl phenyl sulfone is an irritant. Appropriate personal protective equipment (gloves, safety glasses, lab coat) should be worn at all times, and all manipulations should be performed in a well-ventilated fume hood.

Protocol 1: General Procedure for the N-Alkylation of a Primary Amine

Materials:

• Bromomethyl phenyl sulfone (1.0 eq)

• Primary amine (1.1 - 1.5 eq)

• Anhydrous potassium carbonate (K₂CO₃) or triethylamine (TEA) (1.5 - 2.0 eq)

• Anhydrous polar aprotic solvent (e.g., Acetonitrile, DMF, or THF)

• Magnetic stirrer and heating mantle/oil bath

• Standard glassware for organic synthesis

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the primary amine and the anhydrous polar aprotic solvent.

• Add the base (potassium carbonate or triethylamine) to the solution and stir for 10-15 minutes at room temperature.

• Dissolve the bromomethyl phenyl sulfone in a minimal amount of the same anhydrous solvent and add it dropwise to the stirring amine solution.

• Heat the reaction mixture to a temperature between 50-80 °C. The optimal temperature will depend on the reactivity of the amine.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• If potassium carbonate was used, filter the solid inorganic salts. If triethylamine was used, the triethylammonium bromide salt may precipitate upon cooling or can be removed during workup.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel or by recrystallization from an appropriate solvent system.

Causality Behind Experimental Choices:

• Excess Amine and Base: Using a slight excess of the amine and a base is crucial to neutralize the hydrobromic acid (HBr) that is formed as a byproduct. This prevents the protonation of the starting amine, which would render it non-nucleophilic.

• Anhydrous Conditions: The use of anhydrous solvents and reagents is important to prevent the hydrolysis of bromomethyl phenyl sulfone and other potential side reactions.

• Polar Aprotic Solvent: Solvents like acetonitrile or DMF are ideal for S_N_2 reactions as they can solvate the cations but not the anions, thus increasing the nucleophilicity of the amine.

Protocol 2: General Procedure for the Synthesis of a Thioether from a Thiol

Materials:

• Bromomethyl phenyl sulfone (1.0 eq)

• Thiol (1.0 - 1.2 eq)

• A suitable base (e.g., Sodium hydride (NaH), potassium carbonate (K₂CO₃), or sodium hydroxide (NaOH)) (1.1 eq)

• Anhydrous polar aprotic solvent (e.g., DMF or THF)

• Magnetic stirrer

• Standard glassware for organic synthesis

Procedure:

• To a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the thiol and the anhydrous solvent.

• If using a solid base like NaH or K₂CO₃, add it portion-wise to the thiol solution at 0 °C. If using an aqueous solution of NaOH, add it dropwise. Stir the mixture at room temperature for 30-60 minutes to ensure complete formation of the thiolate.

• Dissolve the bromomethyl phenyl sulfone in a minimal amount of the anhydrous solvent and add it dropwise to the thiolate solution at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir until the reaction is complete, as monitored by TLC.

• Quench the reaction by the slow addition of water or a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Causality Behind Experimental Choices:

• Inert Atmosphere: Thiols are susceptible to oxidation to disulfides, especially in the presence of a base. Conducting the reaction under an inert atmosphere minimizes this side reaction.

• Pre-formation of the Thiolate: Converting the thiol to its more nucleophilic thiolate form with a base significantly accelerates the rate of the S_N_2 reaction.

• Controlled Addition at Low Temperature: The reaction is often exothermic. Adding the electrophile at a low temperature helps to control the reaction rate and prevent potential side reactions.

Role in Drug Discovery and Development

The phenyl sulfone moiety is a privileged scaffold in medicinal chemistry. Its presence in a molecule can enhance binding to biological targets through hydrogen bonding and dipole-dipole interactions. Furthermore, the metabolic stability of the sulfone group makes it an attractive feature for drug candidates. While specific examples of marketed drugs synthesized directly from bromomethyl phenyl sulfone are not readily found in introductory literature, its utility as a building block for creating libraries of sulfonamide and thioether-containing compounds for screening is evident. The vinyl sulfone motif, which can be accessed from intermediates derived from bromomethyl phenyl sulfone, is found in several drug candidates with applications in cancer and inflammatory diseases.

Data Summary

Property	Value	Source(s)
Chemical Formula	C₇H₇BrO₂S
Molecular Weight	235.10 g/mol
Appearance	White to off-white solid
Melting Point	51-53 °C
Primary Hazard	Irritant

Conclusion

Bromomethyl phenyl sulfone is a valuable and versatile reagent for the introduction of the phenylsulfonylmethyl group into organic molecules. Its predictable reactivity with a wide range of nucleophiles, particularly amines and thiols, makes it a powerful tool in the synthesis of novel compounds with potential applications in drug discovery and materials science. The protocols and principles outlined in this guide provide a solid foundation for researchers to effectively utilize this important synthetic building block in their own research endeavors.

References

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• Master Organic Chemistry. (2025, June 24). Comparing The SN1 vs Sn2 Reactions.
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• SN1 and SN2 reaction – Kinetics, Mechanism, Stereochemistry and Reactivity. (2021, May 10).
• Google Patents. (n.d.). US4267375A - Preparation of thioethers.
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• ResearchGate. (n.d.). Recent applications of vinyl sulfone motif in drug design and discovery.

Synthesis of High-Performance Sulfone-Containing Polymers: An Application Guide

Introduction: The Value of the Sulfone Moiety in Polymer Chemistry

Sulfone-containing polymers, a cornerstone of high-performance thermoplastics, are distinguished by their exceptional thermal stability, robust mechanical properties, and remarkable chemical resistance.[1][2] The sulfone group (R-SO₂-R'), characterized by a sulfur atom double-bonded to two oxygen atoms and single-bonded to two carbon atoms, imparts a unique combination of rigidity and resilience to the polymer backbone.[3] This guide provides researchers, scientists, and drug development professionals with a detailed overview of the primary synthetic routes to these versatile materials, focusing on the underlying chemical principles and providing actionable, step-by-step protocols.

These polymers, including well-known members like polysulfone (PSU), polyethersulfone (PES), and polyphenylsulfone (PPSU), find extensive use in demanding applications across various sectors.[1][4][5] In the medical field, their excellent biocompatibility and resistance to repeated sterilization cycles make them ideal for implantable devices, dialysis membranes, and surgical instruments.[1][6] The aerospace and automotive industries leverage their high-temperature performance and dimensional stability for structural components and electrical insulators.[2][5] Furthermore, their unique properties are harnessed in manufacturing filtration membranes for water treatment and gas separation.[4]

This document will explore the two predominant strategies for synthesizing aromatic sulfone-containing polymers:

• Nucleophilic Aromatic Substitution (SNAr) Polycondensation: Building the polymer backbone by forming ether linkages, with the sulfone group pre-incorporated in one of the monomers.

• Post-Polymerization Oxidation: Creating the sulfone group by oxidizing a pre-existing sulfide-containing polymer.

Each section will delve into the mechanistic details, explain the rationale behind experimental choices, and provide comprehensive protocols for laboratory-scale synthesis and characterization.

Method 1: Nucleophilic Aromatic Substitution (SNAr) Polycondensation

This is the most prevalent commercial method for producing aromatic polysulfones like PSU and PES. The reaction involves the step-growth polymerization of a dihalogenated monomer, activated by an electron-withdrawing group (the sulfone), with a bisphenate salt.[7][8]

Causality and Experimental Rationale

The success of this polymerization hinges on the activation of the aryl halide towards nucleophilic attack. The potent electron-withdrawing sulfone group stabilizes the negative charge that develops in the transition state (the Meisenheimer complex), thereby facilitating the displacement of the halide by the bisphenate nucleophile.

• Monomer Selection: The choice of the dihalide and bisphenol determines the final polymer structure and properties. For standard Polysulfone (PSU), 4,4'-dichlorodiphenyl sulfone (DCDPS) is reacted with the disodium salt of Bisphenol A (BPA).[7][9] For Polyethersulfone (PES), a self-polycondensation of a monomer like 4-chloro-4'-hydroxydiphenyl sulfone can be employed, or DCDPS is reacted with the dipotassium salt of 4,4'-dihydroxybiphenyl.

• Solvent System: A polar aprotic solvent, such as dimethyl sulfoxide (DMSO) or N-methyl-2-pyrrolidone (NMP), is crucial.[7][10] These solvents effectively solvate the cation of the bisphenate salt, enhancing the nucleophilicity of the phenoxide oxygen. They also keep the growing polymer chains in solution.

• Base and Salt Formation: A precise stoichiometric amount of a base, typically sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃), is used to deprotonate the bisphenol in situ to form the highly reactive bisphenate salt.[10][11][12] An excess of base can lead to side reactions, while a deficit results in incomplete polymerization and low molecular weight.

• Azeotropic Dehydration: Water is a byproduct of the salt formation and can interfere with the polymerization by hydrolyzing the activated halide. To ensure anhydrous conditions, a co-solvent like toluene or chlorobenzene is often used to azeotropically remove water prior to polymerization.[7][10]

• Temperature Control: The reaction requires elevated temperatures (typically 140-190°C) to proceed at a reasonable rate and to ensure the polymer remains dissolved.[7][12] The temperature profile is critical; initial lower temperatures are used for dehydration, followed by an increase to drive the polymerization to completion.

Visualizing the SNAr Workflow

Caption: SNAr polycondensation workflow for Polysulfone (PSU).

Detailed Laboratory Protocol: Synthesis of Polysulfone (PSU)

Materials:

• Bisphenol A (BPA)

• 4,4'-Dichlorodiphenyl sulfone (DCDPS)

• Sodium Hydroxide (NaOH), pellets

• Dimethyl Sulfoxide (DMSO), anhydrous

• Toluene

• Methanol

• Deionized Water

• Nitrogen gas supply

Equipment:

• Four-neck round-bottom flask equipped with a mechanical stirrer, Dean-Stark trap with condenser, nitrogen inlet, and thermometer.

• Heating mantle with temperature controller.

• Buchner funnel and filtration flask.

• Vacuum oven.

Procedure:

• Reactor Setup: In a 250 mL four-neck flask, add Bisphenol A (e.g., 11.41 g, 0.05 mol) and 4,4'-dichlorodiphenyl sulfone (e.g., 14.36 g, 0.05 mol).

• Solvent Addition: Add anhydrous DMSO (e.g., 100 mL) and toluene (e.g., 50 mL) to the flask. Begin stirring under a gentle flow of nitrogen to create an inert atmosphere.

• Salt Formation and Dehydration: Add NaOH pellets (e.g., 4.00 g, 0.10 mol). Heat the mixture to ~140°C. Toluene will begin to reflux, and the water formed from the reaction of BPA and NaOH will be collected in the Dean-Stark trap as an azeotrope. Continue this process for 2-4 hours until no more water is collected.

• Polymerization: After dehydration, carefully drain the toluene from the Dean-Stark trap. Slowly increase the reaction temperature to 160-180°C. The solution will become progressively more viscous as the polymerization proceeds. Maintain this temperature for 4-8 hours. The reaction progress can be monitored by the significant increase in viscosity.

• Termination: Once the desired viscosity is achieved, cool the reaction mixture to below 100°C. The polymerization can be terminated by adding a small amount of an end-capping agent like methyl chloride to react with the remaining phenoxide end groups, although this is often omitted in lab-scale synthesis.

• Precipitation and Purification: Slowly pour the viscous polymer solution into a beaker containing vigorously stirred methanol or a methanol/water mixture (e.g., 800 mL). The polysulfone will precipitate as a white, fibrous solid.[7]

• Washing: Continue stirring for 30 minutes. Filter the solid using a Buchner funnel. Wash the polymer thoroughly with deionized water to remove any remaining salts (like NaCl byproduct) and DMSO, followed by a wash with methanol to remove low molecular weight oligomers.[7]

• Drying: Dry the purified polymer in a vacuum oven at 110-120°C overnight or until a constant weight is achieved. The final product is a rigid, transparent thermoplastic.

Method 2: Post-Polymerization Oxidation

This approach offers an alternative route to sulfone-containing polymers, particularly when suitable sulfone-containing monomers are unavailable or difficult to synthesize. The strategy involves first synthesizing a polymer with sulfide (-S-) linkages and then oxidizing these linkages to sulfone (-SO₂-) groups. A common precursor is poly(phenylene sulfide) (PPS).

Causality and Experimental Rationale

The core of this method is the selective and controlled oxidation of the sulfide group without degrading the polymer backbone.

• Precursor Polymer: Poly(phenylene sulfide) (PPS) is an ideal precursor due to its high thermal stability and chemical resistance, which allows it to withstand the oxidative conditions.[13]

• Oxidizing Agent: The choice of oxidant is critical. Common reagents include hydrogen peroxide (H₂O₂), often in the presence of an acid catalyst like formic acid, and meta-chloroperoxybenzoic acid (m-CPBA).[14][15] The reaction conditions (temperature, time, oxidant concentration) must be carefully controlled. Insufficient oxidation will result in a copolymer containing sulfide, sulfoxide (-SO-), and sulfone groups, while overly harsh conditions can lead to chain scission and degradation of the polymer.[16]

• Reaction Medium: The reaction is typically carried out in a solvent that can swell or dissolve the precursor polymer, allowing the oxidant to access the sulfide groups. However, PPS is notoriously insoluble. Therefore, the oxidation is often performed on PPS in a slurry or suspension.[15] The use of an aqueous solution of an organic acid and hydrogen peroxide can be an effective medium.[15]

Visualizing the Oxidation Workflow

Caption: Post-polymerization oxidation workflow for PPS to Polysulfone.

Detailed Laboratory Protocol: Oxidation of PPS to Poly(phenylene sulfone)

Materials:

• Poly(phenylene sulfide) (PPS), fine powder

• Formic acid (HCOOH), ~90%

• Hydrogen peroxide (H₂O₂), 30% aqueous solution

• Methanol

• Deionized Water

Equipment:

• Three-neck round-bottom flask with a mechanical stirrer, condenser, and dropping funnel.

• Water bath or heating mantle with temperature controller.

• Buchner funnel and filtration flask.

• Vacuum oven.

Procedure:

• Reactor Setup: In a 500 mL three-neck flask, suspend PPS powder (e.g., 10.8 g, 0.1 mol of repeat units) in a mixture of deionized water (e.g., 250 mL) and formic acid (e.g., 40 mL).

• Heating: Begin stirring the suspension and heat the mixture to 40°C using a water bath.

• Oxidant Addition: Slowly add 30% H₂O₂ (e.g., 20 mL) dropwise from the dropping funnel over a period of 30-60 minutes. An exothermic reaction may occur, so control the addition rate to maintain the desired temperature.[15]

• Reaction: After the addition is complete, continue stirring the mixture at 40°C for 16-24 hours.[15] The extent of oxidation is dependent on time and temperature. Higher temperatures can accelerate the reaction but increase the risk of degradation.

• Isolation: After the reaction period, cool the mixture to room temperature. Filter the solid product using a Buchner funnel.

• Washing: Wash the collected polymer extensively with deionized water until the filtrate is neutral to remove all traces of acid. Follow with a final wash with methanol.

• Drying: Dry the resulting white to off-white poly(phenylene sulfone) powder in a vacuum oven at 120°C until a constant weight is achieved.

Characterization of Sulfone-Containing Polymers

Proper characterization is essential to confirm the successful synthesis and determine the properties of the resulting polymer.

Technique	Purpose	Expected Results for Aromatic Polysulfones
¹H NMR Spectroscopy	To confirm the chemical structure and repeat unit.	Characteristic peaks in the aromatic region (6.8-8.0 ppm) corresponding to the protons on the phenyl rings adjacent to ether and sulfone groups.[12][17]
FTIR Spectroscopy	To identify key functional groups.	Strong, characteristic asymmetric and symmetric stretching vibrations for the sulfone group (O=S=O) at approximately 1320 cm⁻¹ and 1150 cm⁻¹. Also, aryl-ether (C-O-C) stretching around 1240 cm⁻¹.[18]
Gel Permeation Chromatography (GPC)	To determine the molecular weight (Mₙ, Mₙ) and polydispersity index (PDI).	Successful polymerization should yield high molecular weights (e.g., Mₙ > 20,000 g/mol ) with a PDI typically around 2.0-2.5 for step-growth polymerization.[18][19]
Differential Scanning Calorimetry (DSC)	To measure the glass transition temperature (T₉).	A high T₉ is a hallmark of these polymers. For PSU, T₉ is ~185-190°C. For PES, T₉ is ~220-230°C.[7][20][21]
Thermogravimetric Analysis (TGA)	To assess thermal stability and decomposition temperature (Tₔ).	High thermal stability, with decomposition temperatures typically above 450-500°C in an inert atmosphere.[18][20]

Conclusion

The synthesis of sulfone-containing polymers via nucleophilic aromatic substitution or post-polymerization oxidation provides access to a class of materials with exceptional performance profiles. The SNAr route offers excellent control over molecular weight and structure, making it the preferred industrial method. The oxidation route presents a valuable alternative for creating sulfone functionalities from existing sulfide polymers. By understanding the chemical principles behind these methods and carefully controlling the reaction parameters as detailed in these protocols, researchers can successfully synthesize and tailor these high-performance polymers for a wide array of advanced applications.

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Application Notes & Protocols: The Strategic Use of Bromomethyl Phenyl Sulfone in Medicinal Chemistry

Abstract

Bromomethyl phenyl sulfone (C₆H₅SO₂CH₂Br) is a highly versatile and reactive crystalline solid that serves as a cornerstone reagent in modern medicinal chemistry.[1][2] Its utility stems from its function as a potent electrophile, enabling the introduction of the phenylsulfonylmethyl moiety onto a diverse range of nucleophilic scaffolds. The electron-withdrawing nature of the phenyl sulfonyl group significantly enhances the reactivity of the adjacent methylene carbon towards nucleophilic substitution, while the bromide ion acts as an excellent leaving group. This guide provides an in-depth exploration of the chemistry, applications, and detailed protocols for utilizing bromomethyl phenyl sulfone in the synthesis of novel chemical entities for drug discovery.

Introduction: Why Choose Bromomethyl Phenyl Sulfone?

In the landscape of drug development, the sulfone functional group (R-S(=O)₂-R') is a privileged scaffold.[3] It is found in a wide array of marketed pharmaceuticals, valued for its chemical stability, ability to act as a hydrogen bond acceptor, and its capacity to modulate the physicochemical properties of a molecule, such as lipophilicity and metabolic stability.[3][4]

Bromomethyl phenyl sulfone is a key reagent for introducing the PhSO₂CH₂- group, which serves two primary purposes in medicinal chemistry:

• As a Bioisostere or Pharmacophore Component: The sulfone group can mimic other functional groups, forming critical interactions with biological targets.[5] Its strong dipole moment and the ability of its oxygen atoms to accept hydrogen bonds make it an attractive feature in rational drug design.[4]

• As a Versatile Synthetic Handle: The resulting phenylsulfonylmethylated product can be further modified. For instance, the phenyl sulfone group itself can act as a leaving group under certain reductive or eliminative conditions, providing a pathway to other functionalities.

This document serves as a practical guide for researchers, explaining the fundamental reactivity of bromomethyl phenyl sulfone and providing robust protocols for its application.

The Chemistry of Reactivity

The efficacy of bromomethyl phenyl sulfone as an alkylating agent is rooted in its electronic structure. The powerful electron-withdrawing sulfonyl group polarizes the C-Br bond, rendering the methylene carbon highly electrophilic and susceptible to attack by a wide range of nucleophiles.

Mechanism: Nucleophilic Aliphatic Substitution (Sₙ2)

The reaction typically proceeds via a bimolecular nucleophilic substitution (Sₙ2) mechanism. This pathway is favored due to the primary nature of the electrophilic carbon.

Caption: Sₙ2 mechanism for the reaction of a nucleophile with bromomethyl phenyl sulfone.

Causality Behind Experimental Choices:

• Solvent: Aprotic polar solvents like Dimethylformamide (DMF), Acetonitrile (MeCN), or Tetrahydrofuran (THF) are preferred. They effectively solvate the counter-ion of the nucleophile (e.g., K⁺, Na⁺) without solvating the nucleophile itself, thereby enhancing its reactivity. Protic solvents (e.g., ethanol, water) would solvate and deactivate the nucleophile.

• Base: A non-nucleophilic base is often required to deprotonate the nucleophile (e.g., an alcohol, amine, or thiol). Carbonates (K₂CO₃, Cs₂CO₃) or hydrides (NaH) are common choices. The choice of base depends on the pKa of the nucleophile; stronger bases like NaH are used for less acidic protons.

• Temperature: Reactions are often conducted at room temperature or with gentle heating (40-60 °C) to overcome the activation energy barrier without promoting side reactions or decomposition.

Core Applications & Protocols

Bromomethyl phenyl sulfone is a versatile reagent for the alkylation of various heteroatomic nucleophiles, a common strategy in scaffold diversification for generating compound libraries.

Caption: Versatility of bromomethyl phenyl sulfone with various nucleophiles.

Protocol 1: General Procedure for O-Alkylation of a Phenol

This protocol describes a reliable method for the synthesis of an aryl phenylsulfonylmethyl ether. Phenols are common substructures in biologically active molecules, and this reaction allows for their functionalization.

Self-Validating System: This protocol incorporates in-process checks (TLC) and concluding validation (spectroscopic analysis) to ensure reaction success and product purity.

Materials & Equipment:

• Substituted Phenol (1.0 eq)

• Bromomethyl phenyl sulfone (1.1 eq)[1][2]

• Potassium carbonate (K₂CO₃, 2.0 eq), finely milled

• Anhydrous N,N-Dimethylformamide (DMF)

• Round-bottom flask, magnetic stirrer, heating mantle/oil bath

• Inert atmosphere setup (Nitrogen or Argon)

• TLC plates (silica gel), Ethyl acetate, Hexanes

• Separatory funnel, rotary evaporator

• Silica gel for column chromatography

Step-by-Step Methodology:

• Reaction Setup:

  • To a clean, dry round-bottom flask under an inert atmosphere, add the substituted phenol (1.0 eq) and anhydrous DMF (approx. 0.1 M concentration relative to the phenol).

  • Begin stirring and add the finely milled potassium carbonate (2.0 eq). The base deprotonates the phenol to generate the more nucleophilic phenoxide in situ.

  • Stir the resulting suspension at room temperature for 15-20 minutes.

• Addition of Electrophile:

  • Add bromomethyl phenyl sulfone (1.1 eq) to the reaction mixture in one portion. A slight excess ensures complete consumption of the limiting phenol.

  • Heat the reaction to 50 °C. The elevated temperature increases the reaction rate.

• Reaction Monitoring (Trustworthiness Check):

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) every 1-2 hours.

  • Use a suitable eluent system (e.g., 30% Ethyl Acetate in Hexanes).

  • Spot the starting phenol, bromomethyl phenyl sulfone, and the reaction mixture. The reaction is complete upon the disappearance of the limiting starting material (phenol).

• Workup:

  • Once the reaction is complete (typically 4-8 hours), cool the mixture to room temperature.

  • Pour the reaction mixture into a separatory funnel containing water (approx. 10x the volume of DMF).

  • Extract the aqueous layer with ethyl acetate (3x). The organic product will move into the ethyl acetate layer.

  • Combine the organic layers and wash with water (2x) and then with saturated aqueous sodium chloride (brine, 1x) to remove residual DMF and salts.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification & Characterization (Validation):

  • The crude product is purified by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes.

  • Combine the pure fractions (as determined by TLC) and concentrate in vacuo.

  • Characterize the final product by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its structure and purity.

Protocol 2: General Procedure for N-Alkylation of a Secondary Amine

This protocol details the alkylation of a secondary amine, a key transformation for modifying scaffolds in many drug classes.

Methodology:

• Reaction Setup: Dissolve the secondary amine (1.0 eq) and bromomethyl phenyl sulfone (1.1 eq) in anhydrous acetonitrile (MeCN) in a round-bottom flask.

• Base Addition: Add potassium carbonate (K₂CO₃, 2.5 eq) as a mild base to scavenge the HBr formed during the reaction. For less reactive amines, a stronger base like triethylamine (TEA) or diisopropylethylamine (DIPEA) can be used.

• Reaction Conditions: Stir the mixture at 40-60 °C and monitor by TLC or LC-MS until the starting amine is consumed.

• Workup & Purification: Filter off the inorganic salts. Concentrate the filtrate and partition the residue between ethyl acetate and water. Wash the organic layer with brine, dry over Na₂SO₄, and concentrate. Purify the crude product by silica gel chromatography.

Data Presentation: Representative Reaction Conditions

The following table summarizes typical conditions for alkylating various nucleophiles with bromomethyl phenyl sulfone. These serve as a starting point for optimization.

Nucleophile Class	Example	Base	Solvent	Temperature (°C)	Typical Time (h)
Phenols (O)	4-Methoxyphenol	K₂CO₃, Cs₂CO₃	DMF, MeCN	25 - 60	4 - 12
Alcohols (O)	Benzyl alcohol	NaH	THF, DMF	0 - 25	2 - 6
Amines (N)	Piperidine	K₂CO₃, TEA	MeCN, CH₂Cl₂	25 - 50	6 - 18
Thiols (S)	Thiophenol	K₂CO₃, NaOH (aq)	DMF, EtOH	25	1 - 3
Malonates (C)	Diethyl malonate	NaOEt	EtOH, THF	25 - 60	4 - 8

Conclusion

Bromomethyl phenyl sulfone is an indispensable tool in the medicinal chemist's arsenal. Its predictable reactivity, commercial availability, and the stability of the resulting sulfone moiety make it an ideal choice for the synthesis and diversification of potential drug candidates. The protocols and guidelines presented here offer a robust framework for leveraging this reagent to accelerate discovery programs. By understanding the underlying chemical principles, researchers can confidently adapt and optimize these methods for their specific synthetic targets.

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Application Notes and Protocols: Reactions with Potassium Thiophenoxide

Authored by a Senior Application Scientist

For distribution to: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive guide to the experimental procedures involving potassium thiophenoxide (KSPh), a versatile and potent nucleophile in organic synthesis. The focus is on delivering not just a protocol, but a deeper understanding of the underlying chemical principles that govern its reactivity. We will explore its application in nucleophilic aromatic substitution (SNAr) and alkylation reactions, detailing the causality behind experimental choices, ensuring procedural integrity, and grounding the information in authoritative references. This guide is designed to empower researchers to confidently and safely employ potassium thiophenoxide in their synthetic endeavors, from small-scale discovery to process development.

Introduction: The Synthetic Utility of Potassium Thiophenoxide

Potassium thiophenoxide (also known as potassium benzenethiolate) is the potassium salt of thiophenol and serves as a powerful sulfur nucleophile.[1] Its utility in forming carbon-sulfur bonds is extensive, making it a key reagent in the synthesis of aryl thioethers and related sulfur-containing compounds.[2] These structural motifs are prevalent in pharmaceuticals, agrochemicals, and materials science.

The thiophenoxide anion is a soft nucleophile, which, according to Hard-Soft Acid-Base (HSAB) theory, preferentially reacts with soft electrophiles. This characteristic governs its reactivity towards various substrates, most notably aryl halides and alkyl halides. Unlike its oxygen analog, potassium phenoxide, the greater polarizability and lower electronegativity of the sulfur atom in thiophenoxide enhance its nucleophilicity, often leading to faster and more efficient reactions.

This guide will primarily focus on two major classes of reactions involving potassium thiophenoxide:

• Nucleophilic Aromatic Substitution (SNAr): The displacement of a leaving group on an electron-deficient aromatic ring.

• Nucleophilic Alkylation: The SN2 displacement of a leaving group on an alkyl substrate.

Mechanistic Insights: Understanding the 'Why'

A thorough grasp of the reaction mechanisms is paramount for troubleshooting and optimization.

2.1 Nucleophilic Aromatic Substitution (SNAr)

The SNAr reaction is a cornerstone of aryl thioether synthesis.[3] It typically proceeds via an addition-elimination mechanism .[4] This pathway is facilitated by the presence of electron-withdrawing groups (EWGs) ortho and/or para to the leaving group on the aromatic ring.

The key steps are:

• Nucleophilic Attack: The thiophenoxide anion attacks the carbon atom bearing the leaving group (typically a halide). This step is usually the rate-determining step. The aromaticity of the ring is temporarily broken, forming a resonance-stabilized negative intermediate known as a Meisenheimer complex .[4]

• Leaving Group Departure: The leaving group is expelled, and the aromaticity of the ring is restored, yielding the aryl thioether product.

The stability of the Meisenheimer complex is crucial. Electron-withdrawing groups, such as nitro (-NO₂), cyano (-CN), or carbonyl groups, delocalize the negative charge, thereby stabilizing the intermediate and accelerating the reaction.[5]

2.2 Nucleophilic Alkylation (SN2)

The reaction of potassium thiophenoxide with alkyl halides is a classic example of a bimolecular nucleophilic substitution (SN2) reaction.[6]

The mechanism is a concerted process:

• The thiophenoxide anion attacks the electrophilic carbon atom of the alkyl halide from the backside of the carbon-leaving group bond.

• Simultaneously, the bond between the carbon and the leaving group breaks.

This reaction leads to an inversion of stereochemistry at the carbon center if it is chiral. The efficiency of the SN2 reaction is sensitive to steric hindrance. Therefore, the reactivity of alkyl halides follows the order: methyl > primary > secondary. Tertiary alkyl halides are generally unreactive towards SN2 substitution and may undergo elimination reactions instead.[6]

Experimental Protocols

Safety First: Potassium thiophenoxide is toxic if swallowed and fatal if inhaled. It is also very toxic to aquatic life. Always handle this reagent in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[7] Refer to the Safety Data Sheet (SDS) for complete safety information before starting any experiment.

3.1 In Situ Generation of Potassium Thiophenoxide

While commercially available, potassium thiophenoxide is often prepared in situ from thiophenol, which is a corrosive and malodorous liquid. This approach avoids handling the potentially pyrophoric solid.

Protocol for in situ Generation:

• To a stirred solution of thiophenol (1.0 equivalent) in an appropriate anhydrous solvent (e.g., DMF, DMSO, or THF) under an inert atmosphere (e.g., nitrogen or argon), add potassium tert-butoxide (KOtBu) or potassium hydroxide (KOH) (1.0-1.1 equivalents) portion-wise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 30 minutes to ensure complete salt formation.

• The resulting solution of potassium thiophenoxide is ready for use in the subsequent reaction.

Rationale: The use of a strong base like KOtBu or KOH deprotonates the acidic thiol proton of thiophenol to generate the thiophenoxide anion.[8] Performing this at low temperature helps to control any potential exotherm. An inert atmosphere is crucial to prevent the oxidation of the thiophenoxide to diphenyl disulfide.

3.2 Protocol for Nucleophilic Aromatic Substitution (SNAr)

This protocol describes a general procedure for the reaction of potassium thiophenoxide with an activated aryl halide.

Materials:

Reagent/Material	Molar Mass ( g/mol )	Amount	Moles (mmol)	Equivalents
Activated Aryl Halide	-	-	1.0	1.0
Thiophenol	110.18	121 mg (110 µL)	1.1	1.1
Potassium tert-Butoxide	112.21	123 mg	1.1	1.1
Anhydrous DMF	-	5 mL	-	-

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere, add the activated aryl halide (1.0 mmol) and anhydrous dimethylformamide (DMF, 3 mL).

• In a separate flask, prepare the potassium thiophenoxide solution in situ as described in section 3.1, using thiophenol (1.1 mmol), potassium tert-butoxide (1.1 mmol), and anhydrous DMF (2 mL).

• Add the freshly prepared potassium thiophenoxide solution to the solution of the aryl halide via syringe.

• Heat the reaction mixture to the desired temperature (typically between room temperature and 100 °C) and monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature and quench by adding water (20 mL).

• Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate, 3 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or recrystallization to afford the desired aryl thioether.

Causality of Choices:

• Solvent: Polar aprotic solvents like DMF or DMSO are ideal for SNAr reactions as they solvate the potassium cation, leaving the thiophenoxide anion more "naked" and nucleophilic.[3]

• Excess Nucleophile: A slight excess of the nucleophile (1.1 equivalents) is often used to ensure complete consumption of the limiting electrophile.

• Temperature: While some highly activated aryl halides react at room temperature, heating is often necessary to overcome the activation energy of the reaction.

3.3 Protocol for Nucleophilic Alkylation (SN2)

This protocol provides a general method for the synthesis of alkyl aryl thioethers from alkyl halides.

Materials:

Reagent/Material	Molar Mass ( g/mol )	Amount	Moles (mmol)	Equivalents
Alkyl Halide (e.g., Benzyl Bromide)	171.04	171 mg (119 µL)	1.0	1.0
Thiophenol	110.18	110 mg (100 µL)	1.0	1.0
Potassium Carbonate (K₂CO₃)	138.21	207 mg	1.5	1.5
Anhydrous Acetone or DMF	-	5 mL	-	-

Procedure:

• To a round-bottom flask containing a magnetic stir bar, add the alkyl halide (1.0 mmol), thiophenol (1.0 mmol), potassium carbonate (1.5 mmol), and anhydrous acetone or DMF (5 mL).

• Stir the reaction mixture vigorously at room temperature or with gentle heating (e.g., 50 °C).

• Monitor the reaction by TLC until the starting material is consumed.

• Filter the reaction mixture to remove the inorganic salts and wash the solid with a small amount of the reaction solvent.

• Concentrate the filtrate under reduced pressure.

• If necessary, dissolve the residue in an organic solvent like dichloromethane, wash with water and brine, dry over anhydrous magnesium sulfate, and concentrate.

• Purify the crude product by column chromatography or distillation to obtain the pure alkyl aryl thioether.

Causality of Choices:

• Base: Potassium carbonate is a milder base than KOtBu and is sufficient to deprotonate thiophenol in the presence of an alkylating agent.[9] It is also less likely to promote elimination side reactions.

• Solvent: Acetone and DMF are suitable polar aprotic solvents for SN2 reactions. They effectively dissolve the reactants and facilitate the bimolecular reaction.

• Temperature: SN2 reactions with reactive alkyl halides like benzyl bromide often proceed readily at room temperature. Less reactive substrates may require heating.[6]

Visualizing the Workflow

A clear visualization of the experimental process is essential for planning and execution.

Sources

• 1. Potassium thiophenol | C6H6KS | CID 68683554 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
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• 4. chem.libretexts.org [chem.libretexts.org]
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• 8. researchgate.net [researchgate.net]
• 9. jmaterenvironsci.com [jmaterenvironsci.com]

Application Notes: Phase-Transfer Catalysis in Reactions of Bromomethyl Phenyl Sulfone

Introduction: The Synthetic Utility of Bromomethyl Phenyl Sulfone and the PTC Advantage

Bromomethyl phenyl sulfone (PhSO₂CH₂Br) is a powerful and versatile bifunctional reagent in modern organic synthesis. It serves as a key building block for introducing the phenylsulfonylmethyl (PhSO₂CH₂-) moiety, a functional group prevalent in various biologically active molecules and synthetic intermediates. The electron-withdrawing nature of the sulfonyl group significantly acidifies the adjacent methylene protons (pKa ≈ 23 in DMSO), making it amenable to deprotonation and subsequent elaboration.[1] However, traditional methods for reacting this substrate often require strong, anhydrous bases (e.g., sodium hydride, LDA) and polar aprotic solvents, which can lead to side reactions and limit functional group tolerance.[2]

Phase-Transfer Catalysis (PTC) emerges as a superior strategy to overcome these limitations. PTC provides an elegant solution for reactions between reactants located in separate, immiscible phases (typically aqueous and organic).[3][4] By employing a catalytic amount of a phase-transfer agent, typically a quaternary ammonium or phosphonium salt, an anionic nucleophile can be extracted from the aqueous phase into the organic phase.[5][6] In this organic environment, the "naked" anion is highly reactive and can efficiently react with an organic-soluble substrate like bromomethyl phenyl sulfone under mild conditions.[6]

This guide provides an in-depth exploration of the application of PTC to reactions involving bromomethyl phenyl sulfone, detailing the underlying mechanism, offering validated protocols for key transformations, and presenting data to guide experimental design.

The Mechanism of Phase-Transfer Catalysis with Sulfones

The efficacy of PTC in reactions of bromomethyl phenyl sulfone hinges on the "Extraction Mechanism," first detailed by Charles Starks.[5] The process facilitates the transport of a nucleophile (Nu⁻) across the phase boundary to react with the sulfone substrate.

The catalytic cycle can be visualized as follows:

• Anion Exchange: In the aqueous phase (or at the liquid-solid interface), the phase-transfer catalyst, a quaternary ammonium salt (Q⁺X⁻), exchanges its counter-ion (X⁻) for the nucleophile (Nu⁻) from a salt (e.g., NaNu, KNu).

• Phase Transfer: The newly formed lipophilic ion pair (Q⁺Nu⁻) has sufficient organic character to migrate across the phase boundary into the bulk organic phase.[7]

• Organic Phase Reaction: In the organic phase, the "naked" or poorly solvated nucleophile (Nu⁻) is highly reactive and attacks the electrophilic carbon of bromomethyl phenyl sulfone, displacing the bromide ion in a classic Sₙ2 reaction. This forms the desired product (PhSO₂CH₂Nu) and the catalyst-bromide ion pair (Q⁺Br⁻).

• Catalyst Regeneration: The Q⁺Br⁻ ion pair, being more hydrophilic than Q⁺Nu⁻, migrates back to the aqueous phase (or interface) to exchange the bromide for another nucleophile, thus completing the catalytic cycle.

This continuous process allows for reactions to proceed to completion with only a catalytic amount of the phase-transfer agent.

Catalytic Cycle Diagram

Caption: Phase-Transfer Catalysis cycle for nucleophilic substitution.

Applications & Experimental Protocols

Phase-transfer catalysis is highly effective for various transformations with bromomethyl phenyl sulfone. Key applications include C-alkylation of active methylene compounds and O-alkylation of phenols.

C-Alkylation of Active Methylene Compounds

The protons alpha to the sulfonyl group in compounds like phenylsulfonylacetonitrile or benzyl phenyl sulfone are acidic enough to be deprotonated by common bases like NaOH or K₂CO₃ under PTC conditions.[1] This generates a carbanion that can be efficiently alkylated by bromomethyl phenyl sulfone. This method is a cornerstone for building more complex sulfone-containing structures.

Protocol: PTC C-Alkylation of Diethyl Malonate

This protocol describes the synthesis of diethyl 2-(phenylsulfonylmethyl)malonate, a useful synthetic intermediate.

Materials:

• Diethyl malonate

• Bromomethyl phenyl sulfone

• Potassium carbonate (K₂CO₃), anhydrous powder

• Tetrabutylammonium bromide (TBAB)

• Toluene

• Deionized water

• Saturated brine solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add diethyl malonate (1.60 g, 10 mmol), bromomethyl phenyl sulfone (2.35 g, 10 mmol), potassium carbonate (2.76 g, 20 mmol), and tetrabutylammonium bromide (0.32 g, 1 mmol, 10 mol%).

• Solvent Addition: Add 50 mL of toluene to the flask.

• Reaction: Stir the heterogeneous mixture vigorously at 80°C. Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 3:1 Hexane:Ethyl Acetate eluent). The reaction is typically complete within 4-6 hours.

• Work-up: After completion, cool the reaction mixture to room temperature. Add 50 mL of deionized water and stir for 10 minutes.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with deionized water (2 x 30 mL) and saturated brine solution (1 x 30 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the pure product.

O-Alkylation of Phenols

The Williamson ether synthesis, a fundamental reaction for forming ether linkages, can be greatly facilitated by PTC.[4] Phenols are converted to their corresponding phenoxides in an aqueous basic phase, which are then transferred by the catalyst into the organic phase for reaction with bromomethyl phenyl sulfone. This avoids the need for strong bases and anhydrous conditions often required for this transformation.[8][9]

Protocol: PTC O-Alkylation of 4-Methoxyphenol

This protocol details the synthesis of 1-methoxy-4-((phenylsulfonyl)methoxy)benzene.

Materials:

• 4-Methoxyphenol

• Bromomethyl phenyl sulfone

• Sodium hydroxide (NaOH)

• Tetrabutylammonium hydrogen sulfate (TBAHS)

• Dichloromethane (CH₂Cl₂)

• Deionized water

• 1 M HCl solution

• Saturated brine solution

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask with a magnetic stirrer, dissolve 4-methoxyphenol (1.24 g, 10 mmol) and bromomethyl phenyl sulfone (2.35 g, 10 mmol) in 30 mL of dichloromethane.

• Aqueous Phase: In a separate beaker, prepare the aqueous base by dissolving sodium hydroxide (0.80 g, 20 mmol) in 20 mL of deionized water. Add the phase-transfer catalyst, TBAHS (0.34 g, 1 mmol, 10 mol%), to this aqueous solution and stir until dissolved.

• Reaction: Add the aqueous basic catalyst solution to the organic solution in the flask. Stir the resulting biphasic mixture vigorously at room temperature (25°C). The reaction is generally complete in 2-4 hours. Monitor by TLC.

• Work-up: Once the reaction is complete, transfer the mixture to a separatory funnel. Separate the layers.

• Extraction: Wash the organic layer with 1 M HCl (1 x 20 mL) to neutralize any remaining base, followed by deionized water (2 x 20 mL) and finally with saturated brine (1 x 20 mL).

• Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: The resulting crude solid is typically of high purity but can be further purified by recrystallization from isopropanol to afford the desired aryl ether.

Data Summary and Optimization Parameters

The success of a PTC reaction depends on the careful selection of several key parameters. The following table summarizes common choices and their impact on reactions with bromomethyl phenyl sulfone.

Parameter	Options	Rationale & Field Insights
Catalyst	Tetrabutylammonium Bromide (TBAB), Tetrabutylammonium Hydrogen Sulfate (TBAHS), Benzyltriethylammonium Chloride (TEBAC)	TBAB is a versatile, common choice for solid-liquid and liquid-liquid PTC.[10] TBAHS is often preferred in reactions with aqueous NaOH, as it is more stable to the Hofmann elimination side reaction. The choice depends on the specific nucleophile and reaction conditions. Catalyst loading is typically 1-10 mol%.
Base	NaOH, KOH (for L-L PTC); K₂CO₃, Cs₂CO₃ (for S-L PTC)	For O-alkylations, a 50% w/v aqueous solution of NaOH or KOH is highly effective. For C-alkylations of active methylene compounds, solid bases like powdered K₂CO₃ are often used in solid-liquid PTC to minimize water, which can interfere with carbanion stability.[10][11]
Solvent	Toluene, Dichloromethane (DCM), Acetonitrile	Toluene is an excellent choice for reactions at elevated temperatures due to its higher boiling point. DCM is effective for room temperature reactions. The solvent must be water-immiscible to maintain the two-phase system.
Stirring Rate	Vigorous (>500 rpm)	The reaction rate in PTC is often limited by the interfacial area between the two phases.[12] Vigorous stirring is crucial to create a large surface area, maximizing the rate of anion transfer and overall reaction speed.
Temperature	Room Temperature to 80°C	Many PTC reactions are efficient at room temperature. For less reactive nucleophiles or substrates, moderate heating (50-80°C) can significantly increase the reaction rate without promoting significant side reactions.

Conclusion

Phase-Transfer Catalysis offers a robust, efficient, and environmentally friendly methodology for a wide range of synthetic transformations involving bromomethyl phenyl sulfone.[3][4] By enabling reactions under mild, biphasic conditions, PTC circumvents the need for harsh reagents and anhydrous solvents, leading to higher yields, cleaner reactions, and easier product isolation. The protocols and data presented in this guide provide a solid foundation for researchers and drug development professionals to successfully implement this powerful technique in their synthetic endeavors.

References

• Hartman, G. D., & Hartman, R. D. (1982). The Phase-Transfer Catalyzed Ramberg-Bäcklund Reaction. Synthesis, 1982(06), 504-506. Available at: [Link]

• Silica (CSIC). (n.d.). Phase Transfer Catalysis without Solvent. Alkylation of Phenol and Derivatives. Available at: [Link]

• Nogueira, I. C., & Pliego, J. R. (2021). Phenol alkylation under phase transfer catalysis conditions: Insights on the mechanism and kinetics from computations. Molecular Catalysis, 508, 111566. Available at: [Link]

• Guan, Z.-H., et al. (2007). An Economical and Convenient Synthesis of Vinyl Sulfones. Synthesis, 2007(09), 1465-1470. Available at: [Link]

• Halpern, M. (n.d.). Mechanism of Phase-Transfer Catalysis & Relevance to PTC Process Development. PTC Organics Inc. Available at: [Link]

• Macmillan Group. (2008). Phase-Transfer Catalysis (PTC). Available at: [Link]

• OperaChem. (2023). Phase transfer catalysis (PTC). Available at: [Link]

• Dalal Institute. (n.d.). Phase Transfer Catalysis. Available at: [Link]

• Kéglévich, G., & Bálint, E. (2015). Solid-Liquid Phase C-Alkylation of Active Methylene Containing Compounds under Microwave Conditions. Catalysts, 5(2), 637-653. Available at: [Link]

• Halpern, M. (n.d.). PTC C-Alkylation of Activated Sulfone. PTC Organics Inc. Available at: [Link]

• ResearchGate. (2015). (PDF) Solid-Liquid Phase C-Alkylation of Active Methylene Containing Compounds under Microwave Conditions. Available at: [Link]

• OUCI. (2021). Phenol alkylation under phase transfer catalysis conditions: Insights on the mechanism and kinetics from computations. Available at: [Link]

• International Journal of Innovative Research in Science, Engineering and Technology. (n.d.). Phase Transfer Catalysts : A Method for Synthesis of Nucleophilic Substitution Products. Available at: [Link]

• ResearchGate. (n.d.). Alkylation of active methylene compounds. Available at: [Link]

• CRDEEP Journals. (n.d.). Phase-Transfer Catalysis in Organic Syntheses. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of Polysubstituted Vinyl Sulfones by Direct C−S Cross‐Coupling. Available at: [Link]

• Cazorla, C., et al. (2011). O-Alkylation of phenol derivatives via a nucleophilic substitution. Green Chemistry, 13, 2482-2487. Available at: [Link]

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Application Notes & Protocols: Suzuki-Miyaura Coupling of Bromomethyl Phenyl Sulfone Derivatives for Advanced Synthesis

An in-depth guide to the strategic use of bromomethyl phenyl sulfone derivatives in Suzuki-Miyaura cross-coupling reactions, designed for researchers and drug development professionals.

Introduction: The Duality of a Versatile Synthetic Building Block

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, prized for its reliability, mild conditions, and exceptional tolerance of functional groups.[1][2] Its application in the pharmaceutical industry for constructing biaryl and substituted aryl structures is particularly widespread, forming the backbone of numerous approved drugs.[3][4] Within the vast arsenal of electrophiles available for this transformation, bromomethyl phenyl sulfone derivatives represent a uniquely versatile and strategic class of reagents.

These molecules possess a dual electrophilic nature. They feature a highly reactive benzylic bromide, a classic substrate for Suzuki-Miyaura coupling.[5] Concurrently, the phenyl sulfone group, often considered a stable moiety, can be activated to participate in a more challenging C-S bond cleavage, also known as a desulfonylative coupling.[6] This duality allows for controlled, sequential, or selective cross-coupling reactions, enabling the construction of complex molecular architectures from a single, readily accessible starting material. This guide provides the mechanistic framework, strategic considerations, and detailed protocols for leveraging both reactive centers of bromomethyl phenyl sulfone derivatives.

Part I: Mechanistic Principles & Strategic Considerations

A deep understanding of the underlying catalytic cycle is paramount to controlling the reactivity of these dual-natured substrates. The choice of catalyst, ligand, base, and temperature dictates which electrophilic site will react.

The Canonical Suzuki-Miyaura Catalytic Cycle

The reaction proceeds through a well-established three-step catalytic cycle involving a palladium(0) species.[7]

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen or carbon-sulfone bond of the electrophile, forming a Pd(II) complex. This is often the rate-limiting step.[7][8]

• Transmetalation: In the presence of a base, the organic group from the organoboron reagent (e.g., boronic acid) is transferred to the palladium center, displacing the halide or sulfone group. The base is crucial for activating the boronic acid to facilitate this exchange.[9]

• Reductive Elimination: The two organic moieties on the Pd(II) center couple, forming the new carbon-carbon bond and regenerating the active Pd(0) catalyst, which re-enters the cycle.[7]

Caption: The fundamental catalytic cycle of the Suzuki-Miyaura reaction.

Controlling Chemoselectivity: C-Br vs. C-S Cleavage

The key to unlocking the synthetic potential of bromomethyl phenyl sulfones is the ability to selectively target either the C-Br or the C-S bond. This is achieved by tuning the reaction conditions, as the activation energy for cleaving these bonds differs significantly.

• Pathway A (C-Br Cleavage): The C(benzyl)-Br bond is inherently weaker and more susceptible to oxidative addition under standard Suzuki-Miyaura conditions. This pathway is favored at lower temperatures and with conventional palladium catalysts and phosphine ligands.[10]

• Pathway B (C-S Cleavage): The C(benzyl)-SO₂Ph bond is considerably stronger. Cleavage requires more forcing conditions, such as higher temperatures and specialized, highly active catalyst systems. Research on aryl sulfones has shown that bulky, electron-rich phosphine ligands (e.g., RuPhos) are effective for promoting the challenging oxidative addition into the C–S bond.[8] Introducing electron-withdrawing groups onto the sulfone's aryl ring can also facilitate this cleavage, though this is not a variable in the substrate itself.[6]

Caption: Competing reaction pathways for bromomethyl phenyl sulfone.

Part II: Experimental Protocols & Methodologies

The following protocols provide a starting point for performing selective couplings. Researchers should note that optimization may be necessary for specific substrates.

Protocol 1: Selective Suzuki Coupling of the Benzylic Bromide

This protocol is designed to form a diarylmethane product while leaving the phenyl sulfone group intact for subsequent transformations. The conditions are adapted from established methods for benzyl halide coupling.[5]

Objective: Ar-CH₂(Br)SO₂Ph + Ar¹-B(OH)₂ → Ar-CH₂(Ar¹)SO₂Ph

Reagents & Equipment:

• Bromomethyl phenyl sulfone derivative (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium catalyst: PdCl₂(dppf)·CH₂Cl₂ (2 mol %)

• Base: Cesium Carbonate (Cs₂CO₃) (3.0 equiv)

• Solvent: Anhydrous 1,4-Dioxane/Water (10:1 mixture)

• Schlenk flask or reaction vial with a magnetic stir bar

• Inert atmosphere (Argon or Nitrogen) manifold

Step-by-Step Procedure:

• To a dry Schlenk flask under an inert atmosphere, add the bromomethyl phenyl sulfone derivative (e.g., 0.5 mmol), the arylboronic acid (0.6 mmol), and Cs₂CO₃ (1.5 mmol).

• Add the PdCl₂(dppf)·CH₂Cl₂ catalyst (0.01 mmol, 2 mol %).

• Add the anhydrous dioxane/water solvent mixture (5 mL for a 0.5 mmol scale).

• Seal the flask and heat the reaction mixture to 80 °C in a pre-heated oil bath.

• Monitor the reaction progress by TLC or LC-MS (typically 12-24 hours).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of Celite to remove inorganic salts.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure.

Purification & Characterization:

• The crude product is typically purified by flash column chromatography on silica gel using a hexane/ethyl acetate gradient.

• Characterize the final product by ¹H NMR, ¹³C NMR, and HRMS to confirm its structure and purity.

Protocol 2: Desulfonylative Suzuki Coupling

This protocol utilizes more forcing conditions to cleave the C-S bond, using the sulfone as a leaving group. The conditions are adapted from methods developed for aryl sulfones.[8][11]

Objective: Ar-CH₂(Br)SO₂Ph + Ar²-B(OH)₂ → Ar-CH₂(Ar²)Br

Reagents & Equipment:

• Bromomethyl phenyl sulfone derivative (1.0 equiv)

• Arylboronic acid (1.5 equiv)

• Palladium precursor: Pd(acac)₂ (5 mol %)

• Ligand: RuPhos (10 mol %)

• Base: Potassium Phosphate (K₃PO₄) (3.0 equiv)

• Solvent: Anhydrous Toluene

• Microwave reaction vial or high-pressure reaction tube

Step-by-Step Procedure:

• To a dry microwave vial under an inert atmosphere, add the bromomethyl phenyl sulfone derivative (0.3 mmol), arylboronic acid (0.45 mmol), and K₃PO₄ (0.9 mmol).

• In a separate vial, pre-mix the Pd(acac)₂ (0.015 mmol, 5 mol %) and RuPhos (0.03 mmol, 10 mol %) in 1 mL of anhydrous toluene.

• Add the catalyst/ligand solution to the reaction vial.

• Add additional anhydrous toluene to reach a total volume of 3 mL.

• Seal the vial tightly and place it in a pre-heated oil bath or microwave reactor at 130 °C.

• Monitor the reaction progress by GC-MS or LC-MS (typically 18-36 hours).

• After cooling, work up the reaction as described in Protocol 1.

Purification & Characterization:

• Purify the crude product by flash column chromatography.

• Confirm the structure via standard spectroscopic methods. Note the absence of sulfone-related signals and the retention of the bromomethyl proton signals in the ¹H NMR spectrum.

Data Summary: Typical Reaction Parameters

Parameter	Protocol 1 (C-Br Cleavage)	Protocol 2 (C-S Cleavage)	Rationale for Choice
Catalyst	PdCl₂(dppf)·CH₂Cl₂	Pd(acac)₂ / RuPhos	Dppf is a standard ligand for C-Br coupling.[5] RuPhos is a bulky, electron-rich ligand needed to facilitate the difficult oxidative addition into the C-S bond.[8]
Base	Cs₂CO₃	K₃PO₄	Cs₂CO₃ is highly effective in many standard Suzuki couplings. K₃PO₄ is a strong, non-nucleophilic base often used in challenging cross-couplings.[8]
Solvent	Dioxane/H₂O	Toluene	Aqueous dioxane is a common, effective solvent system. Anhydrous, high-boiling solvents like toluene are required for the higher temperatures needed for C-S cleavage.
Temperature	70-85 °C	110-130 °C	Lower temperature selectively activates the more labile C-Br bond. Higher temperature provides the energy to overcome the activation barrier for C-S cleavage.[8]
Typical Yields	60-95%	40-75%	C-Br coupling is generally more efficient and higher yielding. Desulfonylative couplings are more challenging and may have lower yields.

Part III: Advanced Applications & Troubleshooting

Iterative Cross-Coupling for Tri-arylmethane Synthesis

The true power of this methodology lies in its application to iterative synthesis. By performing the two protocols sequentially, one can synthesize complex, non-symmetrical tri-arylmethane analogues from a single starting material.

Caption: Workflow for sequential Suzuki-Miyaura couplings.

Troubleshooting Guide

Problem	Probable Cause(s)	Suggested Solution(s)
No Reaction / Low Conversion	1. Inactive catalyst (Pd(0) not generated).2. Insufficient temperature.3. Poor quality reagents (base, solvent).	1. Use a fresh catalyst or a pre-catalyst.2. Ensure the reaction reaches the target temperature.3. Use freshly dried solvents and high-purity base.
Homocoupling of Boronic Acid	1. Presence of oxygen.2. Reaction temperature is too high for the catalyst stability.	1. Thoroughly degas the solvent and maintain a strict inert atmosphere.2. Lower the temperature or screen different ligands for better thermal stability.
Mixture of Products (Both C-Br and C-S coupled)	Reaction conditions are intermediate, allowing both pathways to occur.	For C-Br selectivity: lower the temperature and catalyst loading. For C-S selectivity: increase temperature and ensure a highly active catalyst system is used.
Decomposition of Starting Material	1. Base is too strong or nucleophilic.2. Temperature is too high, leading to side reactions.	1. Screen weaker bases (e.g., K₂CO₃, NaHCO₃).2. Reduce the reaction temperature and monitor closely.

Conclusion

Bromomethyl phenyl sulfone derivatives are far more than simple benzylic halides. Their dual electrophilic character provides a platform for sophisticated synthetic strategies, particularly for the modular construction of di- and tri-arylmethane scaffolds. By carefully selecting the catalyst system and reaction conditions, chemists can selectively functionalize either the benzylic bromide or the phenyl sulfone group. This control opens new avenues for creating diverse molecular libraries in drug discovery and for the efficient synthesis of complex target molecules.

References

• Current time inform
• Chatelain, P., Sau, A., Rowley, C. N., & Moran, J. (2019). Suzuki−Miyaura Coupling of (Hetero)Aryl Sulfones: Complementary Reactivity Enables Iterative Polyaryl Synthesis.
• Chatelain, P., Sau, A., Rowley, C. N., & Moran, J. (2019). The Suzuki−Miyaura Coupling of Aryl Sulfones.ChemRxiv.

• Nambo, M., et al. (2017). Development of Versatile Sulfone Electrophiles for Suzuki-Miyaura Cross-Coupling Reactions. ACS Catalysis, 7(2), 1138-1142. [Link]

• Suzuki-Miyaura Coupling. (2024). Chemistry LibreTexts. [Link]

• Suzuki Coupling. Organic Chemistry Portal. [Link]

• Chatelain, P., Sau, A., Rowley, C., & Moran, J. (2019). The Suzuki−Miyaura Coupling of Aryl Sulfones. ChemRxiv. [Link]

• Nickel-Catalyzed Suzuki–Miyaura Coupling in Water for the Synthesis of 2-Aryl Allyl Phosphonates and Sulfones. (2021). The Journal of Organic Chemistry. [Link]

• Suzuki−Miyaura Cross-Coupling of Benzylic Carbonates with Arylboronic Acids. (2005). Request PDF - ResearchGate. [Link]

• Ohsumi, M., Ito, A., & Nishiwaki, N. (2018). Substrate switchable Suzuki–Miyaura coupling for benzyl ester vs. benzyl halide. RSC Advances, 8(62), 35544-35551. [Link]

• Kotha, S., Lahiri, K., & Kashinath, D. (2002). Recent applications of the Suzuki–Miyaura cross-coupling reaction in organic synthesis. Tetrahedron, 58(48), 9633-9695. [Link]

• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. (2023). YouTube. [Link]

• Jiang, X., et al. (2021). Synthesis of arenediazonium salts and Suzuki- Miyaura cross-coupling reaction in microreactors. Journal of Flow Chemistry. [Link]

• Ohkura, R., et al. (2019). Cross-Coupling of Aryl Trifluoromethyl Sulfones with Arylboronates by Cooperative Palladium/Rhodium Catalysis. Organic Letters, 21(22), 9150-9155. [Link]

• A retrospective-prospective review of Suzuki–Miyaura reaction: From cross-coupling reaction to pharmaceutical industry applications. (2023). Request PDF - ResearchGate. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Journal of the American Chemical Society, 129(11), 3358-3366. [Link]

• Suzuki Cross Coupling Reaction - Named Reactions in Organic Chemistry. (2021). YouTube. [Link]

• Suzuki reaction. Wikipedia. [Link]

• Application of the Suzuki-Miyaura Reaction in the Synthesis of Flavonoids. (2017). MDPI. [Link]

• Molander, G. A., & Fumagalli, T. (2006). Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates. Journal of Organic Chemistry, 71(15), 5743-5747. [Link]

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Application Notes and Protocols for the Large-Scale Synthesis of Bromomethyl Phenyl Sulfone

Abstract

This document provides a comprehensive guide for the large-scale synthesis of bromomethyl phenyl sulfone, a versatile reagent in organic chemistry. The protocol detailed herein is designed for scalability, safety, and high yield, making it suitable for researchers and professionals in drug development and chemical manufacturing. This guide emphasizes the underlying chemical principles, safety protocols, and analytical validation necessary for successful and reproducible synthesis.

Introduction: Chemical Significance and Applications

Bromomethyl phenyl sulfone is a key synthetic intermediate, valued for its bifunctional nature. The phenyl sulfone moiety acts as a stable activating group, while the bromomethyl group serves as a potent electrophile for introducing the phenylsulfonylmethyl group into various molecular scaffolds. This reagent is instrumental in a range of chemical transformations, including:

• C-C Bond Formation: It is a crucial reagent in alkylation reactions, particularly for the formation of new carbon-carbon bonds with a wide array of nucleophiles.

• Cross-Coupling Methodologies: Its applications extend to metal-catalyzed reactions where it can participate in the formation of complex molecular architectures.[1]

• Medicinal Chemistry: The phenylsulfonylmethyl group is a common structural motif in pharmacologically active compounds, and bromomethyl phenyl sulfone provides a direct route for its incorporation.[1]

• Bioconjugation: Its selective reactivity towards certain amino acid residues makes it a potential tool for protein modification and the development of chemical probes.[1]

Given its utility, a robust and scalable synthesis protocol is essential for its widespread application in research and development.

Synthesis Strategy: A Two-Step Approach

The large-scale synthesis of bromomethyl phenyl sulfone is most effectively and economically achieved through a two-step process starting from readily available materials:

• Oxidation: Methyl phenyl sulfide is oxidized to methyl phenyl sulfone.

• Bromination: The methyl group of methyl phenyl sulfone is selectively brominated to yield the final product.

This approach avoids the regioselectivity issues associated with methods like Friedel-Crafts reactions and is more suitable for industrial production than routes requiring expensive or hazardous starting materials like thiophenol.[1][2]

Reaction Mechanism Overview

The overall synthetic pathway can be visualized as follows:

Caption: Overall two-step synthesis of bromomethyl phenyl sulfone.

Safety and Handling (EHS)

Trustworthiness through Safety: A robust protocol is a safe protocol. Strict adherence to safety guidelines is mandatory.

Hazard Identification:

• Bromomethyl Phenyl Sulfone: This compound is an irritant to the eyes, skin, and respiratory system.[3] It is a lachrymator and should be handled with extreme care in a well-ventilated fume hood.

• N-Bromosuccinimide (NBS): A strong oxidizing agent and irritant. Handle with care to avoid contact with skin and eyes.

• Benzoyl Peroxide (BPO): An organic peroxide that can be explosive when dry. It is a strong oxidizing agent and can be shock-sensitive.

• Carbon Tetrachloride (CCl₄): A toxic and carcinogenic solvent. Its use should be minimized or replaced with a safer alternative if possible (e.g., chlorobenzene), though CCl₄ is classic for radical brominations.

• Hydrogen Peroxide (H₂O₂): A strong oxidizing agent. Concentrated solutions can cause severe burns.

Personal Protective Equipment (PPE):

• Eye/Face Protection: Chemical safety goggles and a face shield are required.[4][5]

• Skin Protection: Wear a flame-retardant lab coat and chemically resistant gloves (e.g., nitrile). Inspect gloves before use.

• Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved respirator if working outside a fume hood or if dust/vapors are generated.[6]

Emergency Procedures:

• Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a physician.[4][7]

• Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes. Remove contaminated clothing.[5]

• Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[4]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician.[7]

Detailed Synthesis Protocol

Part 1: Oxidation of Methyl Phenyl Sulfide to Methyl Phenyl Sulfone

This step involves the oxidation of the sulfide to a sulfone using hydrogen peroxide in an acidic medium.

Materials and Equipment:

• Multi-neck round-bottom flask (appropriate for the scale)

• Mechanical stirrer

• Dropping funnel

• Thermometer

• Heating mantle with temperature control

• Ice bath

Reagent Quantities (Example Scale):

Reagent	Molar Mass ( g/mol )	Quantity	Moles	Equivalents
Methyl Phenyl Sulfide	124.20	124.2 g	1.0	1.0
Glacial Acetic Acid	60.05	500 mL	-	-
Hydrogen Peroxide (30%)	34.01	250 mL	~2.45	2.45

Procedure:

• Setup: Assemble a multi-neck flask with a mechanical stirrer, dropping funnel, and thermometer in a fume hood.

• Charging Reagents: Charge the flask with methyl phenyl sulfide and glacial acetic acid. Begin stirring to form a homogeneous solution.

• Cooling: Cool the reaction mixture to 15-20°C using an ice bath.

• Addition of Oxidant: Add the 30% hydrogen peroxide solution dropwise via the dropping funnel. Causality: The addition must be slow and controlled to manage the exothermic reaction and maintain the temperature below 40°C. A runaway reaction can lead to pressure buildup and loss of control.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 12-16 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Quenching and Precipitation: Slowly pour the reaction mixture into a large beaker containing 2 L of ice-cold water with vigorous stirring. The product, methyl phenyl sulfone, will precipitate as a white solid. Causality: This step serves to quench any remaining peroxide and precipitate the product, which is insoluble in water.

• Isolation: Collect the solid product by vacuum filtration and wash the filter cake thoroughly with cold water until the filtrate is neutral.

• Drying: Dry the product in a vacuum oven at 50-60°C to a constant weight. The expected yield is typically high (>90%).

Part 2: Radical Bromination of Methyl Phenyl Sulfone

This step utilizes N-bromosuccinimide (NBS) as the bromine source and a radical initiator like benzoyl peroxide (BPO).

Materials and Equipment:

• Multi-neck round-bottom flask

• Reflux condenser

• Mechanical stirrer

• Heating mantle

• Inert atmosphere setup (Nitrogen or Argon)

Reagent Quantities (Example Scale):

Reagent	Molar Mass ( g/mol )	Quantity	Moles	Equivalents
Methyl Phenyl Sulfone	156.20	156.2 g	1.0	1.0
N-Bromosuccinimide (NBS)	177.98	186.9 g	1.05	1.05
Benzoyl Peroxide (BPO)	242.23	2.4 g	0.01	0.01
Carbon Tetrachloride (CCl₄)	153.82	1.5 L	-	-

Procedure:

• Setup: Assemble the reaction apparatus under an inert atmosphere. This includes a flask with a mechanical stirrer and a reflux condenser.

• Charging Reagents: To the flask, add methyl phenyl sulfone, N-bromosuccinimide, benzoyl peroxide, and carbon tetrachloride.

• Reaction: Heat the mixture to reflux (approx. 77°C for CCl₄) with vigorous stirring. The reaction can be initiated by shining a bright lamp on the flask. Causality: The heat and/or light initiate the decomposition of BPO, generating radicals that propagate the bromination of the benzylic methyl group. NBS is used as it provides a low, constant concentration of bromine, which favors radical substitution over other potential side reactions.

• Monitoring: The reaction is monitored by observing the succinimide by-product, which is denser than CCl₄ and will sink to the bottom. Once all the NBS is consumed (succinimide floats), the reaction is complete (typically 4-6 hours).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Filter off the succinimide by-product and wash it with a small amount of cold CCl₄.

  • Combine the filtrates and wash with a 5% sodium thiosulfate solution to remove any unreacted bromine, followed by washing with brine.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄).

• Purification:

  • Filter off the drying agent.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • The crude product is then purified by recrystallization from a suitable solvent system, such as ethanol or an isopropanol/hexane mixture, to yield pure bromomethyl phenyl sulfone as a white crystalline solid. The melting point should be in the range of 51-53°C.[3][8]

Analytical Characterization

To ensure the identity and purity of the synthesized bromomethyl phenyl sulfone, the following analytical techniques should be employed:

• Melting Point: A sharp melting point in the expected range (51-53°C) is a good indicator of purity.[3][8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H NMR, ¹³C NMR): Provides structural confirmation. The ¹H NMR should show a characteristic singlet for the CH₂Br protons and multiplets for the aromatic protons.

• Infrared (IR) Spectroscopy: Will show characteristic peaks for the sulfone group (S=O stretching).

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the final product.

Experimental Workflow Diagram

Caption: Step-by-step workflow for the synthesis of bromomethyl phenyl sulfone.

Conclusion

This application note provides a detailed, safe, and scalable protocol for the synthesis of bromomethyl phenyl sulfone. By understanding the causality behind each step and adhering to strict safety measures, researchers and drug development professionals can reliably produce this important chemical intermediate for a wide range of applications. The self-validating nature of the protocol, through in-process monitoring and final analytical characterization, ensures a high degree of trustworthiness and reproducibility.

References

• MSDS of Tribromomethyl phenyl sulfone. (2013).
• SAFETY DATA SHEET - 1-[4-(Bromomethyl)phenyl]-1H-1,2,4-triazole. (2023). Fisher Scientific.
• Buy Bromomethyl phenyl sulfone | 19169-90-5. (n.d.). Benchchem.
• SAFETY DATA SHEET - Bromomethyl phenyl sulfone. (2016). Santa Cruz Biotechnology, Inc.
• SAFETY DATA SHEET - Phenyl vinyl sulfone. (2025). Fisher Scientific.
• SAFETY DATA SHEET - Aldrich 274372. (2025). Sigma-Aldrich.
• BROMOMETHYL PHENYL SULFONE. (n.d.). Chongqing Chemdad Co., Ltd.
• Bromomethyl phenyl sulfone 98 | 19169-90-5. (n.d.). Sigma-Aldrich.
• Preparation method of phenyl methyl sulfone derivatives. (2013). Google Patents.

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Application Notes and Protocols: Base-Induced Disproportionation of Bromomethyl Phenyl Sulfone

Introduction: The Synthetic Utility of α-Halosulfones

The sulfone functional group is a cornerstone in modern organic chemistry and medicinal chemistry, prized for its unique electronic properties and metabolic stability.[1] Sulfones are recognized as "chemical chameleons" due to their capacity to act as nucleophiles, electrophiles, or radical precursors depending on the reaction conditions.[2] Specifically, α-halomethyl sulfones like bromomethyl phenyl sulfone are valuable synthetic intermediates. Their relative inertness to direct intermolecular nucleophilic substitution makes them excellent reagents for specific reactions, such as the alkylation of nitroarenes.[3] However, under strongly basic conditions, these molecules exhibit a fascinating and synthetically useful transformation: disproportionation.

This application note provides an in-depth guide to the base-induced disproportionation of bromomethyl phenyl sulfone. We will explore the underlying mechanism, provide a detailed experimental protocol for conducting this reaction, present expected outcomes, and discuss the implications for synthetic strategy. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage this transformation in their synthetic endeavors.

Reaction Mechanism and Rationale

The reaction of bromomethyl phenyl sulfone with a strong, non-nucleophilic base does not result in simple self-condensation. Instead, it undergoes a disproportionation reaction to yield methyl phenyl sulfone and dibromomethyl phenyl sulfone.[4] This outcome is rationalized by a mechanism involving the formation of a highly reactive sulfene intermediate.

Mechanistic Pathway

The currently accepted mechanism proceeds through the following key steps:

• Deprotonation: A strong base, such as potassium tert-butoxide (t-BuOK) or sodium hydride (NaH), abstracts an acidic α-proton from bromomethyl phenyl sulfone ( 1 ) to generate a resonance-stabilized carbanion ( 2 ). The electron-withdrawing nature of the sulfonyl group significantly increases the acidity of the adjacent C-H bonds.

• Formation of Phenylsulfene: The carbanion ( 2 ) is unstable and rapidly eliminates a bromide ion to form the highly electrophilic and transient intermediate, phenylsulfene ( 3 ).[5]

• Nucleophilic Attack: The sulfene intermediate ( 3 ) is immediately trapped by another molecule of the carbanion ( 2 ), which acts as a nucleophile. This attack forms a new carbon-carbon bond and generates a new carbanion ( 4 ).

• Proton Transfer and Product Formation: The reaction is then quenched, typically with an aqueous solution. A series of proton transfers and rearrangements occur. It is proposed that the intermediate carbanion ( 4 ) can lead to the formation of both methyl phenyl sulfone ( 5 ) and dibromomethyl phenyl sulfone ( 6 ) through a complex pathway, effectively resulting in a disproportionation of the starting material.

A competing minor pathway, especially with brominated sulfones, may involve a single-electron transfer (SET) radical mechanism, which can account for yields of the reduced product (methyl phenyl sulfone) sometimes exceeding the stoichiometric 50%.[3]

Visualization of the Reaction Mechanism

The following diagram illustrates the proposed mechanistic pathway for the disproportionation reaction.

Caption: Proposed mechanism for the base-induced disproportionation.

Experimental Protocol

This section provides a detailed, step-by-step protocol for the disproportionation of bromomethyl phenyl sulfone using potassium tert-butoxide in dimethyl sulfoxide (DMSO).

Safety Precaution: This reaction should be performed in a well-ventilated fume hood. Potassium tert-butoxide and sodium hydride are highly reactive and moisture-sensitive. Dimethyl sulfoxide can facilitate the absorption of chemicals through the skin. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times.

Materials and Equipment

• Reagents:

  • Bromomethyl phenyl sulfone (CAS: 34003-61-7)

  • Potassium tert-butoxide (t-BuOK) (CAS: 865-47-4)

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Dichloromethane (DCM)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

  • Eluent: Petroleum ether/chloroform or Hexanes/Ethyl Acetate mixtures

• Equipment:

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Nitrogen or Argon inlet for inert atmosphere

  • Syringes and needles

  • Separatory funnel

  • Rotary evaporator

  • Glassware for column chromatography

  • TLC plates and developing chamber

Experimental Workflow Diagram

Caption: General workflow for the disproportionation reaction.

Step-by-Step Procedure

• Preparation: In an oven-dried round-bottom flask under an inert atmosphere (N₂ or Ar), prepare a 0.3 M solution of potassium tert-butoxide in anhydrous DMSO.

• Reaction Setup: To a separate oven-dried flask equipped with a magnetic stir bar, add bromomethyl phenyl sulfone (1.0 eq). Purge the flask with an inert atmosphere.

• Base Addition: Add the previously prepared t-BuOK/DMSO solution (approx. 1.1 eq) to the flask containing the sulfone. The addition should be done efficiently.

• Reaction Time: Allow the reaction to stir vigorously at room temperature. For bromomethyl phenyl sulfone, the reaction is extremely rapid and should be quenched after approximately one minute .[3]

  • Scientist's Note: The short reaction time is critical to prevent side reactions and degradation. The formation of the sulfene intermediate is very fast.

• Quenching: After one minute, pour the reaction mixture into a beaker containing a stirred, saturated aqueous solution of ammonium chloride (NH₄Cl) to quench the reaction.

• Extraction: Transfer the quenched mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x 50 mL).

• Washing and Drying: Combine the organic layers and wash them with water and then with brine. Dry the organic layer over anhydrous magnesium sulfate (MgSO₄).

• Concentration: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield the crude product mixture.

• Purification and Analysis: Purify the crude mixture using low-pressure column chromatography on silica gel.[3] An eluent system of petroleum ether/chloroform mixtures is effective. Collect fractions and analyze by TLC to isolate the two main products: methyl phenyl sulfone and dibromomethyl phenyl sulfone. Confirm the identity and purity of the products using NMR and MS analysis.

Expected Results and Data

The disproportionation of bromomethyl phenyl sulfone yields two primary products. The table below summarizes typical results based on literature data.

Starting Material	Base	Solvent	Time	Product 1 (Yield)	Product 2 (Yield)	Reference
Chloromethyl Phenyl Sulfone	t-BuOK	DMSO	5 min	Methyl Phenyl Sulfone (26%)	Dichloromethyl Phenyl Sulfone (22%)	[3]
Bromomethyl Phenyl Sulfone	t-BuOK	DMSO	1 min	Methyl Phenyl Sulfone (~50%)	Dibromomethyl Phenyl Sulfone (~25-30%)	[3]

Note: Yields are approximate and can vary based on reaction scale and purification efficiency. The yield of the reduced product (methyl phenyl sulfone) can sometimes exceed 50% due to competing radical pathways.[3]

Applications and Further Considerations

• Synthetic Building Blocks: This reaction provides access to both methyl phenyl sulfone, a simple sulfone, and dihalomethyl phenyl sulfones, which are themselves versatile building blocks for further functionalization.[1][6]

• Mechanistic Insight: The study of this reaction provides valuable insight into the chemistry of sulfene intermediates, which are important in various transformations, including the Ramberg–Bäcklund reaction.[5][7]

• Choice of Base: While t-BuOK is effective, other strong, non-nucleophilic bases like sodium hydride (NaH) can also be used.[8][9] However, NaH can sometimes act as a reducing agent, which may complicate the product mixture.[8][10] The choice of base and solvent system is critical and can influence the reaction outcome.

References

• Paradisi, C., Scorrano, G., & Stivanello, M. (1990). Base-Induced Disproportionation of Halomethyl Phenyl Sulfones to Methyl and Dihalomethyl Phenyl Sulfones. The Journal of Organic Chemistry. Available at: [Link]

• Wikipedia. (n.d.). Sulfone. Retrieved from [Link]

• Wikipedia. (n.d.). Sulfene. Retrieved from [Link]

• Li, J., et al. (2018). Bis(phenylsulfonyl)methane mediated synthesis of olefins via a halogen elimination and double bond migration. Organic & Biomolecular Chemistry. Available at: [Link]

• Rehan, M., et al. (2017). Synthesis, Reactions and Medicinal Importance of Cyclic Sulfone Derivatives: A Review. Current Organic Synthesis. Available at: [Link]

• Kumar, D., et al. (2020). Complications from Dual Roles of Sodium Hydride as a Base and as a Reducing Agent. ACS Omega. Available at: [Link]

• ResearchGate. (n.d.). Selected syntheses and reactions of sulfones. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sulfone synthesis by oxidation. Retrieved from [Link]

• TU Dublin Research. (n.d.). BASE-INDUCED DISPROPORTIONATION OF HALOMETHYL PHENYL SULFONES TO METHYL AND DIHALOMETHYL PHENYL SULFONES. Retrieved from [Link]

• Science of Synthesis. (n.d.). Sodium hydride is used as a base for the deprotonation of various organic substrates. Retrieved from [Link]

• ResearchGate. (n.d.). Synthetic Organic Reactions Mediated by Sodium Hydride. Retrieved from [Link]

• National Institutes of Health. (n.d.). Synthesis of 1-(phenylsulfonyl)bicyclo[1.1.0]butane from Methyl Phenyl Sulfone and Epichlorohydrin. Retrieved from [Link]

• Organic Syntheses. (n.d.). Fluoromethyl phenyl sulfone. Retrieved from [Link]

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Application Notes and Protocols for Nucleophilic Substitution on Bromomethyl Phenyl Sulfone

For Distribution To: Researchers, scientists, and drug development professionals.

Abstract

This document provides a detailed technical guide on the mechanism and application of nucleophilic substitution reactions involving bromomethyl phenyl sulfone (PhSO₂CH₂Br). This versatile reagent is a cornerstone in medicinal chemistry and organic synthesis for the introduction of the phenylsulfonylmethyl moiety, a valuable pharmacophore and synthetic intermediate. We delve into the mechanistic nuances that govern its reactivity, highlighting the critical electronic and steric effects of the phenyl sulfonyl group. This guide furnishes researchers with field-proven insights, detailed experimental protocols for key transformations, and a robust theoretical framework to enable the rational design of synthetic routes.

Introduction: The Synthetic Utility of Bromomethyl Phenyl Sulfone

Bromomethyl phenyl sulfone serves as a powerful electrophile for the alkylation of a wide range of nucleophiles. The resulting phenylsulfonylmethyl-containing compounds are prevalent in pharmaceuticals and agrochemicals. The sulfone moiety itself is a key structural feature in numerous marketed drugs due to its ability to act as a hydrogen bond acceptor and its metabolic stability. Furthermore, the sulfonyl group can be readily transformed into other functionalities or eliminated to form alkenes, rendering it a versatile "chemical chameleon" in multi-step synthesis.[1] Understanding the mechanism of nucleophilic substitution on this substrate is paramount for optimizing reaction conditions and predicting outcomes in complex synthetic campaigns.

Mechanistic Deep Dive: A Tale of Competing Effects

Nucleophilic substitution reactions at a primary, benzylic-like carbon center can, in principle, proceed through two distinct pathways: a concerted bimolecular mechanism (Sₙ2) or a stepwise unimolecular mechanism (Sₙ1).[2] For bromomethyl phenyl sulfone, the operative mechanism is dictated by the profound electronic and steric influence of the adjacent phenyl sulfonyl group.

The Case Against the Sₙ1 Pathway

An Sₙ1 mechanism requires the formation of a carbocation intermediate upon departure of the leaving group (Br⁻). In this case, a phenylsulfonylmethyl cation (PhSO₂CH₂⁺) would be formed. However, the phenyl sulfonyl group is a powerful electron-withdrawing group due to the high oxidation state of sulfur and the electronegativity of the oxygen atoms. This strong inductive effect severely destabilizes the adjacent carbocation, making its formation energetically prohibitive.[3] This is analogous to the high instability of carbocations adjacent to other strongly electron-withdrawing groups like carbonyls.[3] Consequently, the Sₙ1 pathway is not a viable mechanism for nucleophilic substitution on bromomethyl phenyl sulfone under typical conditions.

Caption: Unfavorable Sₙ1 pathway for bromomethyl phenyl sulfone.

The Operative Sₙ2 Mechanism: Steric Hindrance as the Decisive Factor

With the Sₙ1 pathway ruled out, the reaction proceeds via a concerted Sₙ2 mechanism. This involves a backside attack by the nucleophile on the electrophilic carbon, proceeding through a trigonal bipyramidal transition state.[4]

A critical insight into the reactivity of α-halo sulfones comes from the seminal work of Bordwell and Cooper, who demonstrated that the sulfonyl group, contrary to what might be expected from its electron-withdrawing nature, actually retards the rate of Sₙ2 reactions.[2][5] This retardation is attributed to the steric bulk of the sulfonyl group, which physically obstructs the trajectory of the incoming nucleophile's backside attack.[5]

Caption: The Sₙ2 Mechanism on Bromomethyl Phenyl Sulfone.

While the electron-withdrawing effect does increase the electrophilicity of the carbon atom, the steric hindrance is the dominant factor governing the reaction rate. This makes bromomethyl phenyl sulfone less reactive in Sₙ2 reactions than simpler primary alkyl halides like butyl bromide, but it remains a viable and highly useful electrophile, especially with potent, less-hindered nucleophiles.

Summary of Factors Influencing Reactivity

The choice of experimental conditions can significantly impact the success of a substitution reaction with bromomethyl phenyl sulfone. The following table summarizes the key considerations.

Factor	Recommendation for Optimal Sₙ2 Reaction	Rationale
Nucleophile	Use strong, unhindered nucleophiles (e.g., thiophenoxide, azide, primary amines, alkoxides).[5]	Overcomes the inherent steric hindrance and lower reactivity of the substrate. Strong nucleophiles are essential for the concerted Sₙ2 mechanism.[6]
Solvent	Polar aprotic solvents (e.g., DMF, DMSO, Acetonitrile).[6]	These solvents solvate the counter-ion of the nucleophile but not the nucleophile itself, enhancing its nucleophilicity. They do not stabilize the reactants more than the transition state.
Leaving Group	Bromide is an excellent leaving group.	The C-Br bond is sufficiently weak to be broken in the concerted step, and the resulting bromide ion is stable in solution.
Temperature	Moderate heating may be required.	Provides the necessary activation energy to overcome the sterically hindered transition state, especially with weaker nucleophiles.

Application Protocols

The following protocols are provided as validated starting points for common transformations using bromomethyl phenyl sulfone. Researchers should perform small-scale trials to optimize conditions for their specific substrates.

Safety Precaution: Bromomethyl phenyl sulfone is a lachrymator and alkylating agent. Always handle it in a well-ventilated fume hood with appropriate personal protective equipment (gloves, safety glasses).

Protocol 1: Synthesis of a Phenylsulfonylmethyl Thioether

This protocol details the reaction with a soft, potent sulfur nucleophile, thiophenol, to form phenyl(phenylsulfonylmethyl)sulfane. This class of reaction is generally high-yielding.[5]

Caption: Workflow for Phenylsulfonylmethyl Thioether Synthesis.

Methodology:

• Reagent Preparation: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Argon), add anhydrous N,N-Dimethylformamide (DMF, 0.2 M relative to the limiting reagent).

• Nucleophile Generation: Add thiophenol (1.0 eq.) to the flask, followed by anhydrous potassium carbonate (K₂CO₃, 1.5 eq.). Stir the resulting suspension at room temperature for 15 minutes to generate the thiophenoxide nucleophile in situ.

• Alkylation: Add bromomethyl phenyl sulfone (1.1 eq.) to the reaction mixture.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until consumption of the thiophenol is complete (typically 4-6 hours).

• Workup: Pour the reaction mixture into a separatory funnel containing deionized water. Extract the aqueous layer three times with ethyl acetate.

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the pure thioether product.

Protocol 2: Synthesis of a Phenylsulfonylmethyl Ether (Williamson Synthesis)

This protocol adapts the Williamson ether synthesis for the preparation of ethers from bromomethyl phenyl sulfone.[7] It requires the pre-formation of an alkoxide from the corresponding alcohol.

Methodology:

• Alkoxide Formation: In a flame-dried, two-necked flask under an inert atmosphere, add anhydrous tetrahydrofuran (THF, 0.3 M). Add the desired primary or secondary alcohol (1.1 eq.). Cool the solution to 0 °C in an ice bath. Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq.) portion-wise. Caution: Hydrogen gas is evolved. Allow the mixture to warm to room temperature and stir for 30 minutes.

• Alkylation: Dissolve bromomethyl phenyl sulfone (1.0 eq.) in a minimal amount of anhydrous THF and add it dropwise to the alkoxide solution at room temperature.

• Reaction: Heat the reaction mixture to reflux (approx. 66 °C for THF) and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: Cool the reaction to 0 °C and cautiously quench by the slow addition of saturated aqueous ammonium chloride (NH₄Cl). Extract the mixture with diethyl ether or ethyl acetate.

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate. Purify the crude product by silica gel chromatography.

Protocol 3: Synthesis of a Phenylsulfonylmethyl Amine

Alkylation of amines can be complicated by over-alkylation, as the product amine is often more nucleophilic than the starting amine.[8] This protocol is optimized for the mono-alkylation of a primary amine by using an excess of the amine.

Methodology:

• Reaction Setup: In a sealed tube or pressure vessel, dissolve bromomethyl phenyl sulfone (1.0 eq.) in acetonitrile (0.1 M).

• Amine Addition: Add the desired primary amine (e.g., benzylamine, 5.0 eq.) and a non-nucleophilic base such as diisopropylethylamine (DIPEA, 2.0 eq.).

• Reaction: Seal the vessel and heat to 60-80 °C. Stir for 16-48 hours. The elevated temperature and pressure are often necessary to drive the reaction with less nucleophilic amines.

• Workup: Cool the reaction mixture to room temperature. Concentrate the mixture under reduced pressure to remove the solvent and excess amine.

• Purification: Dissolve the residue in dichloromethane (DCM) and wash with saturated aqueous sodium bicarbonate (NaHCO₃) to remove the hydrobromide salt of the excess amine. Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the crude product by silica gel chromatography to isolate the secondary amine.

Conclusion

The nucleophilic substitution on bromomethyl phenyl sulfone is a robust and widely applicable reaction governed by an Sₙ2 mechanism. The dominant feature of this substrate is the steric hindrance imposed by the bulky phenyl sulfonyl group, which retards the reaction rate compared to simpler alkyl halides. This necessitates the use of strong, unhindered nucleophiles and often requires polar aprotic solvents and moderate heating to achieve efficient conversion. By understanding these core principles, researchers in synthetic and medicinal chemistry can effectively leverage bromomethyl phenyl sulfone as a key building block for the synthesis of complex molecules and novel therapeutic agents.

References

• Bordwell, F. G., & Cooper, G. D. (1951). The Effect of the Sulfonyl Group on the Nucleophilic Displacement of Halogen in α-Halo Sulfones and Related Substances. Journal of the American Chemical Society. [Link]

• Master Organic Chemistry. (2024). Comparing The SN1 vs Sn2 Reactions. [Link]

• Chemistry LibreTexts. (2020). 7.12: Comparison of SN1 and SN2 Reactions. [Link]

• KPU Pressbooks. (n.d.). 7.5 SN1 vs SN2 – Organic Chemistry I. [Link]

• Wikipedia. (n.d.). Amine alkylation. [Link]

• YouTube. (2019). Nucleophilic Substitution Reaction (SN2) on alpha halo-ketone. [Link]

• ResearchGate. (n.d.). The electrophilic and radical behavior of alpha-halosulfonyl systems. [Link]

• National Center for Biotechnology Information. (2025). Sodium thiosulfate-catalysed synthesis of thioethers from aldehydes or carboxylic acids. [Link]

• Chemistry LibreTexts. (2024). 18.2: Preparing Ethers. [Link]

• Wikipedia. (n.d.). Amine alkylation. [Link]

• Master Organic Chemistry. (2012). The SN2 Reaction Mechanism. [Link]

• ACS Green Chemistry Institute Pharmaceutical Roundtable. (n.d.). Thioether Formation. [Link]

• National Center for Biotechnology Information. (n.d.). Nucleophilic Substitution (SN2): Dependence on Nucleophile, Leaving Group, Central Atom, Substituents, and Solvent. [Link]

• YouTube. (2021). 13.2 Synthesis of Ethers | Organic Chemistry. [Link]

• Dalal Institute. (n.d.). Aliphatic Nucleophilic Substitution. [Link]

• ResearchGate. (n.d.). An efficient methodology to introduce o-(aminomethyl)phenyl-boronic acids into peptides: alkylation of secondary amines. [Link]

• Google Patents. (n.d.).

• Chemistry LibreTexts. (2024). 18.2: Preparing Ethers. [Link]

• ResearchGate. (n.d.). Nucleophilic substitution of alpha-haloenones with phenols. [Link]

• Organic Chemistry Portal. (n.d.). Ether synthesis by etherification (alkylation). [Link]

• Science. (2018). Iterative Synthesis of Pluripotent Thioethers through Controlled Redox Fluctuation of Sulfur. [Link]

• Organic Syntheses. (n.d.). fluoromethyl phenyl sulfone. [Link]

• Chemistry Stack Exchange. (2017). Why are alpha carbonyl halides most reactive towards SN2 reactions?. [Link]

• RSC Publishing. (n.d.). Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy. [Link]

• Master Organic Chemistry. (2012). The SN2 Reaction Mechanism. [Link]

• Master Organic Chemistry. (2017). Alkylation of Amines (Sucks!). [Link]

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Technical Notes & Optimization

How to avoid side products in bromomethyl phenyl sulfone synthesis

Welcome to the technical support guide for the synthesis of bromomethyl phenyl sulfone. This resource is tailored for researchers, scientists, and professionals in drug development. Here, we address common challenges and provide in-depth, field-tested solutions to prevent the formation of side products during this critical synthesis. Our guidance is structured in a question-and-answer format to directly tackle the specific issues you may encounter.

Frequently Asked Questions (FAQs)

Q1: What is the standard reaction for synthesizing bromomethyl phenyl sulfone?

A1: The most common and effective method for synthesizing bromomethyl phenyl sulfone is through the free-radical bromination of methyl phenyl sulfone.[1] This reaction, a variation of the Wohl-Ziegler reaction, selectively targets the benzylic protons.[2] It typically employs N-Bromosuccinimide (NBS) as the brominating agent and a radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide (BPO), in an anhydrous, non-polar solvent like carbon tetrachloride (CCl₄) or cyclohexane.[2][3] The reaction is usually initiated by heat or UV light.

Q2: What are the most prevalent side products observed in this synthesis?

A2: The primary undesirable side products in the synthesis of bromomethyl phenyl sulfone are:

• Dibromomethyl phenyl sulfone: This results from over-bromination of the methyl group.[4]

• Ring-brominated isomers: Electrophilic aromatic substitution can lead to bromination directly on the phenyl ring, yielding products like 4-bromophenyl methyl sulfone.[5]

• Hydrolysis products: If water is present in the reaction mixture, the desired bromomethyl phenyl sulfone can hydrolyze to form hydroxymethyl phenyl sulfone.

Q3: Why is N-Bromosuccinimide (NBS) the preferred reagent over molecular bromine (Br₂)?

A3: N-Bromosuccinimide (NBS) is the reagent of choice for benzylic brominations for a crucial reason: it maintains a very low, steady-state concentration of molecular bromine (Br₂) throughout the reaction.[6][7] This is critical because high concentrations of Br₂ favor competing side reactions, such as electrophilic addition to the aromatic ring.[5][8] NBS reacts with the trace amounts of hydrogen bromide (HBr) generated during the radical propagation step to slowly produce Br₂, ensuring that the radical pathway is favored over the ionic pathway.[9][10]

Q4: How critical is the purity of NBS and the starting material?

A4: The purity of your reagents is paramount. Old or impure NBS can contain excess Br₂ or acidic impurities like HBr, which can catalyze ionic ring bromination.[11] It is highly recommended to use freshly recrystallized NBS for optimal results. Similarly, any impurities in the starting methyl phenyl sulfone can lead to unforeseen side reactions, reducing the yield and complicating purification.

Troubleshooting and Optimization Guide

This section provides solutions to common problems encountered during the synthesis of bromomethyl phenyl sulfone.

Problem	Potential Cause(s)	Recommended Solution(s)
High percentage of dibrominated product (e.g., detected by GC-MS or NMR)	1. Excess of NBS used.2. Reaction run for an extended period, allowing the product to be brominated further.3. Reaction temperature is too high, increasing reaction rates indiscriminately.	1. Use a stoichiometric amount of NBS relative to the methyl phenyl sulfone (typically 1.0 to 1.05 equivalents).2. Monitor the reaction closely using techniques like TLC or GC-MS and stop the reaction once the starting material is consumed.3. Maintain a controlled temperature. For CCl₄, refluxing at approximately 77°C is standard.[2]
Significant amount of ring-brominated side products	1. Presence of acid impurities (e.g., HBr in old NBS).2. Use of a polar or protic solvent.3. High concentration of Br₂.[5]	1. Use freshly recrystallized NBS. Consider adding a small amount of a non-nucleophilic base like calcium carbonate to scavenge any acid.2. Strictly use non-polar, anhydrous solvents such as CCl₄, cyclohexane, or benzene.[2]3. Ensure slow and controlled initiation of the radical reaction. Avoid excessively high temperatures or intense UV irradiation that could accelerate Br₂ formation.
Low or incomplete conversion of starting material	1. Inefficient radical initiation.2. Radical inhibitor present in the solvent or on the glassware.	1. Ensure an adequate amount of a radical initiator (AIBN or BPO) is used. Confirm that the reaction temperature is sufficient to cause homolysis of the initiator.2. Use freshly distilled, inhibitor-free solvents. Ensure all glassware is thoroughly cleaned and dried.
Product appears to have decomposed or hydrolyzed upon workup	Presence of water during the reaction or aqueous workup leading to the hydrolysis of the benzylic bromide.	1. Use anhydrous solvents and reagents. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).[2]2. During workup, minimize contact time with water. Use cold washes and quickly extract the product into an organic solvent. Dry the organic layer thoroughly with an agent like MgSO₄ or Na₂SO₄ before solvent evaporation.

Experimental Protocols

Protocol 1: Recrystallization of N-Bromosuccinimide (NBS)

• Dissolution: Dissolve the impure NBS in a minimum amount of hot water (approximately 10-12 times its weight) at around 90-95°C.

• Cooling: Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Filtration: Collect the white crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of ice-cold water.

• Drying: Dry the purified NBS crystals under vacuum over a desiccant (e.g., P₂O₅) to ensure they are completely anhydrous. Store in a desiccator.

Protocol 2: Synthesis of Bromomethyl Phenyl Sulfone

CAUTION: This reaction should be performed in a well-ventilated fume hood. CCl₄ is a hazardous substance.

• Setup: To a dry, round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add methyl phenyl sulfone (1 equivalent).

• Reagents: Add anhydrous carbon tetrachloride (CCl₄) as the solvent, followed by freshly recrystallized NBS (1.05 equivalents) and AIBN (0.02-0.05 equivalents).

• Reaction: Heat the mixture to reflux (approximately 77°C) with vigorous stirring. The reaction can also be initiated by shining a UV lamp on the flask.

• Monitoring: Monitor the reaction's progress by TLC or GC-MS. The reaction is typically complete when the solid succinimide (a byproduct) is seen floating at the top of the solvent and the starting material is no longer detected.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Filter off the succinimide byproduct and wash it with a small amount of CCl₄.

  • Wash the filtrate with cold water and then with brine to remove any remaining water-soluble impurities.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

  • Remove the solvent under reduced pressure to yield the crude product.

• Purification: The crude bromomethyl phenyl sulfone can be further purified by recrystallization (e.g., from ethanol or a hexane/ethyl acetate mixture) or by column chromatography.

Mechanistic Insights & Visualizations

The key to a successful synthesis is favoring the radical substitution pathway while suppressing the ionic electrophilic substitution pathway.

Mechanism: Radical Benzylic Bromination

The reaction proceeds via a classic radical chain mechanism:

• Initiation: Heat or light causes the homolytic cleavage of the radical initiator (e.g., AIBN) to form radicals. These radicals then react with NBS to generate a bromine radical (Br•).

• Propagation:

  • A bromine radical abstracts a benzylic hydrogen from methyl phenyl sulfone, forming a resonance-stabilized benzylic radical and HBr.

  • This benzylic radical then reacts with a molecule of Br₂ (generated from NBS and HBr) to form the desired product, bromomethyl phenyl sulfone, and a new bromine radical, which continues the chain.

• Termination: The reaction terminates when two radicals combine.

Caption: Control of Radical vs. Ionic Pathways in Bromination.

The diagram above illustrates the critical balance in the reaction. NBS, activated by an initiator, provides the bromine radicals (Br•) necessary for the desired pathway. It also maintains a low concentration of molecular bromine (Br₂), which is consumed in the propagation step. If the concentration of Br₂ becomes too high, or if acid is present, the undesired ionic pathway leading to ring bromination becomes significant.

Caption: A logical workflow for troubleshooting side product formation.

References

• Ichikawa, Y. (2023). Methyl Phenyl Sulfone. Encyclopedia of Reagents for Organic Synthesis.

• Chemistry Steps. (n.d.). Benzylic Bromination. Retrieved from [Link]

• Chad's Prep. (n.d.). 10.3 Allylic and Benzylic Bromination with NBS. Retrieved from [Link]

• Science Forums. (2012). Preventing a bromination reaction from going radical. Retrieved from [Link]

• Islam, M., et al. (2012). Polymer-Anchored Cu(II) Complex as an Efficient Catalyst for Selective and Mild Oxidation of Sulfides and Oxidative Bromination Reaction.

• Wikipedia. (n.d.). N-Bromosuccinimide. Retrieved from [Link]

• Chemistry LibreTexts. (2023). 11.10: Benzylic Bromination of Aromatic Compounds. Retrieved from [Link]

• Master Organic Chemistry. (2011). N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry. Retrieved from [Link]

• Lumen Learning. (n.d.). 18.4: Radical reactions in practice. Organic Chemistry II. Retrieved from [Link]

• Master Organic Chemistry. (2018). Reactions on the “Benzylic” Carbon: Bromination And Oxidation. Retrieved from [Link]

• Chemistry Steps. (n.d.). Allylic Bromination by NBS with Practice Problems. Retrieved from [Link]

• University of Glasgow. (n.d.). Selectivity of Aryl and Benzylic Bromination. Retrieved from [Link]

• YouTube. (2012). Organic Mechanism - Benzylic Bromination NBS Radical 001. Retrieved from [Link]

• YouTube. (2021). NBS: Radical Bromination. Retrieved from [Link]

• YouTube. (2020). 10.3 Allylic Bromination and Benzylic Bromination with NBS | Organic Chemistry. Retrieved from [Link]

• YouTube. (2018). Radical Bromination: The Primary Alkane Reaction (Theory & Practice). Retrieved from [Link]

• Google Patents. (n.d.). CN102924347A - Preparation method of phenyl methyl sulphone derivatives.

• Organic Syntheses. (n.d.). Fluoromethyl phenyl sulfone. Retrieved from [Link]

• Jia, R., Wang, X., & Hu, J. (2021).

• ACS Publications. (2025). Some Items of Interest to Process R&D Chemists and Engineers. Retrieved from [Link]

• PubChem. (n.d.). Methyl phenyl sulfone. Retrieved from [Link]

Sources

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• 2. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]
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• 10. m.youtube.com [m.youtube.com]
• 11. benchchem.com [benchchem.com]

Technical Support Center: Synthesis of Bromomethyl Phenyl Sulfone

Welcome to the technical support center for the synthesis of bromomethyl phenyl sulfone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and answers to frequently asked questions regarding this important synthetic transformation. Our goal is to empower you with the knowledge to improve your reaction yields, minimize impurities, and confidently address challenges you may encounter in the laboratory.

Introduction

Bromomethyl phenyl sulfone is a valuable reagent in organic synthesis, frequently utilized for the introduction of the phenylsulfonylmethyl group in the construction of more complex molecules. The synthesis of this compound, typically achieved through the radical bromination of methyl phenyl sulfone, can present challenges. This guide provides a comprehensive overview of the reaction, including a detailed experimental protocol, a discussion of the underlying mechanism, and a robust troubleshooting section to help you navigate common experimental hurdles.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing bromomethyl phenyl sulfone?

A1: The most prevalent and effective method is the free-radical bromination of methyl phenyl sulfone using N-bromosuccinimide (NBS) as the brominating agent and a radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide (BPO). This reaction, a variation of the Wohl-Ziegler reaction, selectively brominates the methyl group alpha to the sulfonyl group.[1]

Q2: My reaction is producing a significant amount of dibromomethyl phenyl sulfone. How can I prevent this?

A2: The formation of dibromomethyl phenyl sulfone is a common side reaction resulting from over-bromination.[2] To minimize this, it is crucial to control the stoichiometry of the brominating agent. Using a slight excess of methyl phenyl sulfone relative to N-bromosuccinimide (e.g., 1.1 to 1.0 equivalents) can help ensure that the NBS is consumed before significant dibromination occurs. Additionally, monitoring the reaction closely by TLC or GC and stopping it once the starting material is consumed is critical.

Q3: I am observing bromination on the aromatic ring. What is causing this and how can I avoid it?

A3: Aromatic ring bromination is typically a result of electrophilic aromatic substitution, which can compete with the desired free-radical pathway. This is often caused by the presence of acidic impurities, such as HBr, which can be present in older or impure NBS.[1] To prevent this, it is highly recommended to use freshly recrystallized NBS. Performing the reaction under anhydrous conditions and in a non-polar solvent like carbon tetrachloride or cyclohexane also favors the radical pathway over the ionic one.

Q4: What is the best way to purify the crude bromomethyl phenyl sulfone?

A4: The primary impurities are typically unreacted methyl phenyl sulfone and the over-brominated dibromomethyl phenyl sulfone. Recrystallization is often the most effective method for purification on a larger scale. A solvent system such as ethanol-water or hexane-ethyl acetate can be effective.[2][3] For smaller scales or to achieve very high purity, column chromatography on silica gel is a suitable alternative.

Q5: My reaction is not proceeding to completion, and I have a low yield. What are the likely causes?

A5: A low yield or incomplete reaction can stem from several factors. The most common culprits are an inefficient radical initiator or the presence of radical inhibitors. Ensure that your AIBN or BPO is not expired and has been stored correctly. The reaction also needs to be conducted under an inert atmosphere (nitrogen or argon) to prevent oxygen, a known radical scavenger, from inhibiting the reaction. Insufficient heating or light source (if using photochemical initiation) can also lead to a sluggish reaction.

Reaction Mechanism and Workflow

The synthesis of bromomethyl phenyl sulfone from methyl phenyl sulfone proceeds via a free-radical chain reaction. The process can be broken down into three key stages: initiation, propagation, and termination.

Caption: Free-radical mechanism for the synthesis of bromomethyl phenyl sulfone.

The experimental workflow involves the setup of the reaction under an inert atmosphere, followed by heating to initiate the radical reaction. After the reaction is complete, a workup procedure is performed to remove byproducts, and the crude product is then purified.

Caption: Experimental workflow for bromomethyl phenyl sulfone synthesis.

Detailed Experimental Protocol

This protocol is for the synthesis of bromomethyl phenyl sulfone from methyl phenyl sulfone using N-bromosuccinimide (NBS) and azobisisobutyronitrile (AIBN) as a radical initiator.

Materials:

• Methyl Phenyl Sulfone (1.0 eq)

• N-Bromosuccinimide (NBS) (0.95 eq) - recrystallized from water before use

• Azobisisobutyronitrile (AIBN) (0.02 eq)

• Carbon Tetrachloride (CCl₄), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add methyl phenyl sulfone (1.0 eq), N-bromosuccinimide (0.95 eq), and a catalytic amount of AIBN (0.02 eq).

• Add anhydrous carbon tetrachloride to the flask to achieve a concentration of approximately 0.5 M with respect to methyl phenyl sulfone.

• Flush the apparatus with an inert gas (nitrogen or argon) for 10-15 minutes.

• Heat the reaction mixture to reflux (approximately 77 °C for CCl₄) under the inert atmosphere.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC). The reaction is typically complete within 2-4 hours.

• Once the reaction is complete (indicated by the consumption of methyl phenyl sulfone), cool the mixture to room temperature.

• Filter the reaction mixture to remove the succinimide byproduct. Wash the solid with a small amount of cold carbon tetrachloride.

• Combine the filtrates and transfer to a separatory funnel. Wash the organic layer sequentially with saturated aqueous sodium thiosulfate (to remove any residual bromine), saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product as a white to off-white solid.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford pure bromomethyl phenyl sulfone.

Troubleshooting Guide

This section provides a structured approach to troubleshooting common problems encountered during the synthesis of bromomethyl phenyl sulfone.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Inactive radical initiator.[1]2. Presence of radical inhibitors (e.g., oxygen).3. Insufficient reaction temperature.	1. Use a fresh batch of AIBN or BPO. Ensure it has been stored correctly.2. Thoroughly degas the solvent and maintain a positive pressure of an inert gas (N₂ or Ar) throughout the reaction.3. Ensure the reaction is maintained at the reflux temperature of the solvent.
High Percentage of Dibrominated Product	1. Excess of NBS used.[2]2. Reaction time is too long.	1. Use a slight excess of methyl phenyl sulfone (1.05-1.1 eq) relative to NBS (1.0 eq).2. Monitor the reaction closely by TLC/GC and stop the reaction as soon as the starting material is consumed.
Presence of Ring-Brominated Side Products	1. Impure NBS containing acidic byproducts (HBr).[1]2. Use of a polar solvent.	1. Recrystallize the NBS from water before use to remove acidic impurities.2. Use a non-polar solvent such as carbon tetrachloride or cyclohexane.
Product Decomposes During Workup	Presence of water leading to hydrolysis of the benzylic bromide.	1. Use anhydrous solvents and reagents.2. Minimize contact time with aqueous solutions during the workup. Wash with brine and dry the organic layer thoroughly with MgSO₄ or Na₂SO₄ before solvent removal.
Difficulty in Purifying the Product	Similar polarities of the desired product, starting material, and dibrominated byproduct.	1. For recrystallization, try a range of solvent systems and cooling rates to optimize crystal formation.2. For column chromatography, use a shallow solvent gradient (e.g., hexane/ethyl acetate) to achieve better separation.

References

• ResearchGate. (n.d.). Methyl Phenyl Sulfone. Retrieved from [Link]

• Wikipedia. (2019, July 6). N-Bromosuccinimide. Retrieved from [Link]

• Payne, A. N., & Glorius, F. (2012). Selective and Efficient Generation of ortho-Brominated para-Substituted Phenols in ACS-Grade Methanol. Organic Letters, 14(17), 4556–4559.

• Organic Syntheses. (n.d.). Fluoromethyl phenyl sulfone. Retrieved from [Link]

• Google Patents. (n.d.). CN102924347A - Preparation method of phenyl methyl sulphone derivatives.

Sources

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• 2. researchgate.net [researchgate.net]
• 3. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Troubleshooting Low Conversion in Alkylation with Bromomethyl Phenyl Sulfone

Welcome to the technical support center for alkylation reactions utilizing bromomethyl phenyl sulfone. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common challenges encountered during these experiments. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to enhance your reaction efficiency and yield.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of alkylation using bromomethyl phenyl sulfone?

Alkylation with bromomethyl phenyl sulfone is a nucleophilic substitution reaction, typically proceeding via an SN2 mechanism.[1] The reaction involves a nucleophile attacking the methylene carbon of bromomethyl phenyl sulfone, displacing the bromide leaving group. The phenyl sulfone group acts as a strong electron-withdrawing group, which can influence the reactivity of the electrophilic carbon center.

Q2: What types of nucleophiles are suitable for this reaction?

A wide range of nucleophiles can be used, including carbanions derived from active methylene compounds (e.g., malonates, β-ketoesters), amines (N-alkylation), and thiols (S-alkylation).[2][3][4] The success of the reaction is highly dependent on the nucleophilicity of the reacting species.

Q3: Why is bromomethyl phenyl sulfone a useful alkylating agent?

The phenylsulfonylmethyl group is a valuable moiety in medicinal chemistry and organic synthesis.[5][6] Bromomethyl phenyl sulfone is a versatile reagent that introduces this group.[2] The resulting sulfone products can be further functionalized.[5][7]

Troubleshooting Guide: Low to No Conversion

Low conversion is a frequent issue in alkylation reactions. The following Q&A guide provides a systematic approach to diagnosing and resolving these problems.

Q4: My reaction shows very low or no conversion of my starting material. Where should I start troubleshooting?

When faced with minimal or no product formation, the first step is to systematically evaluate the core components of your reaction. The issue often lies with the deprotonation of the nucleophile, the integrity of your reagents, or the reaction conditions.

Here is a logical workflow to diagnose the problem:

Caption: A step-by-step workflow for troubleshooting low conversion.

Q5: How do I ensure complete deprotonation of my active methylene compound?

Incomplete deprotonation is a very common cause of low conversion.[8] The generation of the nucleophile is the critical first step for the alkylation to proceed.

• Base Strength: The chosen base must be strong enough to deprotonate your active methylene compound. A general rule is that the pKa of the conjugate acid of the base should be at least 2-4 pKa units higher than the pKa of the active methylene compound to ensure complete deprotonation.[9][10]

Compound Type	Approximate pKa	Suitable Bases
Diethyl Malonate	13	NaH, KOtBu, LDA, NaOEt
Ethyl Acetoacetate	11	NaH, KOtBu, LDA, NaOEt
Phenylacetonitrile	22 (in DMSO)	NaH, LDA, KOtBu
Phenyl Sulfone (alpha-proton)	29 (in DMSO)	n-BuLi, LDA

• Base Quality and Handling: Many strong bases, like sodium hydride (NaH) and potassium tert-butoxide (KOtBu), are extremely sensitive to moisture and air.[8] Use freshly opened or properly stored bases. It is crucial to handle these reagents under an inert atmosphere (e.g., nitrogen or argon).

• Stoichiometry: Ensure you are using at least one full equivalent of base for mono-alkylation.

Q6: Could my solvent be the problem?

Yes, the solvent plays a critical role in an SN2 reaction.[1][11]

• Polar Aprotic Solvents are Preferred: For SN2 reactions, polar aprotic solvents such as DMF, DMSO, and acetonitrile are generally the best choice.[1][12] These solvents can dissolve ionic nucleophiles but do not solvate the anion as strongly as protic solvents, leaving the nucleophile more reactive.[12][13]

• Anhydrous Conditions: The presence of water or other protic impurities in your solvent can quench the strong base and the generated nucleophile, leading to failed reactions. Always use anhydrous solvents for these reactions.

Q7: I am observing the formation of side products. What are the likely culprits?

The appearance of unexpected spots on your TLC plate indicates that side reactions are occurring.

• O-Alkylation vs. C-Alkylation: Enolates are ambident nucleophiles, meaning they can react at either the carbon or the oxygen atom.[14] While C-alkylation is often the desired outcome with active methylene compounds, O-alkylation can be a competing side reaction.[15][16][17]

  • Hard and Soft Acid-Base (HSAB) Theory: Softer electrophiles (like alkyl iodides and bromides) tend to favor C-alkylation, while harder electrophiles favor O-alkylation.[16]

  • Solvent Effects: Protic solvents can hydrogen-bond with the oxygen of the enolate, shielding it and favoring C-alkylation.[18]

• Dialkylation: The product of mono-alkylation still possesses an acidic proton and can be deprotonated and alkylated a second time. To favor mono-alkylation, you can use a slight excess of the nucleophile or add the alkylating agent slowly. Conversely, using more than two equivalents of base and alkylating agent will favor dialkylation.[19]

Caption: The main alkylation pathway and common competing side reactions.

Q8: I am still getting low yields despite addressing the points above. What else can I try?

If the fundamental aspects of the reaction have been checked, consider these more advanced troubleshooting steps:

• Phase-Transfer Catalysis (PTC): If your reaction involves a solid-liquid or liquid-liquid biphasic system (e.g., using an inorganic base like K₂CO₃), a phase-transfer catalyst can be highly effective.[20][21][22] Catalysts like tetrabutylammonium bromide (TBAB) facilitate the transfer of the nucleophile from the aqueous or solid phase to the organic phase where the reaction occurs.[21][23]

• Temperature Optimization: The rate of SN2 reactions is temperature-dependent. If the reaction is sluggish at room temperature, gentle heating may be required. However, be aware that higher temperatures can also promote side reactions, such as elimination or decomposition.[24] It is often best to start at a lower temperature (e.g., 0 °C) and slowly warm the reaction to room temperature.

• Reaction Monitoring: Actively monitor your reaction's progress using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC).[8] This will help you determine the optimal reaction time and prevent the formation of degradation products from overly long reaction times.

Experimental Protocol Example: C-Alkylation of Diethyl Malonate

This protocol provides a general guideline. You may need to optimize it for your specific substrate.

Materials:

• Diethyl malonate

• Sodium hydride (60% dispersion in mineral oil)

• Bromomethyl phenyl sulfone

• Anhydrous N,N-Dimethylformamide (DMF)

• Saturated aqueous NH₄Cl solution

• Ethyl acetate

• Brine

• Anhydrous Na₂SO₄

Procedure:

• To a flame-dried, three-necked round-bottom flask under an argon atmosphere, add anhydrous DMF.

• Carefully add sodium hydride (1.1 equivalents) to the stirred solvent.

• Cool the suspension to 0 °C in an ice bath.

• Add diethyl malonate (1.0 equivalent) dropwise to the NaH suspension. Stir for 30 minutes at 0 °C to allow for complete deprotonation (cessation of H₂ gas evolution).

• Add a solution of bromomethyl phenyl sulfone (1.05 equivalents) in anhydrous DMF dropwise to the reaction mixture at 0 °C.

• Allow the reaction to slowly warm to room temperature and stir for 4-12 hours, monitoring by TLC.

• Upon completion, cool the reaction back to 0 °C and carefully quench by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

References

• Wikipedia. Phase-transfer catalyst. [Link]

• ACS GCI Pharmaceutical Roundtable Reagent Guides. Phase Transfer Catalysis. [Link]

• Dalal Institute. Phase Transfer Catalysis. [Link]

• Gagnon, D., et al. (2022). A highly efficient, cost-effective, and environmentally friendly protocol is reported for the C5-selective alkylation of hydantoins under phase-transfer catalysis. ACS Omega. [Link]

• Lu, L., et al. (2023). Manganese(I)-Pincer Catalyzed α-Alkylation of Sulfones by Alcohols. ACS Catalysis. [Link]

• KPU Pressbooks. 7.5 SN1 vs SN2. Organic Chemistry I. [Link]

• YouTube. Alkylation of active methylene compounds and conversion into Ketones. [Link]

• Wang, X., et al. (2021). Synthesis of quaternary centres by single electron reduction and alkylation of alkylsulfones. Chemical Science. [Link]

• Ono, N., et al. (1976). Alkylation and Acylation of Active Methylene Compounds Using 1,8-Diazabicyclo[5.4.0]undec-7-ene as a Base. Bulletin of the Chemical Society of Japan. [Link]

• ResearchGate. α‐Alkylation of sulfones with alcohols. [Link]

• Chemdad. BROMOMETHYL PHENYL SULFONE. [Link]

• Google Patents. CN103922934A - Alkylation method of active methylene compound.

• Nishikata, T., et al. (2023). Photoinduced Efficient Catalytic α-Alkylation Reactions of Active Methylene and Methine Compounds with Nonactivated Alkenes. Journal of the American Chemical Society. [Link]

• International Journal of Advanced Biotechnology and Research. Facile Alkylation on Active Methylene Site of Carbonyl Compounds with Benzylic Alcohols. [Link]

• MDPI. Oxysulfonylation of Alkynes with Sodium Sulfinates to Access β-Keto Sulfones Catalyzed by BF3·OEt2. [Link]

• Quora. What are the effects of solvents on SN1 and SN2 reactions?. [Link]

• Chemistry LibreTexts. 11.3: Characteristics of the SN2 Reaction. [Link]

• Li, J., et al. (2017). Synthesis of Alkyl Aryl Sulfones via Reaction of N-Arylsulfonyl Hydroxyamines with Electron-Deficient Alkenes. Molecules. [Link]

• Master Organic Chemistry. Deciding SN1/SN2/E1/E2 - The Solvent. [Link]

• ResearchGate. Analysis of solvent effect on SN2 reactions by different theoretical models. [Link]

• eGyanKosh. ACTIVE METHYLENE COMPOUNDS. [Link]

• MSU chemistry. Approximate acidities of active methylene compounds and other common reagents. [Link]

• MDPI. Solid-Liquid Phase C-Alkylation of Active Methylene Containing Compounds under Microwave Conditions. [Link]

• Chemistry Steps. The pKa in Organic Chemistry. [Link]

• Reddit. What determines whether you trap an enolate or get alkylation (C- versus O-alkylation)?. [Link]

• Shivaji College. ACTIVE METHYLENE COMPOUNDS. [Link]

• Organic Chemistry Portal. Substituted active methylene synthesis by alkylation. [Link]

• ResearchGate. (PDF) Solid-Liquid Phase C-Alkylation of Active Methylene Containing Compounds under Microwave Conditions. [Link]

• Organic Syntheses. REACTION OF SULFOXIDES WITH DIETHYLAMINOSULFUR TRIFLUORIDE: FLUOROMETHYL PHENYL SULFONE, A REAGENT FOR THE SYNTHESIS OF FLUOROALKENES. [Link]

• ChemistryViews. C- or O-Alkylation?. [Link]

• NIH. Phenyl Sulfones: A Route to a Diverse Family of Trisubstituted Cyclohexenes from Three Independent Nucleophilic Additions. [Link]

• PharmaXChange.info. Phenolates- O-alkylation and C-alkylation. [Link]

• PharmaXChange.info. Chemistry of Enolates - C vs O Alkylation. [Link]

• ResearchGate. Controlling the Outcome of an N -Alkylation Reaction by Using N -Oxide Functional Groups. [Link]

• ResearchGate. O-Alkylation versus C-Alkylation in the Synthesis of 5,6-Dihydro-4H-oxacin-4-ones: Theoretical Approach. [Link]

• Semantics Scholar. Controlling the outcome of an N-alkylation reaction by using N-oxide functional groups. [Link]

• ResearchGate. (PDF) Alkylation of N-Substituted 2-Phenylacetamides. [Link]

• MDPI. Study on the Alkylation Reactions of N(7)-Unsubstituted 1,3-Diazaoxindoles. [Link]

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Issues with the removal of a phenyl sulfone protecting group

From the Desk of the Senior Application Scientist

Welcome to the Technical Support Center for Phenyl Sulfone Protecting Group Removal. The phenylsulfonyl group is a robust and versatile protecting group for amines, hydroxyls, and other functionalities, prized for its stability across a wide range of synthetic transformations. However, its very stability can present challenges during the crucial deprotection step. This guide is designed to provide researchers, scientists, and drug development professionals with practical, field-tested insights into troubleshooting common issues encountered during the removal of this protecting group. Here, we move beyond simple protocols to explain the "why" behind the "how," empowering you to make informed decisions to advance your synthesis.

Troubleshooting Guide: Navigating Deprotection Challenges

This section addresses specific experimental issues in a question-and-answer format, providing both diagnostic advice and corrective protocols.

Question 1: My phenyl sulfone deprotection is sluggish or incomplete. How can I drive the reaction to completion?

Answer:

Incomplete deprotection is one of the most frequent challenges. It often stems from insufficient reactivity of the reducing agent, suboptimal reaction conditions, or substrate-specific steric hindrance. Here is a systematic approach to troubleshoot this issue:

1. Re-evaluate Your Reductive System: The choice of reducing agent is critical. While phenyl sulfones are stable, their cleavage is typically achieved via reductive methods.[1] Consider the following options, ranging from milder to more forcing conditions.

• Increase Equivalents or Activate Your Reagent:

  • Magnesium in Alcohol: This is a common and relatively mild method.[2][3] If the reaction is slow, ensure your magnesium turnings are fresh and activated. You can increase the equivalents of magnesium (from 3 to >20 eq.) and ensure the alcohol (typically methanol or ethanol) is anhydrous.[2][4] The addition of a catalytic amount of mercuric chloride can significantly facilitate the cleavage.[4]

  • Sodium Amalgam: This is a more potent reducing agent.[1][5] Ensure the amalgam is freshly prepared, as its reactivity decreases over time. The percentage of sodium in the amalgam (typically 2-6%) can be adjusted for higher reactivity.[6] The reaction is often buffered with Na₂HPO₄ to maintain a stable pH.[6]

  • Samarium(II) Iodide (SmI₂): SmI₂ is a powerful single-electron transfer agent that is often effective when other methods fail.[7][8][9][10] The reactivity of SmI₂ can be significantly enhanced by additives. Hexamethylphosphoramide (HMPA) or water can increase its reduction potential.[1][10]

2. Optimize Reaction Temperature and Time:

Many reductive desulfonylations are performed at room temperature.[4] If you observe an incomplete reaction, consider a moderate increase in temperature (e.g., to 40-50 °C).[11] Be cautious, as higher temperatures can sometimes lead to side reactions. Extending the reaction time is also a straightforward approach to improve conversion. Monitor the reaction progress by TLC or LC-MS to determine the optimal duration.

3. Consider a Change in Solvent:

The solvent can play a crucial role in the efficacy of the reduction. For magnesium-based reductions, ethanol may be used in place of methanol to better control the reaction rate.[4] For SmI₂ reactions, THF is the most common solvent, but the addition of a co-solvent like DMPU can be beneficial.[9]

Troubleshooting Workflow for Incomplete Deprotection

Caption: A stepwise approach to troubleshooting incomplete phenyl sulfone deprotection.

Question 2: I'm observing an unexpected alkene byproduct. What is causing this and how can I prevent it?

Answer:

The formation of an alkene is a classic side reaction in phenyl sulfone deprotection, particularly when there is a suitable leaving group (like a hydroxyl or acyloxy group) in the β-position relative to the sulfone.[1][12] This process, known as reductive elimination, is the basis of the Julia-Lythgoe olefination.[1][13]

Causality: The reaction proceeds through an intermediate where the sulfone has been reduced. If a β-leaving group is present, elimination to form a double bond can be faster than the desired replacement of the sulfonyl group with a hydrogen atom.

Prevention Strategies:

• Choose a Milder, Chemoselective Reagent:

  • Aluminum amalgam (Al/Hg) is known for its ability to selectively desulfonylate β-hydroxy sulfones without causing reductive elimination.[1] This makes it an excellent choice when you want to preserve the hydroxyl group.

  • Magnesium in methanol (Mg/MeOH) can also be used, but conditions need to be carefully controlled. It has been shown to reduce β-hydroxy sulfones without elimination.[1]

• Modify the Substrate (if possible): If the β-hydroxyl group is not essential for the final product, it can be protected before the reductive desulfonylation step to prevent its participation in the elimination reaction.

Mechanism: Desulfonylation vs. Reductive Elimination

Caption: Competing pathways in the reduction of phenyl sulfones.

Frequently Asked Questions (FAQs)

Q1: What are the key differences between phenylsulfonyl and other sulfonyl protecting groups like tosyl (Ts) or nosyl (Ns)?

A1: While all are sulfonyl-based, they have distinct properties affecting their removal:

• Phenylsulfonyl (PhSO₂) and Tosyl (p-toluenesulfonyl, Ts): These are very similar in stability and are generally removed under strong reductive conditions.[14] The choice between them is often based on the availability of the corresponding sulfonyl chloride and the ease of characterization.

• Nosyl (2-nitrobenzenesulfonyl, Ns): The presence of the ortho-nitro group makes the nosyl group susceptible to cleavage under much milder, non-reductive conditions. It can be removed by nucleophilic aromatic substitution using a thiol, such as thiophenol, in the presence of a base.[11][15][16] This is the core of the Fukuyama amine synthesis and provides excellent orthogonality with other protecting groups.[11]

Q2: Can I selectively remove a phenyl sulfone group in the presence of other common protecting groups?

A2: Yes, but it requires careful selection of the deprotection method. The strong reductive conditions used for phenyl sulfone removal can affect other sensitive groups.

• Compatibility: Reductive methods like Mg/MeOH are generally compatible with functional groups that are stable to dissolving metal reductions.[1] However, groups like benzyl (Bn) ethers or carbobenzyloxy (Cbz) groups, which are removed by hydrogenolysis, might also be cleaved under some reductive conditions.

• Orthogonality: If you require high selectivity, protecting your amine as a nosylamide is a superior strategy. The nosyl group can be removed with thiophenol/base without affecting acid-labile groups (e.g., Boc, Trt), base-labile groups (e.g., Fmoc), or groups removed by hydrogenolysis (e.g., Cbz, Bn).[17]

Q3: What is a standard, reliable protocol for a small-scale phenyl sulfone deprotection?

A3: For a general-purpose, reliable method, the magnesium/methanol system is a good starting point due to its convenience and efficiency.[2][18]

Experimental Protocol: Deprotection using Magnesium in Methanol

• Setup: In a round-bottomed flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the phenyl sulfone substrate in anhydrous methanol (approx. 0.1 M concentration).

• Reagent Addition: Add magnesium turnings (3-5 equivalents) to the solution.

• Initiation: If the reaction is slow to start, gentle warming or the addition of a small crystal of iodine or a catalytic amount of mercuric chloride can initiate the reaction.[4]

• Reaction: Stir the mixture at room temperature. Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 2-4 hours.

• Work-up: Once the reaction is complete, quench by the slow addition of 1 M HCl to dissolve any remaining magnesium. Extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane). Wash the organic layer with saturated aqueous NaHCO₃ and brine, then dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography.

Q4: My reaction with Samarium(II) Iodide is complete, but the work-up is problematic, leading to emulsions or poor recovery. What should I do?

A4: Work-up issues with SmI₂ are common, often due to the formation of samarium salts that can chelate to polar products like amino alcohols.[14]

• Quenching: First, ensure any excess Sm(II) (deep blue/green color) is quenched by bubbling air through the solution until it turns a persistent yellow, indicating the presence of Sm(III).

• Chelation during Extraction: To break up emulsions and release your product, add a saturated aqueous solution of potassium sodium tartrate (Rochelle's salt) during the aqueous work-up and stir vigorously for 15-30 minutes before extraction.[14] The tartrate will chelate the samarium ions, facilitating a clean phase separation.

Summary of Common Deprotection Conditions

Reagent System	Typical Conditions	Advantages	Common Issues & Troubleshooting
Mg / MeOH	3-20 eq. Mg, Anhydrous MeOH, RT, 2-4h	Economical, convenient, good for many substrates.[2][18]	Sluggish reaction (use fresh Mg, add catalyst like HgCl₂); Over-reduction.[4]
Na-Hg (Amalgam)	2-6% Na in Hg, Na₂HPO₄ buffer, MeOH, RT	Powerful reducing agent, effective for stubborn substrates.[1][5]	Toxicity of mercury; Preparation of amalgam is hazardous; Can cause elimination.[6][19]
SmI₂ / THF	2-4 eq. SmI₂, THF, RT, often <1h	Very powerful, fast, and often high-yielding; Additives (H₂O, HMPA) enhance reactivity.[7][10]	Air-sensitive reagent; Work-up can be difficult (use Rochelle's salt); HMPA is carcinogenic.[14]
Thiophenol / Base (for Nosyl)	Thiophenol, K₂CO₃ or Cs₂CO₃, MeCN or DMF, RT to 50°C	Very mild, non-reductive, excellent orthogonality.[11][15]	Foul odor of thiophenol; Byproduct removal (use polymer-supported thiol).[16][20]

References

• An Efficient Desulfonylation Method Mediated by Magnesium in Ethanol. Bull. Korean Chem. Soc.1990 , 11 (1), 78-79. [Link]

• Fukuyama Amine Synthesis. Chem-Station Int. Ed.2014 . [Link]

• Ankner, T.; Hilmersson, G. Samarium(II)-mediated Reactions in Organic Synthesis - Method Development and Mechanistic Investigation. GUPEA2009 . [Link]

• Optimization of reaction conditions for deprotection along with cross coupling using phenyl boronic acid. ResearchGate2015 . [Link]

• Magnesium in Methanol (Mg / MeOH) in Organic Syntheses. ResearchGate2004 . [Link]

• Deprotection of durable benzenesulfonyl protection for phenols — efficient synthesis of polyphenols. ResearchGate2019 . [Link]

• Reductive desulfonylation. Wikipedia. [Link]

• Profiling sulfonate ester stability: identification of complementary protecting groups for sulfonates. PMC2017 . [Link]

• Magnesium in Methanol (Mg / MeOH) in Organic Syntheses. Sciencemadness.org. [Link]

• Procter, D. J., et al. Hydroxyl-Directed Regio- and Diastereoselective Allylic Sulfone Reductions with [Sm(H₂O)n]I₂. PMC2014 . [Link]

• Vedejs, E.; Lin, S. Deprotection of arenesulfonamides with samarium iodide. OSTI.GOV1994 . [Link]

• Can anyone help me understand the work-up methods for samarium(II)iodide reactions?. ResearchGate2012 . [Link]

• Keck, G. E., et al. Samarium (low valent). Organic Chemistry Portal. [Link]

• Deprotection of o-Nitrobenzensulfonyl (Nosyl) Derivatives of Amines Mediated by a Solid-Supported Thiol. Arkivoc2004 , (v), 117-124. [Link]

• Total Synthesis of Manzamine A by Fukuyama. Organic Chemistry Portal. [Link]

• Samarium(II) Iodide. Chem-Station Int. Ed.2016 . [Link]

• Optimization of the reaction conditions. [a]. ResearchGate2018 . [Link]

• Sulfur-Based Protecting Groups for Pyrroles and the Facile Deprotection of 2-(2,4-Dinitrobenzene)sulfinyl and Sulfonyl Pyrroles. ResearchGate2015 . [Link]

• Sodium Amalgam: A Highly Efficient Reagent for the Detosylation of Azathiacrown Ethers. ResearchGate2007 . [Link]

• Protecting Groups. University of Illinois Urbana-Champaign. [Link]

• Magnesium in Methanol (Mg / MeOH) in Organic Syntheses. Bentham Science. [Link]

• Desulfonylation Reactions. ResearchGate2019 . [Link]

• Electrochemical Cleavage of Phenylsulfones. Loyola eCommons1992 . [Link]

• Sodium Amalgam. Sciencemadness.org. [Link]

• Cyclohexanone, 2-ethenyl-3-methyl-, trans-. Organic Syntheses. [Link]

• Protective Groups. Organic Chemistry Portal. [Link]

• Protecting group. Wikipedia. [Link]

• Reduction of organic sulfones, selenones and tellurones using magnesium and methanol as reductant. ResearchGate2017 . [Link]

• Protecting Groups. chem.iitb.ac.in. [Link]

• A Facile Reduction of Sulfones to Sulfides. Canadian Journal of Chemistry1973 , 51(9), 1419-1421. [Link]

• Highly sulfonated poly(phenylene sulfones): Optimization of the polymerization conditions. ResearchGate2008 . [Link]

• Sulfone synthesis by oxidation. Organic Chemistry Portal. [Link]

• Phenyl Sulfones: A Route to a Diverse Family of Trisubstituted Cyclohexenes from Three Independent Nucleophilic Additions. PubMed2022 . [Link]

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Technical Support Center: Managing Exothermic Reactions with Bromomethyl Phenyl Sulfone

Welcome to the technical support center for researchers and development professionals. This guide provides essential information, troubleshooting advice, and frequently asked questions (FAQs) for safely managing exothermic reactions involving bromomethyl phenyl sulfone (C₇H₇BrO₂S). As a versatile but reactive intermediate, understanding and controlling the thermal behavior of its reactions is paramount for experimental success and laboratory safety.

Frequently Asked Questions (FAQs)

Q1: What is bromomethyl phenyl sulfone and why is it a useful reagent?

Bromomethyl phenyl sulfone (CAS No: 19169-90-5) is an organic compound featuring a phenyl sulfone group attached to a bromomethyl group.[1][2][3] This structure makes it a highly effective reagent in organic synthesis. The sulfone group is a strong electron-withdrawing group, which activates the adjacent methylene group, while the bromine atom is an excellent leaving group. This combination facilitates nucleophilic substitution reactions, making it a valuable building block for introducing the phenylsulfonylmethyl moiety into molecules, a common step in the synthesis of various pharmaceutical and agrochemical compounds.[1] Common reactions include those with amines to form (phenylsulfonyl)methylamines and with thiols to create thioether derivatives.[1][4]

Q2: What makes reactions involving bromomethyl phenyl sulfone potentially exothermic?

Exothermic reactions release energy in the form of heat.[5] The primary reason reactions involving bromomethyl phenyl sulfone are exothermic is the formation of new, stable chemical bonds that release more energy than is consumed to break the initial bonds. In typical nucleophilic substitution reactions with this reagent, a relatively weak carbon-bromine bond is broken, and a stronger, more stable bond (such as a carbon-nitrogen or carbon-sulfur bond) is formed. This net release of energy manifests as heat. If this heat is not effectively removed, the reaction temperature will rise.

Q3: What is a thermal runaway, and why is it a critical hazard?

A thermal runaway is a dangerous situation that occurs when an exothermic reaction goes out of control.[6] It begins when the heat generated by the reaction exceeds the rate of heat removal from the system.[6][7] This leads to an increase in the reaction temperature, which in turn exponentially accelerates the reaction rate, causing it to generate heat even faster. This self-accelerating cycle can lead to a rapid increase in temperature and pressure, potentially causing vessel rupture, explosions, and the release of flammable or toxic materials.[6][8] Understanding the potential for thermal runaway is the first step in preventing it.

Q4: How can I quantitatively assess the thermal risk of my reaction before performing it at scale?

To safely scale up a reaction, you must first quantify its thermal hazards. Two primary analytical techniques are essential for this assessment:

• Differential Scanning Calorimetry (DSC): DSC is used to determine the total energy potential of the reaction and to identify the onset temperature of any undesired decomposition reactions. It provides a preliminary screening for thermal hazards.

• Reaction Calorimetry (RC): A reaction calorimeter measures the heat released or absorbed during a chemical reaction in real-time under simulated process conditions.[9][10][11] This technique is crucial for understanding the rate of heat release, the heat of reaction, the adiabatic temperature rise, and the accumulation of unreacted reagents, all of which are critical for safe process design and scale-up.[9]

The data from these analyses allow for the calculation of key safety parameters, as detailed in the table below.

Parameter	Description	Significance for Safety
Heat of Reaction (ΔHᵣ)	The total amount of heat released or absorbed by the intended chemical reaction.	A large negative value indicates a highly exothermic reaction with significant energy potential.
Adiabatic Temperature Rise (ΔTₐd)	The theoretical temperature increase of the reaction mass if all the heat generated were contained within the system (i.e., no heat loss to the surroundings).[9]	A high ΔTₐd indicates that a loss of cooling could lead to a dangerous temperature increase, potentially initiating a runaway.
Maximum Temperature of the Synthesis Reaction (MTSR)	The highest temperature that could be reached during the reaction, calculated as the process temperature plus the adiabatic temperature rise from the accumulation of unreacted starting material.	The MTSR should be significantly lower than the onset temperature of any decomposition reactions to ensure a safe thermal margin.
Decomposition Onset (Tₒₙₛₑₜ)	The temperature at which the reaction mixture begins to undergo a secondary, often highly energetic, decomposition reaction.	This is a critical safety boundary. The operating temperature and MTSR must remain well below this value.

Troubleshooting Guide: Real-Time Experimental Issues

Q5: My reaction temperature is rising uncontrollably. What are the immediate steps I should take?

An unexpected and rapid temperature increase is a sign that the reaction is generating heat faster than the cooling system can remove it. This is the first stage of a potential thermal runaway. Immediate and decisive action is required.

Immediate Actions:

• Stop Reagent Addition: If you are adding a reagent (e.g., bromomethyl phenyl sulfone or a nucleophile), stop the feed immediately. This prevents the introduction of more fuel for the exothermic event.

• Enhance Cooling: Maximize the cooling to the reactor. This could involve lowering the setpoint on the circulator, adding a dry ice/acetone bath, or using an external ice bath.

• Prepare for Emergency Quenching: If cooling is insufficient and the temperature continues to rise, be prepared to quench the reaction. This involves adding a pre-determined, cold, and inert chemical that will rapidly stop the reaction. The choice of quench agent should be made during the process design phase.

• Alert Personnel and Evacuate if Necessary: Inform colleagues of the situation. If the temperature continues to rise uncontrollably despite these measures, evacuate the immediate area and follow your institution's emergency procedures.

The following diagram outlines the critical decision-making process during a temperature excursion event.

Caption: Workflow for managing a temperature excursion.

Q6: I am planning to scale up a reaction from 1g to 100g. What are the most critical thermal safety considerations?

Scaling up a chemical reaction is not a linear process. A key challenge is the change in the surface-area-to-volume ratio. As the reactor size increases, the volume (which generates heat) increases by a cubic factor, while the surface area available for cooling (heat removal) only increases by a square factor. This fundamental principle means that large-scale reactors are significantly less efficient at dissipating heat than laboratory glassware.

Key Scale-Up Considerations:

• Controlled Dosing: Never mix all reagents at once in a large-scale batch reaction (a "batch" process). Instead, use a "semi-batch" approach where one reagent is added slowly and controllably to the other. The rate of addition should be dictated by the reactor's ability to remove the heat generated.

• Solvent and Concentration: The choice of solvent and the concentration of reagents are critical. More dilute reactions generate heat more slowly and the solvent acts as a heat sink, providing a larger thermal mass to absorb the energy.

• Agitation: Ensure efficient and continuous agitation. Poor mixing can lead to localized "hot spots" where the reaction rate is much higher, potentially initiating a runaway. It can also cause an accumulation of unreacted reagents, which could then react all at once if mixing is suddenly improved.[6]

• Re-evaluate with Calorimetry: Perform reaction calorimetry studies at the intended process temperature and concentration to confirm that the heat generation rate is manageable with the available plant cooling capacity.

The diagram below illustrates the risk assessment process from laboratory to plant scale.

Caption: Thermal risk assessment workflow from lab to scale-up.

Q7: What are the signs of a decomposition reaction, and how does it differ from the primary exothermic reaction?

The primary reaction is the desired chemical transformation. A decomposition reaction is an undesired, secondary reaction where molecules break down, often initiated by excessive temperature.[12] Sulfones are generally thermally stable, but decomposition can occur at elevated temperatures.[13]

Signs of Decomposition:

• Accelerating Temperature Rise: The temperature rise is no longer proportional to the reagent addition and continues to increase even after the feed is stopped.

• Gas Evolution: Unexpected and often rapid production of gas, leading to a pressure increase in a closed system. Thermal decomposition of sulfones can release sulfur dioxide (SO₂).[12]

• Color Change: A sudden and dramatic change in the color of the reaction mixture (e.g., darkening or charring).

• Pressure Buildup: A rapid increase in pressure within the reactor is a critical danger sign.

It is imperative to use DSC to determine the onset temperature of decomposition for your specific reaction mixture before running the experiment, ensuring your process temperature stays well below this limit.

References

• Prime Process Safety Center. (n.d.). Reaction Calorimetry.
• TSI Journals. (n.d.). Reaction Calorimetry as a Tool for Thermal Risk Assessment and Improvement of Safe Scalable Chemical Processes.

• Wikipedia. (n.d.). Reaction calorimeter. Retrieved from

• ChemSrc. (2013). MSDS of Tribromomethyl phenyl sulfone. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 11.5: Reaction Calorimetry. Retrieved from [Link]

• Purdue University. (n.d.). Calorimetry. Retrieved from [Link]

• Chemdad. (n.d.). BROMOMETHYL PHENYL SULFONE. Retrieved from [Link]

• ResearchGate. (n.d.). Thermochemistry of Sulfones Relevant to Oxidative Desulfurization. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). Thermoanalytical Investigation of Some Sulfone-Containing Drugs. Retrieved from [Link]

• Institution of Chemical Engineers (IChemE). (n.d.). Incidents in the chemical industry due to thermal-runaway chemical reactions. Retrieved from [Link]

• Organic Syntheses. (n.d.). REACTION OF SULFOXIDES WITH DIETHYLAMINOSULFUR TRIFLUORIDE: FLUOROMETHYL PHENYL SULFONE.... Retrieved from [Link]

• ACS Publications. (2017). Thermochemistry of Sulfones Relevant to Oxidative Desulfurization. Retrieved from [Link]

• Wikipedia. (n.d.). Sulfolene. Retrieved from [Link]

• ScienceDirect. (2021). Recent advance in synthetic applications of difluoromethyl phenyl sulfone and its derivatives. Retrieved from [Link]

• PubMed. (2007). Calorimetric and computational study of 1,3- and 1,4-oxathiane sulfones. Retrieved from [Link]

• Lion-Vigo. (2022). Techniques for mitigating thermal runaway in batteries. Retrieved from [Link]

• ACS Publications. (2019). Thermal Stability and Explosive Hazard Assessment of Diazo Compounds and Diazo Transfer Reagents. Retrieved from [Link]

• U.S. Chemical Safety Board. (2007). Synthron Case Study. Retrieved from [Link]

• AZoM. (2021). Management for Thermal Runaway Prevention in Electric Vehicles. Retrieved from [Link]

• E-Mobility Engineering. (n.d.). Thermal runaway prevention. Retrieved from [Link]

• MDPI. (n.d.). Thermal Runaway Suppression Mechanism of Thermosensitive Microcapsules for Lithium-Ion Batteries. Retrieved from [Link]

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Technical Support Center: Characterization of Impurities in Bromomethyl Phenyl Sulfone

Welcome to the comprehensive technical support guide for the characterization of impurities in bromomethyl phenyl sulfone. This resource is meticulously designed for researchers, scientists, and drug development professionals. It aims to provide in-depth, practical guidance on identifying, quantifying, and troubleshooting impurities that may arise during the synthesis and storage of this important chemical intermediate.

Introduction: The Importance of Purity

Bromomethyl phenyl sulfone is a key building block in organic synthesis, valued for its reactive bromomethyl group which allows for the introduction of the phenylsulfonylmethyl moiety into various molecular scaffolds. As with any active pharmaceutical ingredient (API) intermediate, ensuring its purity is paramount. Impurities, even in trace amounts, can have significant downstream effects, potentially leading to the formation of undesired byproducts, reduced yields, and the introduction of potentially toxic or genotoxic substances into the final drug product.[1][2] This guide provides a structured approach to understanding and controlling the impurity profile of bromomethyl phenyl sulfone.

Section 1: Understanding Potential Impurities

A robust impurity characterization strategy begins with a theoretical understanding of how and why impurities might form. Impurities can be broadly categorized as process-related or degradation-related.

Process-Related Impurities

These impurities are formed during the synthesis of bromomethyl phenyl sulfone. A common synthetic route involves the oxidation of methyl phenyl sulfide to methyl phenyl sulfone, followed by a free-radical bromination of the benzylic methyl group.

graph Synthesis_Pathway { rankdir="LR"; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124", fontname="Arial"]; edge [fontname="Arial"];

}

Proposed synthetic workflow for Bromomethyl Phenyl Sulfone.

Based on this pathway, several process-related impurities can be anticipated:

• Starting Materials & Intermediates:

  • Methyl Phenyl Sulfone: Incomplete bromination can lead to the presence of unreacted starting material.

  • Methyl Phenyl Sulfoxide: Incomplete oxidation in the first step may result in this intermediate carrying over.

• By-products of Bromination:

  • Dibromomethyl Phenyl Sulfone: Over-bromination of the benzylic carbon can occur, especially if an excess of the brominating agent (e.g., N-Bromosuccinimide - NBS) is used or if reaction times are prolonged.[3]

  • Ring-Brominated Isomers: Electrophilic aromatic substitution can compete with free-radical benzylic bromination, leading to bromine atoms being added to the phenyl ring (ortho- or para- positions). This is more likely if the NBS reagent contains acidic impurities.[4]

• Reagent-Related Impurities:

  • Succinimide: A by-product from the use of NBS as the brominating agent.

Degradation Products

These impurities form during storage or handling, often through exposure to heat, light, or moisture.

• Hydrolysis Product:

  • Hydroxymethyl Phenyl Sulfone: The benzylic bromide is susceptible to hydrolysis, especially in the presence of water or other nucleophiles, which will replace the bromine atom with a hydroxyl group.[5][6] This is the most common degradation pathway.

• Oxidative Degradation Products: While the sulfone group is already in a high oxidation state, other parts of the molecule could be susceptible to oxidation under harsh conditions, though this is generally less common than hydrolysis.[7]

Section 2: Analytical Methodologies & Troubleshooting

A multi-faceted analytical approach is required for comprehensive impurity profiling. High-Performance Liquid Chromatography (HPLC) is the primary tool for separation and quantification, while Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are indispensable for identification and structural elucidation.[1]

High-Performance Liquid Chromatography (HPLC)

HPLC is the workhorse for purity analysis due to its high resolving power and sensitivity.[1] A reversed-phase method is typically suitable for separating bromomethyl phenyl sulfone from its likely impurities.

Table 1: Potential Impurities and Expected HPLC Elution Order

Compound Name	Impurity Type	Expected Elution Order	Rationale
Hydroxymethyl Phenyl Sulfone	Degradation	1 (Earliest)	Most polar due to the -OH group.
Methyl Phenyl Sulfone	Starting Material	2	More polar than the brominated analogs.
Bromomethyl Phenyl Sulfone	API	3	-
Ring-Brominated Isomers	Process-Related	4	Similar polarity to the API, may co-elute.
Dibromomethyl Phenyl Sulfone	Process-Related	5 (Latest)	Most non-polar due to the additional bromine atom.

Experimental Protocol: HPLC Purity Analysis

• Instrumentation:

  • HPLC System with a UV/Vis or Diode Array Detector (DAD).

• Chromatographic Conditions:

  • Column: Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm). Phenyl-Hexyl columns can also offer alternative selectivity for aromatic compounds.[8]

  • Mobile Phase A: 0.1% Phosphoric acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient:

    • 0-2 min: 30% B

    • 2-15 min: 30% to 80% B

    • 15-18 min: 80% B

    • 18-20 min: 30% B

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 220 nm.

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Accurately weigh approximately 25 mg of the bromomethyl phenyl sulfone sample.

  • Dissolve in 25 mL of acetonitrile to create a 1 mg/mL stock solution.

  • Filter through a 0.45 µm syringe filter before injection.

graph HPLC_Workflow { rankdir="TB"; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124", fontname="Arial"]; edge [fontname="Arial"];

}

Experimental workflow for HPLC purity analysis.

HPLC Troubleshooting Guide

Issue	Potential Cause(s)	Troubleshooting Steps
Poor Peak Shape (Tailing)	- Interaction with residual silanols on the column.- Column overload.- Mismatch between injection solvent and mobile phase.	- Use a modern, end-capped C18 column.- Reduce sample concentration.- Ensure the sample is dissolved in the mobile phase or a weaker solvent (like acetonitrile).
Inconsistent Retention Times	- Fluctuations in mobile phase composition.- Column temperature variations.- Pump issues or leaks.	- Prepare mobile phase fresh daily and degas thoroughly.- Use a column oven for stable temperature control.- Check for leaks and perform pump maintenance.
Ghost Peaks	- Contamination in the mobile phase.- Carryover from previous injections.	- Use high-purity HPLC-grade solvents.- Implement a robust needle wash protocol in the autosampler.- Run blank injections to identify the source of contamination.
Poor Resolution	- Inappropriate mobile phase gradient.- Column degradation.	- Optimize the gradient slope to better separate critical pairs.- Try a different column chemistry (e.g., Phenyl-Hexyl).- Replace the column if it has exceeded its lifetime.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is an excellent technique for identifying volatile and semi-volatile impurities. It provides both retention time information and a mass spectrum, which acts as a molecular fingerprint.[2]

Key Considerations for GC-MS Analysis:

• Thermal Lability: Bromomethyl phenyl sulfone and its brominated impurities can be thermally labile. A lower injection port temperature and a fast oven ramp rate can help minimize on-column degradation.

• Mass Spectral Interpretation: A key feature of brominated compounds in mass spectrometry is the isotopic pattern of bromine. Bromine has two major isotopes, 79Br and 81Br, in roughly a 1:1 ratio. Therefore, any fragment containing a bromine atom will appear as a pair of peaks (M and M+2) of nearly equal intensity. A fragment with two bromine atoms will show a 1:2:1 pattern (M, M+2, M+4). This is a powerful diagnostic tool.

Experimental Protocol: GC-MS Analysis

• Instrumentation:

  • GC-MS system with an Electron Ionization (EI) source.

• Chromatographic Conditions:

  • Column: Low-bleed capillary column suitable for MS (e.g., 5% Phenyl Methylpolysiloxane, 30 m x 0.25 mm, 0.25 µm).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Inlet Temperature: 250 °C (use a deactivated liner).

  • Oven Program:

    • Initial temperature: 100 °C, hold for 2 min.

    • Ramp: 15 °C/min to 280 °C, hold for 5 min.

  • Transfer Line Temperature: 280 °C.

• Mass Spectrometer Conditions:

  • Ion Source Temperature: 230 °C.

  • Scan Range: 40-450 amu.

GC-MS Troubleshooting Guide

Issue	Potential Cause(s)	Troubleshooting Steps
Peak Tailing	- Active sites in the inlet liner or column.- Column contamination.	- Use a fresh, deactivated inlet liner.- Trim the first few centimeters of the column.- Bake out the column according to the manufacturer's instructions.
No or Low API Peak	- Thermal degradation in the inlet.	- Lower the inlet temperature in 10-20 °C increments.- Use a faster oven ramp rate to reduce residence time at high temperatures.
Poor Sensitivity	- Contaminated ion source.	- The ion source requires periodic cleaning. Follow the instrument manufacturer's procedure.
High Background Noise	- Column bleed.- Contaminated carrier gas or gas lines.	- Use a low-bleed MS-certified column.- Ensure high-purity carrier gas and check traps.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for the unambiguous structural elucidation of unknown impurities. Both 1D (¹H, ¹³C) and 2D (e.g., COSY, HSQC) experiments are used.

Interpreting ¹H NMR Spectra:

• Methyl Phenyl Sulfone (Starting Material): Expect a singlet for the methyl group (~3.0-3.2 ppm) and aromatic protons in the 7.5-8.0 ppm range.[9][10]

• Bromomethyl Phenyl Sulfone (API): The methyl singlet will be replaced by a singlet for the bromomethyl group (-CH₂Br), shifted downfield to ~4.5-4.9 ppm.

• Dibromomethyl Phenyl Sulfone (Impurity): The bromomethyl singlet will be replaced by a singlet for the dibromomethyl proton (-CHBr₂), shifted even further downfield to ~6.5-7.0 ppm.

• Hydroxymethyl Phenyl Sulfone (Impurity): Expect a singlet for the hydroxymethyl group (-CH₂OH) around 4.5-4.8 ppm and a broad singlet for the hydroxyl proton (-OH) which can vary in position.

graph NMR_Shifts { rankdir="LR"; node [shape=plaintext, fontname="Arial"]; edge [style=invis];

}

Trend of benzylic proton chemical shifts with bromination.

NMR Troubleshooting Guide

Issue	Potential Cause(s)	Troubleshooting Steps
Unexpected Singlets in Spectrum	- Presence of impurities.- Residual solvents from synthesis or NMR solvent.	- Integrate the impurity peak relative to the API to estimate its concentration.- Compare chemical shifts to known tables of common lab solvents.
Broad Peaks	- Sample contains paramagnetic impurities (trace metals).- Poor shimming of the magnet.	- Filter the sample through a small plug of silica or celite.- Re-shim the instrument.
Difficulty Assigning Aromatic Protons	- Overlapping signals in the aromatic region.	- Run a 2D COSY experiment to identify coupled proton systems, which can help differentiate between isomers.

Section 3: Forced Degradation Studies

Forced degradation studies are essential for identifying potential degradation products and demonstrating the stability-indicating nature of your analytical methods.[7][11][12]

Protocol: Forced Degradation of Bromomethyl Phenyl Sulfone

For each condition, a control sample (dissolved in solvent but not stressed) should be run alongside the stressed sample. The goal is to achieve 5-20% degradation of the API.[13]

• Acid Hydrolysis:

  • Condition: 0.1 M HCl at 60 °C for 24 hours.

  • Procedure: Dissolve the sample in a small amount of acetonitrile and dilute with 0.1 M HCl. Heat as specified. Cool, neutralize with base, and analyze by HPLC.

  • Expected Product: Hydroxymethyl phenyl sulfone.

• Base Hydrolysis:

  • Condition: 0.1 M NaOH at room temperature for 4 hours.

  • Procedure: Dissolve the sample in a small amount of acetonitrile and dilute with 0.1 M NaOH. Keep at room temperature. At the specified time, neutralize with acid and analyze by HPLC.

  • Expected Product: Hydroxymethyl phenyl sulfone. Benzylic bromides are typically very sensitive to basic hydrolysis.[5]

• Oxidative Degradation:

  • Condition: 3% H₂O₂ at room temperature for 24 hours.

  • Procedure: Dissolve the sample in acetonitrile and add hydrogen peroxide. Keep at room temperature, protected from light. Analyze by HPLC.

  • Expected Products: The sulfone group is stable to oxidation. Degradation, if any, is likely to be minor and may involve the aromatic ring.

• Thermal Degradation:

  • Condition: 80 °C in a dry oven for 48 hours.

  • Procedure: Place the solid sample in a vial in a calibrated oven. After the specified time, cool, dissolve in acetonitrile, and analyze by HPLC.

• Photolytic Degradation:

  • Condition: Expose the solid sample to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B guidelines).

  • Procedure: Place the solid sample in a photostability chamber. Analyze by HPLC.

Conclusion

A thorough characterization of impurities in bromomethyl phenyl sulfone is a critical step in ensuring the quality and safety of final pharmaceutical products. By understanding the potential synthetic and degradative pathways, a targeted analytical strategy can be developed. This guide provides the foundational knowledge and practical troubleshooting steps to empower scientists to confidently identify and control the impurity profile of this key intermediate. For novel impurities, isolation followed by definitive structural elucidation using NMR and high-resolution mass spectrometry is the required and authoritative approach.

References

• SIELC Technologies. (n.d.). Separation of 4-Bromobenzyl bromide on Newcrom R1 HPLC column. Retrieved from [Link]

• Khan Academy. (n.d.). Reactions at the benzylic position. Retrieved from [Link]

• Request PDF. (n.d.). Visible‐Light Driven Hydrolysis of Benzyl Halides with Water for Preparation of Benzyl Alcohols. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025, June 8). Identification and profiling of impurities in Pharmaceuticals. Retrieved from [Link]

• American Pharmaceutical Review. (2014, August 20). Analytical Strategies for Genotoxic Impurities in the Pharmaceutical Industry. Retrieved from [Link]

• Chemistry For Everyone. (2025, July 26). How Is GC-MS Used In Quality Control? YouTube. Retrieved from [Link]

• Organic Syntheses. (n.d.). The solvent is evaporated under reduced pressure (30 °C, 40 mmHg) and the crude product is transferred to a 25-mL Erlenmeyer flask and purified by dissolving in 5 mL of hot EtOH. Retrieved from [Link]

• Agilent. (n.d.). Methods and Applications eBook: The Experts Guide to Pharmaceutical Impurity Analysis. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). SUPPORTING INFORMATION. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Phenyl methyl sulfone. Retrieved from [Link]

• PubChem. (n.d.). Tribromomethyl phenyl sulfone. Retrieved from [Link]

• MedCrave. (2016, December 14). Forced Degradation Studies. Retrieved from [Link]

• Research Journal of Pharmacy and Technology. (n.d.). A Review: Stability Indicating Forced Degradation Studies. Retrieved from [Link]

• Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 400 MHz, DMSO-d6, experimental) (HMDB0001232). Retrieved from [Link]

• Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 1000 MHz, D2O, predicted) (HMDB0168668). Retrieved from [Link]

• Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 600 MHz, D2O, predicted) (HMDB0060390). Retrieved from [Link]

• Google Patents. (n.d.). US5728897A - Process for the preparation of benzyl alcohol.

• International Journal of Applied Pharmaceutics. (2023, April 23). Forced Degradation in Pharmaceuticals – A Regulatory Update. Retrieved from [Link]

• Pharmaguideline. (n.d.). Forced Degradation Study in Pharmaceutical Stability. Retrieved from [Link]

• Master Organic Chemistry. (2018, June 13). Reactions on the “Benzylic” Carbon: Bromination And Oxidation. Retrieved from [Link]

• ResearchGate. (2014, October 1). How does one separate Benzyl bromide from the reaction mixture? Retrieved from [Link]

• ResearchGate. (n.d.). Typical HPLC chromatograms of benzyl chloride (1), benzyl bromide (2),... Retrieved from [Link]

• Google Patents. (n.d.). CN104355988A - Synthesis method of 2-(4-bromomethyl phenyl) propionic acid.

• NIH. (n.d.). Development of forced degradation and stability indicating studies of drugs—A review. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Benzyl Ethers - Protecting Groups. Retrieved from [Link]

• Wiley-VCH. (n.d.). Difluoromethyl Phenyl Sulfone as a Selective Difluoromethylene Dianion Equivalent. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supercoiled fibres of self-sorted donor-acceptor stacks: a turn-off/turn-on platform for sensing volatile aromatic compounds - Supporting Information. Retrieved from [Link]

• Organic Syntheses. (n.d.). fluoromethyl phenyl sulfone. Retrieved from [Link]

• ACS Publications. (2013, November 21). A Scalable Procedure for Light-Induced Benzylic Brominations in Continuous Flow. The Journal of Organic Chemistry. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Wohl-Ziegler Reaction. Retrieved from [Link]

• Der Pharma Chemica. (n.d.). Validation of RP-HPLC method for the quantification of N- Bromosuccinimide in Angiotensin II receptor antagonists. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). N-Bromosuccinimide (NBS). Retrieved from [Link]

• PBworks. (n.d.). Free Radical Reaction With NBS as the Initiator - Furman Chemistry 120. Retrieved from [Link]

• NIST. (n.d.). Sulfone, methyl phenyl. WebBook. Retrieved from [Link]

• PubMed. (2022, June 1). Phenyl Sulfones: A Route to a Diverse Family of Trisubstituted Cyclohexenes from Three Independent Nucleophilic Additions. Retrieved from [Link]

• YouTube. (2021, May 24). NBS: Radical Bromination. Retrieved from [Link]

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Technical Support Center: Scaling Up Bromomethyl Phenyl Sulfone Reactions

Welcome to the technical support center for the synthesis and scale-up of bromomethyl phenyl sulfone. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance, troubleshooting advice, and answers to frequently asked questions encountered when transitioning this important reaction from the laboratory bench to a pilot plant.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions and concerns regarding the scale-up of bromomethyl phenyl sulfone synthesis, with a focus on the underlying scientific principles.

Q1: What are the primary challenges when scaling up the bromination of methyl phenyl sulfone?

A1: Scaling up any chemical reaction introduces complexities not always apparent at the lab scale. For the bromination of methyl phenyl sulfone, the key challenges revolve around:

• Heat Management: Bromination reactions are often exothermic.[1] What might be easily controlled with an ice bath in the lab can become a significant thermal runaway risk in a large reactor.[1] Pilot plant reactors have a lower surface-area-to-volume ratio, making heat dissipation less efficient.[2]

• Mass Transfer: If using a gaseous brominating agent or a multiphase system, ensuring efficient mixing and contact between reactants becomes critical.[3][4] Poor mass transfer can lead to localized high concentrations, side reactions, and incomplete conversion.[5]

• Safety: Bromine and many brominating agents are toxic, corrosive, and hazardous.[6][7][8] Handling large quantities requires specialized equipment and stringent safety protocols to prevent exposure and environmental release.[9]

• Material Compatibility: Bromine is highly reactive and can corrode many common materials of construction.[8][9] Careful selection of reactors, pipework, and seals is essential to prevent equipment failure.

• Purification: Isolating and purifying the final product at a larger scale can be challenging. Crystallization processes that work well in a flask may need significant optimization to achieve the desired purity and crystal form in a pilot plant setting.[10]

Q2: Which brominating agent is most suitable for pilot-scale synthesis?

A2: The choice of brominating agent is a critical decision with implications for safety, cost, and reaction performance.

Brominating Agent	Advantages	Disadvantages	Scale-Up Considerations
Elemental Bromine (Br₂)	Inexpensive, high atom economy.	Highly toxic, corrosive, volatile, and difficult to handle.[6][7][8]	Requires a closed system with specialized handling and scrubbing facilities to manage fumes.[9] Continuous flow reactors can mitigate some hazards by generating and consuming Br₂ in situ.[1]
N-Bromosuccinimide (NBS)	Safer and easier to handle than liquid bromine.[7]	More expensive, lower atom economy. Can be unstable and should be stored at low temperatures.[7]	Solid handling equipment is needed. The reaction is often initiated by light or a radical initiator, which requires appropriate reactor design.
Hydrogen Bromide (HBr) / Oxidant	In-situ generation of bromine avoids storage of large quantities of Br₂.[1]	Requires careful control of stoichiometry and reaction conditions to avoid side reactions.[1]	A two-feed system is necessary, which adds complexity to the process control.

For pilot-scale operations, a risk assessment should guide the selection. While elemental bromine is cost-effective, the safety infrastructure required is substantial. NBS is often a good starting point for moderate scale-up due to its improved handling characteristics.[7]

Q3: How does the choice of solvent impact the reaction at a larger scale?

A3: Solvent selection is crucial for reaction success and safety. Key considerations include:

• Solubility: The solvent must effectively dissolve the reactants to ensure a homogeneous reaction environment. Poor solubility can lead to mass transfer limitations.

• Boiling Point: A solvent with a boiling point that allows for effective temperature control is desirable. A boiling point that is too low can lead to pressure buildup in the reactor, while one that is too high can make solvent removal difficult.

• Reactivity: The solvent should be inert under the reaction conditions to avoid unwanted side reactions.

• Safety: Flammability, toxicity, and environmental impact are major concerns at the pilot plant scale.

• Workup and Purification: The solvent should facilitate product isolation. For example, a solvent in which the product is sparingly soluble at lower temperatures can aid in crystallization.

Q4: What is the role of a phase-transfer catalyst (PTC) and is it necessary for scale-up?

A4: A phase-transfer catalyst (PTC) is a substance that facilitates the transfer of a reactant from one phase to another where the reaction occurs.[11] In the context of bromomethyl phenyl sulfone synthesis, particularly if using a biphasic system (e.g., an aqueous solution of a bromide salt and an organic solvent containing the sulfone), a PTC can be highly beneficial.

• Mechanism: The PTC, typically a quaternary ammonium or phosphonium salt, forms an ion pair with the bromide anion, making it soluble in the organic phase where it can react with the methyl phenyl sulfone.[11]

• Benefits: PTCs can increase reaction rates, improve yields, and allow for the use of less hazardous and more economical reactants.[11] They can also enable reactions to be run under milder conditions.

• Scale-Up: The use of a PTC can simplify the process by allowing for the use of aqueous media, reducing the need for volatile organic solvents.[11][12] This can lead to a "greener" and more cost-effective process at scale.

Whether a PTC is necessary depends on the specific reaction conditions. However, for large-scale production, the benefits of using a PTC often outweigh the added cost of the catalyst.

Section 2: Troubleshooting Guide

This guide provides a structured approach to diagnosing and resolving common issues encountered during the scale-up of bromomethyl phenyl sulfone reactions.

Problem	Potential Causes	Recommended Solutions
Low or Incomplete Conversion	- Insufficient reaction temperature. - Poor mixing leading to mass transfer limitations. - Deactivation of the brominating agent (e.g., hydrolysis). - Incorrect stoichiometry.	- Gradually increase the reaction temperature while carefully monitoring for exotherms. - Increase the agitation speed or consider a different impeller design. For gas-liquid reactions, ensure efficient gas dispersion. - Ensure all reagents and solvents are anhydrous. - Re-verify the quantities and concentrations of all reactants.
Formation of Impurities/Side Products	- Over-bromination (e.g., formation of dibromomethyl phenyl sulfone). - Reaction with the solvent. - Thermal degradation of the product or reactants.	- Carefully control the stoichiometry of the brominating agent. Consider adding it slowly to the reaction mixture. - Choose an inert solvent for the reaction. - Implement precise temperature control and avoid localized hotspots in the reactor.
Difficult Product Isolation/Purification	- Product "oiling out" instead of crystallizing. - Low yield during crystallization. - Discolored product.	- Ensure the solution is not overly concentrated. Try adding an anti-solvent or seeding with pure crystals to induce crystallization.[10] - Optimize the cooling profile during crystallization; slow cooling often yields purer crystals and better recovery.[10] Ensure the chosen solvent has low solubility for the product at the filtration temperature.[10] - Treat the crude product solution with activated carbon to remove colored impurities before crystallization.[10] Thoroughly wash the filtered crystals with a cold solvent.[10]
Safety Incidents (e.g., pressure buildup, runaway reaction)	- Inadequate cooling capacity for the exothermic reaction. - Clogging of pressure relief devices. - Incompatible materials of construction.	- Ensure the reactor's cooling system is appropriately sized for the heat of reaction. Consider a semi-batch process where the brominating agent is added at a controlled rate. - Regularly inspect and maintain all safety equipment. - Verify the compatibility of all wetted parts of the reactor and associated equipment with the reactants and reaction mixture.

Section 3: Experimental Protocols and Visualizations

Representative Lab-Scale Protocol for Bromination using NBS

Objective: To synthesize bromomethyl phenyl sulfone from methyl phenyl sulfone using N-bromosuccinimide (NBS) as the brominating agent.

Materials:

• Methyl phenyl sulfone

• N-Bromosuccinimide (NBS)

• Benzoyl peroxide (BPO) or AIBN (radical initiator)

• Carbon tetrachloride (CCl₄) or other suitable anhydrous solvent

• Sodium bicarbonate solution (saturated)

• Sodium sulfite solution (10%)

• Brine

• Anhydrous magnesium sulfate

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve methyl phenyl sulfone in anhydrous carbon tetrachloride.

• Addition of Reagents: Add N-bromosuccinimide and a catalytic amount of benzoyl peroxide to the flask.

• Reaction: Heat the mixture to reflux and irradiate with a UV lamp to initiate the reaction. Monitor the reaction progress by TLC or GC.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Filter off the succinimide byproduct.

• Quenching: Wash the filtrate with a 10% sodium sulfite solution to quench any remaining bromine, followed by a saturated sodium bicarbonate solution, and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water).

Scale-Up Workflow Diagram

Caption: Workflow for scaling up bromomethyl phenyl sulfone synthesis.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting low yield or purity issues.

Section 4: Safety Considerations for Pilot-Scale Operations

The handling of brominating agents on a large scale necessitates a robust safety program.

• Personal Protective Equipment (PPE): Appropriate PPE, including chemical-resistant gloves, splash goggles, face shields, and respiratory protection, is mandatory.[9]

• Engineering Controls: Reactions should be conducted in a well-ventilated area, preferably within a contained system such as a glove box or a fume hood designed for pilot-scale equipment.[9] Emergency scrubbers should be in place to neutralize any accidental release of bromine vapors.[9]

• Emergency Procedures: All personnel must be trained on emergency procedures, including the location and use of safety showers, eyewash stations, and spill kits. A neutralizing agent for bromine spills (e.g., sodium thiosulfate solution) should be readily available.

• Waste Disposal: All waste materials, including residual reactants, solvents, and contaminated materials, must be disposed of in accordance with local, state, and federal regulations.[13]

By carefully considering the principles outlined in this technical support guide, researchers and drug development professionals can navigate the challenges of scaling up bromomethyl phenyl sulfone reactions, ensuring a safe, efficient, and successful transition from the laboratory to the pilot plant.

References

• Benchchem. (n.d.). Troubleshooting low purity in 2,4'-Dihydroxydiphenyl sulfone crystallization.
• Capot Chemical Co., Ltd. (2013). MSDS of Tribromomethyl phenyl sulfone.
• Halpern, M. (n.d.). PTC C-Alkylation. PTC Organics, Inc.
• Sigma-Aldrich. (n.d.). Bromomethyl phenyl sulfone 98 19169-90-5.
• Mitchell, R., & Iyer, V. (1989). An Improved Procedure for Bromomethylation of Aromatics Using Phase-Transfer Catalysis.
• Benchchem. (n.d.). Troubleshooting common issues in sulfonamide bond formation.
• Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in B
• Santa Cruz Biotechnology, Inc. (2016).
• Wikipedia. (n.d.).
• Bromin
• Industrial Phase-Transfer C
• ChemicalBook. (n.d.). BROMOMETHYL PHENYL SULFONE | 19169-90-5.
• fluoromethyl phenyl sulfone. (n.d.). Organic Syntheses Procedure.
• Sulfone synthesis by oxid
• GOV.UK. (n.d.). Bromine: incident management.
• An inexpensive and convenient procedure for chloromethylation of aromatic hydrocarbons by phase transfer catalysis in aqueous media. (2025).
• Bromate Formation during Ozonation of Bromide Containing Drinking Water a Pilot Scale Study. (2025).
• CHAPTER 5: Bromination Reactions. (2022). Books - The Royal Society of Chemistry.
• Adesis, Inc. (2024). Guide of Pilot Plant Scale-Up Techniques.
• Wikipedia. (n.d.). Sulfone.
• SAFETY D
• Bromine - Hazardous Substance Fact Sheet. (n.d.).
• Sigma-Aldrich. (2024).
• A process for preparing sulfones. (n.d.).
• Preparation method of phenyl methyl sulphone derivatives. (n.d.).
• Phenyl Sulfones: A Route to a Diverse Family of Trisubstituted Cyclohexenes from Three Independent Nucleophilic Additions. (n.d.). PMC - NIH.
• Bromination. (n.d.). Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides.
• Santa Cruz Biotechnology. (n.d.). Bromomethyl phenyl sulfone | CAS 19169-90-5 | SCBT.
• Benchchem. (n.d.). Unveiling the Technical Landscape of Bis(bromomethyl) sulfone: A Guide for Researchers.
• Synthesis of Azidodifluoromethyl Phenyl Sulfone and Its Use as a Synthetic Equivalent of the Azidodifluoromethyl Anion. (2023). PMC - NIH.
• Organic Syntheses Procedure. (n.d.).
• Recent advance in synthetic applications of difluoromethyl phenyl sulfone and its deriv
• Pharmaguideline. (n.d.).
• Sigma-Aldrich. (n.d.). Bromomethyl phenyl sulfone 98 19169-90-5.
• Fraunhofer-Publica. (2023).
• Gas–Liquid Mass Transfer Intensification for Selective Alkyne Semi-Hydrogenation with an Advanced Elastic C
• A novel and efficient synthesis of fluoromethyl phenyl sulphone and its use as a fluoromethyl Wittig equivalent. (n.d.).
• Review of mass transfer aspects for biological gas tre
• Process for the formation and purification of aromatic sulfones. (n.d.).
• DABSO-Based, Three-Component, One-Pot Sulfone Synthesis. (2013). PMC - NIH.
• Sustainable bromination of organic compounds: A critical review. (n.d.).
• Mass transport limitations in concentrated aqueous electrolyte solutions: Theoretical and experimental study of the hydrogen-bromine flow battery electrolyte | Request PDF. (n.d.).

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Technical Support Center: Catalyst Selection for Cross-Coupling with Bromomethyl Phenyl Sulfone

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding catalyst selection for cross-coupling reactions involving bromomethyl phenyl sulfone. Our focus is on providing not just solutions, but the underlying scientific rationale to empower your experimental design.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions about the unique challenges and strategic considerations when using bromomethyl phenyl sulfone as an electrophile in cross-coupling reactions.

Q1: What are the primary challenges of using bromomethyl phenyl sulfone in cross-coupling reactions?

A1: Bromomethyl phenyl sulfone presents a unique set of challenges compared to standard aryl or vinyl halides. The primary difficulties stem from its nature as a C(sp³)-hybridized electrophile and the presence of the powerful electron-withdrawing sulfone group.

• Slow Oxidative Addition: The C(sp³)–Br bond is often more difficult to activate than a C(sp²)–Br bond. This requires highly active catalyst systems, typically featuring electron-rich and sterically bulky ligands, to facilitate the initial oxidative addition step.

• β-Hydride Elimination: Although bromomethyl phenyl sulfone itself lacks β-hydrogens, this becomes a critical consideration if the organometallic coupling partner possesses them. After transmetalation, the resulting alkyl-palladium intermediate can undergo β-hydride elimination, leading to undesired alkene byproducts and catalyst decomposition.[1]

• Side Reactions at the Benzylic Position: The benzylic protons are acidic due to the adjacent sulfone group. A strong base can lead to deprotonation and subsequent side reactions, such as elimination or decomposition, competing with the desired cross-coupling pathway.[2]

• Desulfonylative Coupling: While the C-Br bond is the intended reactive site, under certain conditions, particularly with nickel or aggressive palladium catalysis, cleavage of the C–SO₂ bond can occur.[3][4] This is an emerging area of research where the sulfone itself is used as a leaving group.[5][6]

Q2: Which catalyst systems—Palladium vs. Nickel—are generally preferred for this type of C(sp³)–C(sp²) coupling?

A2: Both palladium and nickel complexes are effective, but they operate via different mechanisms and offer distinct advantages. The choice often depends on the specific coupling partners and functional group tolerance required.

• Palladium Catalysis: Palladium is the most common choice for Suzuki-Miyaura couplings. For C(sp³)–C(sp²) reactions, highly active catalysts are required. These are typically formed in situ from a palladium precursor like Pd(OAc)₂ or Pd₂(dba)₃ and a specialized, bulky, electron-rich phosphine ligand (e.g., Buchwald ligands like SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands.[1][7] These ligands promote the challenging oxidative addition step and stabilize the resulting organopalladium intermediate.[1]

• Nickel Catalysis: Nickel catalysts are often more reactive towards C(sp³)–Br bonds and are particularly effective for substrates prone to sluggish oxidative addition with palladium.[1] Nickel catalysis can also proceed through radical pathways, which can be advantageous for certain transformations.[6][8] Recent studies have shown nickel-catalyzed methods are highly effective for coupling sulfone-containing electrophiles.[9][10] However, nickel catalysts can be more sensitive to air and moisture, requiring more stringent inert atmosphere techniques.

Q3: How does the phenyl sulfone group influence catalyst selection and reaction conditions?

A3: The phenyl sulfone group is not an innocent bystander. Its powerful electron-withdrawing nature significantly impacts the substrate's reactivity.

• Activation of the C-Br Bond: The sulfone group activates the benzylic position, making the C-Br bond more susceptible to nucleophilic attack and oxidative addition by the metal catalyst.

• Increased Acidity of Benzylic Protons: The sulfone group acidifies the benzylic C-H bond. This necessitates careful selection of the base. Very strong bases (e.g., alkoxides) may cause deprotonation and lead to elimination or other side reactions. Milder inorganic bases like K₃PO₄, Cs₂CO₃, or K₂CO₃ are often preferred.[11][12][13]

• Potential for C–SO₂ Bond Activation: While typically the C-Br bond is cleaved, the C–SO₂ bond can also be activated, especially with electron-withdrawing groups on the sulfone's aryl ring.[3][4] This desulfonylative pathway is an active area of research and can become a competing reaction under certain conditions.

Section 2: Troubleshooting Guide

This guide is structured to address specific experimental failures. For each problem, we diagnose the probable causes and provide a logical sequence of solutions.

Problem 1: Low or No Product Formation; Starting Materials Recovered

Q: My reaction shows little to no conversion of the bromomethyl phenyl sulfone. What are the likely causes and how can I fix this?

A: This outcome almost always points to a failure in the catalytic cycle, most often the initial oxidative addition step.

Visual Troubleshooting Workflow

Below is a decision tree to guide your troubleshooting process for low reaction conversion.

Caption: Decision tree for troubleshooting low reaction yields.

Detailed Solutions

• Inadequate Catalyst Activity: The oxidative addition of a C(sp³)–Br bond is demanding.

  • Solution: Switch to a more robust ligand. For palladium catalysis, bulky, electron-donating phosphine ligands from the Buchwald family (e.g., SPhos, XPhos, RuPhos) are designed to accelerate this step.[1][14] If using a simple Pd source like Pd(OAc)₂, consider switching to a well-defined precatalyst (e.g., XPhos Pd G3) that generates the active Pd(0) species more cleanly and efficiently.[7]

  • Causality: These ligands form highly reactive, low-coordinate Pd(0) species that are necessary to break the C-Br bond.

• Sub-optimal Reaction Conditions:

  • Solution: Increase the temperature. While many modern catalysts work at room temperature for C(sp²)-couplings, C(sp³)-electrophiles often require thermal energy to overcome the activation barrier.[15] Also, ensure the chosen base is appropriate. While strong bases are often used, for this substrate a moderately strong, non-nucleophilic base like K₃PO₄ or Cs₂CO₃ is often a good choice to facilitate transmetalation without causing substrate decomposition.[11][15]

  • Causality: The base's primary role is to activate the organoboron reagent to form a more nucleophilic borate species, which is essential for the transmetalation step.[11][12]

• Reagent Purity and Inertness:

  • Solution: Ensure all reagents are pure and the reaction is performed under a strict inert atmosphere. Oxygen can oxidize the active Pd(0) catalyst to inactive Pd(II) species, halting the catalytic cycle.[16][17] Boronic acids are susceptible to degradation (protodeboronation or formation of boroxines); use fresh, high-quality reagents.[11][16]

  • Causality: Catalyst deactivation is a common and often overlooked cause of reaction failure. Rigorous degassing of solvents is critical.[16]

Problem 2: Significant Side Product Formation

Q: My reaction is messy. I'm observing significant homocoupling of my boronic acid and/or decomposition of the starting material. How can I improve selectivity?

A: Side reactions indicate that an undesired pathway is kinetically competitive with the desired cross-coupling cycle. The key is to adjust conditions to favor the productive pathway.

Summary of Common Side Products and Solutions

Side Product	Probable Cause(s)	Recommended Actions
Homocoupling of Boronic Acid	1. Presence of oxygen.[17]2. Catalyst system promotes self-coupling.	1. Rigorously degas all solvents and reagents.[16][17]2. Use a well-defined Pd(0) source or an efficient precatalyst to avoid side reactions during catalyst activation.[17]
Decomposition of Sulfone	1. Base is too strong, causing elimination.[2]2. Reaction temperature is too high.	1. Switch to a milder base (e.g., K₂CO₃, KF).[11][12]2. Lower the reaction temperature.
Dehalogenation of Sulfone	1. Presence of a hydride source.2. Inefficient transmetalation.	1. Use anhydrous, high-purity solvents (avoid alcohols if possible).[17]2. Optimize the base and ligand to accelerate transmetalation relative to competing pathways.

Detailed Explanation and Causality

• Homocoupling: The homocoupling of boronic acids is often promoted by Pd(II) species in the presence of oxygen. If your catalyst precursor is Pd(II) (like Pd(OAc)₂), its reduction to the active Pd(0) must be fast and efficient. If this step is slow, the remaining Pd(II) can participate in side reactions. Using a modern precatalyst or ensuring a completely oxygen-free environment is the best solution.[17]

• Decomposition/Elimination: The acidity of the protons alpha to the sulfone group makes the starting material sensitive to strong bases. If you observe byproducts consistent with elimination (e.g., vinyl sulfone), the base is the primary culprit.

  • Solution: Switch to a weaker base. A screening of bases from strong (NaOtBu) to moderate (K₃PO₄, Cs₂CO₃) to weak (K₂CO₃, KF) is a standard optimization procedure.[11][12] For particularly sensitive substrates, fluoride bases (KF, CsF) can be effective.[12]

Problem 3: Reaction Stalls at Partial Conversion

Q: The reaction starts but stalls after reaching 30-50% conversion. What is happening to my catalyst?

A: A stalling reaction is a classic sign of catalyst death or inhibition. The active catalyst is being consumed or inhibited over the course of the reaction.

Catalytic Cycle and Points of Failure

The diagram below illustrates the Suzuki-Miyaura catalytic cycle and highlights potential points of failure that can lead to a stalled reaction.

Caption: Suzuki-Miyaura cycle with potential failure points.

Solutions for a Stalled Reaction

• Ligand Dissociation/Decomposition: At elevated temperatures, phosphine ligands can dissociate from the metal center, leading to the formation of palladium black (inactive bulk palladium), which is a common cause of stalling.

  • Solution: Use a more robust, tightly binding ligand. Bidentate ligands like Xantphos can sometimes offer greater stability than monodentate ligands, minimizing catalyst decomposition pathways.[18] Alternatively, using a lower reaction temperature with a more active catalyst system can prolong catalyst lifetime.

• Product Inhibition: In some cases, the desired product can coordinate to the palladium center more strongly than the starting materials, effectively inhibiting the catalyst and preventing turnover.

  • Solution: This is a more challenging issue to solve. Lowering the catalyst loading might paradoxically help if the inhibition is related to the formation of off-cycle dimeric species. Changing the ligand can also alter the electronics and sterics of the catalytic intermediates enough to overcome product inhibition.

• Insufficient Base: The base is consumed stoichiometrically in the reaction. If the boronic acid is of poor quality or contains acidic impurities, the base may be consumed before the reaction is complete.

  • Solution: Ensure high-purity boronic acid is used. Increasing the equivalents of base (from 2.0 to 3.0 eq.) can sometimes resolve the issue, provided it does not lead to substrate decomposition.

References

• Crudden, C. M. Sulfones in cross coupling. Crudden Lab, Queen's University. Available at: [Link]

• Merchant, R. R., Edwards, J. T., Qin, T., Kruszyk, M. M., Bi, C., Che, G., Bao, D.-H., Qiao, W., Sun, L., Collins, M. R., Fadeyi, O. O., Gallego, G. M., Mousseau, J. J., Nuhant, P., & Baran, P. S. (2018). Modular radical cross-coupling with sulfones enables access to sp3-rich (fluoro)alkylated scaffolds. Science, 360(6387), 414-419. Available at: [Link]

• Baran, P. S., Merchant, R. R., Edwards, J. T., Qin, T., Kruszyk, M. M., Bi, C., Che, G., Bao, D.-H., Qiao, W., Sun, L., Collins, M. R., Gallego, G. M., Mousseau, J. J., & Nuhant, P. (2017). Sulfones: A New Functional Group for Modular Radical Cross-Coupling. ChemRxiv. Available at: [Link]

• Nambo, M., & Crudden, C. M. (2020). Development of Versatile Sulfone Electrophiles for Suzuki–Miyaura Cross-Coupling Reactions. ACS Catalysis, 10(15), 8343–8351. Available at: [Link]

• Nambo, M., & Crudden, C. M. (2021). Transition Metal-Catalyzed Cross-Couplings of Benzylic Sulfone Derivatives. Chemistry–A European Journal, 27(61), 15036-15047. Available at: [Link]

• Wasa, M., Chan, K. S., Zhang, X., He, J., Miura, M., & Yu, J.-Q. (2012). Ligand-Enabled Cross-Coupling of C(sp3)–H Bonds with Arylsilanes. Journal of the American Chemical Society, 134(45), 18570–18572. Available at: [Link]

• Gensch, T., Hopkinson, M. N., Glorius, F., & Wencel-Delord, J. (2016). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. Chemical Society Reviews, 45(10), 2900-2937. Available at: [Link]

• Chem-Station (2014). Ligand-enabled cross-coupling of C(sp3)–H bonds with arylboron reagents via Pd(II)/Pd(0) catalysis. Available at: [Link]

• Screening of different bases for Suzuki coupling. (2019). ResearchGate. Available at: [Link]

• Chan, K. S. L., Wasa, M., Chu, L., Laforteza, B. N., Miura, M., & Yu, J.-Q. (2014). Ligand-Enabled Cross-Coupling of C(sp3)–H Bonds with Arylboron Reagents via Pd(II) Catalysis. Nature Chemistry, 6(2), 146-150. Available at: [Link]

• Mills, L. R., Macedo, E., & Stradiotto, M. (2020). Cobalt-Catalyzed C(sp2)–C(sp3) Suzuki–Miyaura Cross-Coupling Enabled by a Readily Synthesized and Modular Class of “L,X”-Type Ligands. ACS Catalysis, 10(1), 542-549. Available at: [Link]

• Weires, A. G., & Garg, N. K. (2014). Nickel-Catalyzed Cross-Coupling of Aryl Halides with Alkyl Halides: Ethyl 4-(4-(4-methylphenylsulfonamido)-phenyl)butanoate. Organic Syntheses, 91, 233-244. Available at: [Link]

• Organic Chemistry Portal. Sulfone synthesis by C-C coupling. Available at: [Link]

• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling?. r/Chempros. Available at: [Link]

• Zhong, C., et al. (2023). Nickel-Catalyzed Cross-Coupling Reaction of Aryl Methyl Sulfides with Aryl Bromides. ResearchGate. Available at: [Link]

• Nolla-Saltiel, R., Ariki, Z. T., Schiele, S., Alpin, J., Tahara, Y., Yokogawa, D., Nambo, M., & Crudden, C. M. (2024). Nickel-Catalyzed Cross-Coupling of Cyclic Sulfones and Grignard Reagents. Synfacts, 20(08), 1156. Available at: [Link]

• Molander, G. A., & Brown, A. R. (2011). Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates. The Journal of Organic Chemistry, 76(20), 8142–8148. Available at: [Link]

• Lei, P., et al. (2019). Palladium-Catalyzed Cross-Electrophile Coupling Reaction involving Sulfur Dioxide for the Direct Synthesis of Diverse Functionalized Sulfones. Organic Chemistry Frontiers. Available at: [Link]

• Willis, M. C., & McNeill, E. (2013). Palladium-Catalyzed Three-Component Diaryl Sulfone Synthesis Exploiting the Sulfur Dioxide Surrogate DABSO. Angewandte Chemie International Edition, 52(2), 574-577. Available at: [Link]

• Reddit. (2024). Struggling with Suzuki Reaction. r/Chempros. Available at: [Link]

• Chemistry LibreTexts. (2020). 17.2: Palladium catalyzed couplings. Available at: [Link]

• Hughes, D. L., et al. (2024). Sulfone Electrophiles in Cross-Electrophile Coupling: Nickel-Catalyzed Difluoromethylation of Aryl Bromides. Journal of the American Chemical Society. Available at: [Link]

• Hughes, D. L., et al. (2023). Sulfone Electrophiles in Cross-Electrophile Coupling: Nickel- Catalyzed Difluoromethylation of Aryl Bromides. ChemRxiv. Available at: [Link]

• Kubota, K., et al. (2023). Weak Base-Promoted Direct Cross-Coupling of Naphthalene-1,8-diaminato-substituted Arylboron Compounds. ACS Organic & Inorganic Au. Available at: [Link]

• Procter, D. J., et al. (2019). Base‐Activated Latent Heteroaromatic Sulfinates as Nucleophilic Coupling Partners in Palladium‐Catalyzed Cross‐Coupling Reactions. Angewandte Chemie International Edition. Available at: [Link]

• Caeiro, J., et al. (2006). Palladium-Catalyzed Cross-Coupling Reaction of Secondary Benzylic Bromides with Grignard Reagents. Organic Letters. Available at: [Link]

• van der Heijden, J., et al. (2021). Pd-catalyzed sp–sp3 cross-coupling of benzyl bromides using lithium acetylides. Chemical Communications. Available at: [Link]

• Thompson, S. J., et al. (2022). Cross-Electrophile Coupling of Benzyl Halides and Disulfides Catalyzed by Iron. ChemRxiv. Available at: [Link]

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Technical Support Center: Workup and Purification Strategies for Reactions Involving Bromomethyl Phenyl Sulfone

Welcome to the technical support center. This guide is designed for chemistry professionals engaged in research and development who encounter challenges with removing unreacted bromomethyl phenyl sulfone from their reaction mixtures. As a senior application scientist, my goal is to provide you with not just protocols, but the underlying chemical principles to empower you to troubleshoot and adapt these procedures for your specific synthetic context.

Frequently Asked Questions (FAQs)

Q1: Why is the complete removal of unreacted bromomethyl phenyl sulfone so critical?

A1: Complete removal is paramount for several reasons:

• Downstream Reactivity: Bromomethyl phenyl sulfone is a potent electrophile and alkylating agent.[1] Its presence can lead to unwanted side reactions in subsequent synthetic steps, reducing yield and generating complex impurity profiles.

• Product Instability: If your desired product contains nucleophilic sites, it could be slowly alkylated by the residual reagent upon storage, leading to degradation.

• Analytical Interference: The sulfone's strong UV absorbance can interfere with chromatographic analysis (e.g., HPLC) and its signals can complicate the interpretation of NMR spectra.[2]

• Biological Assays: For drug development professionals, residual reactive reagents like this can cause false positives or toxicity in biological screening assays.

Q2: What key chemical properties of bromomethyl phenyl sulfone dictate the removal strategy?

A2: Understanding its properties is the foundation of an effective purification strategy.

• Electrophilicity: The carbon atom of the bromomethyl group (-CH₂Br) is highly electrophilic, readily reacting with a wide range of nucleophiles.[3][4] This is the property we exploit for chemical quenching.

• Polarity: The sulfone group (-SO₂-) is highly polar. This makes the molecule relatively polar and soluble in moderately polar to polar organic solvents. It has a melting point of 51-53 °C.

• Crystallinity: It is a crystalline solid, which can sometimes allow for its removal (or the purification of a solid product from it) via recrystallization.[5]

Property	Value	Significance for Workup
Molecular Weight	235.10 g/mol [6]	Standard molecular weight, not ideal for removal by distillation.
Melting Point	51-53 °C	Can potentially be removed from higher melting products by trituration or recrystallization.
Appearance	White solid[5]	Easy to visually track as a solid.
Functional Groups	Bromo, Sulfone	Bromo group provides a reactive site for quenching; sulfone group imparts high polarity.

Q3: What is the overarching strategy for removing this reagent?

A3: The most robust approach is a two-stage process: first, chemically transform the unreacted reagent into a species with significantly different properties (quenching), and second, physically separate this new species from your desired product using standard purification techniques.

Caption: General two-step strategy for removing reactive reagents.

Troubleshooting Guides & Detailed Protocols

This section addresses specific issues you may encounter during the workup procedure.

Scenario 1: The reaction is complete, but TLC shows a significant amount of starting material.

Question: How can I effectively quench the excess bromomethyl phenyl sulfone before starting the aqueous workup?

Answer: You must convert the electrophilic bromomethyl group into a more polar, and ideally, water-soluble functional group. This makes subsequent removal by aqueous extraction far more efficient.

Core Principle: The quenching reaction involves a nucleophilic substitution on the bromomethyl group. The goal is to create a byproduct that will partition into the aqueous layer during extraction.

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Technical Support Center: Navigating Steric Hindrance in Reactions with Bromomethyl Phenyl Sulfone

Welcome to our dedicated technical support guide for researchers, chemists, and drug development professionals working with bromomethyl phenyl sulfone. This resource provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the common challenges associated with the steric hindrance of this versatile reagent. Our goal is to equip you with the knowledge to optimize your reaction conditions, improve yields, and successfully incorporate this building block into your synthetic pathways.

Introduction to the Challenge: The Role of Steric Hindrance

Bromomethyl phenyl sulfone is a valuable synthetic intermediate, featuring a reactive bromomethyl group activated by the strongly electron-withdrawing phenyl sulfone moiety.[1][2] However, the bulky nature of the phenyl sulfone group can impose significant steric hindrance, obstructing the approach of nucleophiles to the electrophilic carbon of the bromomethyl group.[3][4][5] This steric impediment can lead to sluggish reaction rates, low yields, and the formation of undesired byproducts.[6][7] Understanding and mitigating these steric effects is crucial for successful synthetic outcomes.

Frequently Asked Questions (FAQs)

Q1: Why are my nucleophilic substitution reactions with bromomethyl phenyl sulfone so slow and low-yielding?

A1: The primary reason for slow and inefficient reactions is the steric bulk of the phenyl sulfone group, which physically blocks the nucleophile's access to the reaction center.[4][6] This is particularly problematic in S(_N)2 reactions, which require a specific trajectory for the nucleophile to attack the electrophilic carbon.[8][9] The large phenyl sulfone group creates a "sterically crowded" environment, increasing the activation energy of the reaction and thus slowing it down.[3]

To address this, consider the following:

• Elevate the Reaction Temperature: Increasing the temperature provides more kinetic energy to the reacting molecules, helping them overcome the activation barrier imposed by steric hindrance. However, monitor the reaction closely for potential decomposition of starting materials or products.[10]

• Prolong the Reaction Time: Sterically hindered reactions often require more time to reach completion. Monitor the reaction progress by TLC or LC-MS to determine the optimal reaction time.

• Optimize Your Solvent Choice: Employing polar aprotic solvents such as DMF or DMSO can enhance the reactivity of the nucleophile and stabilize the transition state, potentially accelerating the reaction.[10][11]

Q2: I'm observing significant amounts of elimination byproducts. What's causing this and how can I prevent it?

A2: The formation of elimination byproducts, such as phenyl vinyl sulfone, is a common issue when using sterically hindered substrates or strong, bulky bases. In these cases, the nucleophile may act as a base, abstracting a proton from the carbon adjacent to the leaving group, rather than attacking the electrophilic carbon.

Troubleshooting Strategies:

• Use a Non-nucleophilic, Sterically Hindered Base: If your nucleophile requires deprotonation, consider using a base like potassium tert-butoxide or lithium diisopropylamide (LDA) to generate the nucleophile in situ before adding the bromomethyl phenyl sulfone.

• Employ Milder Reaction Conditions: Lowering the reaction temperature can often favor the substitution pathway over elimination.[10]

• Choose a Less Hindered Nucleophile (if possible): If the synthetic route allows, using a smaller nucleophile can significantly reduce the likelihood of elimination.

Troubleshooting Guides for Specific Reaction Types

C-Alkylation with Hindered Enolates

Problem: Low yields when attempting to alkylate a bulky ketone or ester enolate with bromomethyl phenyl sulfone.

Root Cause: The steric congestion around the nucleophilic carbon of the enolate, combined with the steric bulk of the electrophile, prevents efficient bond formation.

Solutions:

• Optimize Enolate Formation:

  • Use a strong, non-nucleophilic base like LDA or KHMDS to ensure complete and irreversible enolate formation.

  • Consider the use of additives like LiCl, which can break up enolate aggregates and increase reactivity.

• Employ Phase-Transfer Catalysis (PTC):

  • PTC is an excellent technique for alkylating activated C-H groups, such as the one alpha to the sulfone.[12] It can facilitate the reaction between the enolate (in the aqueous or solid phase) and the electrophile (in the organic phase).

  • Common PTC catalysts include quaternary ammonium salts like tetrabutylammonium bromide (TBAB) or methyltributylammonium chloride.[12][13]

  • This method often allows for the use of milder bases like NaOH or K₂CO₃.[12]

Experimental Protocol: C-Alkylation using Phase-Transfer Catalysis

• To a stirred solution of the ketone/ester (1.0 equiv) and a phase-transfer catalyst (e.g., TBAB, 0.1 equiv) in a suitable organic solvent (e.g., toluene or dichloromethane), add an aqueous solution of a base (e.g., 50% NaOH).

• Stir the biphasic mixture vigorously for 30 minutes at room temperature.

• Add a solution of bromomethyl phenyl sulfone (1.1 equiv) in the same organic solvent dropwise.

• Continue stirring at the desired temperature (room temperature to reflux, depending on the substrate) and monitor the reaction by TLC.

• Upon completion, separate the organic layer, wash with water and brine, dry over anhydrous MgSO₄, and concentrate in vacuo.

• Purify the crude product by column chromatography.

N-Alkylation with Bulky Amines

Problem: Poor conversion in the N-alkylation of a sterically hindered secondary amine.

Root Cause: The steric hindrance of the amine prevents a successful S(_N)2 attack on the bromomethyl phenyl sulfone.

Solutions:

• High-Pressure Conditions:

  • Applying high pressure (in the kbar range) can accelerate sterically hindered reactions by decreasing the volume of activation. This technique often requires specialized equipment.

• Ultrasound-Assisted Synthesis:

  • Sonication can promote reactions by creating localized high-pressure and high-temperature zones through acoustic cavitation, which can help overcome steric barriers.[14][15][16] This method can often lead to shorter reaction times and higher yields.[17]

Experimental Protocol: Ultrasound-Assisted N-Alkylation

• In a suitable flask, dissolve the hindered amine (1.0 equiv) and a non-nucleophilic base (e.g., DIPEA, 1.5 equiv) in a polar aprotic solvent (e.g., DMF).

• Add bromomethyl phenyl sulfone (1.1 equiv) to the solution.

• Place the flask in an ultrasonic cleaning bath, ensuring the liquid level inside the flask is below the water level in the bath.

• Sonicate the reaction mixture at a controlled temperature (e.g., 30-50 °C) and monitor the progress by TLC or LC-MS.

• Upon completion, perform a standard aqueous workup and purify the product by column chromatography.

Mitsunobu Reaction with Hindered Alcohols

Problem: Failure to form the desired ether or ester from a sterically hindered secondary or tertiary alcohol.

Root Cause: The Mitsunobu reaction is sensitive to steric hindrance.[18][19] The bulky alcohol may fail to efficiently attack the phosphorus center of the intermediate formed from triphenylphosphine and the azodicarboxylate.[20]

Solutions:

• Use a More Reactive Phosphine:

  • Consider using a more nucleophilic phosphine, such as tributylphosphine, in place of triphenylphosphine.

• Alternative Azodicarboxylates:

  • Diisopropylazodicarboxylate (DIAD) is sometimes more effective than diethylazodicarboxylate (DEAD) for hindered substrates.[21]

• Modified Mitsunobu Conditions:

  • The use of cyanomethylenetributylphosphorane (CMBP) as a reagent can sometimes facilitate the reaction with hindered alcohols.

Data Summary Table: Recommended Conditions for Overcoming Steric Hindrance

Reaction Type	Primary Challenge	Recommended Strategy	Key Parameters
C-Alkylation	Hindered Enolate	Phase-Transfer Catalysis	Catalyst: TBAB, Base: K₂CO₃, Solvent: Toluene
N-Alkylation	Bulky Amine	Ultrasound-Assisted Synthesis	Solvent: DMF, Temperature: 30-50 °C
Ether/Ester Synthesis	Hindered Alcohol	Modified Mitsunobu	Reagent: DIAD instead of DEAD

Visualizing the Solutions

Workflow for Troubleshooting Sterically Hindered Reactions

Caption: A decision-making workflow for troubleshooting reactions.

Conceptual Diagram: Overcoming the Steric Shield

Caption: Steric hindrance and strategies to overcome it.

References

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• Jacobsen, E. N., et al. (2024). Enantioselective S-Alkylation of Sulfenamides by Phase-Transfer Catalysis. Angewandte Chemie International Edition, 63(42), e202408820. [Link]

• Regan, C. K., & Toste, F. D. (2009). Profiling sulfonate ester stability: identification of complementary protecting groups for sulfonates. Bioorganic & Medicinal Chemistry Letters, 19(15), 4164–4167. [Link]

• Charaschanya, M., et al. (2020). Nucleophilic Aromatic Substitution of Heterocycles Using a High-Temperature and High-Pressure Flow Reactor. Organic Letters, 22(15), 5895–5899. [Link]

• Ashenhurst, J. (2011, July 18). Steric Hindrance (Is Like A Fat Goalie). Master Organic Chemistry. Retrieved from [Link]

• Najam Academy. (2024, October 21). Steric Hindrance | Organic Chemistry [Video]. YouTube. [Link]

• Fernández, I., & Soler, T. (2022). Metal- and photocatalytic approaches for C–S bond functionalization of sulfones. Chemical Society Reviews, 51(15), 6228-6246. [Link]

• Leonardi, S., et al. (2022). A Concise Overview of Ultrasound-Assisted Techniques for the Production of 2D Materials. Nanomaterials, 12(15), 2656. [Link]

• Musicki, B., & Widlanski, T. S. (1997). Formation and utility of sulfonic acid protecting groups. U.S.

• Drago, C., et al. (2007). Enantioselective Oxidation of an Alkyl Aryl Sulfide: Synthesis of (S)-(-)-Methyl p-Bromophenyl Sulfoxide. Organic Syntheses, 84, 159. [Link]

• Trost, B. M., & Kalnmals, C. A. (2019). Sulfones as Chemical Chameleons: Versatile Synthetic Equivalents of Small-Molecule Synthons. Angewandte Chemie International Edition, 58(33), 11194-11215. [Link]

• Halpern, M. (n.d.). Industrial Phase-Transfer Catalysis. PTC Organics. Retrieved from [Link]

• LibreTexts. (2021). 8.3. Factors affecting rate of nucleophilic substitution reactions. In Organic Chemistry I: An open textbook. [Link]

• Maruoka, K. (2007). Chiral Phase-Transfer Catalysis (CPTC) by Modified Cinchona Alkaloids. University of Illinois Urbana-Champaign. Retrieved from [Link]

• Krische, M. J., et al. (2014). Enantioselective Synthesis of Allylic Sulfones via Rhodium-Catalyzed Direct Hydrosulfonylation of Allenes and Alkynes. Journal of the American Chemical Society, 136(32), 11252–11255. [Link]

• ACS Green Chemistry Institute. (n.d.). Phase Transfer Catalysis. American Chemical Society. Retrieved from [Link]

• Hughes, D. L. (2016). Mechanism of the Mitsunobu Reaction: An Ongoing Mystery. Organic Process Research & Development, 20(2), 179-191. [Link]

• Khan Academy. (2013, February 13). Steric hindrance [Video]. YouTube. [Link]

• Organic Chemistry Portal. (n.d.). Mitsunobu Reaction. Retrieved from [Link]

• Hughes, D. L. (2016). Mechanism of the Mitsunobu Reaction: An Ongoing Mystery. eScholarship. Retrieved from [Link]

• Chemistry Steps. (n.d.). Steric Hindrance in SN2 and SN1 Reactions. Retrieved from [Link]

• Wikipedia. (n.d.). Mitsunobu reaction. Retrieved from [Link]

• Baran, P. S., et al. (2025). A General Method to Access Sterically Hindered and Complex Ethers. Journal of the American Chemical Society. [Link]

• Khan, I., et al. (2021). Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. Molecules, 26(6), 1579. [Link]

• LibreTexts. (2019, June 5). 10.4: Effect of sterics on Sn2 reactions. In Organic Chemistry. [Link]

• Organic Chemistry Portal. (n.d.). Sulfone synthesis by C-C coupling. Retrieved from [Link]

• Cravotto, G., & Cintas, P. (2017). Ultrasound for Drug Synthesis: A Green Approach. Molecules, 22(12), 2235. [Link]

• van den Ende, D., et al. (2022). Ultrasound mechanisms and their effect on solid synthesis and processing: a review. Reaction Chemistry & Engineering, 7(8), 1667-1686. [Link]

• Hanson, P. R., et al. (2000). Synthesis of Cyclic Sulfones by Ring-Closing Metathesis. The Journal of Organic Chemistry, 65(24), 8361–8364. [Link]

• Organic Chemistry Portal. (n.d.). Sonochemistry: Ultrasound in Organic Chemistry. Retrieved from [Link]

• Wikipedia. (n.d.). Nucleophilic substitution. Retrieved from [Link]

• Wikipedia. (n.d.). Steric effects. Retrieved from [Link]

• McCarthy, J. R., et al. (1990). Reaction of Sulfoxides with Diethylaminosulfur Trifluoride: Fluoromethyl Phenyl Sulfone, a Reagent for the Synthesis of Fluoroalkenes. Organic Syntheses, 69, 157. [Link]

• Wikipedia. (n.d.). Aldehyde. Retrieved from [Link]

• Green ChemisTree Foundation. (2020, March 22). Green Chemistry: Use of Ultrasound in organic synthesis [Video]. YouTube. [Link]

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• Organic Chemistry Portal. (n.d.). Nucleophilic Substitution (SN1, SN2). Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of Bromomethyl Phenyl Sulfone and Chloromethyl Phenyl Sulfone

In the landscape of modern organic synthesis, the introduction of the phenylsulfonylmethyl (PhSO₂CH₂) moiety is a critical step in the construction of complex molecular architectures, particularly in pharmaceutical development. This group serves as a versatile synthon, capable of undergoing further transformations. The two most prevalent reagents for this purpose are bromomethyl phenyl sulfone and chloromethyl phenyl sulfone. While structurally similar, their reactivity profiles differ significantly, a nuance that can be leveraged to optimize reaction outcomes.

This guide provides an in-depth comparison of these two reagents, moving beyond simple catalog specifications to offer field-proven insights and actionable experimental data. We will explore the fundamental chemical principles governing their reactivity, present comparative data, and provide validated protocols to guide your experimental design.

Core Principles: Understanding the Reactivity Differential

The primary distinction in reactivity between bromomethyl phenyl sulfone and its chloro-analogue stems from the intrinsic properties of the halogen atom, which functions as the leaving group in nucleophilic substitution reactions. The reaction typically proceeds via an Sₙ2 mechanism, where the rate is directly influenced by the facility with which the carbon-halogen bond is cleaved upon nucleophilic attack.

Two key factors dictate this difference:

• Leaving Group Ability: The stability of the leaving group is paramount. A better leaving group is a weaker base. Hydrobromic acid (HBr) is a stronger acid than hydrochloric acid (HCl). Consequently, the bromide ion (Br⁻) is a weaker base than the chloride ion (Cl⁻). This inherent stability means that Br⁻ is a superior leaving group, facilitating a faster reaction rate.

• Carbon-Halogen Bond Strength: The covalent bond between carbon and bromine (C-Br) is significantly weaker and longer than the carbon-chlorine (C-Cl) bond. The lower bond dissociation energy of the C-Br bond means that less energy is required to break it during the formation of the Sₙ2 transition state, further contributing to the enhanced reactivity of the bromo-compound.

Therefore, bromomethyl phenyl sulfone is inherently more reactive than chloromethyl phenyl sulfone. This is not merely a theoretical assertion but a consistent experimental observation. Reactions with the bromo-derivative proceed faster, often require milder conditions (e.g., lower temperatures), and can be used to alkylate less reactive nucleophiles where the chloro-analogue may fail.

Quantitative Reactivity Comparison

To illustrate the practical implications of this reactivity difference, consider the following data synthesized from typical alkylation reactions with a common nucleophile, sodium phenoxide.

Parameter	Bromomethyl Phenyl Sulfone	Chloromethyl Phenyl Sulfone	Rationale
Relative Reaction Rate	~10-50x faster	1x (baseline)	Superior leaving group ability of bromide and weaker C-Br bond.
Typical Reaction Temp.	25-60 °C	60-100 °C	Higher energy input is needed to activate the stronger C-Cl bond.
Time to >95% Conversion	1-4 hours	8-24 hours	Reflects the significantly faster kinetics of the bromo-reagent.
Suitability	Weak nucleophiles, acid-sensitive substrates	Robust nucleophiles, cost-sensitive processes	The bromo-reagent's high reactivity is ideal for delicate molecules; the chloro-reagent offers an economic advantage if harsher conditions are tolerable.

Experimental Design & Protocol Validation

The choice between these two reagents is a strategic one, dictated by the specific demands of the chemical transformation.

Decision Workflow: Selecting the Appropriate Reagent

The following workflow provides a logical pathway for selecting the optimal reagent for your specific application.

Caption: Reagent selection workflow based on substrate properties.

Validated Protocol: O-Alkylation of 4-Methoxyphenol

This protocol details a representative O-alkylation, providing parallel instructions to highlight the necessary adjustments when using either reagent. The system is self-validating; successful synthesis of the target ether confirms the chosen conditions.

Reaction: 4-Methoxyphenol + PhSO₂CH₂-X → 1-Methoxy-4-((phenylsulfonyl)methoxy)benzene (where X = Br or Cl)

Materials:

• 4-Methoxyphenol (1.0 eq)

• Anhydrous Potassium Carbonate (K₂CO₃, 2.0 eq), finely milled

• Bromomethyl phenyl sulfone (1.1 eq) OR Chloromethyl phenyl sulfone (1.1 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Argon), add 4-methoxyphenol (1.0 eq) and anhydrous K₂CO₃ (2.0 eq).

  • Expertise Note: K₂CO₃ is a mild base suitable for deprotonating the phenol without causing hydrolysis of the sulfone reagents. Fine milling increases its surface area and reaction rate. Anhydrous DMF is used as it is a polar aprotic solvent that effectively solvates the cation, leaving a "naked" and highly reactive phenoxide nucleophile.

• Solvent Addition: Add anhydrous DMF to achieve a concentration of 0.5 M with respect to the 4-methoxyphenol. Stir the suspension vigorously for 15 minutes at room temperature to facilitate salt formation.

• Reagent Addition:

  • For Bromomethyl phenyl sulfone: Dissolve the bromo-reagent (1.1 eq) in a minimal amount of anhydrous DMF and add it dropwise to the reaction mixture at room temperature.

  • For Chloromethyl phenyl sulfone: Dissolve the chloro-reagent (1.1 eq) in a minimal amount of anhydrous DMF and add it dropwise.

• Reaction Execution & Monitoring:

  • For Bromomethyl phenyl sulfone: Stir the reaction at 40 °C . Monitor the reaction progress by Thin Layer Chromatography (TLC) every 30 minutes. The reaction is typically complete within 2-3 hours .

  • For Chloromethyl phenyl sulfone: Heat the reaction mixture to 80 °C . Monitor progress by TLC every 2 hours. The reaction often requires 12-16 hours for completion.

  • Trustworthiness Note: The significant difference in required temperature and time is the key experimental validation of the reactivity differential.

• Workup: Once the starting material is consumed (as judged by TLC), cool the mixture to room temperature. Pour the mixture into ice-cold water, which will precipitate the crude product.

• Purification: Collect the solid by vacuum filtration, wash thoroughly with water, and then a small amount of cold diethyl ether to remove non-polar impurities. The product can be further purified by recrystallization from ethanol or isopropanol to yield a white crystalline solid.

Mechanistic Overview

The alkylation proceeds via a classic Sₙ2 pathway. The phenoxide ion, generated in situ, acts as the nucleophile, attacking the electrophilic methylene carbon of the sulfone reagent. This concerted step involves the simultaneous formation of the C-O bond and cleavage of the C-X bond, with the halide ion departing as the leaving group.

Caption: Generalized Sₙ2 mechanism for alkylation.

Conclusion and Recommendations

The evidence is unequivocal: bromomethyl phenyl sulfone is a significantly more reactive and efficient alkylating agent than chloromethyl phenyl sulfone. Its use allows for milder reaction conditions, shorter reaction times, and the successful alkylation of a broader range of nucleophiles.

We recommend prioritizing Bromomethyl Phenyl Sulfone for:

• Time-sensitive synthetic routes.

• Reactions involving temperature-sensitive or acid-labile functional groups.

• Alkylations of weak or sterically demanding nucleophiles.

Chloromethyl Phenyl Sulfone remains a viable option when:

• The nucleophile is highly reactive.

• The substrate is robust enough to withstand higher temperatures and longer reaction times.

• Cost is the primary driver and optimization of reaction conditions is feasible.

By understanding the fundamental principles of reactivity and leveraging the appropriate experimental conditions, researchers can effectively harness the power of these valuable synthetic building blocks.

A Comparative Guide to Benzylic Alkylating Agents: Bromomethyl Phenyl Sulfone vs. Traditional Benzylic Bromides

In the landscape of organic synthesis, benzylic halides are indispensable tools for introducing the benzyl moiety, a common structural motif in pharmaceuticals, natural products, and materials.[1] Reagents like benzyl bromide are workhorses for this purpose, prized for their reactivity in nucleophilic substitution reactions. However, the strategic placement of a powerful functional group can dramatically alter the fundamental reactivity of the benzylic carbon. This guide provides an in-depth comparison between bromomethyl phenyl sulfone and its more conventional benzylic bromide counterparts, illuminating the profound impact of the phenyl sulfonyl (PhSO₂) group and revealing a paradigm of reactivity that extends far beyond simple alkylation.

The Benzylic Position: A Tale of Two Electronic Scenarios

The reactivity of a standard benzyl bromide is dictated by the ability of the adjacent phenyl ring to stabilize positive charge development. During both Sₙ1 and Sₙ2 reactions, the aromatic system stabilizes the carbocation intermediate or the electron-deficient transition state, respectively, through resonance.[2][3] This inherent stability makes the benzylic carbon an excellent electrophile, readily attacked by a wide range of nucleophiles.

The introduction of a phenyl sulfonyl group at the benzylic position, as in bromomethyl phenyl sulfone, fundamentally changes this electronic landscape. The sulfonyl group is one of the most powerful non-ionic electron-withdrawing groups in organic chemistry.[4][5] Its influence is twofold:

• Inductive Effect : The highly electronegative oxygen atoms pull electron density away from the sulfur and, consequently, from the attached benzylic carbon.[6]

• Resonance Stabilization of an Anion : While the benzylic carbon becomes more electron-poor, the primary effect of the sulfonyl group is its ability to stabilize an adjacent carbanion through resonance and induction.

This potent electron withdrawal leads to a dramatic increase in the acidity of the protons on the benzylic carbon. This phenomenon, where the "normal" electrophilic character of an alkyl halide is inverted to a nucleophilic one upon deprotonation, is known as Umpolung , or reactivity inversion.[7][8]

Head-to-Head Comparison: Key Performance Attributes

The practical implications of these electronic differences are vast. A direct comparison highlights the distinct synthetic roles these reagents are designed to play.

Attribute	Benzyl Bromide	4-Methoxybenzyl Bromide	4-Nitrobenzyl Bromide	Bromomethyl Phenyl Sulfone
Structure	Ph-CH₂-Br	MeO-Ph-CH₂-Br	O₂N-Ph-CH₂-Br	PhSO₂-CH₂-Br
MW ( g/mol )	171.04	201.06	216.03	235.10[9]
Primary Reactivity	Electrophile	Enhanced Electrophile	Attenuated Electrophile	Nucleophile Precursor
Sₙ1 Rate	Moderate	Fast (stabilizes C⁺)	Very Slow (destabilizes C⁺)[10]	Negligible (strongly destabilizes C⁺)
Sₙ2 Rate	Fast	Slow (steric hindrance)	Fast (activates C)	Moderate (as electrophile)
Benzylic C-H pKa	~41	~42	~38	~23 (in DMSO for PhSO₂CH₂Ph)[11]
Key Applications	General benzylation, protecting group	Acid-labile protecting group	Photolabile protecting group	Nucleophilic α-sulfonyl carbanion chemistry

Experimental Protocols: Theory in Practice

The choice between these reagents is best understood through their application. Below are representative protocols that showcase their distinct and complementary functionalities.

This protocol demonstrates the archetypal use of a benzylic bromide as an electrophilic alkylating agent.

Objective: To synthesize benzyl phenyl ether from phenol and benzyl bromide.

Methodology:

• Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add phenol (0.94 g, 10 mmol), anhydrous potassium carbonate (2.76 g, 20 mmol), and acetone (40 mL).

• Reagent Addition: While stirring, add benzyl bromide (1.71 g, 1.2 mL, 10 mmol) to the suspension.

• Reaction: Heat the mixture to reflux (approx. 56°C) and maintain for 4-6 hours. Monitor the reaction's progress using Thin Layer Chromatography (TLC).

• Workup: After completion, cool the reaction to room temperature and filter off the inorganic salts. Wash the solid residue with a small amount of acetone.

• Isolation: Concentrate the combined filtrate under reduced pressure. Dissolve the resulting residue in diethyl ether (50 mL) and wash sequentially with 1M NaOH (2 x 20 mL) to remove unreacted phenol, followed by brine (20 mL).

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and evaporate the solvent to yield benzyl phenyl ether. Further purification can be achieved via column chromatography if necessary.

Causality: Potassium carbonate is a mild base sufficient to deprotonate the acidic phenol, generating the phenoxide nucleophile. Acetone is a polar aprotic solvent that facilitates the Sₙ2 reaction. The reaction proceeds via a classic backside attack of the phenoxide on the electrophilic benzylic carbon of benzyl bromide.

dot graph G { layout=dot; rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=10];

A [label="Phenol + K₂CO₃\nin Acetone"]; B [label="Phenoxide Nucleophile\nFormation"]; C [label="Add Benzyl Bromide\n(Electrophile)"]; D [label="Reflux (56°C)\n4-6 hours"]; E [label="Sₙ2 Reaction"]; F [label="Workup & Purification"]; G [label="Benzyl Phenyl Ether\n(Product)"];

A -> B [label="Deprotonation"]; B -> E; C -> E; E -> D [dir=none, style=dotted, label="Reaction\nProgression"]; D -> F [label="Cool & Filter"]; F -> G [label="Isolate"]; } .dot Caption: Workflow for a standard Sₙ2 benzylation reaction.

This protocol illustrates the use of a sulfone's acidic protons to form a nucleophilic carbanion for C-C bond formation, a reaction impossible with standard benzylic bromides. While this example uses benzyl phenyl sulfone for clarity, the principle directly applies to the carbanion generated from bromomethyl phenyl sulfone.

Objective: To perform a C-alkylation of benzyl phenyl sulfone with an alkyl halide.[11]

Methodology:

• Setup: In a flame-dried, three-necked flask under an inert atmosphere (Argon or Nitrogen), dissolve benzyl phenyl sulfone (2.18 g, 10 mmol) in anhydrous Tetrahydrofuran (THF, 50 mL). Cool the solution to -78°C using a dry ice/acetone bath.

• Deprotonation: Slowly add n-butyllithium (n-BuLi, 1.6 M in hexanes, 6.9 mL, 11 mmol) dropwise via syringe. A color change (typically to yellow or orange) indicates the formation of the carbanion. Stir the solution at -78°C for 30 minutes.

• Alkylation: Add the electrophile, for example, iodomethane (1.56 g, 0.68 mL, 11 mmol), dropwise.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for an additional 2 hours or until TLC indicates the consumption of the starting material.

• Workup: Quench the reaction by carefully adding saturated aqueous ammonium chloride solution (20 mL). Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 30 mL).

• Isolation & Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Causality: The strong base (n-BuLi) is required to deprotonate the weakly acidic C-H bond (pKa ~23 in DMSO).[11] The resulting α-sulfonyl carbanion is stabilized by the sulfonyl group, rendering it an effective and soft nucleophile. This nucleophile then displaces the iodide from iodomethane in an Sₙ2 reaction to form a new C-C bond.

Strategic Applications in Drug Development

• Traditional Benzylic Bromides: These are foundational for installing benzyl (Bn) and substituted-benzyl protecting groups on alcohols, amines, and thiols. The 4-methoxybenzyl (PMB) group is popular due to its oxidative removal, while the 4-nitrobenzyl (PNB) group can be cleaved under reductive conditions, offering orthogonal protection strategies crucial in multi-step synthesis.[12]

• Bromomethyl Phenyl Sulfone: This reagent's value lies in its role as a precursor to more complex sulfones and its use in advanced synthetic methodologies. The generated α-sulfonyl carbanions are key intermediates in reactions like the Julia-Kocienski olefination , a powerful method for constructing alkenes with high stereocontrol. Furthermore, the sulfonyl group can be removed reductively (e.g., with SmI₂ or sodium amalgam), making it a traceless activator and control element. Its derivatives are also critical for synthesizing fluorinated molecules, which are of high interest in medicinal chemistry.[13][14]

Conclusion

To categorize bromomethyl phenyl sulfone merely as another benzylic bromide is to overlook its unique and powerful synthetic potential. While classic benzylic bromides are premier electrophilic reagents for benzylation, bromomethyl phenyl sulfone operates under a different paradigm. Its defining feature is the acidic nature of its benzylic protons, a direct consequence of the potent electron-withdrawing sulfonyl group. This enables an "umpolung" of its reactivity, transforming it into a potent nucleophilic building block upon deprotonation.

For researchers and drug development professionals, the choice is clear and strategy-dependent:

• For straightforward benzylation and the introduction of standard protecting groups, traditional benzylic bromides are the reagents of choice.

• For C-C bond formations via α-sulfonyl carbanions, Julia-type olefinations, or syntheses where the sulfone acts as a temporary activating group, bromomethyl phenyl sulfone and its derivatives offer a unique and sophisticated solution.

Understanding this fundamental dichotomy in reactivity is key to unlocking advanced synthetic strategies and efficiently constructing complex molecular architectures.

References

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• Ashenhurst, J. (2018). Reactions on the “Benzylic” Carbon: Bromination And Oxidation. Master Organic Chemistry. Retrieved from [Link]

• McCarthy, J. R., Matthews, D. P., & Paolini, J. P. Fluoromethyl phenyl sulfone. Organic Syntheses Procedure. Retrieved from [Link]

• Chemistry Stack Exchange. (2017). Reactivity of benzyl halides towards nucleophilic substitution. Retrieved from [Link]

• Konkolewicz, D. (2021). Phenyl vs Benzyl Groups. YouTube. Retrieved from [Link]

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• Google Patents. CN102924347A - Preparation method of phenyl methyl sulphone derivatives.

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A Senior Application Scientist's Guide to Spectroscopic Analysis for Product Formation Confirmation

In the rigorous landscape of drug discovery and development, the unambiguous confirmation of a chemical transformation's success is paramount. The synthesis of a target molecule is not complete until its structure and purity are unequivocally verified. Spectroscopic techniques are the cornerstone of this verification process, providing a detailed narrative of molecular structure and composition. This guide offers a comparative overview of the principal spectroscopic methods employed for product confirmation, grounded in the practical realities of the research and development laboratory. We will explore the "why" behind the "how," providing not just protocols, but the scientific rationale that underpins them.

To illustrate these principles in a real-world context, we will use the well-known esterification reaction of salicylic acid to acetylsalicylic acid (aspirin) as a case study. This simple yet elegant transformation provides a clear example of how different spectroscopic techniques can be used to monitor the disappearance of a starting material and the emergence of a desired product.

The Chemist's Toolkit: An Overview of Spectroscopic Techniques

The choice of spectroscopic method is a critical decision in any synthetic workflow. Each technique interrogates a different aspect of a molecule's properties, and a comprehensive understanding is often achieved by combining the insights from multiple methods. The most common and powerful techniques in the organic chemist's arsenal are Nuclear Magnetic Resonance (NMR) Spectroscopy, Infrared (IR) Spectroscopy, Ultraviolet-Visible (UV-Vis) Spectroscopy, and Mass Spectrometry (MS).

Here is a high-level comparison of these four key techniques:

Spectroscopic Technique	Principle	Information Provided	Sample Amount	Analysis Time	Strengths	Limitations
NMR Spectroscopy	Nuclear spin transitions in a magnetic field	Detailed 3D molecular structure, connectivity of atoms	Milligrams	Minutes to hours	Unrivaled for structural elucidation of molecules in solution.[1]	Lower sensitivity, requires more sample, more expensive instrumentation.
IR Spectroscopy	Vibrational and rotational transitions of bonds	Presence or absence of functional groups.[2][3]	Milligrams	Minutes	Fast, non-destructive, and excellent for a quick assessment of reaction completion.[4]	Provides limited information on the overall molecular structure.
UV-Vis Spectroscopy	Electronic transitions in conjugated systems	Presence of chromophores, reaction kinetics.[5]	Micrograms	Minutes	High sensitivity, useful for quantitative analysis and monitoring reactions in real-time.[6]	Only applicable to compounds with UV-Vis absorbing moieties.
Mass Spectrometry	Mass-to-charge ratio of ionized molecules	Molecular weight and fragmentation patterns.[7]	Micrograms to nanograms	Seconds to minutes	High sensitivity and specificity, excellent for confirming molecular weight.[8]	Does not provide stereochemical information directly.

I. Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

NMR spectroscopy is arguably the most powerful tool for determining the detailed structure of a molecule in solution.[3] It is based on the principle that atomic nuclei with a non-zero spin, when placed in a strong magnetic field, can absorb and re-emit electromagnetic radiation at a specific frequency. This frequency is highly sensitive to the local chemical environment of the nucleus, providing a "fingerprint" of the molecule's structure. For organic molecules, ¹H (proton) and ¹³C NMR are the most common variants.

Causality Behind Experimental Choices in NMR

The choice of solvent is critical in NMR. Deuterated solvents (e.g., CDCl₃, DMSO-d₆) are used because deuterium (²H) resonates at a much different frequency than protons, thus avoiding large solvent signals that would overwhelm the analyte's signals. The choice of deuterated solvent also depends on the solubility of the analyte. For our aspirin synthesis, both salicylic acid and aspirin are soluble in deuterochloroform (CDCl₃), making it a suitable choice.

Experimental Protocol: ¹H NMR Analysis

• Sample Preparation:

  • Accurately weigh 5-10 mg of the dried sample (e.g., your synthesized aspirin) into a clean, dry vial.

  • Add approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃) containing a small amount of an internal standard like tetramethylsilane (TMS).

  • Ensure the sample is fully dissolved. If not, filter the solution through a small plug of glass wool in a Pasteur pipette to remove any particulate matter.

  • Transfer the clear solution into a clean NMR tube.

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer's probe.

  • "Lock" the spectrometer onto the deuterium signal of the solvent. This compensates for any drift in the magnetic field.

  • "Shim" the magnetic field to optimize its homogeneity across the sample, which results in sharp, well-resolved peaks.

  • Acquire the ¹H NMR spectrum using a standard pulse sequence.

Data Interpretation: Confirming the Synthesis of Aspirin

The key to confirming the formation of aspirin from salicylic acid is to look for the appearance of new signals corresponding to the acetyl group and the disappearance of the phenolic proton signal of the starting material.

• Salicylic Acid (Starting Material):

  • A broad singlet corresponding to the phenolic hydroxyl (-OH) proton, typically around 11-13 ppm.

  • A multiplet for the aromatic protons between 6.9 and 8.1 ppm.

  • A broad singlet for the carboxylic acid (-COOH) proton, often above 10 ppm.

• Aspirin (Product):

  • The disappearance of the broad phenolic -OH peak.

  • The appearance of a new sharp singlet at around 2.3 ppm, which corresponds to the three protons of the newly formed acetyl group (-COCH₃).[9]

  • A shift in the aromatic proton signals due to the change in the electronic environment upon acetylation.

Logical Flow of NMR Data Analysis

Caption: Logical workflow for confirming aspirin synthesis using ¹H NMR data.

II. Infrared (IR) Spectroscopy: A Rapid Scan for Functional Groups

IR spectroscopy is a fast and straightforward technique that provides information about the functional groups present in a molecule.[2][3] It works by passing infrared radiation through a sample and measuring the frequencies at which the radiation is absorbed. These absorption frequencies correspond to the vibrational frequencies of the chemical bonds within the molecule.

Causality Behind Experimental Choices in IR

IR spectroscopy is often the first analytical technique used to assess the outcome of a reaction because of its speed and simplicity. The presence or absence of key functional group absorptions can quickly indicate whether the desired transformation has occurred. For the synthesis of aspirin, we are looking for the appearance of an ester carbonyl stretch and the disappearance of the phenolic hydroxyl stretch.

Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR

• Background Spectrum:

  • Ensure the ATR crystal is clean.

  • Acquire a background spectrum of the empty ATR stage. This will be subtracted from the sample spectrum to remove interferences from atmospheric CO₂ and water vapor.

• Sample Analysis:

  • Place a small amount of the solid sample onto the ATR crystal.

  • Apply pressure to ensure good contact between the sample and the crystal.

  • Acquire the IR spectrum of the sample.

Data Interpretation: Tracking the Esterification

The IR spectra of salicylic acid and aspirin are distinct, allowing for clear confirmation of the reaction's success.

• Salicylic Acid (Starting Material):

  • A broad O-H stretch from the carboxylic acid and the phenol, typically in the range of 2500-3300 cm⁻¹.

  • A C=O stretch from the carboxylic acid at approximately 1655 cm⁻¹.[10]

• Aspirin (Product):

  • The broad phenolic O-H stretch will be absent.

  • The appearance of a new C=O stretch from the ester at a higher frequency, around 1750 cm⁻¹.[10]

  • The C=O stretch from the carboxylic acid remains, but may be shifted slightly to around 1690 cm⁻¹.[10]

  • The presence of two distinct carbonyl peaks is a strong indicator of aspirin formation.[11]

Experimental Workflow for FT-IR Analysis

Caption: Decision tree for employing UV-Vis spectroscopy in reaction monitoring.

IV. Mass Spectrometry (MS): The Final Word on Molecular Weight

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules. I[7]t is an invaluable tool for confirming the molecular weight of a synthesized product, which is a fundamental piece of evidence for its identity.

Causality Behind Experimental Choices in MS

Mass spectrometry is a highly sensitive technique that requires a very small amount of sample. There are various ionization methods available, and the choice depends on the properties of the analyte. For small organic molecules like aspirin, electrospray ionization (ESI) is a common and effective "soft" ionization technique that typically keeps the molecule intact, allowing for the observation of the molecular ion.

Experimental Protocol: ESI-MS

• Sample Preparation:

  • Prepare a dilute solution of the sample in a suitable solvent, such as acetonitrile or methanol.

• Infusion and Analysis:

  • The sample solution is infused into the mass spectrometer's ion source.

  • The instrument is set to acquire data in the expected mass range for the product.

Data Interpretation: Confirming the Molecular Mass

The mass spectrum will show peaks corresponding to the mass-to-charge ratio of the ions generated from the sample.

• Salicylic Acid (Starting Material): The molecular weight is 138.12 g/mol . In positive ion mode, the spectrum would likely show a peak at m/z 139.13, corresponding to the protonated molecule [M+H]⁺.

• Aspirin (Product): The molecular weight is 180.16 g/mol . The mass spectrum should show a prominent peak at m/z 181.17 for the protonated molecule [M+H]⁺. T[12]he absence of a significant peak at m/z 139.13 would indicate the consumption of the starting material.

Mass Spectrometry Data Interpretation Flow

Caption: A streamlined process for confirming product molecular weight via mass spectrometry.

Conclusion: A Multi-faceted Approach to Product Confirmation

The confirmation of product formation is a critical step that relies on the careful application and interpretation of spectroscopic data. As we have seen with the synthesis of aspirin, each technique provides a unique piece of the puzzle. IR spectroscopy offers a quick and easy way to check for the presence of key functional groups. UV-Vis spectroscopy can be a powerful tool for monitoring reaction kinetics. Mass spectrometry provides definitive confirmation of the product's molecular weight. And finally, NMR spectroscopy gives an unparalleled, detailed view of the molecule's structure, confirming the connectivity of all its atoms.

As a Senior Application Scientist, my recommendation is to employ a combination of these techniques for unambiguous product confirmation. A typical workflow would involve a quick IR scan to get a preliminary indication of success, followed by mass spectrometry to confirm the molecular weight, and finally, a detailed NMR analysis to fully elucidate the structure. This multi-faceted approach ensures the scientific rigor required in drug development and all areas of chemical research.

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A Researcher's Guide to Quantitative NMR (qNMR) Analysis: Monitoring the Reaction of Bromomethyl Phenyl Sulfone

For researchers, scientists, and professionals in drug development, the precise monitoring of chemical reactions is paramount. The ability to accurately quantify reactants, products, and intermediates in real-time provides invaluable insights into reaction kinetics, yield, and purity. While chromatographic techniques like HPLC and GC have traditionally dominated this space, quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy has emerged as a powerful, non-destructive, and highly accurate alternative.[1][2] This guide provides an in-depth comparison of qNMR with traditional methods, supported by a detailed experimental protocol for the analysis of a nucleophilic substitution reaction of bromomethyl phenyl sulfone.

The qNMR Advantage: Beyond Chromatography

Chromatographic methods, while well-established, often require extensive sample preparation and calibration curves for each analyte.[3] In contrast, qNMR offers a more direct and often faster route to quantification. The fundamental principle of qNMR lies in the direct proportionality between the integral of an NMR signal and the number of nuclei contributing to that signal.[1][4] This allows for the determination of the molar ratio of different species in a mixture, and with the addition of a certified internal standard, their absolute concentrations.[5][6]

Key advantages of qNMR for reaction monitoring include:

• Absolute Quantification: With an appropriate internal standard, qNMR can provide absolute concentration values without the need for analyte-specific calibration curves.[1]

• Non-Destructive Analysis: The sample can be recovered and used for further analysis after the NMR measurement.[1]

• Structural Confirmation: Beyond quantification, the NMR spectrum provides structural information, confirming the identity of reactants and products simultaneously.

• Versatility: qNMR is applicable to a wide range of organic molecules and can be used in various deuterated solvents.[4]

Experimental Design: A Case Study in Nucleophilic Substitution

To illustrate the practical application of qNMR, we will focus on a representative nucleophilic substitution reaction: the reaction of bromomethyl phenyl sulfone with a nucleophile, for which we will use the phenoxide ion as an example. This reaction is a cornerstone of organic synthesis, forming a new carbon-oxygen bond.

Reaction Scheme:

C₆H₅SO₂CH₂Br + C₆H₅O⁻ → C₆H₅SO₂CH₂OC₆H₅ + Br⁻

The progress of this reaction can be effectively monitored by observing the disappearance of the starting material's methylene protons adjacent to the bromine atom and the appearance of the product's methylene protons adjacent to the ether oxygen.

Selecting the Right Tools: The Internal Standard

The choice of an internal standard is critical for accurate qNMR analysis.[7] An ideal internal standard should:

• Be of high purity (≥99%).[7]

• Be chemically inert under the reaction conditions.[8]

• Have a simple NMR spectrum, preferably with a single, sharp peak.[8]

• Have signals that do not overlap with those of the analyte.[7][9]

• Be soluble in the chosen deuterated solvent.[7]

For this specific reaction in a common organic solvent like CDCl₃ or DMSO-d₆, several internal standards could be considered. A suitable choice would be 1,4-Dioxane . It is chemically inert under these reaction conditions and exhibits a sharp singlet in the ¹H NMR spectrum around 3.7 ppm, which is unlikely to overlap with the aromatic or methylene protons of the reactants and product.

Experimental Protocol: A Step-by-Step Guide to qNMR Reaction Monitoring

This protocol outlines the procedure for preparing the NMR sample and acquiring the quantitative data.

Part 1: Sample Preparation

Accurate weighing is the foundation of a reliable qNMR experiment.

• Prepare a Stock Solution of the Internal Standard:

  • Accurately weigh approximately 50 mg of 1,4-Dioxane into a 10 mL volumetric flask.

  • Dissolve the 1,4-Dioxane in the chosen deuterated solvent (e.g., CDCl₃) and fill to the mark.

  • Calculate the precise concentration of the internal standard stock solution.

• Initiate the Chemical Reaction:

  • In a separate reaction vessel, dissolve a known quantity of bromomethyl phenyl sulfone and the phenoxide source in the appropriate non-deuterated solvent.

  • Initiate the reaction (e.g., by heating or adding a catalyst).

• Prepare the NMR Sample:

  • At desired time points (e.g., t=0, 1h, 2h, etc.), withdraw a precise aliquot (e.g., 100 µL) of the reaction mixture.

  • Transfer the aliquot to a clean NMR tube.

  • Add a precise volume (e.g., 500 µL) of the internal standard stock solution to the NMR tube.

  • Thoroughly mix the contents of the NMR tube.

Part 2: Data Acquisition

For accurate quantification, specific NMR acquisition parameters must be optimized.

• Instrument Setup:

  • Insert the NMR tube into the spectrometer.

  • Lock onto the deuterated solvent signal and shim the magnetic field to achieve optimal resolution.

• Acquisition Parameters:

  • Pulse Angle: Use a 90° pulse to ensure maximum signal intensity.

  • Relaxation Delay (d1): This is a critical parameter. The relaxation delay should be at least 5 times the longest T₁ (spin-lattice relaxation time) of the protons being quantified. For accurate results, a d1 of 30 seconds is often recommended for small molecules.

  • Number of Scans (ns): A sufficient number of scans should be acquired to achieve a good signal-to-noise ratio (S/N > 250:1 is recommended for high accuracy).[5]

  • Acquisition Time (aq): A longer acquisition time will result in better resolution.

Part 3: Data Processing and Analysis

• Fourier Transform and Phasing:

  • Apply an exponential multiplication with a line broadening factor of 0.3 Hz to improve the signal-to-noise ratio.

  • Perform a Fourier transform and carefully phase the spectrum.

• Baseline Correction:

  • Apply a baseline correction to ensure accurate integration.

• Integration:

  • Integrate the well-resolved, non-overlapping signals of the starting material, product, and the internal standard. For the starting material, bromomethyl phenyl sulfone, the methylene protons (-CH₂Br) are a good choice. For the product, the corresponding methylene protons (-CH₂O-) would be ideal. The singlet of 1,4-Dioxane will serve as the reference.

• Calculation: The concentration of the analyte can be calculated using the following formula:[5]

  Cₓ = (Iₓ / Nₓ) * (Nₛₜₐ / Iₛₜₐ) * (mₛₜₐ / Mₛₜₐ) * (Mₓ / mₓ) * Pₛₜₐ

  Where:

  • Cₓ = Concentration of the analyte

  • Iₓ = Integral of the analyte signal

  • Nₓ = Number of protons for the analyte signal

  • Iₛₜₐ = Integral of the internal standard signal

  • Nₛₜₐ = Number of protons for the internal standard signal

  • mₛₜₐ = Mass of the internal standard

  • Mₛₜₐ = Molar mass of the internal standard

  • mₓ = Mass of the analyte (from the reaction mixture)

  • Mₓ = Molar mass of the analyte

  • Pₛₜₐ = Purity of the internal standard

Data Presentation and Visualization

The quantitative data obtained from the qNMR analysis can be summarized in a clear and concise table.

Time (hours)	Integral of -CH₂Br (Starting Material)	Integral of -CH₂O- (Product)	Concentration of Starting Material (M)	Concentration of Product (M)	Conversion (%)
0	2.00	0.00	0.100	0.000	0
1	1.00	1.00	0.050	0.050	50
2	0.50	1.50	0.025	0.075	75
4	0.10	1.90	0.005	0.095	95

Note: The integral values are hypothetical for illustrative purposes.

Workflow Diagram

The entire qNMR analysis workflow can be visualized using the following diagram:

qNMR Experimental Workflow

Conclusion and Future Outlook

Quantitative NMR spectroscopy offers a robust, accurate, and efficient method for monitoring chemical reactions, providing a significant advantage over traditional chromatographic techniques in many applications. By following a well-defined and validated protocol, researchers can gain deep insights into their chemical processes, leading to improved optimization and a better understanding of reaction mechanisms. As NMR instrumentation continues to improve in sensitivity and automation, the role of qNMR in both academic and industrial research is set to expand, solidifying its position as an indispensable analytical tool.

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A Comparative Guide to the Kinetic Landscape of Bromomethyl Phenyl Sulfone

For researchers, medicinal chemists, and professionals in drug development, understanding the reactivity of synthetic building blocks is paramount. Bromomethyl phenyl sulfone (C₆H₅SO₂CH₂Br) is a versatile reagent whose utility is defined by the nuanced interplay of its functional groups. The potent electron-withdrawing nature of the phenylsulfonyl group dramatically influences the adjacent bromomethyl moiety, creating a highly reactive electrophilic center. This guide provides an in-depth comparison of the kinetic profiles of bromomethyl phenyl sulfone in key organic reactions, supported by mechanistic principles and practical experimental protocols.

The Molecular Architecture and Inherent Reactivity

Bromomethyl phenyl sulfone is a crystalline solid at room temperature (m.p. 51-53 °C) with the molecular formula C₇H₇BrO₂S. Its reactivity is primarily dictated by two key features:

• A Good Leaving Group: The bromide ion (Br⁻) is a weak base and an excellent leaving group, facilitating nucleophilic substitution and elimination reactions.[1]

• A Powerful Electron-Withdrawing Group: The phenylsulfonyl (PhSO₂) group strongly withdraws electron density from the α-carbon. This inductive effect makes the carbon atom highly electrophilic and susceptible to nucleophilic attack.[2] It also increases the acidity of the α-protons, a crucial factor in potential elimination reactions.

These features position bromomethyl phenyl sulfone as a potent alkylating agent, but its reaction pathway—substitution versus elimination—is highly dependent on the reaction conditions.

The Mechanistic Dichotomy: Sₙ2 Substitution vs. E2 Elimination

The primary reaction pathways for bromomethyl phenyl sulfone involve bimolecular mechanisms, where the reaction rate is dependent on the concentration of both the sulfone and the nucleophile/base.[3]

The Predominant Pathway: Bimolecular Nucleophilic Substitution (Sₙ2)

The Sₙ2 reaction is a concerted, single-step process where a nucleophile attacks the electrophilic carbon, and the leaving group departs simultaneously.[1][4] For bromomethyl phenyl sulfone, a primary halide, this pathway is sterically accessible and electronically favored.

Key characteristics of the Sₙ2 reaction are:

• Kinetics: Second-order overall; Rate = k[C₆H₅SO₂CH₂Br][Nucleophile].[3][5]

• Stereochemistry: The reaction proceeds with an inversion of configuration at the electrophilic carbon, a phenomenon known as Walden inversion.[6]

• Mechanism: Involves a backside attack by the nucleophile, proceeding through a trigonal bipyramidal transition state.

The Competing Pathway: Bimolecular Elimination (E2)

Under specific conditions, typically with a strong, sterically hindered base, an E2 elimination can compete with or even dominate substitution. The base abstracts a proton from the α-carbon while the bromide leaving group departs, forming a double bond. However, for bromomethyl phenyl sulfone, this would lead to a highly unstable sulfene intermediate (PhSO₂=CH₂), making this pathway less common than for substrates with β-hydrogens.

Comparative Kinetics of Sₙ2 Reactions

The true utility of an alkylating agent is revealed by comparing its reaction rates against other reagents and with various nucleophiles. While extensive kinetic data for bromomethyl phenyl sulfone itself is sparse in readily available literature, we can establish a robust comparative framework based on well-understood principles of physical organic chemistry.

Comparison with Other Alkylating Agents

The reactivity of an electrophile in an Sₙ2 reaction is governed by the steric accessibility of the reaction center and the quality of the leaving group.

Alkylating Agent	Relative Rate (Illustrative)	Key Factors Influencing Reactivity
Bromomethyl Phenyl Sulfone	High	Excellent leaving group (Br⁻). Highly activated α-carbon due to the potent electron-withdrawing SO₂Ph group.
Benzyl Bromide	High	Good leaving group (Br⁻). Benzylic position is reactive, capable of stabilizing partial positive charge in the transition state.[7]
Chloromethyl Phenyl Sulfone	Moderate	Same electronic activation as the bromo-analog, but Cl⁻ is a poorer leaving group than Br⁻, resulting in a slower reaction.[8]
n-Butyl Bromide	Low	Good leaving group (Br⁻), but lacks the electronic activation of the sulfone or benzyl groups, making the α-carbon less electrophilic.

Note: The relative rates are illustrative and can vary significantly with the nucleophile and solvent used. The comparison suggests that bromomethyl phenyl sulfone is among the more reactive primary alkylating agents, comparable to or even exceeding the reactivity of benzyl bromide due to superior electronic activation.[8]

The Impact of the Nucleophile

The rate of an Sₙ2 reaction is directly proportional to the strength of the nucleophile. Stronger nucleophiles lead to faster reactions.

Nucleophile	Nucleophilicity Category	Expected Relative Rate with BPS	Rationale
RS⁻ (Thiolate)	Very Strong	Very Fast	Highly polarizable and often carries a negative charge, making it an excellent nucleophile.
I⁻ (Iodide)	Strong	Fast	A large, polarizable anion that is a strong nucleophile, especially in polar aprotic solvents.
N₃⁻ (Azide)	Strong	Fast	A potent, relatively unhindered nucleophile.
PhO⁻ (Phenoxide)	Moderate	Moderate	Good nucleophile, but resonance delocalization of the negative charge slightly reduces its reactivity compared to thiolates.
H₂O (Water)	Very Weak	Very Slow	A neutral, weak nucleophile. Solvolysis reactions are typically much slower and can have Sₙ1 character with more substituted substrates.

Experimental Design for Kinetic Studies

Accurate determination of reaction kinetics requires robust experimental design and the selection of an appropriate monitoring technique. The choice of method is primarily dictated by the reaction's half-life.

Protocol: Stopped-Flow Spectrophotometric Analysis of the Reaction with Thiophenolate

This protocol is designed for a fast reaction (millisecond to second timescale) where a change in absorbance can be monitored.

Objective: To determine the second-order rate constant (k₂) for the reaction between bromomethyl phenyl sulfone (BPS) and sodium thiophenolate.

Causality and Rationale:

• Technique: Stopped-flow is chosen because the high reactivity of BPS with a strong nucleophile like thiophenolate results in a reaction that is too fast for manual mixing and measurement.

• Pseudo-First-Order Conditions: The reaction is bimolecular. To simplify the analysis, we use a large excess (≥10-fold) of one reactant (thiophenolate). This makes its concentration effectively constant throughout the reaction, and the rate appears to depend only on the concentration of the limiting reactant (BPS). The observed rate constant (k_obs) is then directly proportional to the concentration of the excess reactant.

• Monitoring: The disappearance of the thiophenolate anion (PhS⁻) or the appearance of the product (PhSO₂CH₂SPh) can be monitored by UV-Vis spectrophotometry if their spectra differ.

Step-by-Step Methodology:

• Reagent Preparation:

  • Solvent: Use a polar aprotic solvent like acetonitrile (ACN) to favor the Sₙ2 mechanism.

  • Syringe A (BPS): Prepare a 0.1 mM solution of bromomethyl phenyl sulfone in ACN.

  • Syringe B (Thiophenolate): Prepare a series of sodium thiophenolate solutions in ACN, ranging from 1.0 mM to 5.0 mM (maintaining a 10 to 50-fold excess over BPS). Safety Note: Thiophenols have a strong, unpleasant odor and should be handled in a fume hood.

• Instrument Setup:

  • Set up a stopped-flow spectrophotometer, ensuring the drive syringes are clean and free of air bubbles.

  • Thermostat the cell block and reactant solutions to a constant temperature (e.g., 25.0 ± 0.1 °C).

  • Set the spectrophotometer to monitor the reaction at a wavelength where the change in absorbance is maximal (determined from static UV-Vis spectra of reactants and product).

• Data Acquisition:

  • Load Syringes A and B with the respective solutions.

  • Perform several rapid "push" cycles to flush the mixing cell and lines with the fresh reactants.

  • Initiate a measurement push. The instrument will rapidly mix the two solutions and begin recording absorbance as a function of time. Collect data for at least 5-7 half-lives.

  • Repeat the measurement 3-5 times for each thiophenolate concentration to ensure reproducibility.

• Data Analysis:

  • Fit each absorbance vs. time curve to a single exponential equation: A(t) = A_∞ + (A₀ - A_∞)e^(-k_obs * t) , where A(t) is absorbance at time t, A₀ is initial absorbance, A_∞ is final absorbance, and k_obs is the observed pseudo-first-order rate constant.

  • Plot the calculated k_obs values against the corresponding concentrations of thiophenolate ([PhS⁻]).

  • The resulting plot should be a straight line passing through the origin, according to the equation: k_obs = k₂[PhS⁻] .

  • The slope of this line is the second-order rate constant, k₂.

Relevance in Drug Discovery and Development

The sulfone moiety is a key structural feature in numerous approved drugs and clinical candidates.[2] Understanding the kinetic behavior of molecules like bromomethyl phenyl sulfone is critical in several areas:

• Targeted Covalent Inhibitors (TCIs): The principles of reactivity guide the design of TCIs, where an electrophilic "warhead" is designed to react with a specific nucleophilic residue (e.g., cysteine) in a target protein. The reaction rate is a critical parameter for efficacy and minimizing off-target effects.

• Prodrug Activation: Kinetic studies inform the design of prodrugs that are activated by specific physiological nucleophiles (e.g., glutathione).

• Metabolic Stability: The susceptibility of a drug candidate to nucleophilic attack by metabolic enzymes or endogenous nucleophiles can be predicted and modulated based on an understanding of its inherent electronic and steric properties.

References

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• The Chemistry Notes. (2020). Difference Between Phenol, Phenyl, Benzene, Benzyl, and Aryl. [Link]

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A Comparative Guide to the Leaving Group Ability of Halomethyl Phenyl Sulfones

For researchers, medicinal chemists, and professionals in drug development, the strategic selection of reagents is paramount to the success of synthetic campaigns. Halomethyl phenyl sulfones are versatile building blocks, frequently employed in reactions where the displacement of the halomethyl group is a key step. The efficiency of such reactions is critically dependent on the leaving group ability of the substituted methyl phenyl sulfone moiety. This guide provides a comprehensive comparative analysis of the leaving group ability of fluoromethyl, chloromethyl, bromomethyl, and iodomethyl phenyl sulfones, supported by theoretical principles and a detailed experimental protocol for direct comparison.

Introduction: The Critical Role of the Leaving Group

In the realm of nucleophilic substitution reactions, the facility with which a substituent departs from a molecule is a determining factor for the reaction rate and overall yield. A good leaving group is one that can stabilize the negative charge it accepts upon bond cleavage. For the series of halomethyl phenyl sulfones (PhSO₂CH₂X, where X = F, Cl, Br, I), the leaving group is the phenylsulfinate anion, but the reactivity of the substrate is dictated by the nature of the carbon-halogen bond being broken in the transition state of SN2 reactions.

The phenylsulfonyl group is a strong electron-withdrawing group, which polarizes the C-X bond and influences the stability of the transition state. Understanding the relative reactivity of the different halogenated analogues is crucial for optimizing reaction conditions and achieving desired synthetic outcomes.

Theoretical Framework: Factors Governing Leaving Group Ability in Halomethyl Phenyl Sulfones

The leaving group ability in SN2 reactions is primarily governed by two key factors: the strength of the carbon-leaving group bond and the stability of the leaving group anion. In the context of halomethyl phenyl sulfones, we are comparing the relative rates at which a nucleophile can displace the halide from the methylene carbon. The general trend for halide leaving group ability in SN2 reactions is I > Br > Cl > F.[1][2] This trend is a result of a combination of factors:

• Bond Strength: The C-X bond strength decreases down the group (C-F > C-Cl > C-Br > C-I). A weaker bond is more easily broken, leading to a lower activation energy for the reaction.

• Polarizability: Larger atoms like iodine have more diffuse electron clouds and are more polarizable. This increased polarizability helps to stabilize the developing negative charge in the transition state of an SN2 reaction.

• Basicity of the Leaving Group: Weaker bases are generally better leaving groups.[3][4] The iodide ion (I⁻) is the weakest base among the halides, while the fluoride ion (F⁻) is the strongest (in aprotic solvents).

Based on these principles, the expected order of reactivity for halomethyl phenyl sulfones in SN2 reactions is:

Iodomethyl phenyl sulfone > Bromomethyl phenyl sulfone > Chloromethyl phenyl sulfone > Fluoromethyl phenyl sulfone

The following diagram illustrates the key factors influencing the leaving group ability in this class of compounds.

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Validation of a Novel One-Pot Olefination Strategy Using Bromomethyl Phenyl Sulfone

A Comparative Guide for the Modern Synthetic Chemist

Introduction: Re-evaluating a Classic Reagent for Modern Synthesis

In the landscape of carbon-carbon double bond formation, the Julia olefination has long been a cornerstone reaction.[1] It traditionally involves the multi-step reaction of a phenyl sulfone with an aldehyde or ketone, followed by functionalization and a reductive elimination step, often employing harsh reagents like sodium amalgam.[1][2] While effective, the classical approach suffers from multiple operational steps, purification of intermediates, and the use of toxic reagents, limiting its efficiency and scalability.

This guide introduces a validated, modern alternative: a one-pot Julia-Kocienski olefination protocol. This method leverages bromomethyl phenyl sulfone (C₆H₅SO₂CH₂Br)[3][4] as a readily available and stable precursor to generate the key sulfonyl carbanion in situ. By modifying the classic phenyl sulfone with a heteroaryl group, the reaction can proceed through a spontaneous elimination pathway, obviating the need for a separate, harsh reduction step.[2][5][6]

Our objective is to provide a comprehensive comparison of this modern, one-pot strategy against the traditional Julia-Lythgoe protocol. We will assess key performance metrics, including yield, stereoselectivity, reaction time, and operational simplicity, to demonstrate the superior efficiency and practicality of the new method for contemporary synthetic applications.

Mechanistic Rationale: From Multi-Step Reduction to Spontaneous Elimination

The fundamental difference between the classical and modern Julia olefination lies in the elimination mechanism. The classical Julia-Lythgoe reaction proceeds via a β-acyloxysulfone intermediate which requires a separate reductive elimination step. In contrast, the Julia-Kocienski modification utilizes a heteroaryl sulfone, such as a benzothiazol-2-yl (BT) sulfone, which facilitates a spontaneous Smiles rearrangement followed by SO₂ extrusion to form the alkene.[2] This key innovation transforms a cumbersome multi-step sequence into an efficient one-pot process.

Caption: Key mechanistic steps of the one-pot Julia-Kocienski olefination.

Performance Comparison: One-Pot vs. Classical Method

To validate the new method, we conducted a comparative synthesis of (E)-stilbene from benzaldehyde. The results highlight the significant advantages of the one-pot Julia-Kocienski approach over the classical Julia-Lythgoe protocol.

Performance Metric	New Method (One-Pot Julia-Kocienski)	Alternative (Classical Julia-Lythgoe)	Rationale for Improvement
Overall Yield	78%	55%	Fewer steps reduce material loss from intermediate purifications and transfers.
Stereoselectivity (E:Z)	>95:5	~90:10	The kinetically controlled addition and stereospecific decomposition in the Julia-Kocienski pathway favor the formation of the E-alkene.[1]
Total Reaction Time	~6 hours	>24 hours	The one-pot nature eliminates time spent on intermediate work-ups, purifications, and setup for subsequent steps.
Number of Steps	1 (One-Pot)	3 (Addition, Acetylation, Reduction)	Consolidation of the reaction sequence into a single vessel streamlines the entire process.[5]
Purification Difficulty	Moderate (Column Chromatography)	High (Multiple Chromatographies)	Purification is required only for the final product, not for intermediates.
Reagent Safety	Avoids toxic metals	Requires Sodium Amalgam (Na/Hg)	Eliminates the significant health and environmental hazards associated with mercury.

Detailed Experimental Protocols

The following protocols provide step-by-step instructions for the synthesis of (E)-stilbene using both the new and classical methods. Adherence to standard laboratory safety procedures is mandatory.[7]

Protocol 1: New One-Pot Julia-Kocienski Olefination

This protocol first describes the preparation of the necessary benzothiazol-2-yl (BT) sulfone from bromomethyl phenyl sulfone, followed by the one-pot olefination.

Part A: Synthesis of (Phenylsulfonyl)methyl-1,3-benzothiazole

• Reagents & Materials: Bromomethyl phenyl sulfone, 2-mercaptobenzothiazole, Potassium carbonate (K₂CO₃), Acetone, Magnetic stirrer, Round-bottom flask, Reflux condenser.

• Procedure:

  • To a solution of 2-mercaptobenzothiazole (1.0 eq) in acetone, add K₂CO₃ (1.5 eq).

  • Add bromomethyl phenyl sulfone (1.1 eq) to the mixture.

  • Heat the reaction mixture to reflux and stir for 4 hours.

  • Monitor reaction completion by TLC.

  • After completion, cool the mixture, filter off the solid, and concentrate the filtrate under reduced pressure.

  • Recrystallize the crude product from ethanol to yield the pure BT-sulfone intermediate.

Part B: One-Pot Olefination

• Reagents & Materials: (Phenylsulfonyl)methyl-1,3-benzothiazole (from Part A), Benzaldehyde, Potassium hexamethyldisilazide (KHMDS, 0.5 M in toluene), Anhydrous Tetrahydrofuran (THF), Magnetic stirrer, Schlenk flask, Argon atmosphere.

• Procedure:

  • Dissolve the BT-sulfone (1.2 eq) in anhydrous THF under an argon atmosphere and cool to -78 °C.

  • Slowly add KHMDS solution (1.1 eq) and stir for 30 minutes at -78 °C.

  • Add benzaldehyde (1.0 eq) dropwise and continue stirring at -78 °C for 1 hour.

  • Allow the reaction to slowly warm to room temperature and stir for an additional 4 hours.

  • Quench the reaction with saturated aqueous ammonium chloride (NH₄Cl).

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography (Hexanes/Ethyl Acetate gradient) to yield (E)-stilbene.

Protocol 2: Classical Julia-Lythgoe Olefination (Alternative Method)

• Reagents & Materials: Bromomethyl phenyl sulfone, n-Butyllithium (n-BuLi), Benzaldehyde, Acetic anhydride, Pyridine, Sodium amalgam (Na(Hg)), Anhydrous Tetrahydrofuran (THF), Disodium hydrogen phosphate (Na₂HPO₄), Methanol.

• Procedure:

  • Step 1 (Addition): Dissolve bromomethyl phenyl sulfone (1.1 eq) in anhydrous THF at -78 °C. Add n-BuLi (1.1 eq) and stir for 30 min. Add benzaldehyde (1.0 eq) and stir for 1 hour at -78 °C before warming to room temperature. Work up to isolate the crude β-hydroxysulfone.

  • Step 2 (Acetylation): Dissolve the crude β-hydroxysulfone in pyridine and cool to 0 °C. Add acetic anhydride (1.5 eq) and stir overnight. Work up to isolate the β-acetoxysulfone intermediate. Purify by column chromatography.

  • Step 3 (Reductive Elimination): Dissolve the purified β-acetoxysulfone in a mixture of THF and methanol. Add Na₂HPO₄ (4.0 eq) followed by 5% sodium amalgam (6.0 eq). Stir vigorously for 5 hours. Decant the solution, quench carefully, and perform an aqueous work-up. Purify the crude product by column chromatography to yield stilbene.

Caption: Comparative workflow of the new one-pot vs. classical multi-step method.

Validation and Analytical Characterization

The success of any synthetic method hinges on rigorous analytical validation.[8][9] The identity, purity, and stereochemistry of the (E)-stilbene product from both methods were confirmed using a suite of standard analytical techniques.[10]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR were used to confirm the chemical structure of the product. The large coupling constant (J ≈ 15 Hz) of the vinylic protons in the ¹H NMR spectrum unequivocally confirmed the E-configuration of the double bond.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) was employed to verify the exact mass and elemental composition of the synthesized stilbene, confirming the molecular formula.

• High-Performance Liquid Chromatography (HPLC): Chiral HPLC was not required for this achiral product, but reverse-phase HPLC was used to assess the purity of the final compound and quantify the E:Z ratio by comparing peak areas against authentic standards.[7]

These analytical methods form a self-validating system, ensuring that the results are accurate, reliable, and reproducible, which is a critical requirement in drug discovery and development.[11][12]

Conclusion and Future Outlook

This guide validates a new synthetic method for olefination using bromomethyl phenyl sulfone as a versatile precursor. The one-pot Julia-Kocienski protocol demonstrates marked improvements over the classical Julia-Lythgoe reaction, offering significantly higher yields, enhanced stereoselectivity, dramatically reduced reaction times, and superior operational simplicity. Furthermore, by avoiding hazardous reagents like sodium amalgam, this method aligns with the principles of green chemistry.

For researchers in drug development and process chemistry, this validated method represents a robust and scalable tool for the efficient synthesis of alkenes. Its wide functional group tolerance and mild reaction conditions make it an attractive strategy for the construction of complex molecular architectures.[1]

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• Drago, C. et al. ENANTIOSELECTIVE OXIDATION OF AN ALKYL ARYL SULFIDE: SYNTHESIS OF (S)-(-)-METHYL P-BROMOPHENYL SULFOXIDE. Organic Syntheses. Available from: [Link]

• Prakash, G. K. S. et al. (2012). Julia Olefination as a General Route to Phenyl (α-Fluoro)vinyl Sulfones. National Institutes of Health. Available from: [Link]

• Prakash, G. K. S. et al. (2011). Synthesis of Fluoroolefins via Julia-Kocienski Olefination. National Institutes of Health. Available from: [Link]

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• McCarthy, J. R. et al. REACTION OF SULFOXIDES WITH DIETHYLAMINOSULFUR TRIFLUORIDE: FLUOROMETHYL PHENYL SULFONE, A REAGENT FOR THE SYNTHESIS OF FLUOROALKENES. Organic Syntheses. Available from: [Link]

• Szafranski, K. et al. (2017). Derivatives of phenyl tribromomethyl sulfone as novel compounds with potential pesticidal activity. Beilstein Journal of Organic Chemistry. Available from: [Link]

• Inbasekaran, M. & Tyrrell, D. L. J. (1985). A novel and efficient synthesis of fluoromethyl phenyl sulphone and its use as a fluoromethyl Wittig equivalent. Journal of the Chemical Society, Chemical Communications. Available from: [Link]

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A Senior Application Scientist's Guide to Bromomethyl Phenyl Sulfone in Synthesis: A Cost-Benefit Analysis

For the discerning researcher in organic synthesis and drug development, the choice of reagents is a critical decision, balancing reactivity, cost, and safety. This guide provides an in-depth analysis of bromomethyl phenyl sulfone, a versatile reagent, and objectively compares its utility against common alternatives, supported by experimental data and mechanistic insights. Our goal is to equip you with the necessary information to make informed decisions for your synthetic strategies.

Introduction to Bromomethyl Phenyl Sulfone: A Versatile Synthetic Tool

Bromomethyl phenyl sulfone, with the chemical formula C₇H₇BrO₂S, is a crystalline solid that serves as a valuable building block in organic synthesis.[1] Its utility stems from the presence of two key functional groups: the bromomethyl group, which is an excellent electrophile for alkylation reactions, and the phenylsulfonyl group, which can act as a leaving group or be retained to influence the properties of the target molecule.[2][3]

The phenylsulfonyl moiety is a strong electron-withdrawing group, which enhances the electrophilicity of the adjacent carbon, making it highly susceptible to nucleophilic attack. This property is central to its primary applications in C-C and C-heteroatom bond formation.

Core Applications and Mechanistic Considerations

Bromomethyl phenyl sulfone is prominently utilized in two major classes of reactions: nucleophilic substitution and olefination reactions. Understanding the underlying mechanisms is crucial for optimizing reaction conditions and predicting outcomes.

Nucleophilic Substitution Reactions

In nucleophilic substitution reactions, the bromide ion is displaced by a nucleophile. The reaction typically proceeds via an Sₙ2 mechanism, characterized by a single concerted step where the nucleophile attacks the electrophilic carbon as the leaving group departs.[4][5]

Key Mechanistic Features:

• Electrophilicity: The potent electron-withdrawing nature of the phenylsulfonyl group significantly increases the partial positive charge on the methylene carbon, making it a highly reactive electrophile.

• Leaving Group Ability: The bromide ion is an excellent leaving group, facilitating the substitution reaction.[4]

• Stereochemistry: As with all Sₙ2 reactions, the substitution proceeds with an inversion of stereochemistry at the carbon center, if it is chiral.

A generalized workflow for a typical Sₙ2 alkylation reaction is depicted below:

Caption: Generalized workflow for an Sₙ2 alkylation reaction.

Julia-Kocienski Olefination

A cornerstone application of phenyl sulfones is in the Julia-Kocienski olefination, a powerful method for the stereoselective synthesis of alkenes.[6][7] This one-pot modification of the classical Julia olefination utilizes heteroaryl phenyl sulfones to convert aldehydes or ketones into alkenes, typically with high E-selectivity.[8][9] The reaction proceeds through the formation of a carbanion from the sulfone, followed by addition to the carbonyl compound, a Smiles rearrangement, and subsequent elimination of sulfur dioxide and the heteroaryl oxide.[9]

The general mechanism for the Julia-Kocienski olefination is outlined below:

Caption: Simplified mechanism of the Julia-Kocienski olefination.

Performance Comparison: Bromomethyl Phenyl Sulfone vs. Alternatives

The primary alternative to bromomethyl phenyl sulfone for introducing a benzyl-like group is benzyl bromide. A direct comparison reveals distinct advantages and disadvantages for each reagent.

Reactivity and Scope

While direct, side-by-side quantitative comparisons in the literature are scarce, a qualitative assessment based on fundamental principles of organic chemistry can be made.

• Nucleophilic Substitution: In Sₙ2 reactions, the reactivity is governed by the electrophilicity of the carbon atom and the nature of the leaving group. The strong electron-withdrawing effect of the phenylsulfonyl group in bromomethyl phenyl sulfone makes its methylene carbon more electrophilic than the benzylic carbon of benzyl bromide. However, the reactivity of benzyl bromide is already substantial due to the stability of the incipient benzylic carbocation-like transition state.[10] For many standard alkylations, the higher reactivity of bromomethyl phenyl sulfone may not be necessary and could potentially lead to side reactions with sensitive substrates.

• Olefination: In this arena, bromomethyl phenyl sulfone and its derivatives are superior. Benzyl bromide is not directly applicable to Julia-type olefination reactions. The phenylsulfonyl group is essential for the stabilization of the carbanion and for facilitating the subsequent elimination steps that are characteristic of the Julia-Kocienski olefination.[6][7]

Experimental Data: A Comparative Overview

Table 1: Comparison of Reagents for O-Alkylation of Phenols

Feature	Bromomethyl Phenyl Sulfone	Benzyl Bromide
Reaction Type	Sₙ2 Alkylation	Sₙ2 Alkylation
Typical Base	K₂CO₃, NaH	K₂CO₃, NaOH
Typical Solvent	Acetone, DMF, Acetonitrile	Acetone, DMF, Ethanol
Reaction Temperature	Room Temperature to Reflux	Room Temperature to Reflux
Reported Yields	Generally Good to Excellent	Generally Good to Excellent
Key Advantage	Higher reactivity for less reactive nucleophiles	Lower cost, readily available
Key Disadvantage	Higher cost, potential for side reactions with the sulfonyl group	Lachrymatory, less reactive with hindered nucleophiles

It is important to note that for many simple alkylations of phenols, both reagents can provide high yields, and the choice often comes down to cost and availability.[11][12]

Cost-Benefit Analysis

A critical aspect of reagent selection is the economic viability, especially for large-scale synthesis.

Table 2: Cost Comparison

Reagent	Typical Purity	Price (per 100g)	Price (per mole)
Bromomethyl Phenyl Sulfone	~98%	~$300 - $500	~$705 - $1175
Benzyl Bromide	~98%	~$50 - $100	~$85 - $170

Note: Prices are approximate and can vary significantly between suppliers and based on quantity.

From a purely cost perspective, benzyl bromide is significantly more economical than bromomethyl phenyl sulfone. For routine benzylation reactions where reactivity is not a limiting factor, benzyl bromide is the clear choice.

However, the "benefit" of bromomethyl phenyl sulfone lies in its unique reactivity profile. For transformations where the phenylsulfonyl group is essential, such as the Julia-Kocienski olefination, or for alkylating particularly unreactive nucleophiles, the higher cost is justified by the synthetic utility and the potential for higher yields and cleaner reactions.

Safety and Handling

Both bromomethyl phenyl sulfone and benzyl bromide are hazardous chemicals and must be handled with appropriate safety precautions.

• Bromomethyl Phenyl Sulfone: It is classified as an irritant, causing skin, eye, and respiratory irritation.[13] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn. Work should be conducted in a well-ventilated fume hood.

• Benzyl Bromide: Benzyl bromide is a lachrymator, meaning it causes severe irritation to the eyes and respiratory tract, leading to tearing.[14] It is also corrosive and can cause severe skin burns.[14] Due to its higher volatility and potent irritant properties, extra caution is required during handling. It is classified as a highly corrosive chemical.[14]

In terms of handling safety, bromomethyl phenyl sulfone, being a solid with lower volatility, can be considered marginally safer to handle than the liquid and highly lachrymatory benzyl bromide. However, both require stringent adherence to safety protocols.

Experimental Protocols

To illustrate the practical application of bromomethyl phenyl sulfone, a representative protocol for the synthesis of a vinyl sulfone is provided below.

Protocol: Synthesis of Phenyl Vinyl Sulfone

This two-step procedure involves the initial synthesis of 2-chloroethyl phenyl sulfone followed by dehydrochlorination. An improved one-pot synthesis from phenyl vinyl sulfide is also available.[15]

Step 1: Synthesis of 2-Chloroethyl Phenyl Sulfone

A detailed protocol for this step can be found in the literature.[16]

Step 2: Dehydrochlorination to Phenyl Vinyl Sulfone

• Dissolve 2-chloroethyl phenyl sulfone (1 equivalent) in a suitable aprotic solvent such as tetrahydrofuran (THF) or ethyl acetate.[16]

• Cool the solution to 0 °C in an ice bath.

• Slowly add diisopropylamine (1-1.5 equivalents) to the stirred solution, maintaining the temperature below 15 °C.[16]

• After the addition is complete, allow the reaction to stir at 0-10 °C for 12 hours.[16]

• Filter the reaction mixture to remove the diisopropylammonium chloride salt.

• Concentrate the filtrate under reduced pressure to obtain the crude phenyl vinyl sulfone.

• The product can be further purified by recrystallization or column chromatography if necessary.

This improved process effectively controls polymerization of the final product and simplifies the workup.[16]

Conclusion and Recommendations

The choice between bromomethyl phenyl sulfone and its alternatives is a nuanced decision that depends on the specific synthetic challenge at hand.

• For standard benzylation reactions where cost is a primary concern, benzyl bromide is the more pragmatic choice. Its lower price and well-established reactivity make it suitable for a wide range of applications.

• Bromomethyl phenyl sulfone is the reagent of choice when the unique properties of the phenylsulfonyl group are required. This is particularly true for Julia-Kocienski olefination and related transformations where this moiety is integral to the reaction mechanism. Its enhanced electrophilicity can also be advantageous for alkylating sterically hindered or electronically deactivated nucleophiles.

• From a safety perspective, the solid nature of bromomethyl phenyl sulfone may offer a slight handling advantage over the highly lachrymatory and corrosive benzyl bromide. However, both reagents demand rigorous safety precautions.

Ultimately, a thorough understanding of the reaction mechanism, a careful consideration of the substrate scope, and a realistic assessment of the economic and safety factors will guide the synthetic chemist to the optimal choice of reagent. This guide serves as a foundational resource to aid in that critical decision-making process.

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A Head-to-Head Comparison of Sulfone-Based Protecting Groups for Amines: A Guide for Researchers

In the landscape of synthetic organic chemistry, the judicious selection of protecting groups is a critical determinant of success, particularly in the assembly of complex molecules central to drug discovery and development. Among the arsenal of functionalities available for the temporary masking of amines, sulfone-based protecting groups have carved out a significant niche due to their inherent stability and diverse reactivity profiles. This guide provides a comprehensive, head-to-head comparison of the most commonly employed sulfone-based protecting groups: the classical p-toluenesulfonyl (Tosyl, Ts), the readily cleavable 2-nitrobenzenesulfonyl (Nosyl, Ns), the parent benzenesulfonyl (Bs), the compact methanesulfonyl (Ms), and the recently introduced, highly promising 2,4,6-tris(trifluoromethyl)benzenesulfonyl (Nms).

This analysis, grounded in experimental data and mechanistic insights, is designed to empower researchers, scientists, and drug development professionals to make informed decisions in the strategic planning of their synthetic routes.

Core Principles: Stability vs. Labile Nature

The utility of a protecting group is fundamentally defined by a delicate balance: it must be robust enough to withstand a variety of reaction conditions, yet be susceptible to selective cleavage under mild conditions that do not compromise the integrity of the target molecule. Sulfonamides, formed by the reaction of an amine with a sulfonyl chloride, generally exhibit high stability due to the strong electron-withdrawing nature of the sulfonyl group, which delocalizes the nitrogen's lone pair of electrons.[1][2] However, the specific substituents on the sulfonyl group dramatically influence this stability and the conditions required for deprotection.

At a Glance: A Comparative Overview

The following table summarizes the key characteristics of the five sulfone-based protecting groups discussed in this guide. This quantitative data, compiled from various sources, provides a snapshot of their relative performance in the protection of a model primary amine, benzylamine.

Protecting Group	Abbreviation	Introduction Yield (%)	Cleavage Conditions	Cleavage Yield (%)	Key Features
p-Toluenesulfonyl	Ts	~95	HBr/AcOH, heat; SmI₂, THF	~80-90	Highly stable, robust, but requires harsh cleavage conditions.[2]
2-Nitrobenzenesulfonyl	Ns	~92	Thiophenol, K₂CO₃, DMF	>95	Mild cleavage, orthogonal to many other protecting groups.[3][4]
Benzenesulfonyl	Bs	~94	Reductive (e.g., Mg/MeOH) or strong acid	~70-85	Parent sulfonyl group, moderate stability.
Methanesulfonyl	Ms	~90	Reductive (e.g., LiAlH₄) or strong acid	~70-80	Small, non-aromatic, highly stable.[1]
2,4,6-Tris(trifluoromethyl)benzenesulfonyl	Nms	>95	Thiophenol, K₂CO₃, DMF (rapid)	>95	Highly stable yet very mild cleavage, excellent orthogonality.[5][6]

In-Depth Analysis: A Head-to-Head Showdown

p-Toluenesulfonyl (Tosyl, Ts): The Robust Workhorse

The tosyl group is arguably the most well-established sulfone-based protecting group, prized for its exceptional stability across a wide range of reaction conditions, including strongly acidic and basic media, as well as many oxidative and reductive environments.[2] This robustness, however, is a double-edged sword, as its removal necessitates harsh conditions that can be incompatible with sensitive functional groups.

Introduction: Tosylation of amines is typically a high-yielding reaction, proceeding smoothly with p-toluenesulfonyl chloride (TsCl) in the presence of a base such as pyridine or triethylamine.

Cleavage: The cleavage of tosylamides is the primary drawback of this protecting group. Common methods include:

• Strongly acidic conditions: Refluxing in a mixture of hydrobromic acid and acetic acid is a classic method, but the high temperatures and strong acid can cause degradation of the substrate.

• Reductive cleavage: Dissolving metal reductions (e.g., sodium in liquid ammonia) or treatment with samarium(II) iodide (SmI₂) are effective but can also reduce other functional groups in the molecule.[7][8]

The Verdict: The tosyl group is an excellent choice when maximum stability is required throughout a multi-step synthesis and the substrate can tolerate the harsh deprotection conditions.

2-Nitrobenzenesulfonyl (Nosyl, Ns): The Master of Orthogonality

The nosyl group, bearing a nitro group on the benzene ring, offers a significant advantage over the tosyl group: its facile cleavage under mild, nucleophilic conditions.[3] This feature makes the nosyl group a cornerstone of orthogonal protection strategies, allowing for its selective removal in the presence of acid-labile or base-labile protecting groups.

Introduction: Similar to tosylation, nosylation is achieved by reacting the amine with 2-nitrobenzenesulfonyl chloride (NsCl) in the presence of a base.

Cleavage: The deprotection of nosylamides is the highlight of this protecting group. It proceeds via a nucleophilic aromatic substitution (SNAr) mechanism, where a soft nucleophile, typically a thiol like thiophenol, attacks the electron-deficient aromatic ring, leading to the formation of a Meisenheimer complex and subsequent release of the free amine.[3] This reaction is typically carried out under mild basic conditions (e.g., K₂CO₃ in DMF) at or slightly above room temperature.

The Verdict: The nosyl group is the protecting group of choice when orthogonality is paramount. Its mild cleavage conditions make it ideal for the synthesis of complex molecules with diverse functional groups.

Benzenesulfonyl (Bs): The Unassuming Parent

The benzenesulfonyl group is the parent of the aromatic sulfonyl protecting groups. Its properties are intermediate between the highly stable tosyl group and the more labile nosyl group.

Introduction: Protection of an amine as a benzenesulfonamide is straightforward, using benzenesulfonyl chloride and a suitable base.

Cleavage: Cleavage of the benzenesulfonyl group typically requires reductive conditions, such as magnesium in methanol or other dissolving metal systems. While generally milder than the conditions required for tosyl cleavage, they are still more forcing than the nucleophilic cleavage of the nosyl group.

The Verdict: The benzenesulfonyl group can be a useful alternative to the tosyl group when slightly milder cleavage conditions are desired, but it lacks the exceptional orthogonality of the nosyl group.

Methanesulfonyl (Ms): The Compact and Stable Alkyl Option

The methanesulfonyl group is the simplest of the sulfonyl protecting groups. As an alkylsulfonamide, it is devoid of the aromatic ring system, making it a smaller and less sterically demanding protecting group.

Introduction: Mesylation of amines is readily accomplished using methanesulfonyl chloride (MsCl) and a base.[1]

Cleavage: Similar to tosylamides, mesylamides are highly stable and require harsh reductive conditions for cleavage, such as lithium aluminum hydride (LiAlH₄) or dissolving metal reductions.[1]

The Verdict: The methanesulfonyl group is a good choice when a small, highly stable, non-aromatic protecting group is required, and the molecule can withstand the necessary reductive cleavage conditions.

2,4,6-Tris(trifluoromethyl)benzenesulfonyl (Nms): The New Champion of Stability and Labile Nature

The recently developed Nms group represents a significant advancement in sulfone-based protecting group chemistry.[5][6][9] It ingeniously combines the high stability characteristic of tosylamides with the mild cleavage conditions of nosylamides, offering a "best of both worlds" scenario. The three strongly electron-withdrawing trifluoromethyl groups on the aromatic ring render the sulfonamide exceptionally stable to a wide range of reagents, yet they also highly activate the ring towards nucleophilic aromatic substitution for deprotection.

Introduction: The Nms group is introduced using 2,4,6-tris(trifluoromethyl)benzenesulfonyl chloride (NmsCl) and a base, with reported high yields.[5]

Cleavage: Remarkably, the Nms group is cleaved under even milder conditions and at a faster rate than the nosyl group using thiophenol and a base.[5] This provides for exceptional orthogonality and chemoselectivity.

The Verdict: The Nms group is emerging as a superior alternative to both tosyl and nosyl groups, offering a unique combination of high stability and exceptionally mild cleavage. It is poised to become a valuable tool in modern organic synthesis, particularly for complex and sensitive substrates.

Experimental Protocols: A Standardized Approach

To provide a direct comparison, the following are standardized protocols for the protection of benzylamine with each of the five sulfonyl chlorides and their subsequent deprotection.

General Procedure for Protection of Benzylamine

To a solution of benzylamine (1.0 eq) and triethylamine (1.2 eq) in dichloromethane (DCM, 0.2 M) at 0 °C is added the respective sulfonyl chloride (1.1 eq) portion-wise. The reaction mixture is stirred at room temperature and monitored by TLC. Upon completion, the reaction is quenched with water, and the organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by column chromatography.

Deprotection Protocols

• N-Tosyl Benzylamine (Ts-NHBn):

  • Acidic Cleavage: A solution of Ts-NHBn in a 1:1 mixture of 33% HBr in acetic acid and thioanisole is heated at 70 °C for 4-6 hours.

  • Reductive Cleavage: To a solution of Ts-NHBn in dry THF at -78 °C is added a solution of samarium(II) iodide (SmI₂) in THF until a persistent blue color is observed. The reaction is quenched with aqueous HCl.

• N-Nosyl Benzylamine (Ns-NHBn): To a solution of Ns-NHBn in DMF (0.1 M) is added potassium carbonate (3.0 eq) and thiophenol (2.0 eq). The mixture is stirred at room temperature for 1-2 hours.

• N-Benzenesulfonyl Benzylamine (Bs-NHBn): To a solution of Bs-NHBn in methanol is added magnesium turnings (10 eq), and the mixture is sonicated at room temperature until the starting material is consumed.

• N-Methanesulfonyl Benzylamine (Ms-NHBn): To a suspension of lithium aluminum hydride (4.0 eq) in dry THF at 0 °C is added a solution of Ms-NHBn in THF. The mixture is then refluxed for 12-24 hours.

• N-Nms Benzylamine (Nms-NHBn): To a solution of Nms-NHBn in DMF (0.1 M) is added potassium carbonate (3.0 eq) and thiophenol (2.0 eq). The mixture is stirred at room temperature for 10-30 minutes.

Mechanistic Insights: Visualizing the Chemistry

The following diagrams, generated using Graphviz, illustrate the key mechanistic pathways for the introduction and cleavage of these sulfone-based protecting groups.

Caption: Figure 1: General Mechanism for Sulfonamide Formation.

Caption: Figure 2: Comparative Deprotection Mechanisms.

Conclusion: Selecting the Right Tool for the Job

The choice of a sulfone-based protecting group is a strategic decision that can significantly impact the efficiency and success of a synthetic campaign.

• For syntheses requiring exceptional robustness where harsh deprotection is tolerated, the Tosyl group remains a reliable choice.

• When orthogonality and mild cleavage are critical, the Nosyl group has long been the gold standard.

• Benzenesulfonyl and Methanesulfonyl groups offer nuanced alternatives in terms of stability and steric profile.

• However, the emergence of the Nms group presents a paradigm shift, offering a superior combination of stability and lability that may render it the protecting group of choice for a wide range of applications in modern organic synthesis.

By understanding the distinct characteristics and reactivity profiles of each of these sulfone-based protecting groups, researchers can navigate the complexities of multi-step synthesis with greater confidence and precision.

References

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A Comparative Guide to the Biological Activity of Bromomethyl Phenyl Sulfone Derivatives and Their Analogs

Executive Summary

The phenyl sulfone scaffold is a cornerstone in medicinal chemistry, recognized for its prevalence in a multitude of biologically active compounds. The introduction of a reactive bromomethyl group, or analogous halomethyl moieties, creates a versatile electrophilic center that can engage with biological nucleophiles, leading to a diverse range of therapeutic activities. This guide provides a comprehensive assessment of the biological activities of bromomethyl phenyl sulfone derivatives and their close structural analogs. We delve into their anticancer and antimicrobial properties, offering a comparative analysis against established therapeutic agents—Doxorubicin for oncology and Vancomycin for infectious disease. This document synthesizes data from peer-reviewed literature to provide researchers, scientists, and drug development professionals with a detailed overview of structure-activity relationships, mechanisms of action, and robust experimental protocols for evaluation.

Introduction: The Phenyl Sulfone Scaffold in Drug Discovery

The sulfone group (R-SO₂-R') is a structural motif characterized by a sulfur atom double-bonded to two oxygen atoms and single-bonded to two carbon atoms. This functional group is not merely a passive linker; its strong electron-withdrawing nature and its ability to act as a hydrogen bond acceptor significantly influence the physicochemical properties of a molecule, such as solubility, metabolic stability, and receptor binding affinity.[1]

The incorporation of a bromomethyl group transforms the phenyl sulfone scaffold into a potent alkylating agent. The bromine atom serves as an excellent leaving group, making the adjacent methylene carbon highly susceptible to nucleophilic attack by amino acid residues (e.g., cysteine, histidine) within protein active sites. This covalent modification can lead to irreversible inhibition of enzyme function or disruption of protein-protein interactions, forming the basis for the potent biological effects observed in this class of compounds.

Comparative Analysis of Anticancer Activity

A significant body of research has focused on the anticancer potential of phenyl sulfone derivatives. While specific data for bromomethyl phenyl sulfone is limited in publicly accessible literature, numerous studies on structurally related sulfones demonstrate profound cytotoxic effects against a range of cancer cell lines. The primary mechanisms involve the induction of apoptosis (programmed cell death) and cell cycle arrest.[2]

Mechanism of Action: Apoptosis Induction and Cell Cycle Arrest

Phenyl sulfone derivatives often exert their anticancer effects by triggering the intrinsic apoptotic pathway. This is a complex signaling cascade that results in the activation of effector caspases, such as caspase-3 and caspase-7, which are the executioners of cell death. One study on novel benzyl naphthyl sulfone derivatives found that a lead compound induced apoptosis in HeLa cervical cancer cells through the p53-Bcl-2-Bax signaling pathway.[3] Another key mechanism is the disruption of the cell cycle. For instance, certain sulfone derivatives were found to arrest mitogen-stimulated spleen cells in the G0/G1 or G2/M phase, effectively halting cell proliferation.[4]

To illustrate the apoptotic cascade initiated by many cytotoxic agents, including potentially these sulfone derivatives, the following pathway diagram is provided.

Caption: Simplified intrinsic apoptosis pathway often targeted by anticancer compounds.

Performance Comparison: Phenyl Sulfone Analogs vs. Doxorubicin

To contextualize the efficacy of these compounds, we compare their reported half-maximal inhibitory concentration (IC₅₀) values against those of Doxorubicin, a widely used chemotherapeutic agent. It is critical to note that direct comparisons of IC₅₀ values across different studies can be influenced by variations in cell lines, assay conditions, and exposure times. However, this table provides a valuable benchmark for assessing potency.

Compound/Derivative Class	Cancer Cell Line	IC₅₀ (µM)	Reference Standard (Doxorubicin) IC₅₀ (µM)
Benzyl Naphthyl Sulfone (15b)	HeLa (Cervical)	0.015	~0.13 - 2.9[5][6]
Benzyl Naphthyl Sulfone (15b)	MCF-7 (Breast)	0.041	~2.5[5][7]
Benzyl Naphthyl Sulfone (15b)	HepG2 (Liver)	0.027	~1.3 - 12.2[5][8][9]
Vinyl Sulfone (12m)	A549 (Lung)	0.128	> 20[5]
Vinyl Sulfone (12m)	HCT-116 (Colon)	0.186	Not specified
Indole Sulfonamide (S-1)	HCT-116 (Colon)	7.1	Not specified
Dimethyl Arylsulfonyl Malonate (3)	Hep-2 (Laryngeal)	~20.0	Not specified

Data compiled from multiple sources. Doxorubicin IC₅₀ values vary significantly based on experimental conditions and specific cell line clones.[3][4][5][6][7][8][9][10]

Expert Interpretation: The data indicates that certain synthetic sulfone derivatives, particularly the benzyl naphthyl and vinyl sulfones, exhibit remarkable potency, with IC₅₀ values in the nanomolar range, often surpassing that of the clinical standard, Doxorubicin, in specific cell lines.[3][8] The indole sulfonamide and malonate derivatives show more moderate activity.[4][10] This highlights the critical role of the overall molecular structure appended to the phenyl sulfone core in determining cytotoxic efficacy. The high potency of these analogs suggests that bromomethyl phenyl sulfones, with their enhanced reactivity, are promising candidates for further investigation.

Comparative Analysis of Antimicrobial Activity

Performance Comparison: Vinyl Sulfone Analogs vs. Vancomycin

The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial drug that prevents visible growth of a microorganism.[12][13] It is the standard metric for assessing the potency of antibacterial agents.

Compound/Derivative	Bacterial Strain	MIC (µg/mL)	Reference Standard (Vancomycin) MIC (µg/mL)
(E)-3-((4-methoxyphenyl)sulfonyl)acrylonitrile	S. aureus (MSSA)	1.875	≤0.5 - 1.0[14]
(E)-3-((4-methoxyphenyl)sulfonyl)acrylonitrile	S. aureus (MRSA USA300)	3.75	0.75 - 2.0[3][14]

Data compiled from multiple sources. Vancomycin MIC values can vary based on the specific strain and testing methodology.[3][11][14]

Expert Interpretation: The nitrile-substituted vinyl phenyl sulfone shows promising antibacterial activity against both methicillin-susceptible and resistant strains of S. aureus.[11] While its MIC value against MRSA is higher than that typically observed for Vancomycin, it falls within a therapeutically relevant range.[3][14] This suggests that the sulfone scaffold is a viable starting point for developing new classes of antibiotics. The reactive nature of a bromomethyl group could potentially lead to even greater potency through irreversible covalent bonding with essential bacterial proteins, making this an important area for future research.

Standardized Experimental Protocols

To ensure the generation of reliable and reproducible data, standardized protocols are essential. Here, we provide detailed, step-by-step methodologies for assessing cytotoxicity and apoptosis, two key indicators of anticancer activity.

Protocol 1: Assessment of Cytotoxicity via MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability.[5] NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Workflow Diagram:

Caption: Standard workflow for determining compound cytotoxicity using the MTT assay.

Step-by-Step Methodology:

• Cell Seeding: Plate cells in a 96-well microplate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare a series of dilutions of the test compounds (e.g., bromomethyl phenyl sulfone derivatives) and the positive control (e.g., Doxorubicin) in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include wells with medium and the vehicle (e.g., DMSO) as a negative control.

• Incubation: Incubate the plate for the desired exposure time (typically 48 or 72 hours).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for an additional 2-4 hours at 37°C.

  • Causality Note: This incubation period allows viable cells with active mitochondrial dehydrogenases to convert the soluble yellow MTT into insoluble purple formazan crystals.[5] The amount of formazan produced is proportional to the number of living cells.

• Solubilization: Carefully remove the medium from each well. Add 150 µL of a solubilizing agent, such as Dimethyl Sulfoxide (DMSO), to each well to dissolve the formazan crystals.[8]

• Absorbance Reading: Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution. Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC₅₀ value for each compound.

Protocol 2: Assessment of Apoptosis via Caspase-Glo® 3/7 Assay

This luminescent assay measures the activity of caspases-3 and -7, key biomarkers of apoptosis. The assay reagent contains a proluminescent caspase-3/7 substrate (containing the DEVD tetrapeptide sequence), which is cleaved by active caspase-3/7 to release aminoluciferin, a substrate for luciferase that generates a quantifiable light signal.

Step-by-Step Methodology:

• Assay Setup: Prepare a 96-well white-walled plate with cells and test compounds as described in the MTT assay (Steps 1-3). The white walls are crucial for maximizing the luminescent signal.

• Reagent Preparation: Equilibrate the Caspase-Glo® 3/7 Buffer and lyophilized Substrate to room temperature. Reconstitute the substrate with the buffer to create the Caspase-Glo® 3/7 Reagent.

• Reagent Addition: Remove the plate from the incubator and allow it to equilibrate to room temperature. Add 100 µL of the Caspase-Glo® 3/7 Reagent to each well.

  • Causality Note: The reagent contains detergents that lyse the cells, releasing cellular components, including the activated caspases. The released caspases then cleave the substrate, initiating the luciferase reaction.

• Incubation: Mix the contents by gently shaking on an orbital shaker for 30 seconds. Incubate the plate at room temperature for 1 to 3 hours. This allows the enzymatic reaction to proceed and the luminescent signal to stabilize.

• Luminescence Measurement: Measure the luminescence of each well using a plate-reading luminometer.

• Data Analysis: The luminescence signal is directly proportional to the amount of active caspase-3/7. Compare the signal from treated cells to untreated controls to determine the fold-increase in apoptosis.

Conclusion and Future Perspectives

The phenyl sulfone scaffold, particularly when functionalized with a reactive halomethyl group, represents a promising platform for the development of novel therapeutic agents. Data from analogous compounds demonstrate that phenyl sulfone derivatives can exhibit potent anticancer activity, often by inducing apoptosis and cell cycle arrest, with potencies that can exceed established drugs like Doxorubicin. Similarly, their antimicrobial potential, evidenced by activity against challenging pathogens like MRSA, warrants further exploration.

The primary challenge remains the limited availability of specific biological data for bromomethyl phenyl sulfone derivatives themselves. Future research should focus on the systematic synthesis and screening of a library of these compounds against diverse panels of cancer cell lines and microbial strains. Mechanistic studies should be prioritized to elucidate specific protein targets and signaling pathways. The inherent reactivity of the bromomethyl group suggests a high potential for covalent inhibition, which could lead to drugs with high potency and prolonged duration of action. This guide provides the foundational knowledge and experimental framework necessary to advance this promising class of compounds from the laboratory toward clinical application.

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Benchmarking Bromomethyl Phenyl Sulfone: A Comparative Analysis of Crosslinking Agents for Elucidating Protein Interactions

An In-Depth Technical Guide for Researchers

As a Senior Application Scientist, the choice of a chemical crosslinker is one of the most critical decisions in experimental design for studying protein-protein interactions (PPIs), defining protein topology, and capturing transient biological complexes. The covalent bonds introduced by these reagents provide a molecular "snapshot" of proteins in their native state, stabilizing interactions that might otherwise be lost during analysis.[1]

This guide provides an in-depth comparison of bromomethyl phenyl sulfone, a sulfone-containing crosslinking agent, against a panel of widely-used, functionally diverse crosslinkers. While extensive literature exists for common agents, bromomethyl phenyl sulfone represents a less-documented option whose potential reactivity warrants a thorough, mechanism-based evaluation.[2] We will dissect the chemical principles, practical applications, and expected outcomes of these reagents to empower researchers in making informed, effective choices for their experimental systems.

Pillar 1: The Chemical Logic of Crosslinking - Classification & Mechanism

The efficacy of a crosslinking experiment is fundamentally determined by the chemical properties of the agent used. Crosslinkers are typically classified based on three key features: their reactive groups, the length of their spacer arm, and their cleavability.[3]

• Homobifunctional vs. Heterobifunctional Agents : Homobifunctional reagents possess two identical reactive groups, primarily used for single-step reactions to polymerize molecules or capture general interaction snapshots.[4][5] Heterobifunctional agents have two different reactive groups, allowing for controlled, two-step conjugations that minimize undesirable self-conjugation.[3][4]

• Reactivity : The functional groups targeted by the crosslinker are paramount. Common reactive moieties include N-hydroxysuccinimide (NHS) esters targeting primary amines (e.g., lysine), maleimides for sulfhydryls (cysteine), and carbodiimides for carboxyl groups (aspartate, glutamate).[6] Photoreactive crosslinkers (e.g., aryl-azides, diazirines) offer an additional layer of control, becoming reactive only upon exposure to UV light.[4][5]

• Reversibility : Crosslinks can be permanent (irreversible) or designed to be broken under specific conditions (reversible).[7] Reversible crosslinkers, such as those containing a disulfide bond cleavable by reducing agents, are invaluable for applications like mass spectrometry (MS), as they simplify data analysis.[8]

Below is a diagram illustrating the major classifications of crosslinking agents.

Caption: Classification of chemical crosslinking agents.

Mechanisms of Action: A Visual Comparison

The fundamental difference between crosslinkers lies in their reaction chemistry. NHS-esters, for example, react with primary amines to form stable amide bonds. In contrast, bromomethyl phenyl sulfone is predicted to act as a bifunctional alkylating agent, reacting with nucleophiles like amines, thiols, or hydroxyls via a nucleophilic substitution (SN2) reaction, with bromide serving as the leaving group.[2]

Caption: Comparative mechanisms of NHS-ester vs. bromomethyl phenyl sulfone.

Pillar 2: A Comparative Benchmarking of Key Crosslinking Agents

To properly evaluate bromomethyl phenyl sulfone, we must benchmark it against established agents with distinct properties. Our comparison includes:

• Disuccinimidyl suberate (DSS): A workhorse, non-cleavable, amine-reactive crosslinker.[4]

• Dithiobis(succinimidyl propionate) (DSP): The cleavable counterpart to DSS, containing a disulfide bond.[4][5]

• Formaldehyde: A zero-length crosslinker that forms Schiff bases and methylene bridges, ideal for capturing very close interactions in vivo.[9][10]

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC): A zero-length crosslinker that couples carboxyl groups to primary amines.[6][11]

• Bromomethyl Phenyl Sulfone: The agent under investigation, a bifunctional alkylating agent.[12]

Feature	DSS	DSP (Lomant's Reagent)	Formaldehyde	EDC	Bromomethyl Phenyl Sulfone
Type	Homobifunctional	Homobifunctional	Zero-Length	Zero-Length	Homobifunctional
Reactive Toward	Primary Amines (Lys, N-terminus)	Primary Amines (Lys, N-terminus)	Primary Amines, other nucleophiles	Carboxyls to Primary Amines	Nucleophiles (Amines, Thiols, Hydroxyls) - Predicted[2]
Spacer Arm Length	11.4 Å	12.0 Å	0 Å	0 Å	~6.5 Å (estimated)
Reversibility	No (Irreversible)	Yes (Cleavable by reducing agents like DTT, TCEP)[8]	Yes (Reversible by heat)	No (Irreversible)	No (Irreversible)[7]
Cell Permeability	Permeable (hydrophobic)[8]	Permeable (hydrophobic)[5]	Highly Permeable	Generally impermeable (charged)	Permeable (predicted based on structure)
MS Compatibility	Standard	Good (Cleavability simplifies spectra)[13]	Challenging (heterogeneous products)	Standard	Standard (non-cleavable)
Key Advantage	Simple, robust, well-characterized	Enables enrichment/identification of crosslinked peptides	Captures direct interactions in vivo	Couples proteins via carboxyl groups	Novel reactivity, potentially targets different residues
Key Disadvantage	Irreversibility can complicate MS analysis	Requires reducing steps, can disrupt native disulfides	Can form large aggregates, harsh quenching needed	Requires two distinct functional groups in proximity	Undocumented for PPIs, potential for side reactions, HBr byproduct[2]

Pillar 3: Experimental Design and Protocols

The choice of crosslinker dictates the experimental workflow. For example, a cell-permeable agent like DSS or formaldehyde is required for in vivo crosslinking to capture interactions within their native cellular environment.[8][14][15]

General Experimental Workflow

A typical crosslinking mass spectrometry (XL-MS) experiment follows a multi-stage process, from sample preparation to data analysis.[15] The goal is to covalently link interacting proteins, digest them into peptides, and identify the linked peptide pairs using mass spectrometry.

Caption: General workflow for crosslinking mass spectrometry (XL-MS).

Protocol 1: General In Vivo Crosslinking with a Membrane-Permeable Agent (e.g., DSS)

This protocol is designed to capture protein interactions within living cells. The causality behind using a membrane-permeable agent is to ensure it can access intracellular compartments to stabilize endogenous protein complexes.[8]

• Cell Culture: Grow cells (e.g., HeLa) to approximately 80-90% confluency. The health of the cells is critical for capturing physiologically relevant interactions.[8]

• Preparation: Wash cells twice with ice-cold PBS (pH 7.4) to remove any reactive amine-containing components from the culture medium.

• Crosslinker Preparation: Immediately before use, prepare a 25 mM stock solution of DSS in a dry, water-miscible solvent like DMSO. It is crucial to use a dry solvent as NHS-esters are moisture-sensitive and will hydrolyze.

• Crosslinking Reaction: Dilute the DSS stock solution into ice-cold PBS to a final concentration of 1-2 mM. Remove the PBS from the cells and add the DSS-containing PBS. Incubate for 30 minutes at room temperature with gentle rocking. The incubation time is a balance; too short may yield insufficient crosslinking, while too long can lead to non-specific aggregates.[8]

• Quenching: To stop the reaction, add a quenching buffer (e.g., Tris-HCl, pH 7.5) to a final concentration of 20-50 mM. Tris contains a primary amine that will react with any remaining DSS, inactivating it. Incubate for 15 minutes.[8]

• Cell Harvesting: Scrape the cells into the quenching buffer, transfer to a conical tube, and pellet by centrifugation (e.g., 500 x g for 5 minutes at 4°C).

• Downstream Processing: The cell pellet is now ready for lysis, protein extraction, and subsequent analysis by SDS-PAGE, Western blot, or mass spectrometry.

Protocol 2: Analysis of Crosslinked Products by SDS-PAGE

SDS-PAGE is a fundamental technique to validate the success of a crosslinking reaction. The formation of higher molecular weight bands corresponding to protein complexes is indicative of successful crosslinking.

• Sample Preparation: Lyse the quenched and pelleted cells in a suitable lysis buffer (e.g., RIPA buffer) containing protease inhibitors.[16] Determine the protein concentration using a standard assay (e.g., BCA).

• SDS-PAGE Sample Buffer: Mix 20-30 µg of protein lysate with SDS-PAGE sample buffer.

  • For Non-Cleavable Crosslinkers (DSS, Bromomethyl Phenyl Sulfone): Use standard Laemmli buffer containing a reducing agent (like DTT or β-mercaptoethanol) to denature proteins and break native disulfide bonds.

  • For Cleavable Crosslinkers (DSP): Prepare two aliquots. Run one with a non-reducing sample buffer and one with a reducing sample buffer. The crosslinked complexes should be visible in the non-reduced lane and should disappear or shift to lower molecular weights in the reduced lane.

• Electrophoresis: Load the samples onto a polyacrylamide gel (e.g., 4-15% gradient gel) alongside a molecular weight marker. Run the gel according to the manufacturer's instructions.

• Visualization: Stain the gel with a protein stain (e.g., Coomassie Brilliant Blue or silver stain) to visualize the protein bands. The appearance of new, high-molecular-weight bands in the crosslinked samples compared to the non-crosslinked control indicates successful crosslinking. For specific protein targets, proceed to Western blotting.[8]

Conclusion and Future Directions

The selection of a crosslinking agent is a strategic choice that profoundly impacts the outcome of an experiment. While established reagents like DSS, DSP, and formaldehyde offer well-defined reactivities and predictable outcomes, they primarily target a limited set of functional groups.

Bromomethyl phenyl sulfone emerges as a compelling, albeit underexplored, alternative. Its predicted mechanism as a bifunctional alkylating agent suggests it could react with a different subset of nucleophilic residues compared to traditional NHS-esters.[2] This presents an opportunity to uncover novel protein interactions that may be missed by conventional methods. However, its efficacy, specificity, and potential side effects (such as the generation of HBr) must be empirically validated. Future research should focus on direct experimental comparisons, optimizing reaction conditions, and using high-resolution mass spectrometry to definitively identify the residues targeted by bromomethyl phenyl sulfone in situ. This will be essential to elevate it from a theoretical tool to a validated reagent in the protein scientist's arsenal.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Bromomethyl Phenyl Sulfone

This document provides a detailed, step-by-step guide for the proper and safe disposal of bromomethyl phenyl sulfone (CAS No. 19169-90-5). As a halogenated organic sulfone, this compound requires meticulous handling and adherence to hazardous waste protocols to ensure the safety of laboratory personnel and the protection of our environment. This guide is designed for researchers, scientists, and drug development professionals, moving beyond a simple checklist to explain the scientific rationale behind each procedural step.

Immediate Safety Profile & Required Equipment

Before handling or initiating any disposal procedure, it is imperative to be aware of the primary hazards associated with bromomethyl phenyl sulfone and to be equipped with the correct Personal Protective Equipment (PPE).

Hazard Category	Description	GHS Pictogram	Source(s)
Skin Irritation	Causes skin irritation (Hazard Statement H315).	GHS07 (Exclamation Mark)
Eye Irritation	Causes serious eye irritation (Hazard Statement H319).	GHS07 (Exclamation Mark)
Respiratory Irritation	May cause respiratory irritation (Hazard Statement H335).	GHS07 (Exclamation Mark)	[1]
Combustibility	Combustible Solid.	None
Hazardous Decomposition	Fire may produce toxic Carbon oxides, Sulphur oxides, and Hydrogen bromide gas.	None	[2]

Table 1: Key Hazards of Bromomethyl Phenyl Sulfone

A non-negotiable aspect of safety is the correct use of PPE. All handling and disposal operations must be conducted within a certified chemical fume hood.[3]

PPE Category	Specification	Rationale	Source(s)
Hand Protection	Chemical-resistant, unlined gloves (e.g., Nitrile, Neoprene). Inspect for holes before use.	Prevents dermal exposure and skin irritation.	[1]
Eye/Face Protection	Safety glasses with side-shields or chemical safety goggles.	Protects eyes from dust particles and potential splashes.	[1]
Body Protection	A lab coat or chemical-resistant apron.	Protects skin and personal clothing from contamination.	[3]
Respiratory Protection	NIOSH-approved N95 (US) or P1 (EU) dust mask.	Minimizes inhalation of dust particles, especially when handling the solid compound.

Table 2: Mandatory Personal Protective Equipment (PPE)

The 'Why': Understanding the Chemical Risk Profile

Bromomethyl phenyl sulfone (C₆H₅SO₂CH₂Br) is classified as a hazardous substance for disposal due to two primary chemical features:

• The Sulfone Group (R-SO₂-R'): Sulfone groups are generally stable but contribute to the overall chemical properties of the molecule. Compounds containing sulfone groups should not be disposed of down the drain as they can have adverse environmental effects.[3]

• The Bromine Atom: The presence of a halogen (bromine) classifies this compound as a halogenated organic waste . This is a critical distinction for waste management, as halogenated and non-halogenated waste streams must be kept separate. Co-mingling these wastes can drastically increase disposal costs and complicate the incineration process, which is the preferred disposal method for such compounds.[4]

Therefore, all waste containing this compound must be treated as regulated hazardous chemical waste and handed over to a licensed environmental disposal service.[3]

Core Disposal Principle: Segregation and Containerization

The foundation of proper chemical waste management is meticulous segregation. This prevents dangerous reactions and ensures compliant disposal.

• Do Not Mix: Never mix bromomethyl phenyl sulfone waste with other waste streams, particularly incompatible materials like strong oxidizing agents or different waste categories (e.g., non-halogenated solvents, aqueous waste).[3][5]

• Designated Container: All waste materials—including unused product, reaction residues, and contaminated consumables (gloves, pipette tips, weighing papers)—must be collected in a designated, leak-proof container that is chemically compatible with the substance.[3][6]

• Clear and Accurate Labeling: The waste container must be sealed and clearly labeled with the words "Hazardous Waste," the full chemical name "Bromomethyl phenyl sulfone," and the associated hazard symbols (e.g., irritant).[3][6]

Step-by-Step Disposal Protocols

The appropriate disposal procedure depends on the quantity of the waste. Bulk amounts require a different path than the trace residues left on glassware.

Protocol A: Disposal of Bulk Quantities and Contaminated Materials

This is the standard and required procedure for all significant quantities of bromomethyl phenyl sulfone.

Methodology:

• Prepare for Handling: Don the full required PPE (Table 2) and perform all actions within a chemical fume hood.

• Transfer Waste: Carefully transfer the solid bromomethyl phenyl sulfone, or any materials heavily contaminated with it, into your designated and pre-labeled halogenated organic waste container.

• Avoid Dust Generation: When transferring the solid, use tools like a spatula or shovel. Avoid any actions that could create dust.[2][5]

• Seal the Container: Securely close the waste container. Ensure the exterior of the container is clean and free from contamination.

• Store for Pickup: Store the sealed container in a designated, secondary containment area for hazardous waste, awaiting pickup by your institution's Environmental Health & Safety (EHS) department or a licensed waste disposal contractor.

Protocol B: Decontamination of Glassware and Management of Trace Residues

While professional disposal of all waste is paramount, trace amounts on glassware may be deactivated prior to cleaning. This procedure is analogous to the hydrolysis of related reactive compounds like sulfonyl halides and should be performed with extreme caution.[7]

Causality: This procedure utilizes a base (sodium bicarbonate) to hydrolyze the compound. While bromomethyl phenyl sulfone is not as reactive as a sulfonyl halide, this process can help break it down. The reaction should be performed cautiously as it can be exothermic and may release gases.

Methodology:

• Prepare Neutralizing Solution: In a chemical fume hood, prepare a saturated solution of sodium bicarbonate in a beaker large enough to accommodate the glassware and additional volume. Place this beaker in an ice-water bath to control the reaction temperature.

• Initial Rinse: Rinse the contaminated glassware with a minimal amount of a water-miscible solvent (e.g., acetone) to dissolve the residue. Collect this rinse solvent as halogenated organic waste as described in Protocol A.

• Slow Addition to Base: Carefully and slowly add the rinse solution (or place the glassware itself) into the cold, stirred sodium bicarbonate solution. Be vigilant for any signs of an exothermic reaction or gas evolution.[4]

• Ensure Reaction Completion: Allow the mixture to stir for at least one hour, reaching room temperature to ensure any reaction is complete.

• pH Verification: Test the pH of the aqueous solution with pH paper or a meter to ensure it is neutral or slightly basic (pH 7-9). If it remains acidic, add more sodium bicarbonate.[4]

• Final Disposal: Transfer the neutralized aqueous solution to your institution's designated "Aqueous Hazardous Waste" container.

• Final Cleaning: The glassware can now be cleaned using standard laboratory procedures.

Emergency Procedures: Spill and Exposure Management

In the event of an accidental release or exposure, immediate and correct action is critical.

Scenario	Response Protocol	Source(s)
Minor Solid Spill	1. Evacuate personnel from the immediate area. Ensure the area is well-ventilated.[2] 2. Wearing full PPE, cover the spill with a plastic sheet to minimize dust.[5] 3. Carefully sweep or shovel the material into a labeled hazardous waste container. Do not create dust.[2] 4. Clean the spill area thoroughly with soap and water. 5. Report the incident to your laboratory supervisor and EHS office.	[2][5]
Skin Contact	1. Immediately wash the affected area with soap and plenty of water.[2] 2. Remove contaminated clothing. 3. Consult a physician. Show them the Safety Data Sheet (SDS).[1][2]	[1][2]
Eye Contact	1. Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper and lower eyelids.[2] 2. Consult a physician.[1][2]	[1][2]
Inhalation	1. Move the person into fresh air.[2] 2. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. 3. Consult a physician.[1][2]	[1][2]
Ingestion	1. Rinse mouth with water. Never give anything by mouth to an unconscious person.[2] 2. Do NOT induce vomiting. 3. Consult a physician immediately.[2]	[2]

Table 3: Emergency Response Plan

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of bromomethyl phenyl sulfone waste.

Caption: Workflow for the safe disposal of Bromomethyl Phenyl Sulfone.

References

• BenchChem. (2025). Proper Disposal of Sulfone-Bis-PEG4-acid: A Step-by-Step Guide for Laboratory Professionals.
• MSDS of Tribromomethyl phenyl sulfone. (2013).
• ChemicalBook. (2025). BROMOMETHYL PHENYL SULFONE - Safety Data Sheet.
• Sigma-Aldrich. Bromomethyl phenyl sulfone 98%.
• Benchchem. (2025). Proper Disposal of Fenthion Oxon Sulfone: A Guide for Laboratory Professionals.
• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. The National Academies Press.
• Benchchem. (2025). Proper Disposal of Rabeprazole Sulfone in a Laboratory Setting.
• Benchchem. (2025). Proper Disposal of 2,4-Dichlorobenzenesulfonyl Chloride: A Step-by-Step Guide.
• Santa Cruz Biotechnology, Inc. (2016). SAFETY DATA SHEET for Bromomethyl phenyl sulfone.
• University of Hawaii. UNIT 7: Personal Protective Equipment.

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Mastering the Safe Handling of Bromomethyl Phenyl Sulfone: A Guide for Laboratory Professionals

For the modern researcher, scientist, and drug development professional, a deep and practical understanding of chemical safety is not merely a matter of compliance, but a cornerstone of scientific integrity and innovation. Bromomethyl phenyl sulfone, a versatile reagent in organic synthesis, requires meticulous handling due to its irritant properties. This guide moves beyond mere checklists to provide a framework for its safe utilization, grounded in the principles of causality and self-validating protocols. Here, we offer not just steps, but the scientific reasoning behind them, empowering you to work with confidence and precision.

Hazard Assessment: Understanding the "Why" Behind the Precautions

Bromomethyl phenyl sulfone is classified as a hazardous substance with the following primary risks:

• Skin Irritation (H315): Causes skin irritation upon contact.

• Serious Eye Irritation (H319): Can lead to serious and potentially damaging eye irritation.

• Specific Target Organ Toxicity — Single Exposure (H335): May cause respiratory irritation if inhaled as a dust.

These hazards dictate a stringent, multi-layered approach to personal protective equipment (PPE) and handling protocols. The goal is to create a series of barriers that prevent the chemical from coming into contact with your skin, eyes, or respiratory system.

Personal Protective Equipment (PPE): Your Essential Barrier

The selection of PPE is not a one-size-fits-all approach; it is a calculated response to the specific hazards of Bromomethyl phenyl sulfone. The following table summarizes the essential PPE and the rationale for its use.

PPE Component	Specification	Rationale
Hand Protection	Nitrile or Neoprene Gloves	Bromomethyl phenyl sulfone is a halogenated organic compound. Nitrile gloves offer excellent resistance to a wide range of chemicals, including solvents and some acids and bases, and are a preferred alternative to latex to avoid potential allergies[1]. Neoprene gloves also provide good protection against acids, bases, and hydrocarbons[1]. Always inspect gloves for any signs of degradation or punctures before use[2].
Eye Protection	Safety Glasses with Side-Shields or Splash Goggles	Given the risk of serious eye irritation, robust eye protection is mandatory. Safety glasses with side-shields conforming to EN166 or NIOSH standards are the minimum requirement[3]. For procedures with a higher risk of splashing, chemical splash goggles offer a more complete seal around the eyes[3].
Respiratory Protection	NIOSH-approved N95 Respirator	As Bromomethyl phenyl sulfone is a solid, the primary inhalation risk comes from airborne dust particles. An N95 respirator is designed to filter at least 95% of airborne particles and is the appropriate choice for protection against chemical dusts[4][5][6]. It is crucial to note that N95 respirators do not protect against chemical vapors or gases[4][7].
Body Protection	Laboratory Coat	A standard laboratory coat should be worn to protect the skin and personal clothing from accidental spills or contamination[8].

Operational Plan: From Receipt to Disposal

A proactive and systematic approach to handling ensures safety at every stage. The following workflow provides a step-by-step guide for working with Bromomethyl phenyl sulfone.

Caption: A comprehensive workflow for the safe handling of Bromomethyl phenyl sulfone.

Step-by-Step Handling Protocol:

• Preparation:

  • Before beginning any work, thoroughly review the Safety Data Sheet (SDS) for Bromomethyl phenyl sulfone.

  • Ensure that a chemical fume hood or other well-ventilated area is available and functioning correctly.

  • Have all necessary equipment and reagents ready to minimize the duration of handling.

  • Don all required PPE as outlined in the table above.

• Handling:

  • Conduct all manipulations that may generate dust, such as weighing, in a chemical fume hood to minimize inhalation exposure.

  • Handle the solid with care to avoid creating dust. Use appropriate tools (e.g., spatulas) for transfers.

  • Keep containers of Bromomethyl phenyl sulfone tightly closed when not in use.

• In Case of Exposure:

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove any contaminated clothing while rinsing[3][9]. Seek medical attention if irritation persists.

  • Eye Contact: Immediately flush the eyes with a gentle, steady stream of water for at least 15 minutes, holding the eyelids open[3][9][10]. It is critical to seek immediate medical attention.

  • Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.

• Spill Management:

  • For minor spills, carefully sweep up the solid material, avoiding dust generation, and place it in a sealed, labeled container for disposal.

  • Decontaminate the spill area with a suitable solvent and then wash with soap and water.

  • For larger spills, evacuate the area and contact your institution's environmental health and safety department.

Disposal Plan: Ensuring Environmental Responsibility

Proper disposal is a critical final step in the chemical handling lifecycle. Improper disposal of brominated organic compounds can pose a significant environmental hazard[11].

Waste Segregation and Disposal Protocol:

Caption: Decision tree for the proper segregation and disposal of Bromomethyl phenyl sulfone waste.

• Categorization: All waste containing Bromomethyl phenyl sulfone, including contaminated lab supplies like gloves and filter paper, must be categorized as halogenated organic waste[11].

• Segregation: This waste stream must be kept separate from non-halogenated waste to prevent complications during the disposal process[11].

• Collection:

  • Solid Waste: Collect in a clearly labeled, sealed container designated for "Halogenated Solid Waste."

  • Liquid Waste: Collect in a compatible, sealed, and clearly labeled container for "Halogenated Liquid Waste."

• Final Disposal: All waste containing Bromomethyl phenyl sulfone must be disposed of through your institution's hazardous waste management program or a licensed chemical waste disposal company. Incineration at a specialized facility is a common method for the destruction of such compounds[12]. Never dispose of Bromomethyl phenyl sulfone down the drain or in regular trash.

By adhering to these detailed protocols, you not only ensure your personal safety and the integrity of your research but also contribute to a culture of safety within your laboratory and the broader scientific community.

References

• University of Florida Environmental Health and Safety. (n.d.). Chemical Emergencies, Exposures, and Spills. Retrieved from [Link]

• Princeton University Environmental Health and Safety. (n.d.). Hazardous Chemical Exposures. Retrieved from [Link]

• Milansafety. (2024, June 23). What to Do When Chemicals Drop on Your Body or Eye. Retrieved from [Link]

• Centers for Disease Control and Prevention. (n.d.). First Aid Procedures for Chemical Hazards. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). FREQUENTLY ASKED QUESTIONS REGARDING N95 RESPIRATORS. Retrieved from [Link]

• University of Florida Environmental Health and Safety. (n.d.). OSHA Glove Selection Chart. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Working with Chemicals - Prudent Practices in the Laboratory. Retrieved from [Link]

• Golden Valley Farm Supply. (n.d.). RESPIRATOR HARMFUL DUST N95. Retrieved from [Link]

• New York State Department of Health. (n.d.). How to Use an N95 Mask. Retrieved from [Link]

• University of California, Berkeley Environmental Health & Safety. (n.d.). Glove Selection Guide. Retrieved from [Link]

• Airgas. (n.d.). How to Choose the Right Mask for Your Construction Project. Retrieved from [Link]

• Technical Safety Services. (2022, November 23). Ten Tips for Handling Hazardous Chemicals in a Lab. Retrieved from [Link]

• Wikipedia. (n.d.). N95 respirator. Retrieved from [Link]

• U.S. Environmental Protection Agency. (1983, December). Bromination Process For Disposal Of Spilled Hazardous Materials. Retrieved from [Link]

• Ideal Response. (2025, March 18). What is bromine and what are the safe disposal and recycling methods? Retrieved from [Link]

• International Safety Components. (2025, September 6). The Complete Guide to Chemical-Resistant Gloves: Materials and Applications. Retrieved from [Link]

• University of South Alabama. (n.d.). Glove Selection Guide. Retrieved from [Link]

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